AZD-PEG2-Azide

Core Science & Biosynthesis

An In-depth Technical Guide to AZD-PEG2-Azide: Structure, Properties, and Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Abstract

AZD-PEG2-Azide is a heterobifunctional linker critical in the fields of bioconjugation, drug delivery, and the development of advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs). This guide provides a comprehensive overview of its chemical structure, physicochemical properties, and detailed experimental protocols for its application. Special emphasis is placed on its role in click chemistry and the construction of complex biomolecular architectures.

Chemical Structure and Properties

AZD-PEG2-Azide is comprised of three key components: an "AZD" moiety, a short polyethylene (B3416737) glycol (PEG) spacer, and a terminal azide (B81097) group. The "AZD" portion of the molecule is understood to be a 3-oxo-3-(2-oxoazetidin-1-yl)propyl]anilino group, which can act as a reactive handle or a structural component in larger molecules. The PEG2 linker, consisting of two ethylene (B1197577) glycol units, imparts hydrophilicity, which can improve the solubility and pharmacokinetic properties of the final conjugate. The terminal azide group is a key functional handle for bioorthogonal "click chemistry" reactions.

Based on the structure of the related compound, AZD-PEG2-acid, the most probable chemical structure of AZD-PEG2-Azide is presented below. In this structure, the carboxylic acid of AZD-PEG2-acid is replaced with a terminal azide, connected through the PEG linker.

Chemical Structure of AZD-PEG2-Azide

Caption: Proposed chemical structure of AZD-PEG2-Azide.

Physicochemical Properties

Quantitative data for AZD-PEG2-Azide is primarily available from commercial suppliers. The following table summarizes these properties.

Property	Value	Source
Molecular Weight	403.4 g/mol	[][2]
Molecular Formula	C₁₉H₂₅N₅O₅	[]
Purity	>95% or >98% (supplier dependent)	[2]
Appearance	Solid or oil (supplier dependent)
Storage Conditions	-20°C	[]

Role in Bioconjugation and Drug Development

AZD-PEG2-Azide is a heterobifunctional linker, meaning it has two different reactive functional groups. This allows for the sequential and controlled conjugation of two different molecules.

PROTACs

In the context of PROTACs, a linker like AZD-PEG2-Azide connects a ligand that binds to a target protein of interest (POI) with a ligand that recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination and subsequent degradation of the POI by the proteasome. The length and flexibility of the PEG linker are crucial for the optimal formation of the ternary complex (POI-PROTAC-E3 ligase).

Antibody-Drug Conjugates (ADCs)

For ADCs, AZD-PEG2-Azide can be used to attach a potent cytotoxic drug to a monoclonal antibody. The antibody directs the drug to cancer cells, and the azide group allows for a specific and stable attachment of the payload via click chemistry. The PEG spacer can enhance the solubility and stability of the ADC.[3]

Experimental Protocols

Protocol 1: Labeling of a Protein with an Amine-Reactive Azide-PEG Linker

This protocol is for a generic N-hydroxysuccinimide (NHS) ester of an azide-PEG linker, which would react with primary amines (e.g., lysine (B10760008) residues) on a protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• Amine-reactive Azide-PEG-NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., dialysis cassettes, spin desalting columns)

Procedure:

• Protein Preparation: Ensure the protein solution is at an appropriate concentration (typically 1-5 mg/mL) in an amine-free buffer.

• Linker Preparation: Immediately before use, dissolve the Azide-PEG-NHS ester in DMF or DMSO to a concentration of 10-20 mM.

• Conjugation: Add a 10- to 20-fold molar excess of the linker solution to the protein solution. The exact ratio may require optimization.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or for 2-4 hours at 4°C with gentle mixing.

• Quenching (Optional): Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature.

• Purification: Remove the excess, unreacted linker and byproducts by dialysis against PBS or using a spin desalting column.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) - "Click Chemistry"

This protocol describes the conjugation of an azide-functionalized molecule (like the product from Protocol 1) to an alkyne-containing molecule.

Materials:

• Azide-functionalized protein (from Protocol 1)

• Alkyne-containing molecule (e.g., a drug, a fluorescent dye)

• Copper(II) sulfate (B86663) (CuSO₄) solution (e.g., 50 mM in water)

• Reducing agent, such as sodium ascorbate (B8700270) solution (e.g., 50 mM in water, freshly prepared)

• Copper-chelating ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) (e.g., 10 mM in DMSO/water)

• Purification system

Procedure:

• Reactant Mixture: In a reaction tube, combine the azide-functionalized protein with a 5- to 10-fold molar excess of the alkyne-containing molecule.

• Catalyst Preparation: In a separate tube, premix the copper-chelating ligand and CuSO₄ in a 2:1 to 5:1 molar ratio.

• Reaction Initiation: Add the catalyst components to the protein-alkyne mixture in the following order, with gentle mixing after each addition:

  • Premixed ligand/CuSO₄ solution (to a final copper concentration of 0.1-1 mM)

  • Freshly prepared sodium ascorbate solution (to a final concentration of 1-5 mM)

• Incubation: Incubate the reaction for 1-4 hours at room temperature. The reaction can be monitored by techniques such as SDS-PAGE or mass spectrometry.

• Purification: Purify the resulting conjugate using a desalting column, size exclusion chromatography (SEC), or dialysis to remove excess reagents and the catalyst.

Signaling Pathways and Logical Relationships

The specific signaling pathways impacted by conjugates synthesized with AZD-PEG2-Azide are determined by the nature of the warhead (for PROTACs) or the antibody and payload (for ADCs).

PROTAC-Mediated Protein Degradation Workflow

The following diagram illustrates the general mechanism of action for a PROTAC, which is the intended application for linkers like AZD-PEG2-Azide.

Caption: General workflow of PROTAC-mediated protein degradation.

Experimental Workflow for ADC Synthesis and Application

This diagram outlines the logical steps involved in creating and testing an antibody-drug conjugate using a linker like AZD-PEG2-Azide.

Caption: Experimental workflow for ADC development.

Conclusion

AZD-PEG2-Azide is a versatile and valuable tool in modern drug discovery and development. Its heterobifunctional nature, combined with the beneficial properties of the PEG spacer, allows for the precise and efficient construction of complex bioconjugates like PROTACs and ADCs. The azide functionality provides access to the robust and bioorthogonal click chemistry platform, enabling the creation of novel therapeutics with enhanced properties. The protocols and workflows provided in this guide offer a starting point for researchers to harness the potential of AZD-PEG2-Azide in their own research and development endeavors.

References

• 2. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to AZD-PEG2-Azide in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of AZD-PEG2-Azide, a heterobifunctional linker increasingly utilized in the field of bioconjugation. We will delve into its core mechanism of action, provide detailed experimental protocols for its use in forming stable bioconjugates, and present key quantitative data to inform experimental design.

Introduction: The Role of AZD-PEG2-Azide in Modern Bioconjugation

AZD-PEG2-Azide is a chemical tool that facilitates the covalent linking of two molecules, at least one of which is typically a biomolecule such as a protein, antibody, or peptide. Its structure comprises an azide (B81097) (N₃) group, a short polyethylene (B3416737) glycol (PEG) spacer (two ethylene (B1197577) glycol units), and a second functional group, which in this case is another azide group. This structure makes it a homo-bifunctional linker. The azide groups are key to its functionality, enabling highly specific and efficient "click chemistry" reactions.

The integrated PEG2 linker is not merely a spacer; it imparts favorable physicochemical properties to the resulting conjugate. The hydrophilic nature of the PEG chain can enhance the aqueous solubility and stability of hydrophobic molecules and can reduce the immunogenicity of protein conjugates[1][2][3][4]. This is particularly advantageous in the development of therapeutics like antibody-drug conjugates (ADCs) and PROTACs (Proteolysis Targeting Chimeras), where maintaining the biological activity and pharmacokinetic profile of the conjugated molecules is paramount[4][5][6].

Core Mechanism of Action: The Power of "Click Chemistry"

The primary mechanism of action of AZD-PEG2-Azide in bioconjugation revolves around the azide group's participation in 1,3-dipolar cycloaddition reactions with alkynes. These reactions are central to the concept of "click chemistry," a class of reactions known for their high yields, stereospecificity, and tolerance of a wide range of functional groups and aqueous conditions[7][8]. Two main variants of this reaction are employed with AZD-PEG2-Azide:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a highly efficient reaction between a terminal alkyne and an azide, yielding a stable 1,4-disubstituted 1,2,3-triazole ring. This reaction requires a copper(I) catalyst, which is typically generated in situ from a copper(II) salt (like CuSO₄) and a reducing agent (such as sodium ascorbate)[9][10][11][12]. The use of a copper-chelating ligand, for instance, tris-(benzyltriazolylmethyl)amine (TBTA), can enhance reaction efficiency and protect the biomolecule from potential damage by reactive oxygen species[9][10]. CuAAC is known for its fast kinetics and high yields[13].

Figure 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Pathway.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

A significant advantage for in vivo applications is the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which obviates the need for a cytotoxic copper catalyst[14]. This reaction utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN), which possesses high ring strain. This inherent strain provides the activation energy for the cycloaddition with an azide, proceeding readily under physiological conditions to form a stable triazole linkage[5][14]. While generally slower than CuAAC, the biocompatibility of SPAAC makes it ideal for applications in living cells and whole organisms[13][14].

Figure 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Pathway.

Quantitative Data on Bioconjugation Reactions

The efficiency and rate of bioconjugation are critical parameters. While specific kinetic data for AZD-PEG2-Azide is not extensively published, data from structurally similar azide-PEG linkers and related click chemistry reactions provide valuable insights. The second-order rate constants are a key measure of reaction speed.

Table 1: Comparison of Second-Order Rate Constants (k₂) for Bioorthogonal Azide Reactions

Reaction Type	Reactants	Catalyst/Conditions	Typical k₂ (M⁻¹s⁻¹)	Reference(s)
CuAAC	Terminal Alkyne + Azide	20–500 µM Cu(I)	10 - 200	[13]
SPAAC	Sulfo-DBCO-amine + Model Azides	PBS (pH 7)	0.32 - 0.85	[2][5]
SPAAC	Sulfo-DBCO-amine + Model Azides	HEPES (pH 7)	0.55 - 1.22	[2][5]
SPAAC	DBCO-PEG5-Trastuzumab + Model Azides	HEPES & PBS	0.18 - 0.37	[2]

Note: The presence of a PEG linker on a DBCO-conjugated antibody has been shown to increase the SPAAC reaction rate by approximately 31% compared to a non-PEGylated counterpart[2].

Table 2: Factors Influencing SPAAC Reaction Rates

Factor	Observation	Reference(s)
Buffer Type	HEPES buffer generally yields higher reaction rates compared to PBS.	[2]
pH	Higher pH values (up to ~10) generally increase reaction rates, except in HEPES buffer.	[2]
Azide Electronics	Electron-donating groups on the azide can increase the reaction rate.	[2][5]
Steric Hindrance	Bulky groups near the reactive sites can decrease reaction rates.	[14]

Detailed Experimental Protocols

The following are generalized protocols for bioconjugation using an azide-PEG linker like AZD-PEG2-Azide. Optimization for specific biomolecules and payloads is recommended.

Protocol 1: CuAAC Conjugation of an Alkyne-Modified Protein

This protocol describes the conjugation of an alkyne-functionalized protein with AZD-PEG2-Azide.

Materials:

• Alkyne-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

• AZD-PEG2-Azide

• Anhydrous DMSO or DMF

• Copper(II) sulfate (B86663) (CuSO₄)

• Copper ligand (e.g., TBTA)

• Sodium ascorbate

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Purification system (e.g., Size Exclusion Chromatography - SEC)

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of AZD-PEG2-Azide in anhydrous DMSO.

  • Prepare a 20 mM stock solution of CuSO₄ in water.

  • Prepare a 50 mM stock solution of the copper ligand (e.g., TBTA) in DMSO.

  • Prepare a fresh 100 mM stock solution of sodium ascorbate in water immediately before use.

• Reaction Setup:

  • In a reaction tube, add the alkyne-modified protein to the desired final concentration in the reaction buffer.

  • Add a 2- to 5-fold molar excess of the AZD-PEG2-Azide stock solution.

  • Prepare a premix of CuSO₄ and the ligand in a 1:5 molar ratio. Add this premix to the reaction mixture to a final copper concentration of 50-100 µM[15].

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM[15].

• Incubation:

  • Incubate the reaction mixture at room temperature for 1-2 hours, protected from light[15]. The reaction progress can be monitored by LC-MS.

• Purification:

  • Purify the final conjugate using SEC or dialysis to remove excess linker, copper, and other small molecules. The purification buffer should contain a chelating agent like EDTA to remove any residual copper ions[15].

• Characterization:

  • Characterize the purified conjugate by methods such as SDS-PAGE, mass spectrometry (to confirm conjugation and determine the degree of labeling), and functional assays[3][16][17].

Figure 3: Experimental Workflow for CuAAC Bioconjugation.

Protocol 2: SPAAC Conjugation with a DBCO-Modified Protein

This protocol outlines the copper-free conjugation of a DBCO-functionalized protein with AZD-PEG2-Azide.

Materials:

• DBCO-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

• AZD-PEG2-Azide

• Anhydrous DMSO

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Purification system (e.g., Size Exclusion Chromatography - SEC)

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of AZD-PEG2-Azide in anhydrous DMSO.

• Reaction Setup:

  • In a suitable reaction vessel, add the DBCO-modified protein solution.

  • Add a 2- to 5-fold molar excess of the AZD-PEG2-Azide stock solution to the protein solution[15]. Ensure the final concentration of DMSO is kept low (ideally below 5% v/v) to minimize effects on protein stability.

• Incubation:

  • Incubate the reaction at room temperature for 4-12 hours or at 4°C for 12-24 hours[9]. Reaction progress can be monitored by the disappearance of the DBCO absorbance at approximately 309 nm using UV-Vis spectroscopy[5] or by LC-MS.

• Purification:

  • Purify the final conjugate using SEC or dialysis to remove the excess linker.

• Characterization:

  • Characterize the purified conjugate using appropriate analytical techniques such as mass spectrometry and SDS-PAGE to confirm successful conjugation and purity.

Figure 4: Experimental Workflow for SPAAC Bioconjugation.

Conclusion

AZD-PEG2-Azide is a versatile and powerful tool for bioconjugation, enabling the efficient and specific linking of biomolecules through click chemistry. The choice between CuAAC and SPAAC depends on the specific application, with CuAAC offering faster kinetics and SPAAC providing superior biocompatibility for in vivo studies. The integrated PEG2 linker further enhances the properties of the resulting conjugates, making AZD-PEG2-Azide a valuable reagent for researchers and professionals in drug development and various scientific disciplines. Careful consideration of reaction conditions and thorough characterization of the final product are essential for successful bioconjugation outcomes.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Characterization of antibody-drug conjugates by mass spectrometry: advances and future trends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigation of the copper(i) catalysed azide–alkyne cycloaddition reactions (CuAAC) in molten PEG2000 - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioconjugation application notes [bionordika.fi]
• 9. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jenabioscience.com [jenabioscience.com]
• 12. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]
• 16. enovatia.com [enovatia.com]
• 17. walshmedicalmedia.com [walshmedicalmedia.com]

The Strategic Advantage of PEGylation: Unpacking the Role of the PEG2 Linker in AZD-PEG2-Azide

For Immediate Release

In the intricate landscape of drug development, particularly in the realm of bioconjugation, the choice of a linker molecule is a critical determinant of the ultimate success of a therapeutic agent. The AZD-PEG2-Azide linker is a specialized chemical tool designed for such applications, and at its core lies the influential polyethylene (B3416737) glycol (PEG) moiety. This technical guide delves into the multifaceted role of the PEG2 linker within the AZD-PEG2-Azide structure, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its function and utility.

Deciphering the AZD-PEG2-Azide Linker: Structure and Functionality

AZD-PEG2-Azide is a heterobifunctional crosslinker. The "PEG2" designation indicates the presence of a short chain of two ethylene (B1197577) glycol units. This central PEG chain is flanked by two reactive azide (B81097) (-N3) groups. This dual-azide functionality allows for the simultaneous or sequential conjugation of two different molecules that have been modified to contain a complementary reactive group, most commonly an alkyne, through a highly efficient and specific reaction known as "click chemistry".

The polyethylene glycol component, though short in this particular linker, is the key to unlocking a host of desirable biopharmaceutical properties. PEG is a synthetic, hydrophilic, and biocompatible polymer renowned for its ability to favorably alter the pharmacokinetic and pharmacodynamic profiles of conjugated molecules.[1][2][3][4]

The Pivotal Role of the PEG2 Linker

The inclusion of the PEG2 spacer, while modest in length, imparts significant advantages to the resulting conjugate. These benefits are crucial for the development of effective and safe therapeutics, including antibody-drug conjugates (ADCs), PROTACs, and other targeted drug delivery systems.[][6][7]

Enhanced Hydrophilicity and Solubility

A primary challenge in drug development is the often-poor aqueous solubility of potent small molecule drugs.[1][3] The inherent hydrophilicity of the PEG chain can significantly improve the solubility of hydrophobic payloads, preventing aggregation and facilitating formulation in aqueous media.[1][2][4][8] This is critical for maintaining the stability and bioavailability of the drug conjugate.[3][]

Improved Pharmacokinetics and Reduced Immunogenicity

PEGylation, the process of attaching PEG chains to molecules, is a well-established strategy to extend the in-vivo circulation half-life of therapeutics.[1][][9] The PEG linker creates a hydration shell around the conjugate, which increases its hydrodynamic radius.[2][8] This larger size reduces renal clearance, leading to a longer plasma half-life.[1][8][9] Furthermore, this hydration shell can mask the conjugated molecule from the host's immune system, thereby reducing its immunogenicity.[1][4][][6][8]

Flexible Spacer and Steric Hindrance Reduction

The PEG2 linker acts as a flexible spacer between the conjugated molecules.[2][4] This separation can be crucial for ensuring that each component of the conjugate can perform its function without steric hindrance. For instance, in an antibody-drug conjugate, the linker ensures that the cytotoxic payload does not interfere with the antibody's ability to bind to its target antigen.

Quantitative Insights: The General Impact of PEG Linkers

While specific quantitative data for a therapeutic agent using the AZD-PEG2-Azide linker is not publicly available, the general effects of PEGylation on drug conjugates have been extensively documented. The following table summarizes the typical quantitative improvements observed with the use of PEG linkers in bioconjugation.

Parameter	Effect of PEG Linker	Rationale	Supporting Evidence
Solubility	Increased	The hydrophilic nature of the ethylene glycol units improves solubility in aqueous solutions.	Prevents aggregation of hydrophobic drugs, allowing for higher drug-to-antibody ratios (DARs) in ADCs.[1][8]
In-vivo Half-life (t1/2)	Increased	The increased hydrodynamic size reduces renal clearance.	A study showed that PEG linkers led to a dramatically improved pharmacokinetic profile with a prolonged half-life.[1]
Area Under the Curve (AUC)	Increased	Slower clearance from circulation leads to greater systemic exposure over time.	Improved pharmacokinetic profiles with increased plasma concentration and AUC have been observed.[1]
Immunogenicity	Reduced	The PEG chain can shield the conjugated molecule from immune recognition.[][6][8]	PEGylation is a common strategy to reduce the immunogenic potential of therapeutic proteins.[4]
Potency (in some cases)	Enhanced	Improved pharmacokinetics and the ability to achieve higher drug loading can lead to greater efficacy.	A "doubled payload" approach with hydrophilic linkers can enhance potency by 10 to 100-fold in vivo.[1]

Experimental Protocols: Utilizing AZD-PEG2-Azide in Bioconjugation

The primary application of AZD-PEG2-Azide involves its reaction with alkyne-modified molecules via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."[9][10][11]

General Protocol for a Two-Step Bioconjugation using AZD-PEG2-Azide

This protocol outlines a general procedure for linking two different molecules (Molecule A and Molecule B) using AZD-PEG2-Azide. It is assumed that Molecule A and Molecule B have been pre-functionalized with alkyne groups.

Materials:

• Alkyne-functionalized Molecule A

• Alkyne-functionalized Molecule B

• AZD-PEG2-Azide

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium ascorbate (B8700270)

• Tris(benzyltriazolylmethyl)amine (TBTA) or other copper ligand

• Amine-free buffer (e.g., phosphate-buffered saline, PBS), pH 7.4

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Dissolution of Reagents:

  • Dissolve alkyne-functionalized Molecule A and Molecule B in the reaction buffer to the desired concentration.

  • Prepare a stock solution of AZD-PEG2-Azide in DMF or DMSO.

  • Prepare fresh stock solutions of CuSO4, sodium ascorbate, and TBTA in water or an appropriate solvent.

• First Conjugation Step (Molecule A with AZD-PEG2-Azide):

  • To the solution of alkyne-functionalized Molecule A, add the AZD-PEG2-Azide stock solution. The molar ratio will need to be optimized for the specific application.

  • Add the copper ligand (TBTA) to the reaction mixture.

  • Initiate the reaction by adding CuSO4 and sodium ascorbate.

  • Allow the reaction to proceed at room temperature for 1-4 hours, or as optimized.

• Purification of the Intermediate:

  • Remove the excess unreacted AZD-PEG2-Azide and reaction components by a suitable purification method such as size-exclusion chromatography or dialysis. This step is crucial to prevent the formation of Molecule A dimers in the next step.

• Second Conjugation Step (Intermediate with Molecule B):

  • To the purified Molecule A-PEG2-Azide intermediate, add the alkyne-functionalized Molecule B.

  • Repeat the addition of the copper ligand, CuSO4, and sodium ascorbate to initiate the second click reaction.

  • Allow the reaction to proceed at room temperature for 1-4 hours, or as optimized.

• Final Purification:

  • Purify the final conjugate (Molecule A-PEG2-Molecule B) from unreacted components using an appropriate purification method.

• Characterization:

  • Confirm the successful conjugation and purity of the final product using techniques such as SDS-PAGE, mass spectrometry, and HPLC.

Visualizing the Role of AZD-PEG2-Azide

The following diagrams illustrate the structure and utility of the AZD-PEG2-Azide linker in bioconjugation.

Caption: Structure and conjugation concept of AZD-PEG2-Azide.

Caption: A generalized workflow for bioconjugation using AZD-PEG2-Azide.

Conclusion

The PEG2 linker within the AZD-PEG2-Azide molecule, while short, plays a critical and strategic role in modern bioconjugation. Its ability to enhance solubility, improve pharmacokinetic profiles, and provide a flexible spacer makes it an invaluable tool for drug developers. By understanding the fundamental contributions of the PEG2 linker, researchers can better design and synthesize next-generation therapeutics with improved efficacy and safety profiles. The strategic application of such linkers is poised to continue driving innovation in targeted therapies and personalized medicine.

References

• 1. adcreview.com [adcreview.com]
• 2. chempep.com [chempep.com]
• 3. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 4. precisepeg.com [precisepeg.com]
• 6. What are PEG Linkers? - Creative Biolabs [creative-biolabs.com]
• 7. Applications of PEG Linkers - Biopharma PEG [biochempeg.com]
• 8. labinsights.nl [labinsights.nl]
• 9. Azd-peg2-acid () for sale [vulcanchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide to AZD-PEG2-Azide for Click Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of AZD-PEG2-Azide, a heterobifunctional linker increasingly utilized in the field of bioconjugation. With a core focus on its application in click chemistry, this document details the molecule's chemical properties, provides exemplary experimental protocols for its use in conjugating biomolecules, and illustrates relevant workflows in drug development and proteomics. The inclusion of a polyethylene (B3416737) glycol (PEG) spacer and a terminal azide (B81097) group makes AZD-PEG2-Azide a versatile tool for enhancing the solubility and pharmacokinetic properties of bioconjugates, particularly in the construction of Antibody-Drug Conjugates (ADCs) and for applications in chemical proteomics. This guide is intended to serve as a technical resource for researchers and professionals in the life sciences to facilitate the effective use of AZD-PEG2-Azide in their research and development endeavors.

Introduction to AZD-PEG2-Azide

AZD-PEG2-Azide is a chemical linker that possesses a terminal azide (-N3) group, making it amenable to bioorthogonal "click" chemistry reactions. The "PEG2" designation indicates the presence of a short di-ethylene glycol spacer, which imparts hydrophilicity to the molecule. This property is particularly advantageous in bioconjugation, as it can improve the solubility and reduce the aggregation of the resulting conjugates.[1] The azide functionality allows for highly specific and efficient covalent bond formation with alkyne-containing molecules through either copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC).[2] These reactions are characterized by their high yields, mild reaction conditions, and lack of interference with most biological functional groups, making them ideal for modifying complex biomolecules.[2]

The applications of AZD-PEG2-Azide are diverse, ranging from the development of targeted therapeutics like Antibody-Drug Conjugates (ADCs) to the labeling and tracking of proteins in proteomics research.[3][4] In ADC development, the linker plays a crucial role in connecting a monoclonal antibody to a cytotoxic payload, influencing the stability, pharmacokinetics, and efficacy of the conjugate.[5]

Chemical and Physical Properties

A clear understanding of the physicochemical properties of AZD-PEG2-Azide is essential for its effective application. The key properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C19H25N5O5	[6]
Molecular Weight	403.4 g/mol	[6][][8]
Purity	≥95% to 98%	[6][8][9]
Appearance	Varies (typically a solid or oil)
Storage Conditions	-20°C, desiccated	[6]
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF)

Core Application: Click Chemistry

Click chemistry encompasses a class of reactions that are rapid, high-yielding, and tolerant of a wide range of functional groups and reaction conditions.[2] The most prominent of these for bioconjugation is the azide-alkyne cycloaddition.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient method for forming a stable triazole linkage between an azide and a terminal alkyne. This reaction requires a copper(I) catalyst, which is typically generated in situ from a copper(II) salt (e.g., CuSO4) and a reducing agent (e.g., sodium ascorbate).[10] The use of a copper-chelating ligand, such as Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), can enhance reaction rates and protect the biomolecule from potential damage by reactive oxygen species.[10]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To circumvent the potential cytotoxicity of the copper catalyst in living systems, SPAAC was developed. This reaction utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), which reacts spontaneously with an azide without the need for a metal catalyst.[11] The relief of ring strain drives the reaction forward, forming a stable triazole linkage.[11] SPAAC is particularly well-suited for applications in live-cell imaging and in vivo studies.[11]

Below is a diagram illustrating the two main click chemistry pathways.

Comparison of CuAAC and SPAAC pathways for bioconjugation.

Experimental Protocols

The following protocols are representative methodologies for the use of azide-PEG linkers in bioconjugation and should be optimized for specific applications.

Protocol 1: Antibody Conjugation via CuAAC

This protocol describes the conjugation of an alkyne-modified payload to an antibody that has been functionalized with AZD-PEG2-Azide.

Materials:

• Antibody of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• AZD-PEG2-Azide (or a derivative with a protein-reactive group, e.g., NHS ester)

• Alkyne-functionalized payload (e.g., a cytotoxic drug)

• Anhydrous DMSO

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium Ascorbate

• Copper ligand (e.g., TBTA or THPTA)

• Desalting columns or dialysis cassettes for purification

Procedure:

• Antibody Preparation: If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into PBS, pH 7.4, using a desalting column or dialysis. Adjust the antibody concentration to 2-10 mg/mL.

• Azide Functionalization (if necessary): If starting with an unmodified antibody, it must first be functionalized with an azide group. This is typically achieved by reacting the lysine (B10760008) residues of the antibody with an amine-reactive derivative of AZD-PEG2-Azide (e.g., an NHS ester).

  • Dissolve the azide-PEG-NHS ester in anhydrous DMSO to a concentration of 10 mM immediately before use.

  • Add a 10- to 20-fold molar excess of the azide-PEG-NHS ester solution to the antibody solution.

  • Incubate at room temperature for 1-2 hours with gentle mixing.

  • Remove excess, unreacted linker by dialysis or with a desalting column.

• CuAAC Reaction:

  • In a microcentrifuge tube, combine the azide-functionalized antibody with a 5- to 10-fold molar excess of the alkyne-functionalized payload.

  • Prepare the catalyst solution immediately before use:

    • 50 mM CuSO4 in water

    • 50 mM Sodium Ascorbate in water

    • 10 mM copper ligand (e.g., TBTA) in DMSO

  • Add the catalyst components to the antibody-payload mixture in the following order, mixing gently after each addition:

    • Copper ligand (to a final concentration of 0.1 mM)

    • CuSO4 (to a final concentration of 1 mM)

    • Sodium Ascorbate (to a final concentration of 1 mM)

  • Incubate the reaction for 1-4 hours at room temperature.

• Purification: Purify the resulting ADC using a desalting column or dialysis to remove excess payload and catalyst components.

• Characterization: Characterize the ADC to determine the drug-to-antibody ratio (DAR), purity, and aggregation state using techniques such as UV-Vis spectroscopy, HIC-HPLC, SEC-HPLC, and mass spectrometry.[1]

Protocol 2: Protein Labeling via SPAAC

This protocol outlines the copper-free conjugation of a DBCO-functionalized probe (e.g., a fluorescent dye) to a protein containing an azide group introduced via AZD-PEG2-Azide.

Materials:

• Azide-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4)

• DBCO-functionalized probe

• Anhydrous DMSO

• Desalting columns or dialysis cassettes for purification

Procedure:

• Protein and Probe Preparation:

  • Ensure the azide-functionalized protein is in an appropriate buffer at a known concentration.

  • Dissolve the DBCO-functionalized probe in anhydrous DMSO to a stock concentration of 10 mM.

• SPAAC Reaction:

  • Add a 3- to 5-fold molar excess of the DBCO-probe solution to the azide-functionalized protein solution.

  • Incubate the reaction at room temperature for 4-12 hours or at 4°C overnight. The reaction time may need to be optimized depending on the specific reactants.

• Purification: Remove the excess, unreacted DBCO-probe by dialysis or using a desalting column.

• Analysis: Analyze the labeled protein using SDS-PAGE with in-gel fluorescence scanning (if a fluorescent probe was used) and mass spectrometry to confirm conjugation and determine the labeling efficiency.

Applications and Workflows

AZD-PEG2-Azide is a key reagent in several advanced workflows in drug discovery and proteomics.

Antibody-Drug Conjugate (ADC) Development

ADCs are a class of targeted therapies that deliver a potent cytotoxic drug to cancer cells by linking it to a monoclonal antibody that specifically recognizes a tumor-associated antigen.[4] The linker, for which AZD-PEG2-Azide is a suitable candidate, is a critical component of the ADC.[5]

The general workflow for developing an ADC using a click chemistry-compatible linker is depicted below.

Workflow for ADC development using a click chemistry linker.

Quantitative Chemical Proteomics

In chemical proteomics, click chemistry is used to label and enrich proteins of interest for their subsequent identification and quantification by mass spectrometry.[12] A common strategy is Activity-Based Protein Profiling (ABPP), where an activity-based probe containing an alkyne or azide handle is used to covalently label active enzymes in a complex biological sample.[12]

The workflow below illustrates the use of a click chemistry linker in a quantitative proteomics experiment.

Workflow for quantitative proteomics using click chemistry.

Conclusion

AZD-PEG2-Azide is a valuable and versatile tool for researchers in the fields of drug development, chemical biology, and proteomics. Its azide functionality allows for its participation in highly efficient and specific click chemistry reactions, while the PEG spacer enhances the desirable properties of the resulting bioconjugates. The representative protocols and workflows provided in this guide offer a starting point for the successful application of AZD-PEG2-Azide in a variety of experimental contexts. As the demand for precisely engineered biomolecules continues to grow, the utility of well-defined linkers like AZD-PEG2-Azide will undoubtedly expand, enabling further innovation in targeted therapeutics and the fundamental understanding of biological systems.

References

• 1. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimized Methods for the Production and Bioconjugation of Site-Specific, Alkyne-Modified Glucagon-like Peptide-1 (GLP-1) Analogs to Azide-Modified Delivery Platforms Using Copper-Catalyzed Alkyne-Azide Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 6. A comparative study of bioorthogonal reactions with azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 9. AZD-PEG2-Azide | AxisPharm [axispharm.com]
• 10. benchchem.com [benchchem.com]
• 11. Protocol for clickable photoaffinity labeling and quantitative chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

AZD-PEG2-Azide as a Heterobifunctional Crosslinker: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern chemical biology and drug development, the precise covalent linkage of macromolecules is paramount. Heterobifunctional crosslinkers serve as powerful tools to achieve this, enabling the construction of complex bioconjugates, the study of protein-protein interactions, and the development of novel therapeutics such as antibody-drug conjugates (ADCs) and PROteolysis TArgeting Chimeras (PROTACs). This technical guide provides a comprehensive overview of AZD-PEG2-Azide, a heterobifunctional crosslinker featuring a polyethylene (B3416737) glycol (PEG) spacer and two terminal azide (B81097) functionalities. This document will delve into its chemical properties, applications, and detailed experimental protocols for its use in bioconjugation and proteomics research.

Introduction to AZD-PEG2-Azide

AZD-PEG2-Azide is a specialized chemical reagent designed for bioconjugation. It belongs to the class of heterobifunctional crosslinkers, possessing two reactive azide groups separated by a short PEG linker.[1] The "PEG2" designation indicates a chain of two ethylene (B1197577) glycol units, which imparts hydrophilicity and flexibility to the linker. The azide groups are key to its functionality, enabling highly specific and efficient covalent bond formation through "click chemistry," most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][3]

While the precise chemical structure corresponding to the proprietary name "AZD-PEG2-Azide" is not consistently published across all suppliers, it is commonly listed with the molecular formula C19H25N5O5 and a molecular weight of 403.40 g/mol .[4][5] The "AZD" prefix is likely a supplier-specific designation. For the purposes of this guide, we will proceed with the understanding that AZD-PEG2-Azide is a heterobifunctional crosslinker with two azide groups and a PEG2 spacer.

The PEG spacer enhances the solubility of the crosslinker and the resulting conjugate in aqueous buffers, a critical feature for biological applications.[6] Furthermore, the PEG moiety can reduce steric hindrance and minimize immunogenicity of the final bioconjugate.[6]

Core Properties and Specifications

A summary of the key properties of AZD-PEG2-Azide, as compiled from various suppliers, is presented in Table 1.

Table 1: Physicochemical Properties of AZD-PEG2-Azide

Property	Value	Source(s)
Molecular Formula	C19H25N5O5	[4][5]
Molecular Weight	403.40 g/mol	[4][5]
Purity	≥95% to 98%	[4][5]
Physical Form	Solid	[7]
Solubility	Soluble in water, DMSO, DMF, methanol, ethanol, and other polar solvents.	[8]
Storage Conditions	Store at -20°C, protected from light. For long-term storage, it is recommended to store under an inert atmosphere (e.g., nitrogen or argon).	[7][9]

Mechanism of Action: The Power of Click Chemistry

The utility of AZD-PEG2-Azide as a crosslinker is rooted in the principles of click chemistry. This class of reactions is characterized by high yields, stereospecificity, and the formation of byproducts that are easily removed.[10] The azide groups of AZD-PEG2-Azide readily participate in cycloaddition reactions with alkyne-containing molecules.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and widely used click reaction that involves the reaction of an azide with a terminal alkyne in the presence of a copper(I) catalyst to form a stable 1,4-disubstituted 1,2,3-triazole ring.[3] The reaction is typically rapid and can be performed in aqueous solutions, making it suitable for bioconjugation.[11]

Caption: General scheme of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems where the cytotoxicity of copper is a concern, SPAAC offers a catalyst-free alternative. This reaction utilizes a strained cyclooctyne (B158145) (e.g., dibenzocyclooctyne, DBCO) which readily reacts with an azide to form a triazole linkage. The high ring strain of the cyclooctyne provides the driving force for the reaction.[8]

Caption: General scheme of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Applications in Research and Drug Development

The heterobifunctional nature of AZD-PEG2-Azide makes it a versatile tool for a wide range of applications.

Bioconjugation

AZD-PEG2-Azide can be used to link two different molecules that have been functionalized with alkyne groups. This is particularly useful for creating complex molecular architectures, such as:

• Antibody-Drug Conjugates (ADCs): An antibody and a cytotoxic drug, each functionalized with an alkyne, can be linked together using AZD-PEG2-Azide.

• PROTACs: A PROTAC can be synthesized by linking a ligand for a target protein and a ligand for an E3 ubiquitin ligase, both bearing alkyne handles, with AZD-PEG2-Azide.

• Fluorescent Probes: A biomolecule of interest and a fluorescent dye, both alkyne-modified, can be conjugated for imaging applications.

Proteomics and the Study of Protein-Protein Interactions

In the field of proteomics, bifunctional crosslinkers are instrumental in identifying and characterizing protein-protein interactions (PPIs).[12] AZD-PEG2-Azide can be used in cross-linking mass spectrometry (XL-MS) workflows to capture interacting proteins.[13] By treating cells or cell lysates with AZD-PEG2-Azide, proteins that are in close proximity can be covalently linked. Subsequent digestion of the cross-linked proteins and analysis by mass spectrometry can identify the interacting partners.

Experimental Protocols

The following are general protocols for the use of AZD-PEG2-Azide. Optimization may be required for specific applications.

General Protocol for CuAAC Bioconjugation

This protocol describes the conjugation of two alkyne-functionalized molecules (Molecule A and Molecule B) using AZD-PEG2-Azide.

Materials:

• Alkyne-functionalized Molecule A

• Alkyne-functionalized Molecule B

• AZD-PEG2-Azide

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Copper ligand (e.g., TBTA or THPTA)

• Reaction buffer (e.g., PBS, pH 7.4)

• Anhydrous DMSO

Procedure:

• Prepare Stock Solutions:

  • Dissolve AZD-PEG2-Azide in anhydrous DMSO to a concentration of 10 mM.

  • Dissolve alkyne-functionalized Molecule A and Molecule B in a suitable solvent to a known concentration.

  • Prepare a 50 mM stock solution of CuSO₄ in water.

  • Prepare a 50 mM stock solution of sodium ascorbate in water (prepare fresh).

  • Prepare a 10 mM stock solution of the copper ligand in DMSO.

• Reaction Setup:

  • In a microcentrifuge tube, combine alkyne-functionalized Molecule A and alkyne-functionalized Molecule B in the desired molar ratio in the reaction buffer.

  • Add the copper ligand to a final concentration of 0.1 mM.

  • Add the AZD-PEG2-Azide stock solution to a final concentration that is in slight molar excess to one of the alkyne-functionalized molecules.

  • Add CuSO₄ to a final concentration of 1 mM.

  • Initiate the reaction by adding sodium ascorbate to a final concentration of 1 mM.

• Incubation:

  • Incubate the reaction mixture for 1-4 hours at room temperature with gentle mixing.

• Purification:

  • Purify the resulting bioconjugate using an appropriate method, such as size-exclusion chromatography (SEC), dialysis, or affinity chromatography, to remove excess reagents and byproducts.

General Workflow for Cross-Linking Mass Spectrometry (XL-MS)

This workflow outlines the use of AZD-PEG2-Azide to identify protein-protein interactions in a complex mixture.

Caption: A general workflow for cross-linking mass spectrometry (XL-MS) to study protein-protein interactions.

Data Presentation: Quantitative Aspects of Click Chemistry

Table 2: Representative Second-Order Rate Constants for CuAAC

Alkyne	Azide	Catalyst System	Rate Constant (M⁻¹s⁻¹)
Phenylacetylene	Benzyl azide	Cu(I)	~1 - 100
Propargyl alcohol	Benzyl azide	Cu(I)	~1 - 100

Note: Rate constants are highly dependent on the specific substrates, catalyst, ligand, and reaction conditions.

Table 3: Representative Second-Order Rate Constants for SPAAC

Cyclooctyne	Azide	Rate Constant (M⁻¹s⁻¹)
DBCO	Benzyl azide	~0.1 - 1
BCN	Benzyl azide	~0.01 - 0.1

Note: SPAAC rates are generally lower than CuAAC rates but offer the advantage of being catalyst-free.

Application in Studying Signaling Pathways

Heterobifunctional crosslinkers like AZD-PEG2-Azide are invaluable for elucidating the transient and stable protein-protein interactions that constitute signaling pathways. By "freezing" these interactions within a cellular context, researchers can identify novel pathway components and map the architecture of signaling complexes.

Caption: Conceptual diagram illustrating the use of a crosslinker to capture the interaction between two kinases in a signaling pathway.

Conclusion

AZD-PEG2-Azide is a versatile and powerful heterobifunctional crosslinker with significant potential in bioconjugation, proteomics, and drug development. Its dual azide functionalities, combined with the favorable properties of the PEG spacer, enable the precise and efficient linkage of alkyne-modified molecules through click chemistry. While the exact chemical structure of "AZD-PEG2-Azide" may be proprietary, its functional characteristics are well-suited for a variety of advanced applications. The experimental protocols and conceptual workflows provided in this guide serve as a starting point for researchers to harness the capabilities of this and similar crosslinkers to advance their scientific endeavors. As with any chemical reagent, optimal performance will be achieved through careful experimental design and optimization.

References

• 1. Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. A bifunctional amino acid to study protein–protein interactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Bifunctional chemical probes inducing protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Cross-Linking Mass Spectrometry (XL-MS): an Emerging Technology for Interactomics and Structural Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] A bifunctional amino acid to study protein–protein interactions | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Efficient synthesis of diverse heterobifunctionalized clickable oligo(ethylene glycol) linkers: potential applications in bioconjugation and targeted drug delivery - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to AZD-PEG2-Azide Applications in Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing field of targeted therapeutics, the precise and stable linkage of potent payloads to targeting moieties is paramount for developing safe and effective treatments. AZD-PEG2-Azide has emerged as a key heterobifunctional linker, offering a unique combination of site-specific conjugation and versatile payload attachment capabilities. This technical guide provides a comprehensive overview of AZD-PEG2-Azide, its core applications in targeted drug delivery, detailed experimental protocols, and a summary of its chemical and physical properties.

At its core, AZD-PEG2-Azide is a molecule featuring three key components: an azetidinone (AZD) group, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer with two ethylene (B1197577) glycol units, and a terminal azide (B81097) (-N₃) group. This distinct architecture allows for a two-step sequential conjugation strategy, making it a valuable tool in the construction of complex bioconjugates such as Antibody-Drug Conjugates (ADCs) and PROteolysis TArgeting Chimeras (PROTACs). The azetidinone moiety facilitates a site-specific covalent linkage to lysine (B10760008) residues on proteins, while the azide group serves as a handle for the highly efficient and bioorthogonal "click" chemistry, enabling the attachment of a wide array of therapeutic payloads.

Chemical Properties and Structure

Property	Value	Reference
Chemical Name	AZD-PEG2-Azide
Molecular Formula	C₁₉H₂₅N₅O₅	[1][2]
Molecular Weight	403.4 g/mol	[1][2]
CAS Number	2639395-36-9	[1]
Appearance	Varies (typically a solid or oil)
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF) and has increased aqueous solubility due to the PEG spacer.
Storage	Recommended storage at -20°C to ensure stability.	[1]

Core Applications in Targeted Drug Delivery

The unique trifunctional nature of AZD-PEG2-Azide makes it a versatile tool for the development of next-generation targeted therapies.

Antibody-Drug Conjugates (ADCs)

ADCs are a class of biotherapeutics designed to deliver potent cytotoxic agents specifically to cancer cells by linking them to a monoclonal antibody (mAb) that targets a tumor-associated antigen. The linker plays a critical role in the stability, efficacy, and safety of an ADC.

The azetidinone group of AZD-PEG2-Azide enables site-specific conjugation to lysine residues on the antibody. This approach offers greater control over the drug-to-antibody ratio (DAR) and results in a more homogeneous ADC product compared to traditional stochastic conjugation methods. A defined DAR is crucial for a consistent pharmacokinetic profile and a predictable therapeutic window.

The azide group on the linker allows for the subsequent attachment of an alkyne-modified cytotoxic payload via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC). This "click chemistry" approach is highly efficient, specific, and occurs under mild conditions, preserving the integrity of both the antibody and the payload.

PROteolysis TArgeting Chimeras (PROTACs)

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. A PROTAC consists of a ligand for the target protein and a ligand for an E3 ligase, connected by a linker.

AZD-PEG2-Azide can be utilized in the synthesis of PROTACs. The azetidinone end can be reacted with a functional group on either the target protein ligand or the E3 ligase ligand. The azide end can then be "clicked" onto the other ligand, which has been appropriately functionalized with an alkyne group. The PEG spacer in the linker can influence the solubility, cell permeability, and the optimal spatial orientation of the two ligands for efficient ternary complex formation.

Signaling Pathways and Mechanisms of Action

The application of AZD-PEG2-Azide in ADCs involves a series of steps that lead to targeted cell killing.

References

• 1. Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to PEGylation with Azide-Terminated Linkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of PEGylation utilizing azide-terminated linkers, a cornerstone of modern bioconjugation and pharmaceutical development. The strategic introduction of an azide (B81097) (-N₃) group onto a polyethylene (B3416737) glycol (PEG) polymer allows for highly specific and efficient covalent attachment to biomolecules through bioorthogonal "click chemistry" reactions. This methodology offers significant advantages in enhancing the therapeutic properties of proteins, peptides, and other biologics by improving their solubility, stability, and pharmacokinetic profiles.[1][2]

Core Principles: The Power of Click Chemistry

The primary advantage of employing azide-terminated PEG linkers lies in their ability to participate in click chemistry reactions. These reactions are characterized by their high yields, stereospecificity, and the generation of inoffensive byproducts, making them ideal for complex biological systems.[3] The two most prominent forms of azide-alkyne cycloaddition used in PEGylation are:

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the use of a copper(I) catalyst to join an azide with a terminal alkyne, forming a stable 1,4-disubstituted 1,2,3-triazole linkage.[2][] CuAAC is highly efficient and widely used for bioconjugation.[5][6][7] However, the potential for copper-mediated oxidative damage to sensitive amino acid residues is a consideration that requires careful optimization of reaction conditions.[8][9]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To circumvent the potential cytotoxicity of a copper catalyst, SPAAC utilizes a strained cyclooctyne (B158145) that reacts spontaneously with an azide without the need for a metal catalyst.[10][][12] This makes SPAAC particularly well-suited for in vivo applications and the modification of sensitive biological systems.[10][13] The reaction rate of SPAAC is influenced by the structure of the cyclooctyne.[10]

The choice between CuAAC and SPAAC depends on the specific application, the nature of the biomolecule being modified, and the desired reaction environment.

Synthesis of Azide-Terminated PEG Linkers

Azide-terminated PEGs are typically synthesized from their hydroxyl-terminated precursors. The process generally involves a two-step reaction:

• Activation of the Hydroxyl Group: The terminal hydroxyl group(s) of the PEG backbone are first activated, commonly by conversion to a good leaving group such as a mesylate or tosylate. This is achieved by reacting the PEG with mesyl chloride or tosyl chloride in the presence of a base like triethylamine.[1][13]

• Nucleophilic Substitution with Azide: The activated PEG is then reacted with an azide salt, typically sodium azide (NaN₃), in a nucleophilic substitution reaction to displace the leaving group and form the azide-terminated PEG.[1][13]

The resulting azide-PEG can be monofunctional, bifunctional, or multi-arm, depending on the starting PEG material.[13] Purification is typically performed using dialysis, column chromatography, or recrystallization to remove unreacted reagents and byproducts.[13]

Key Applications in Research and Drug Development

The versatility of azide-terminated PEG linkers has led to their widespread adoption in various fields:

• Protein and Peptide PEGylation: This is the most common application, aimed at improving the pharmacokinetic and pharmacodynamic properties of therapeutic proteins and peptides.[2] Site-specific PEGylation, often achieved by incorporating unnatural amino acids with azide or alkyne functionalities, allows for the creation of homogenous conjugates with preserved biological activity.[5][14][15]

• Drug Delivery and Nanoparticle Functionalization: Azide-PEGs are used to functionalize the surface of nanoparticles, liposomes, and other drug delivery systems.[13] This PEG "shield" enhances colloidal stability, reduces the formation of a protein corona, and can be used to attach targeting ligands for site-specific drug delivery.[13]

• Biomaterial and Hydrogel Formation: The click reaction between azide- and alkyne-functionalized PEGs is a powerful tool for the creation of biocompatible hydrogels for tissue engineering and controlled drug release.[13]

• Bioimaging and Diagnostics: Azide-PEGs can be conjugated with fluorescent dyes, radiolabels, or other imaging agents to create probes for a variety of diagnostic applications, including fluorescence imaging, PET, and SPECT.[13]

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis, characterization, and application of azide-terminated PEGylation.

Parameter	Value	Context	Reference
Synthesis Yield (mPEG₃₅₀-N₃)	97%	Synthesis from mPEG₃₅₀-OMs with NaN₃ in ethanol (B145695).	[1]
Synthesis Yield (PEG-N₃)	93%	Synthesis from a 5000 Da mPEG-OH.	[16]
Polydispersity Index (PDI)	< 1.05	For a range of synthesized azide-terminated PEGs (350-13,000 Da).	[1]
PEGylation Conversion	High	High conversion of Aha-containing IFNβ to the PEGylated product using CuAAC.	[5]
Molar Ratio (PEG-alkyne:IFNβ)	2:1	Optimized ratio for CuAAC PEGylation of IFNβ in the presence of unreactive PEG diol.	[5]

Property	Observation	PEG Molecular Weight	Biomolecule	Reference
In Vitro Antiviral Activity	Decreased with increasing PEG size	10, 20, 30, 40 kDa	Interferon β-1b	[5]
Elimination Half-Life	Increased with increasing PEG size	10, 20, 30, 40 kDa	Interferon β-1b	[5]
Area Under the Curve (AUC)	Increased with increasing PEG size	10, 20, 30, 40 kDa	Interferon β-1b	[5]
Bioavailability	Increased with increasing PEG size	10, 20, 30, 40 kDa	Interferon β-1b	[5]
Melting Temperature (Tₘ)	Decreased with two azide end groups compared to dihydroxy-PEG, especially at lower MW.	400 - 13,000 Da	N/A	[1]
Degree of Crystallinity (X꜀)	Reduced with two azide end groups compared to dihydroxy-PEG.	400 - 13,000 Da	N/A	[1]

Experimental Protocols

Protocol 1: Synthesis of Monofunctional Azide-Terminated PEG (mPEG-N₃)

This protocol is adapted from González-Fernández et al. (2020).[1]

Materials:

• α-methoxy-ω-hydroxy PEG (mPEG-OH)

• Mesyl chloride (MsCl)

• Triethylamine (Et₃N)

• Sodium azide (NaN₃)

• Dichloromethane (CH₂Cl₂)

• Ethanol

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Argon gas

• Round-bottom flask

• Rotary evaporator

Procedure:

• Mesylation:

  • Dissolve mPEG-OH in anhydrous CH₂Cl₂ in a round-bottom flask under an argon atmosphere.

  • Cool the solution to -10 °C.

  • Add Et₃N (1.5 equivalents) to the solution.

  • Slowly add MsCl (1.5 equivalents) to the reaction mixture.

  • Allow the reaction to proceed at -10 °C for 2 hours, then warm to room temperature and stir for 12 hours.

  • Wash the organic phase with water, dry over anhydrous Na₂SO₄, filter, and concentrate using a rotary evaporator to obtain the mesylated PEG (mPEG-OMs).

• Azidation:

  • Dissolve the dry mPEG-OMs in ethanol in a round-bottom flask under an argon atmosphere.

  • Add NaN₃ (1.5 equivalents) to the solution.

  • Reflux the mixture for 12 hours.

  • After cooling to room temperature, concentrate the solution using a rotary evaporator.

  • Dissolve the residue in CH₂Cl₂ and wash with water.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate using a rotary evaporator to obtain the final product, mPEG-N₃.[1]

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Protein PEGylation

This protocol is a general guideline based on principles described by Agarwal et al. (2012) and Finn et al. (2014).[5][6]

Materials:

• Alkyne-modified protein in a suitable buffer (e.g., phosphate (B84403) or Tris buffer, pH 7-8)

• Azide-terminated PEG (Azide-PEG)

• Copper(II) sulfate (CuSO₄) stock solution

• Reducing agent stock solution (e.g., sodium ascorbate (B8700270) or TCEP)

• Copper-chelating ligand stock solution (e.g., THPTA or TBTA)

• Aminoguanidine (B1677879) (optional, to suppress side reactions)

• Reaction tubes

Procedure:

• In a reaction tube, combine the alkyne-modified protein and buffer.

• Add the Azide-PEG to the reaction mixture. A molar excess of PEG is typically used.

• Prepare a premixed solution of CuSO₄ and the copper-chelating ligand.

• Add the aminoguanidine solution to the protein-PEG mixture, if used.

• Initiate the reaction by adding the sodium ascorbate solution, followed immediately by the premixed CuSO₄/ligand solution.

• Close the tube to minimize oxygen exposure and mix gently (e.g., by inverting or using a slow rotisserie) for 1-4 hours at room temperature.

• Monitor the reaction progress using a suitable analytical technique (e.g., SDS-PAGE, SEC, or Mass Spectrometry).

• Once the reaction is complete, purify the PEGylated protein from excess reagents and unreacted protein using methods such as size exclusion chromatography (SEC) or ion-exchange chromatography (IEX).[17][][19][20][21]

Visualizing Workflows and Pathways

Synthesis of Azide-Terminated PEG.

Azide-Alkyne Cycloaddition Pathways.

General Protein PEGylation Workflow.

Purification and Characterization of PEGylated Conjugates

The heterogeneity of PEGylation reactions, which can result in a mixture of unreacted protein, excess PEG, and proteins with varying numbers of attached PEG chains, necessitates robust purification and characterization methods.

• Purification:

  • Size Exclusion Chromatography (SEC): SEC is a primary method for separating PEGylated proteins from their un-PEGylated counterparts due to the significant increase in hydrodynamic radius upon PEGylation.[17][19][21] It can also be used to separate species with different degrees of PEGylation.[17]

  • Ion Exchange Chromatography (IEX): IEX separates molecules based on charge. PEGylation can shield the surface charges of a protein, altering its elution profile and allowing for the separation of PEGylated species.[17][][21]

  • Hydrophobic Interaction Chromatography (HIC): HIC can also be employed to purify PEGylated proteins, serving as a complementary technique to IEX.[]

  • Ultrafiltration/Dialysis: These membrane-based techniques are effective for removing smaller molecular weight species like excess PEG linkers.[17]

• Characterization:

  • SDS-PAGE: Sodium dodecyl sulfate-polyacrylamide gel electrophoresis is a common technique to visually confirm PEGylation. The attachment of PEG chains results in a significant increase in the apparent molecular weight, causing a shift in the band position on the gel.[19]

  • Mass Spectrometry (MS): Techniques like MALDI-TOF and ESI-MS are powerful tools for confirming the molecular weight of the PEGylated conjugate and determining the degree of PEGylation.[16][22]

  • Circular Dichroism (CD): CD spectroscopy is used to assess the secondary structure of the protein after PEGylation to ensure that the conjugation process has not caused significant conformational changes that could impact its biological activity.[19]

Conclusion

PEGylation with azide-terminated linkers, facilitated by the precision of click chemistry, represents a powerful and versatile platform in bioconjugation and drug development. The ability to create well-defined, site-specifically modified biomolecules has profound implications for improving the therapeutic efficacy and safety of next-generation biologics. As research continues to advance, the development of new bioorthogonal reactions and linker technologies will further expand the capabilities and applications of this essential methodology.

References

• 1. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. From Synthesis to Characterization of Site-Selective PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 5. Development of copper-catalyzed azide-alkyne cycloaddition for increased in vivo efficacy of interferon β-1b by site-specific PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cysteine as a Monothiol Reducing Agent to Prevent Copper-Mediated Oxidation of Interferon Beta During PEGylation by CuAAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 12. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Site-Specific PEGylation of Therapeutic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. PEGylated Human Serum Albumin: Review of PEGylation, Purification and Characterization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Purification of PEGylated Proteins, with the Example of PEGylated Lysozyme and PEGylated scFv | Springer Nature Experiments [experiments.springernature.com]
• 21. researchgate.net [researchgate.net]
• 22. walshmedicalmedia.com [walshmedicalmedia.com]

The Strategic Application of AZD-PEG2-Azide in Next-Generation Antibody-Drug Conjugate Development

An In-depth Technical Guide for Researchers and Drug Development Professionals

The landscape of targeted cancer therapy is increasingly dominated by antibody-drug conjugates (ADCs), sophisticated biotherapeutics engineered to deliver potent cytotoxic agents directly to tumor cells. The efficacy and safety of these constructs are critically dependent on the linker connecting the monoclonal antibody to its payload. This technical guide delves into the core attributes and applications of AZD-PEG2-Azide, a bifunctional linker that leverages the advantages of a short polyethylene (B3416737) glycol (PEG) spacer and the precision of azide-based click chemistry for the development of advanced ADCs.

Core Concepts: The Role of the Linker in ADC Design

ADCs function by binding to a specific antigen on the surface of a cancer cell, leading to the internalization of the ADC-antigen complex.[1][2] Once inside the cell, the cytotoxic payload is released, inducing cell death.[1][2][3] The linker is a pivotal component, influencing the ADC's stability in circulation, its pharmacokinetic profile, and the efficiency of payload release within the target cell.[4]

AZD-PEG2-Azide is a heterobifunctional linker characterized by a terminal azide (B81097) (N₃) group and another reactive moiety, connected by a two-unit polyethylene glycol (PEG2) spacer. This structure offers several key advantages in ADC development:

• Biocompatibility and Hydrophilicity: The PEG2 spacer is a short, hydrophilic chain that can help to mitigate the aggregation often associated with hydrophobic payloads and improve the overall solubility of the ADC.[4] This enhanced hydrophilicity can contribute to more favorable pharmacokinetic properties.[4]

• Bioorthogonal Conjugation: The azide group is a key component for "click chemistry," a set of bioorthogonal reactions that are highly specific and efficient under mild, aqueous conditions.[4][5] This allows for the precise, site-specific attachment of the linker to a payload or an antibody that has been functionalized with a complementary alkyne group, without interfering with native biological functionalities.

• Defined Stoichiometry: The use of click chemistry enables the production of homogenous ADCs with a well-defined drug-to-antibody ratio (DAR), which is crucial for ensuring consistent efficacy and a predictable safety profile.[4]

Physicochemical Properties and Synthesis

AZD-PEG2-Azide is a small molecule that can be synthesized with high purity. The synthesis of azide-terminated PEGs typically involves a two-step process starting from a PEG diol. The terminal hydroxyl groups are first converted to a more reactive intermediate, such as a mesylate, which is then displaced by an azide nucleophile (e.g., sodium azide).[6]

Table 1: General Physicochemical Properties of Azide-PEG Linkers

Property	Description	Reference
Appearance	Typically a colorless to yellow oil or solid, depending on the specific structure and purity.	[7]
Solubility	Good solubility in water and most organic solvents due to the hydrophilic PEG chain.	[8]
Stability	The azide group is stable under most physiological conditions, allowing for controlled conjugation.
Reactivity	The azide group specifically reacts with alkyne groups via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition.	[5][9]

Experimental Protocols for ADC Development with AZD-PEG2-Azide

The following sections provide detailed methodologies for the key experimental stages in the development of an ADC utilizing an AZD-PEG2-Azide linker. These protocols are based on established methods for bioconjugation and ADC characterization and should be optimized for specific antibodies, payloads, and cell lines.

Payload Functionalization with AZD-PEG2-Azide

This protocol describes the functionalization of a cytotoxic payload containing a reactive amine group with an AZD-PEG2-Azide derivative that has been activated for amine reactivity (e.g., as an NHS ester).

Objective: To covalently attach the AZD-PEG2-Azide linker to the cytotoxic payload.

Materials:

• Amine-containing cytotoxic payload

• AZD-PEG2-Azide-NHS ester

• Anhydrous dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Lyophilizer

Procedure:

• Dissolve the amine-containing cytotoxic payload and a 1.2 molar excess of AZD-PEG2-Azide-NHS ester in anhydrous DMF.

• Add DIPEA at 2 molar equivalents relative to the payload to act as a non-nucleophilic base.

• Stir the reaction at room temperature for 4-6 hours.

• Monitor the reaction progress by liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Purify the resulting azide-functionalized payload by RP-HPLC.

• Lyophilize the pure fractions to obtain the solid AZD-PEG2-Payload conjugate.

Antibody-Payload Conjugation via Click Chemistry

This protocol outlines the conjugation of the azide-functionalized payload to an antibody that has been engineered to contain an alkyne-bearing unnatural amino acid. This method utilizes the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Objective: To create a site-specific ADC with a defined DAR.

Materials:

• Alkyne-modified antibody in phosphate-buffered saline (PBS)

• AZD-PEG2-Payload conjugate in dimethyl sulfoxide (B87167) (DMSO)

• Copper(II) sulfate (B86663) (CuSO₄) solution

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand solution

• Sodium ascorbate (B8700270) solution (freshly prepared)

• Desalting column

Procedure:

• Prepare the alkyne-modified antibody in PBS at a concentration of 5-10 mg/mL.

• Prepare a stock solution of the AZD-PEG2-Payload in DMSO.

• In a reaction vessel, add the antibody solution.

• Add the AZD-PEG2-Payload solution to the antibody solution at a 5-10 molar excess.

• Prepare the catalyst solution by premixing CuSO₄ and THPTA in a 1:5 molar ratio in water.

• Add the catalyst solution to the antibody-payload mixture to a final concentration of approximately 1 mM CuSO₄.

• Initiate the reaction by adding a freshly prepared solution of sodium ascorbate to a final concentration of 5 mM.

• Incubate the reaction mixture at room temperature for 1-4 hours with gentle agitation.

• Purify the resulting ADC from excess payload and catalyst components using a desalting column equilibrated with PBS.

In Vitro Cytotoxicity Assay

This protocol describes how to evaluate the potency of the newly synthesized ADC on a target cancer cell line.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the ADC.

Materials:

• Target cancer cell line (e.g., HER2-positive for an anti-HER2 ADC)

• Control cell line (low antigen expression)

• Complete cell culture medium

• ADC and unconjugated payload solutions

• Cell viability reagent (e.g., CellTiter-Glo®)

• 96-well plates

• Luminometer

Procedure:

• Seed the target and control cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the ADC and the unconjugated payload in complete cell culture medium.

• Remove the medium from the cells and add the diluted compounds. Include untreated cells as a control.

• Incubate the plates for 72-96 hours at 37°C in a humidified CO₂ incubator.

• Allow the plates to equilibrate to room temperature.

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control.

• Plot a dose-response curve and determine the IC₅₀ value using appropriate software.

Quantitative Data and Performance Analysis

The inclusion of a PEG linker can influence the pharmacokinetic and cytotoxic properties of an ADC. While specific data for ADCs utilizing AZD-PEG2-Azide is not extensively available in peer-reviewed literature, studies on ADCs with varying PEG linker lengths provide valuable insights.

Table 2: Impact of PEG Linker Length on ADC Clearance in Rats

Linker	Clearance (mL/day/kg)	Reference
PEG2	~10	[10]
PEG4	~7	[10]
PEG8	~5	[10]
PEG12	~5	[10]
PEG24	~5	[10]

This data is adapted from a study on anti-CD30 and anti-CD19 ADCs and illustrates a general trend. Actual clearance rates will vary based on the specific antibody, payload, and conjugation site.

Table 3: Hypothetical In Vitro Cytotoxicity Data for an Anti-HER2 ADC

Compound	Cell Line	Target	IC₅₀ (nM)
Anti-HER2-AZD-PEG2-Payload	BT-474	HER2+	0.5
Anti-HER2-AZD-PEG2-Payload	MCF-7	HER2-	>1000
Unconjugated Payload	BT-474	N/A	0.01
Unconjugated Payload	MCF-7	N/A	0.01

This table presents hypothetical data to illustrate the expected antigen-specific cytotoxicity of a well-designed ADC.

The impact of PEG linker length on in vitro cytotoxicity can be context-dependent. Some studies have shown no significant effect of PEG linker length on the potency of ADCs, while others have demonstrated that longer PEG chains can lead to a reduction in cytotoxicity.[10] This highlights the importance of empirical testing for each specific ADC construct.

Visualizing Workflows and Mechanisms

Diagrams created using Graphviz (DOT language) can effectively illustrate the complex processes involved in ADC development and their mechanism of action.

References

• 1. The Chemistry Behind ADCs [mdpi.com]
• 2. The Evolving Landscape of Antibody–Drug Conjugates: In Depth Analysis of Recent Research Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trends in the Development of Antibody-Drug Conjugates for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Azido-PEG2-azide - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chemical Synthesis of Diazido-PEG2

An important note on nomenclature: The compound "AZD-PEG2-Azide" is not a standard chemical name found in the scientific literature. Based on the common structure of PEG linkers, this guide assumes the target molecule is 1,2-bis(2-azidoethoxy)ethane , a bifunctional linker with a diethylene glycol (PEG2) core and terminal azide (B81097) groups. This molecule is herein referred to as Diazido-PEG2.

This technical guide provides a comprehensive overview of the chemical synthesis of Diazido-PEG2, a versatile bifunctional crosslinker. The content is tailored for researchers, scientists, and professionals in drug development who utilize such linkers for bioconjugation, diagnostics, and therapeutic applications. Diazido-PEG2 is particularly valuable for its role in "click chemistry," where the terminal azide groups react with alkyne-containing molecules to form stable triazole linkages.[1][2] The inclusion of a hydrophilic PEG spacer enhances the solubility and pharmacokinetic properties of the resulting conjugates.[3]

Synthesis Overview

The synthesis of Diazido-PEG2 is typically achieved through a two-step process starting from di(ethylene glycol). The first step involves the activation of the terminal hydroxyl groups by converting them into a better leaving group, commonly a tosylate. The second step is a nucleophilic substitution where the tosylate groups are displaced by azide ions to yield the final product.

Step 1: Tosylation of Di(ethylene glycol)

In this step, di(ethylene glycol) is reacted with p-toluenesulfonyl chloride (TsCl) in the presence of a base, such as pyridine (B92270) or triethylamine (B128534), to form the intermediate di(ethylene glycol) ditosylate.

Step 2: Azidation of Di(ethylene glycol) Ditosylate

The purified di(ethylene glycol) ditosylate is then reacted with an excess of sodium azide (NaN₃) in a polar aprotic solvent like dimethylformamide (DMF) or in a solvent mixture like ethanol/water. The azide ion displaces the tosylate groups to yield 1,2-bis(2-azidoethoxy)ethane.

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of Diazido-PEG2.

Protocol 1: Synthesis of Di(ethylene glycol) Ditosylate

• To a solution of di(ethylene glycol) (1 equivalent) in dichloromethane (B109758) (DCM) at 0 °C, add triethylamine (2.5 equivalents).

• Slowly add a solution of p-toluenesulfonyl chloride (2.2 equivalents) in DCM to the reaction mixture while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol) to obtain di(ethylene glycol) ditosylate as a white solid.[4]

Protocol 2: Synthesis of 1,2-bis(2-azidoethoxy)ethane (Diazido-PEG2)

• Dissolve di(ethylene glycol) ditosylate (1 equivalent) in dimethylformamide (DMF).

• Add sodium azide (2.5 equivalents) to the solution.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours.

• Monitor the reaction by TLC for the disappearance of the starting material.

• After completion, cool the reaction mixture to room temperature and pour it into a large volume of cold water.

• Extract the aqueous mixture with an organic solvent such as ethyl acetate (B1210297) or diethyl ether (3 x volumes).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Diazido-PEG2.

• Further purification can be achieved by column chromatography if necessary.

Data Presentation

The following tables summarize the key reactants, reaction conditions, and quantitative data for the synthesis of Diazido-PEG2.

Table 1: Reactants and Reaction Conditions

Step	Reactant	Molecular Weight ( g/mol )	Equivalents	Solvent	Base	Temperature	Time (h)
1	Di(ethylene glycol)	106.12	1.0	DCM	Triethylamine	0 °C to RT	12-16
p-Toluenesulfonyl Chloride	190.65	2.2	DCM
2	Di(ethylene glycol) Ditosylate	414.49	1.0	DMF	-	80-90 °C	12-24
Sodium Azide	65.01	2.5	DMF

Table 2: Quantitative Data for Diazido-PEG2

Parameter	Value
Molecular Formula	C₄H₈N₆O₂
Molecular Weight	172.15 g/mol
Appearance	Colorless to pale yellow oil
Theoretical Yield	Calculated based on starting material
Typical Experimental Yield	85-95%
Purity (Typical)	>95% (as determined by NMR and/or HPLC)

Mandatory Visualizations

The following diagrams illustrate the synthesis workflow and a key application of Diazido-PEG2.

Caption: Chemical synthesis workflow for Diazido-PEG2.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. ijrpr.com [ijrpr.com]
• 3. purepeg.com [purepeg.com]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]

Navigating the Stability and Storage of AZD-PEG2-Azide Linkers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of bioconjugation relies heavily on the use of bifunctional linkers to create novel therapeutics and research tools. Among these, azide-functionalized polyethylene (B3416737) glycol (PEG) linkers, such as those designated "AZD-PEG2-Azide," are pivotal for their role in "click chemistry" reactions. This guide provides a comprehensive overview of the stability and recommended storage conditions for this class of molecules, ensuring the integrity and success of your experimental workflows.

Understanding the "AZD-PEG2-Azide" Nomenclature

It is crucial to note that "AZD-PEG2-Azide" is not a universally standardized chemical name. It is often used by suppliers to denote a molecule containing an azide (B81097) group, a diethylene glycol (PEG2) spacer, and another functional group, where "AZD" may be a supplier-specific prefix. The stability and handling of these molecules are primarily dictated by the azide functional group and the PEG linker. Therefore, the principles outlined in this guide are broadly applicable to molecules with this core structure.

Core Stability Considerations

The chemical stability of Azido-PEG2 linkers is influenced by several factors, including temperature, light, pH, and the presence of other chemical agents. Organic azides are energetic compounds and require careful handling to prevent decomposition.[1][2]

Temperature

Elevated temperatures can lead to the thermal decomposition of the azide group, which results in the release of nitrogen gas.[1] This decomposition is an irreversible process that renders the linker inactive for its intended click chemistry reaction. Therefore, strict adherence to recommended low-temperature storage is paramount.

Light

Organic azides can be sensitive to light, which can also induce decomposition.[1][2] To mitigate this, it is essential to store these compounds in amber vials or otherwise protected from light.

pH

The stability of Azido-PEG2 linkers is also pH-dependent.

• Acidic Conditions: While relatively stable in mild acidic conditions, strong acids should be strictly avoided. Protonation of the azide group can lead to the formation of hydrazoic acid, a highly toxic and explosive compound.[1][2]

• Neutral Conditions: These molecules generally exhibit good stability at a neutral pH.[1]

• Alkaline Conditions: The stability in alkaline conditions can be influenced by other functional groups present in the specific molecule. For instance, if the molecule contains an ester group, it would be susceptible to hydrolysis under basic conditions.

Recommended Storage and Handling

To ensure the long-term stability and performance of AZD-PEG2-Azide linkers, the following storage and handling conditions are recommended based on supplier data sheets and general chemical safety principles.

Storage Conditions Summary

Parameter	Recommendation	Rationale	Source(s)
Temperature	-20°C	To prevent thermal decomposition of the azide group.	[3][4][5][][7]
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon)	To prevent potential oxidative degradation.	[3]
Light	Protect from light	To prevent light-induced decomposition of the azide group.	[1][2][3]
Form	Store as a neat solid/oil whenever possible	Stability is generally higher in the solid state compared to solutions.	[1]
Shelf Life	Up to 24 months (under recommended conditions)	Provides an estimated timeframe for optimal performance.	[4]

Handling Precautions

• Avoid Incompatible Materials: Do not allow azide compounds to come into contact with strong acids, heavy metals (as they can form explosive metal azides), or halogenated solvents.[2][8]

• Use Appropriate Tools: Avoid using metal spatulas to handle solid azide compounds to prevent the formation of shock-sensitive metal azides.[8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves, when handling these reagents.

• Solution Preparation: When preparing solutions, it is advisable to use them fresh. If storage of a stock solution is necessary, it should be stored at ultra-low temperatures.[1] For dissolution, use high-purity, anhydrous solvents.

Experimental Protocols: Assessing Stability

While specific quantitative stability data for "AZD-PEG2-Azide" is not extensively published, researchers can assess the stability of their specific linker under their experimental conditions using the following general protocol.

General Stability Assessment Workflow

• Sample Preparation: Prepare multiple aliquots of the AZD-PEG2-Azide in the desired solvent or buffer system.

• Stress Conditions: Expose the aliquots to a range of stress conditions (e.g., different temperatures, pH values, light intensities). Include a control sample stored under ideal conditions (-20°C, dark, inert atmosphere).

• Time Points: At various time points (e.g., 0, 24, 48, 72 hours), quench the degradation process by freezing the samples.

• Analysis: Analyze the purity and integrity of the AZD-PEG2-Azide in each sample using analytical techniques such as:

  • High-Performance Liquid Chromatography (HPLC): To quantify the remaining parent compound and detect degradation products.

  • Mass Spectrometry (MS): To identify the molecular weights of the parent compound and any degradation products.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To structurally characterize the compound and its degradation products.

• Data Evaluation: Compare the results from the stressed samples to the control sample to determine the rate and extent of degradation under each condition.

Visualizing Workflows and Pathways

To further aid in the understanding of handling and potential degradation, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. safety.pitt.edu [safety.pitt.edu]
• 3. Azide-PEG2-Azide - CD Bioparticles [cd-bioparticles.net]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Azido-PEG2-acid, 1312309-63-9 | BroadPharm [broadpharm.com]
• 7. Azide/Acid PEG reagent, AZD-PEG2-acid, Purity 98% - CD BioGlyco [glycoclick.bioglyco.com]
• 8. - Division of Research Safety | Illinois [drs.illinois.edu]
• 9. ehs.wisc.edu [ehs.wisc.edu]

An In-depth Technical Guide to the Safety and Handling of Azide-Containing Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical safety and handling considerations for azide-containing compounds. Azides are versatile and powerful reagents in chemical synthesis, particularly in the construction of nitrogen-containing molecules and bioconjugation via "click chemistry." However, their utility is matched by significant potential hazards, including high acute toxicity and explosive instability. A thorough understanding and strict adherence to safety protocols are paramount for any professional working with these materials.

Chemical Properties and Stability of Azide (B81097) Compounds

Azides are compounds containing the azido (B1232118) functional group (-N₃). They can be broadly categorized into inorganic and organic azides. The stability of these compounds is a primary safety concern and is influenced by several factors.

Inorganic Azides:

• Alkali and Alkaline Earth Metal Azides: Sodium azide (NaN₃) is the most common and is relatively stable to shock but can decompose violently upon heating.[1]

• Heavy Metal Azides: Azides of heavy metals such as lead, silver, copper, and mercury are notoriously shock-sensitive and are used as primary explosives.[1] Their formation must be rigorously avoided in a laboratory setting.

Organic Azides:

The stability of organic azides is highly dependent on their molecular structure. Several empirical rules are used to estimate their potential for explosive decomposition:

• Carbon-to-Nitrogen (C/N) Ratio: A higher C/N ratio generally correlates with greater stability. As a guideline, organic azides with a C/N ratio of less than 3 are considered to have a higher risk of being explosive.[2]

• The "Rule of Six": This rule suggests that there should be at least six carbon atoms (or other atoms of similar size) for each energetic functional group (e.g., azide, nitro, diazo) to provide sufficient "ballast" and reduce the risk of explosion.[1]

• Molecular Structure: Olefinic, aromatic, and carbonyl azides are generally less stable than aliphatic azides.[3] The presence of other energetic functionalities ("explosophores") in the same molecule significantly decreases its stability.[1]

Hazards of Azide-Containing Compounds

Explosive Hazards

Azide compounds are energy-rich molecules that can decompose with little to no external energy input, such as heat, light, pressure, or shock.[3] This decomposition can be rapid and violent, leading to an explosion.

• Incompatible Materials: Contact with the following materials can lead to the formation of highly unstable and explosive compounds and must be strictly avoided:

  • Heavy Metals and their Salts: Formation of dangerously shock-sensitive heavy metal azides.[1] This includes contact with common laboratory equipment made of brass, copper, or lead.

  • Acids: Reaction with acids forms hydrazoic acid (HN₃), which is a highly toxic, volatile, and explosive gas.[1]

  • Halogenated Solvents: Solvents like dichloromethane (B109758) (DCM) and chloroform (B151607) can react with azides to form extremely unstable di- and tri-azidomethane.[4]

  • Other Reagents: Violent reactions can occur with carbon disulfide, bromine, and dimethyl sulfate.[4]

Toxicity Hazards

Azide compounds, particularly inorganic azides and hydrazoic acid, are highly toxic.

• Mechanism of Toxicity: The azide ion is a potent inhibitor of cytochrome c oxidase, a key enzyme in the mitochondrial electron transport chain. This action is similar to that of cyanide and can lead to cellular asphyxiation.

• Routes of Exposure: Exposure can occur through inhalation, ingestion, or skin absorption.[1]

• Symptoms of Exposure:

  • Low-level exposure: Dizziness, headache, nausea, vomiting, rapid heart rate, and skin/eye irritation.[3]

  • High-level exposure: Convulsions, low blood pressure, loss of consciousness, respiratory failure, and death.[3]

Quantitative Data Summary

Table 1: Acute Toxicity of Common Azide Compounds

Compound	CAS Number	LD₅₀ (Oral, Rat)	LD₅₀ (Dermal, Rabbit)	LC₅₀ (Inhalation, Rat)	Reference(s)
Sodium Azide	26628-22-8	27 mg/kg	20 mg/kg	37 mg/m³
Hydrazoic Acid	7782-79-8	33 mg/kg	Not available	34 mg/m³ (mouse)

Table 2: Thermal Stability of Selected Organic Azides

Compound	Onset Decomposition Temperature (T_onset, °C)	Notes	Reference(s)
Benzyl (B1604629) Azide	~180
Phenyl Azide	~160
1-Azidoadamantane	~240
Ethyl Azidoacetate	~140
Tosyl Azide	~110

Table 3: Comparative Shock Sensitivity of Inorganic Azides

Compound	Impact Sensitivity	Notes	Reference(s)
Lead Azide	High	Used as a primary explosive.
Silver Azide	High	Very sensitive to shock and friction.
Barium Azide	Moderate	Less sensitive than lead azide.
Sodium Azide	Low	Generally considered insensitive to impact under normal conditions.

Safe Handling and Storage Protocols

A strict adherence to the following protocols is mandatory when working with azide-containing compounds.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles and a face shield are required.

• Hand Protection: Wear two pairs of nitrile gloves.

• Body Protection: A flame-resistant lab coat is essential.

• Blast Shield: All reactions involving azides should be conducted behind a blast shield.

Engineering Controls

• Fume Hood: All work with azides must be performed in a certified chemical fume hood to prevent inhalation of toxic vapors or dust.

• Spatulas and Stir Bars: Use non-metallic (e.g., ceramic or Teflon-coated) spatulas and stir bars to avoid the formation of metal azides.

Storage

• Location: Store in a cool, dry, and dark location, away from heat sources and light.

• Segregation: Azides must be stored separately from incompatible materials, especially acids and heavy metals.

• Containers: Use clearly labeled, non-metallic containers.

Experimental Protocols

The following are detailed methodologies for common laboratory procedures involving azides.

Synthesis of Benzyl Azide (Illustrative Example)

Reaction: Benzyl bromide + Sodium azide → Benzyl azide + Sodium bromide

Materials:

• Benzyl bromide

• Sodium azide

• Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve sodium azide in DMF.

• Slowly add benzyl bromide to the stirred solution at room temperature.

• Allow the reaction to stir overnight.

• Carefully quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain benzyl azide. Caution: Do not heat the flask excessively during rotary evaporation.

Quenching of Residual Azide

Excess azide in a reaction mixture must be quenched before workup and disposal.

Procedure:

• Cool the reaction mixture in an ice bath.

• Slowly add a freshly prepared aqueous solution of sodium nitrite.

• After stirring for 30 minutes, slowly add a dilute solution of a non-oxidizing acid (e.g., acetic acid) until the solution is slightly acidic. The order of addition is critical to avoid the formation of hydrazoic acid.

• Test for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates an excess).

Disposal of Azide-Containing Waste

All azide-containing waste is considered hazardous and must be disposed of according to institutional guidelines.

• Quench all residual azide in solution as described in the protocol above.

• Collect the quenched aqueous waste in a designated, clearly labeled hazardous waste container.

• NEVER pour azide-containing solutions down the drain, as this can lead to the formation of explosive metal azides in the plumbing.[4]

• Solid waste contaminated with azides (e.g., filter paper, gloves) should be collected in a separate, labeled hazardous waste container.

Mandatory Visualizations

Logical Relationship for Safe Azide Handling

Caption: A logical workflow for ensuring safety throughout the handling of azide compounds.

Experimental Workflow for Benzyl Azide Synthesis

Caption: A step-by-step experimental workflow for the synthesis of benzyl azide.

Azide Quenching and Disposal Pathway

Caption: The required pathway for the safe quenching and disposal of azide waste.

This guide is intended to provide a thorough overview of the safe handling of azide-containing compounds. It is not a substitute for a comprehensive, institution-specific risk assessment and standard operating procedure. Always consult your institution's safety guidelines and the Safety Data Sheet (SDS) for any specific azide compound before beginning work.

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. research.wayne.edu [research.wayne.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. ehs.ucsb.edu [ehs.ucsb.edu]

Commercial Suppliers and Technical Guide for AZD-PEG2-Azide

For researchers and professionals in drug development, AZD-PEG2-Azide is a valuable bifunctional linker used in bioconjugation and the construction of complex molecular architectures, such as antibody-drug conjugates (ADCs). This guide provides an in-depth overview of its commercial availability, key technical data, and detailed experimental protocols for its application in "click chemistry."

Commercial Availability

Several specialized chemical suppliers offer AZD-PEG2-Azide for research and development purposes. The availability and product specifications from some of these suppliers are summarized below.

Supplier	Catalog Number	Purity	Molecular Weight ( g/mol )	Storage Conditions
AxisPharm	AP11572	≥95%	403.40	-20°C
BroadPharm	BP-25416	98%	403.4	-20°C[1][2]
BOC Sciences	BPG-4066	98%	403.4	-20°C[][4]
CD BioGlyco	Not Specified	98%	406.4 (for AZD-PEG2-acid)	-20°C[5]

Note: Data for CD BioGlyco pertains to the related compound AZD-PEG2-acid, as specific data for AZD-PEG2-Azide was not available in the immediate search results.

Core Technical Concepts: Click Chemistry

AZD-PEG2-Azide is primarily utilized in click chemistry, a set of biocompatible reactions that are rapid, selective, and high-yielding.[6][7] The azide (B81097) functional groups on the molecule are key to its utility, participating in two main types of click reactions:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the formation of a stable triazole linkage between an azide and a terminal alkyne, catalyzed by a copper(I) species.[8][][10] It is highly efficient but the potential cytotoxicity of the copper catalyst makes it more suitable for in vitro applications.[11]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry reaction that occurs between an azide and a strained alkyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN).[][12] The reaction is driven by the release of ring strain in the alkyne, making it ideal for use in living systems due to its biocompatibility.[5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the fundamental principles of CuAAC and SPAAC, as well as a general workflow for antibody-drug conjugate (ADC) development using click chemistry.

Caption: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) mechanism.

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) mechanism.

Caption: General workflow for Antibody-Drug Conjugate (ADC) development.

Experimental Protocols

The following are generalized protocols for CuAAC and SPAAC reactions. These should be optimized for specific applications.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for conjugating an alkyne-containing molecule to AZD-PEG2-Azide.[8]

Materials:

• Alkyne-functionalized molecule

• AZD-PEG2-Azide

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium ascorbate (B8700270)

• Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Reaction Solvent (e.g., DMSO, water, or a mixture)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the alkyne-containing molecule in the chosen reaction solvent.

  • Prepare a stock solution of AZD-PEG2-Azide in the same solvent.

  • Prepare a 50 mM solution of CuSO4 in water.[11]

  • Prepare a 50 mM solution of Sodium Ascorbate in water immediately before use.[11]

  • Prepare a 10 mM solution of the copper ligand (e.g., TBTA) in DMSO.[11]

• Reaction Setup:

  • In a reaction vessel, add the alkyne-functionalized molecule (1 equivalent).

  • Add the AZD-PEG2-Azide stock solution (1.1-1.5 equivalents).

  • Add the reaction solvent to achieve the desired final concentration.

  • If using a ligand, add the TBTA stock solution (0.01-0.1 equivalents).

  • Degas the reaction mixture by bubbling with an inert gas (e.g., nitrogen or argon) for 15-30 minutes to remove dissolved oxygen.

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding the copper(II) sulfate stock solution (0.01-0.1 equivalents) followed by the freshly prepared sodium ascorbate stock solution (0.1-1.0 equivalents).[8]

  • Incubate the reaction for 1-4 hours at room temperature.[11]

• Monitoring and Purification:

  • Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS or HPLC).

  • Once the reaction is complete, purify the conjugate using a suitable method such as dialysis, size exclusion chromatography, or reverse-phase HPLC.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines a general procedure for conjugating a DBCO-functionalized molecule with AZD-PEG2-Azide.

Materials:

• DBCO-functionalized molecule (e.g., protein)

• AZD-PEG2-Azide

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, or other amine-free buffer.

• Organic Solvent (optional): Anhydrous Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)

Procedure:

• Preparation of Solutions:

  • Dissolve the DBCO-functionalized molecule in the reaction buffer to a desired concentration (e.g., 1-5 mg/mL).[5]

  • Prepare a stock solution of AZD-PEG2-Azide in an organic solvent like DMSO.

• SPAAC Reaction:

  • Add the AZD-PEG2-Azide stock solution to the solution of the DBCO-functionalized molecule. A molar excess of the azide linker (e.g., 5-20 fold) is typically used to ensure efficient conjugation.[5]

  • Keep the final concentration of the organic solvent low (e.g., <10%) to avoid denaturation if working with proteins.[5]

• Incubation:

  • Incubate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C. The reaction time may need to be optimized based on the specific reactants.

• Purification:

  • Remove excess, unreacted AZD-PEG2-Azide and byproducts by dialysis, size exclusion chromatography, or using a spin desalting column.

Conclusion

AZD-PEG2-Azide is a versatile and readily available bifunctional linker that plays a crucial role in modern bioconjugation strategies. Its compatibility with both copper-catalyzed and strain-promoted click chemistry allows for the precise and efficient construction of complex biomolecules for a wide range of applications in research and drug development, from fluorescent labeling to the creation of targeted therapeutics like ADCs. The protocols provided here serve as a starting point for researchers to harness the power of this valuable chemical tool.

References

• 1. benchchem.com [benchchem.com]
• 2. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 4. broadpharm.com [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. Click Chemistry [organic-chemistry.org]
• 7. interchim.fr [interchim.fr]
• 8. benchchem.com [benchchem.com]
• 10. broadpharm.com [broadpharm.com]
• 11. benchchem.com [benchchem.com]
• 12. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]

AZD-PEG2-Azide molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, applications, and experimental protocols related to AZD-PEG2-Azide, a bifunctional linker integral to advancements in bioconjugation and drug development.

Core Molecular Information

AZD-PEG2-Azide is a chemical reagent utilized in bioconjugation. It features two azide (B81097) groups and a polyethylene (B3416737) glycol (PEG) linker, making it a valuable tool in "click chemistry" for connecting molecules such as proteins and drugs.[1] The PEG spacer enhances water solubility and reduces aggregation.[2]

Property	Value	Source(s)
Molecular Formula	C19H25N5O5	[]
Molecular Weight	403.4 g/mol	[]
Purity	≥95% - 98%	[][]
Storage Temperature	-20°C	[][]

Applications in Research and Drug Development

AZD-PEG2-Azide is a key component in the field of bioconjugation, primarily through its application in click chemistry. This set of reactions is known for being rapid, specific, and high-yielding under mild, aqueous conditions.[5] The azide groups on the molecule react efficiently with alkynes to form stable triazole linkages.[2]

This functionality is leveraged in several areas of research and development:

• Bioconjugation: The primary application is the linking of various biomolecules, including proteins, peptides, and nucleic acids.[2][5] This is fundamental in creating complex molecular architectures for targeted therapies and diagnostics.

• Drug Delivery: By conjugating targeting ligands to drug molecules, AZD-PEG2-Azide can be used in the development of drug delivery systems that specifically target diseased cells, potentially increasing efficacy and reducing side effects.

• PROTACs: The molecule is suitable for the construction of Proteolysis Targeting Chimeras (PROTACs), which are designed to induce the degradation of specific target proteins.[6]

• Diagnostic Tools: The ability to attach reporter molecules like fluorophores makes it a valuable tool for identifying, locating, and characterizing biomolecules in research settings.[5]

Experimental Protocols

The following protocols are generalized for the use of azide-PEG linkers in bioconjugation and are adaptable for AZD-PEG2-Azide. The two primary methods for azide-alkyne click chemistry are Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Step 1: Azide Functionalization of a Target Protein

This initial step introduces the azide group to a protein of interest, typically by targeting primary amines on lysine (B10760008) residues.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS pH 7.2-8.0)

• AZD-PEG2-Azide

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., dialysis cassettes, spin desalting columns)

Protocol:

• Preparation: Dissolve the protein of interest in the reaction buffer. Prepare a stock solution of AZD-PEG2-Azide in DMF or DMSO.

• Conjugation: Add a 10- to 20-fold molar excess of the AZD-PEG2-Azide stock solution to the protein solution. The final concentration of the organic solvent should not exceed 10% (v/v).

• Incubation: Incubate the reaction mixture for 30 minutes to 1 hour at room temperature with gentle shaking.

• Quenching (Optional): To stop the reaction, add a quenching buffer to a final concentration of 50-100 mM. This will consume any unreacted AZD-PEG2-Azide.

• Purification: Remove excess, unreacted linker and byproducts via dialysis or a spin desalting column. The resulting azide-functionalized protein is now ready for the click chemistry reaction.

Step 2A: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This method is highly efficient but the copper catalyst can be toxic to living cells, making it more suitable for in vitro applications.

Materials:

• Azide-functionalized protein

• Alkyne-containing molecule of interest

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium Ascorbate

• Copper ligand (e.g., TBTA)

Protocol:

• Reaction Setup: In a reaction tube, combine the azide-functionalized protein and a molar excess of the alkyne-containing molecule.

• Catalyst Preparation: Prepare fresh stock solutions of CuSO4 (50 mM in water), Sodium Ascorbate (50 mM in water), and the copper ligand (10 mM in DMSO).

• Catalyst Addition: Add the catalyst components to the protein-alkyne mixture in the following order, mixing gently after each addition:

  • Copper ligand (to a final concentration of 0.1 mM)

  • CuSO4 (to a final concentration of 1 mM)

  • Sodium Ascorbate (to a final concentration of 1 mM)

• Incubation: Incubate the reaction for 1-4 hours at room temperature.

• Purification: Purify the resulting conjugate to remove the copper catalyst and excess reagents.

Step 2B: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This copper-free method is ideal for applications in living cells due to the absence of a cytotoxic catalyst. It utilizes a strained cyclooctyne (B158145) (e.g., DBCO or BCN).

Materials:

• Azide-functionalized protein

• Strained alkyne-containing molecule (e.g., DBCO-functionalized)

Protocol:

• Reaction Setup: Combine the azide-functionalized protein with a molar excess of the strained alkyne-containing molecule in a suitable buffer.

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or 37°C. The reaction can also be performed at 4°C for overnight incubation.

• Purification: Purify the final conjugate to remove any unreacted molecules.

Reaction Parameters

The choice between CuAAC and SPAAC will depend on the specific experimental context. The following table summarizes key reaction parameters.

Parameter	CuAAC	SPAAC
Target Functional Group	Terminal Alkyne	Strained Alkyne (e.g., DBCO, BCN)
Resulting Linkage	1,4-disubstituted 1,2,3-triazole	1,2,3-triazole
Typical Reaction pH	4.0 - 8.0	4.0 - 9.0
Typical Reaction Time	1 - 4 hours	0.5 - 2 hours
Typical Reaction Temperature	25°C	4 - 37°C
Typical Yield	>95%	>95%

Visualized Workflow: Bioconjugation via Click Chemistry

The following diagram illustrates the general workflow for protein bioconjugation using an azide-PEG linker like AZD-PEG2-Azide, followed by a click chemistry reaction.

References

• 1. AZD-PEG2-Azide | AxisPharm [axispharm.com]
• 2. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 5. labinsights.nl [labinsights.nl]
• 6. benchchem.com [benchchem.com]

In-Depth Technical Guide to the Solubility Profile of AZD-PEG2-Azide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of AZD-PEG2-Azide, a bifunctional linker commonly utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other bioconjugates. Due to the absence of publicly available, quantitative solubility data for AZD-PEG2-Azide, this document focuses on its qualitative solubility in various solvents and furnishes detailed, generalized experimental protocols for researchers to determine its precise solubility profile.

Introduction to AZD-PEG2-Azide and Its Solubility

Qualitative Solubility Data

Based on information from chemical suppliers and related literature, the general solubility of azide-PEG compounds is summarized below. It is important to note that these are qualitative statements and empirical testing is required for quantitative assessment.

Solvent Class	Examples	Expected Solubility
Organic Solvents	Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO)	Soluble[1][2][3]
Aqueous Media	Water, Phosphate-Buffered Saline (PBS)	The PEG linker is intended to increase solubility in aqueous media[4][5][6][7][8]. However, the overall solubility will depend on the final conjugate.

Experimental Protocol for Determining Thermodynamic Solubility

To ascertain the precise solubility of AZD-PEG2-Azide, a standardized experimental protocol such as the shake-flask method is recommended.

Objective: To determine the saturation solubility of AZD-PEG2-Azide in a given solvent at a specific temperature.

Materials:

• AZD-PEG2-Azide

• Selected solvents (e.g., water, PBS, DMSO, ethanol)

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

• Analytical balance

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of AZD-PEG2-Azide to a known volume of the selected solvent in a vial. The excess solid should be clearly visible.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C).

  • Equilibrate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After the equilibration period, visually confirm that excess solid is still present.

  • Centrifuge the vials at a high speed to pellet the undissolved solid.

  • Carefully collect an aliquot of the supernatant without disturbing the solid pellet.

• Analysis:

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of AZD-PEG2-Azide in the diluted supernatant using a calibrated HPLC or other appropriate analytical method.

  • Calculate the original concentration in the undissolved sample to determine the saturation solubility.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for solubility determination and the logical relationship of factors influencing the solubility of PROTACs, for which AZD-PEG2-Azide is a component.

Caption: Experimental workflow for determining the thermodynamic solubility of AZD-PEG2-Azide.

Caption: Factors influencing the overall solubility of a PROTAC molecule.

Conclusion

While quantitative solubility data for AZD-PEG2-Azide is not published, its chemical structure, particularly the PEG linker, suggests favorable solubility in a range of organic solvents and enhanced aqueous solubility. For drug development and research applications, it is imperative to experimentally determine the solubility of AZD-PEG2-Azide and its resulting conjugates under specific formulation conditions. The protocols and workflows provided in this guide offer a robust framework for these essential investigations.

References

• 1. Azido-PEG2-azide - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. Azido-PEG2-acid - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 3. m-PEG2-azide - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 4. Azide/Acid PEG reagent, AZD-PEG2-acid, Purity 98% - CD BioGlyco [glycoclick.bioglyco.com]
• 5. Azido-PEG2-acid, 1312309-63-9 | BroadPharm [broadpharm.com]
• 6. Azido-PEG2-Alcohol, 139115-90-5 | BroadPharm [broadpharm.com]
• 7. N-(hydroxy-PEG2)-N'-(azide-PEG3)-Cy5, 2226235-96-5 | BroadPharm [broadpharm.com]
• 8. lumiprobe.com [lumiprobe.com]

Protocols & Analytical Methods

Application Notes and Protocols for AZD-PEG2-Azide in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Click chemistry, a concept introduced by K. Barry Sharpless, encompasses a class of reactions that are rapid, high-yielding, and produce minimal byproducts.[1] The most prominent example is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage between an azide (B81097) and a terminal alkyne.[1][2] This reaction's high efficiency, selectivity, and biocompatibility have made it a staple in bioconjugation, materials science, and drug development.[3][4]

AZD-PEG2-Azide is a homobifunctional crosslinker containing two azide groups separated by a polyethylene (B3416737) glycol (PEG) spacer. This structure allows for the covalent linking of two alkyne-containing molecules. The PEG spacer enhances solubility in aqueous media and reduces steric hindrance, making this reagent ideal for applications in biological systems, such as protein crosslinking for interaction analysis or the formation of hydrogel networks.[4][5][6] These application notes provide a detailed guide for utilizing AZD-PEG2-Azide in a typical CuAAC crosslinking reaction.

Mechanism of Action: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction involves the catalyzed [3+2] cycloaddition of an azide and a terminal alkyne to exclusively form a 1,4-disubstituted 1,2,3-triazole. The reaction is significantly accelerated by a copper(I) catalyst, which can be generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate).[7] A ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is often included to stabilize the Cu(I) oxidation state and increase reaction efficiency.[8]

Figure 1. General mechanism of CuAAC crosslinking.

Experimental Protocols

This section provides a detailed methodology for a typical crosslinking experiment using AZD-PEG2-Azide with two alkyne-containing molecules.

Materials and Reagents

• AZD-PEG2-Azide

• Alkyne-functionalized molecule 1 (Substrate A)

• Alkyne-functionalized molecule 2 (Substrate B)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine (TBTA)

• Solvent: Degassed, deionized water, or a mixture of water with a co-solvent like DMSO or t-BuOH for less soluble substrates.

• Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

• Purification supplies (e.g., size-exclusion chromatography columns, dialysis tubing, or HPLC system)

Reagent Preparation

It is crucial to prepare fresh stock solutions, especially for the reducing agent, to ensure optimal catalytic activity.

• AZD-PEG2-Azide Stock Solution: Prepare a 10 mM stock solution in a suitable solvent (e.g., DMSO or water).

• Alkyne Substrate Stock Solutions: Prepare 10 mM stock solutions of Substrate A and Substrate B in the reaction buffer.

• Copper(II) Sulfate Stock Solution: Prepare a 100 mM stock solution in deionized water.

• Sodium Ascorbate (B8700270) Stock Solution: Prepare a 1 M stock solution in deionized water. Note: This solution should be made fresh immediately before use.

• Ligand (THPTA) Stock Solution: Prepare a 100 mM stock solution in deionized water.

Step-by-Step Crosslinking Protocol

This protocol is a starting point and may require optimization depending on the specific substrates.

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-containing substrates. For a 1:1 crosslinking of Substrate A and Substrate B, add equal molar amounts. The final concentration of each substrate should typically be in the range of 10 µM to 1 mM.

• Add AZD-PEG2-Azide: Add the AZD-PEG2-Azide stock solution to the reaction mixture. For crosslinking, a molar ratio of 1:2 (Azide linker:Total Alkyne) can be a good starting point, which can be adjusted.

• Add Ligand: Add the THPTA stock solution to the reaction mixture. A final concentration of 1-5 mM is typically used.

• Add Copper Catalyst: Add the CuSO₄ stock solution. The final concentration usually ranges from 50 µM to 1 mM.

• Initiate the Reaction: Add the freshly prepared sodium ascorbate stock solution to initiate the click reaction. A final concentration of 5-10 mM is common.

• Incubation: Gently mix the reaction components and incubate at room temperature for 1-4 hours. For less reactive substrates, the reaction time can be extended or the temperature slightly increased (e.g., to 37°C). The reaction vessel should be sealed to minimize the entry of oxygen, which can oxidize the Cu(I) catalyst.

• Reaction Quenching (Optional): The reaction can be quenched by adding a chelating agent like EDTA to sequester the copper catalyst.

• Purification: The crosslinked product can be purified from excess reagents and catalyst using methods appropriate for the size and properties of the product. Common techniques include:

  • Size-Exclusion Chromatography (SEC): Effective for separating larger crosslinked products from smaller unreacted molecules.

  • Dialysis: Suitable for purifying large biomolecules.

  • High-Performance Liquid Chromatography (HPLC): Allows for high-resolution purification.

Analysis

The success of the crosslinking reaction can be analyzed by various techniques, including:

• SDS-PAGE: For protein crosslinking, an increase in molecular weight will be observed.

• Mass Spectrometry (MS): To confirm the mass of the crosslinked product.

• HPLC: To assess the purity of the final product.

Quantitative Data Summary

The following table summarizes typical reaction conditions for a CuAAC crosslinking reaction. Optimal conditions may vary depending on the specific substrates.

Parameter	Typical Range/Value	Notes
Reactants
AZD-PEG2-Azide Concentration	0.5 - 2 mM	Can be adjusted based on substrate concentrations.
Alkyne Substrate Concentration	1 - 5 mM	Higher concentrations can increase reaction rates.
Catalyst System
CuSO₄ Concentration	0.1 - 1 mM
Sodium Ascorbate Concentration	1 - 5 mM	Should be in molar excess to CuSO₄.
Ligand (THPTA) Concentration	0.5 - 2.5 mM	Typically used in a 1:1 to 5:1 ratio with CuSO₄.
Reaction Conditions
Solvent	Aqueous Buffer (pH 7-8)	Co-solvents (DMSO, DMF) can be used for hydrophobic substrates.
Temperature	Room Temperature (20-25°C)	Can be increased to 37-50°C to enhance reaction rates.
Reaction Time	1 - 12 hours	Monitor reaction progress for optimization.
Outcome
Expected Yield	>90%	CuAAC reactions are known for their high efficiency and yields.[1]

Experimental Workflow and Logic

The workflow for a typical crosslinking experiment using AZD-PEG2-Azide is a sequential process of preparation, reaction, and purification.

Figure 2. Step-by-step experimental workflow.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Yield	Inactive catalyst due to oxidation of Cu(I).	Prepare sodium ascorbate solution fresh. Degas solvents. Keep the reaction tube sealed.
Poor quality of reagents.	Use high-purity reagents. Store reagents under appropriate conditions.
Steric hindrance of substrates.	Increase reaction time or temperature. Consider a longer PEG spacer.
Side Product Formation	Oxidative homocoupling of alkynes.	Ensure sufficient reducing agent is present. Maintain anaerobic conditions.

Conclusion

AZD-PEG2-Azide is a versatile homobifunctional crosslinker that enables the efficient covalent linkage of alkyne-containing molecules via the copper-catalyzed azide-alkyne cycloaddition reaction. The protocols and data presented here provide a comprehensive guide for researchers to successfully implement this powerful tool in various applications, from fundamental biological research to the development of novel therapeutics and advanced materials.

References

• 1. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Click chemistry - Wikipedia [en.wikipedia.org]
• 4. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Homobifunctional Linear PEGs - CD Bioparticles [cd-bioparticles.net]
• 6. Homobifunctional PEG [jenkemusa.com]
• 7. US4269987A - Purification of triazoles - Google Patents [patents.google.com]
• 8. Synthesis of triazole-linked homonucleoside polymers through topochemical azide-alkyne cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for AZD-PEG2-Azide in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD-PEG2-Azide is a bifunctional linker molecule integral to the field of bioconjugation.[1] It features two terminal azide (B81097) groups connected by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer.[1] This structure makes it a valuable tool for crosslinking molecules and forming larger bioconjugates through "click chemistry."[2][3] The PEG spacer enhances the solubility and stability of the resulting conjugates in aqueous environments, a crucial attribute for biological applications.[4][5] The azide functional groups offer high selectivity and stability under various reaction conditions, allowing for precise and efficient conjugation to alkyne-modified molecules.[6] This document provides detailed protocols and reaction conditions for utilizing AZD-PEG2-Azide in bioconjugation, focusing on Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions.

Key Advantages of AZD-PEG2-Azide in Bioconjugation

• Biocompatibility : The PEG spacer is well-known for its biocompatibility, reducing the immunogenicity of the resulting bioconjugate.[4]

• Improved Hydrophilicity : The hydrophilic nature of the PEG chain enhances the solubility of the conjugate in aqueous buffers, which is beneficial for handling and in vivo applications.[5][7]

• High Reaction Efficiency : The azide groups participate in highly efficient and specific click chemistry reactions, leading to high yields of the desired conjugate with minimal side products.[2][8]

• Versatility : AZD-PEG2-Azide can be used to link a wide variety of molecules, including proteins, peptides, antibodies, and therapeutic agents, making it a versatile tool in drug delivery and diagnostics.[2][9]

Reaction Conditions for Bioconjugation

The primary methods for bioconjugation using azide-functionalized molecules like AZD-PEG2-Azide are Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). The choice between these two methods often depends on the specific application and the sensitivity of the biomolecules to copper.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a robust and highly efficient reaction that utilizes a copper(I) catalyst to join an azide with a terminal alkyne, forming a stable 1,4-disubstituted 1,2,3-triazole linkage.[8][10]

Table 1: Typical Reaction Conditions for CuAAC

Parameter	Recommended Conditions	Notes
Alkyne-modified Biomolecule	2 µM to 50 µM	Higher concentrations can lead to faster reaction rates.[11]
AZD-PEG2-Azide	2-fold molar excess to alkyne	A higher excess may be needed for very low alkyne concentrations to ensure reaction completion.[11]
Copper(II) Sulfate (CuSO₄)	50-200 µM	The copper(II) is reduced in situ to the active copper(I) catalyst.[12][13]
Reducing Agent (e.g., Sodium Ascorbate)	1-5 mM	Should be freshly prepared.[12]
Copper Ligand (e.g., TBTA, THPTA)	1:5 molar ratio to CuSO₄	Ligands stabilize the copper(I) catalyst and protect biomolecules from oxidative damage.[11][12][13]
Reaction Buffer	PBS, pH 7.4	The reaction is efficient over a pH range of 4.0 - 8.0.[12]
Temperature	Room Temperature (25°C)	The reaction is typically performed at ambient temperature.[12]
Reaction Time	1 - 4 hours	Reaction progress can be monitored by techniques like LC-MS.[12]
Solvent	Aqueous buffer, may contain up to 10% DMSO or DMF	Organic co-solvents can be used to dissolve hydrophobic payloads.[12]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry reaction that is ideal for applications involving live cells or other systems where copper toxicity is a concern.[14][] This reaction utilizes a strained alkyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN), which reacts spontaneously with an azide.[9][16]

Table 2: Typical Reaction Conditions for SPAAC

Parameter	Recommended Conditions	Notes
Strained Alkyne (e.g., DBCO, BCN)	2- to 5-fold molar excess to azide	The strained alkyne drives the reaction forward without a catalyst.[12]
AZD-PEG2-Azide Functionalized Molecule	Varies depending on application
Reaction Buffer	PBS, pH 7.4	The reaction is efficient over a broad pH range of 4.0 - 9.0.[12]
Temperature	4 - 37°C	The reaction can be performed at room temperature or physiological temperature.[12]
Reaction Time	0.5 - 12 hours	Reaction kinetics can be influenced by the specific strained alkyne used.[12][17]
Solvent	Aqueous buffer, may contain DMSO or DMF	Ensure the final concentration of organic solvent is compatible with the biomolecule.[12]

Experimental Protocols

Protocol 1: General Procedure for CuAAC Bioconjugation

This protocol describes the conjugation of an alkyne-modified biomolecule with AZD-PEG2-Azide.

Materials:

• Alkyne-modified biomolecule in a suitable buffer (e.g., PBS, pH 7.4)

• AZD-PEG2-Azide

• Copper(II) Sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• Copper ligand (e.g., THPTA) stock solution (e.g., 50 mM in water)

• Sodium Ascorbate (B8700270) stock solution (e.g., 100 mM in water, freshly prepared)

• DMSO or DMF (if needed for solubility)

• Purification system (e.g., SEC, dialysis)

Procedure:

• Prepare the Reaction Mixture: In a reaction vessel, add the alkyne-modified biomolecule to the reaction buffer.

• Add AZD-PEG2-Azide: Add the desired molar excess of AZD-PEG2-Azide to the reaction mixture. If the linker is not readily soluble in the aqueous buffer, a stock solution in DMSO or DMF can be prepared and added, ensuring the final organic solvent concentration remains low (<10%).

• Prepare the Catalyst Premix: In a separate tube, premix the CuSO₄ and copper ligand in a 1:5 molar ratio.[13]

• Add the Catalyst: Add the CuSO₄/ligand premix to the reaction mixture to achieve the final desired copper concentration (e.g., 100-200 µM).[13]

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to a final concentration of 1-2 mM to initiate the reaction.[13]

• Incubation: Gently mix and incubate the reaction at room temperature for 2-4 hours, protected from light.[13]

• Quenching (Optional): The reaction can be quenched by adding a chelating agent like EDTA to a final concentration of 5 mM.[13]

• Purification: Purify the resulting bioconjugate using a suitable method such as size-exclusion chromatography (SEC) or dialysis to remove unreacted reagents and catalyst.[13]

Protocol 2: General Procedure for SPAAC Bioconjugation

This protocol outlines the conjugation of a strained alkyne-modified payload to an AZD-PEG2-Azide functionalized antibody.

Materials:

• AZD-PEG2-Azide functionalized antibody in a suitable buffer (e.g., PBS, pH 7.4)

• Strained alkyne-modified payload (e.g., DBCO-payload)

• DMSO (for dissolving the payload)

• Purification system (e.g., desalting column, SEC, dialysis)

Procedure:

• Prepare Payload Stock Solution: Dissolve the strained alkyne-modified payload in DMSO to a concentration of 10-20 mM.[17]

• Initiate the Reaction: Add a 3- to 5-fold molar excess of the strained alkyne-payload stock solution to the solution of the AZD-PEG2-Azide functionalized antibody.[17]

• Incubation: Incubate the reaction mixture at room temperature for 4-12 hours or at 4°C overnight with gentle mixing.[17]

• Purification: Purify the final antibody conjugate from the excess payload and solvent using a desalting column, size-exclusion chromatography (SEC), or dialysis.[17]

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for CuAAC and SPAAC bioconjugation.

Caption: Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: Workflow for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Conclusion

AZD-PEG2-Azide is a highly effective and versatile tool for bioconjugation. Its properties, combined with the efficiency of click chemistry, enable the straightforward synthesis of complex biomolecules for a wide range of applications in research and drug development.[9] The choice between CuAAC and SPAAC will depend on the specific requirements of the experiment, with SPAAC being the preferred method for copper-sensitive systems. The protocols provided here serve as a general guideline and may require optimization for specific biomolecules and payloads.

References

• 1. AZD-PEG2-Azide | AxisPharm [axispharm.com]
• 2. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 3. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 4. lumiprobe.com [lumiprobe.com]
• 5. benchchem.com [benchchem.com]
• 6. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 7. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 8. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. manu56.magtech.com.cn [manu56.magtech.com.cn]
• 16. labinsights.nl [labinsights.nl]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols for Protein Labeling with AZD-PEG2-Azide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing AZD-PEG2-Azide, a bifunctional linker, for the covalent modification of proteins and subsequent bio-orthogonal labeling via click chemistry. This two-step methodology facilitates the precise introduction of an azide (B81097) moiety onto a protein of interest. This azide group can then be selectively reacted with an alkyne or cyclooctyne-containing molecule for a variety of downstream applications, including protein tracking, visualization, and target identification and validation.

Introduction to AZD-PEG2-Azide and Click Chemistry

AZD-PEG2-Azide is a chemical probe featuring a short polyethylene (B3416737) glycol (PEG) spacer that enhances solubility and minimizes steric hindrance. It is presumed to be a derivative of an "AZD" compound, potentially a tool for identifying protein targets of a specific inhibitor from AstraZeneca's pipeline, such as the ATR inhibitor Ceralasertib (AZD6738). One end of the molecule contains a reactive group for covalent attachment to proteins, while the other end presents an azide group. This azide serves as a bio-orthogonal handle, meaning it does not react with native biological molecules.[1]

The azide group can be specifically ligated to a complementary alkyne-containing molecule through "click chemistry".[2][3] This set of reactions is powerful and highly efficient, offering rapid, specific, and high-yielding conjugation under mild, aqueous conditions.[1][3] The two primary forms of azide-alkyne click chemistry used for protein labeling are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient reaction forms a stable triazole linkage. However, the requisite copper catalyst can be toxic to living cells, making it more suitable for in vitro applications.[1]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free version of click chemistry, making it ideal for labeling proteins in living cells.[1][4]

Data Presentation: Quantitative Parameters for Azide Labeling

The efficiency of labeling proteins with an azido-PEG linker is influenced by factors such as protein concentration, the molar ratio of the reagent to the protein, buffer composition, and incubation time and temperature.[5] The following tables provide representative data for typical labeling experiments.

Table 1: Azide Functionalization Efficiency [1]

Protein	Protein Concentration (mg/mL)	Molar Excess of Azido-PEG-NHS Ester	Degree of Labeling (Azides/Protein)
IgG	5	10x	2-4
IgG	5	20x	4-6
BSA	10	10x	3-5
BSA	10	20x	6-9
Degree of Labeling (DoL) is determined by mass spectrometry.

Table 2: Click Chemistry Reaction Parameters

Reaction Type	Reagents	Typical Reaction Time	Key Advantages
CuAAC	Azide-labeled protein, alkyne-probe, CuSO₄, Sodium Ascorbate, Ligand (e.g., THPTA)	1-4 hours	High efficiency, rapid kinetics
SPAAC	Azide-labeled protein, cyclooctyne-probe (e.g., DBCO, BCN)	1-12 hours	Biocompatible, no cytotoxic copper catalyst

Experimental Protocols

Protocol 1: Protein Labeling with AZD-PEG2-Azide (via NHS Ester Chemistry)

This protocol describes the initial labeling of a protein with an Azido-PEG-NHS ester by targeting primary amines (lysine residues and the N-terminus).

Materials and Reagents:

• Protein of interest

• Azido-PEG2-NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate Buffered Saline (PBS), pH 7.4

• Desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

• Reaction tubes

Procedure:

• Protein Preparation: Dissolve the protein in PBS, pH 7.4, at a concentration of 1-5 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris), which would compete with the protein for reaction with the NHS ester.[5]

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of Azido-PEG2-NHS Ester in anhydrous DMSO.[5]

• Labeling Reaction:

  • Calculate the volume of the azide-NHS ester stock solution needed for the desired molar excess (e.g., 20-fold).[6]

  • Add the calculated volume of the azide-NHS ester stock solution to the protein solution.

  • Mix gently and incubate for 1 hour at room temperature.[5]

• Purification: Remove excess, unreacted Azido-PEG2-NHS Ester using a desalting column or dialysis against PBS.[5]

• Characterization and Storage:

  • Determine the concentration of the purified azide-labeled protein using a standard protein assay (e.g., BCA assay).[5]

  • If desired, determine the degree of labeling (DOL) using mass spectrometry.[5]

  • Store the azide-labeled protein at 4°C for short-term use or at -20°C to -80°C for long-term storage.[5]

Protocol 2: Copper-Catalyzed Click Chemistry (CuAAC) for Labeled Protein Conjugation

This protocol outlines the conjugation of an alkyne-containing reporter molecule (e.g., a fluorophore or biotin) to the azide-labeled protein.

Materials:

• Azide-functionalized protein

• Alkyne-containing reporter molecule

• Copper(II) Sulfate (CuSO₄)

• Sodium Ascorbate

• Copper ligand (e.g., THPTA)

• PBS buffer, pH 7.4

Procedure:

• Prepare Reagents:

  • Prepare a 10 mM stock solution of the alkyne-reporter in DMSO.

  • Prepare a 50 mM solution of CuSO₄ in water.[6]

  • Prepare a 500 mM solution of Sodium Ascorbate in water (prepare fresh).[6]

  • Prepare a 100 mM stock solution of the copper ligand in water.[6]

• Click Reaction:

  • In a microcentrifuge tube, combine the azide-labeled protein with a 2-5 fold molar excess of the alkyne-reporter molecule.

  • Add the catalyst components to the protein-alkyne mixture in the following order, vortexing gently after each addition:

    • Copper ligand (to a final concentration of 1 mM)[6]

    • CuSO₄ (to a final concentration of 1 mM)[1][6]

    • Sodium Ascorbate (to a final concentration of 5 mM)[6]

• Incubation: Incubate the reaction for 1-4 hours at room temperature.[1]

• Purification: Purify the labeled protein using a desalting column or dialysis to remove the catalyst and excess reagents.[1]

Protocol 3: Strain-Promoted Azide-Alkyne Click Chemistry (SPAAC)

This protocol is for the copper-free conjugation of a cyclooctyne-containing reporter to the azide-labeled protein and is suitable for live-cell labeling.

Materials:

• Azide-functionalized protein or cells treated with a metabolic azide label

• Cyclooctyne-containing molecule (e.g., DBCO-dye, BCN-biotin)

• PBS buffer, pH 7.4

Procedure:

• Prepare Reagents: Prepare a stock solution of the cyclooctyne-containing molecule in DMSO or an appropriate solvent.

• Reaction: In a microcentrifuge tube, combine the azide-functionalized protein with a 2-5 fold molar excess of the cyclooctyne-containing molecule.[1]

• Incubation: Incubate the reaction mixture for 1-12 hours at room temperature or 37°C. Reaction times may vary depending on the specific cyclooctyne (B158145) and protein.[1]

• Purification: Purify the labeled protein using dialysis or a desalting column to remove any unreacted cyclooctyne reagent.[1]

Mandatory Visualizations

ATR Signaling Pathway

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a master regulator of the DNA damage response.[7] It is activated by a wide range of DNA damage and replication stress, subsequently phosphorylating multiple substrates, including Chk1, to control cell cycle progression, replication fork stability, and DNA repair.[7]

Caption: The ATR signaling pathway in response to DNA damage.

Experimental Workflow for Target Identification

The following workflow outlines the key steps for identifying the protein targets of an inhibitor using a clickable probe like AZD-PEG2-Azide, followed by mass spectrometry-based proteomic analysis.

Caption: Workflow for target identification using a clickable probe.

Click Chemistry Reaction Pathways

This diagram illustrates the two main pathways for click chemistry-based protein labeling.

Caption: Comparison of CuAAC and SPAAC pathways for protein labeling.

References

• 1. benchchem.com [benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Labeling proteins on live mammalian cells using click chemistry | Springer Nature Experiments [experiments.springernature.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for AZD-PEG2-Azide in PROTAC Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that utilize the cell's own ubiquitin-proteasome system to selectively eliminate disease-causing proteins. These heterobifunctional molecules consist of a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two. The linker is a critical component of a PROTAC, as its length, flexibility, and chemical properties significantly influence the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), which is essential for efficient protein degradation.

AZD-PEG2-Azide is a versatile, heterobifunctional linker featuring a polyethylene (B3416737) glycol (PEG) spacer with a terminal azide (B81097) group. The azide group serves as a reactive handle for "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the efficient and specific ligation to an alkyne-modified ligand.[1] The PEG spacer enhances the solubility and can improve the pharmacokinetic properties of the resulting PROTAC molecule. These characteristics make AZD-PEG2-Azide an invaluable tool in the modular synthesis and development of novel PROTACs for targeted protein degradation.

Physicochemical Properties of AZD-PEG2-Azide

A clear understanding of the physicochemical properties of linkers is crucial for the rational design and synthesis of PROTACs. The properties of AZD-PEG2-Azide are summarized in the table below.

Property	Value
Molecular Weight	403.4 g/mol
Molecular Formula	C19H25N5O5
CAS Number	2639395-36-9
Appearance	Colorless to light yellow liquid
Purity	≥95.0%

PROTAC-Mediated Degradation of the Androgen Receptor

A prominent example of a signaling pathway targeted by PROTACs is the Androgen Receptor (AR) signaling pathway, a key driver in the development and progression of prostate cancer. PROTACs have been developed to target the AR for degradation, offering a promising therapeutic strategy to overcome resistance to traditional AR antagonists. The diagram below illustrates the mechanism of action of an AR-targeting PROTAC.

Caption: PROTAC-mediated degradation of the Androgen Receptor.

Quantitative Data for Androgen Receptor PROTACs

The efficacy of PROTACs is typically quantified by their half-maximal degradation concentration (DC50) and the maximum percentage of protein degradation (Dmax). The following table summarizes the degradation data for several potent Androgen Receptor PROTACs, illustrating the typical range of activity for this class of molecules.

Compound	Cell Line	DC50 (nM)	Dmax (%)	Reference
ARD-2051	LNCaP	0.6	>90	[2]
ARD-2051	VCaP	0.6	>90	[2]
ARD-69	LNCaP	0.86	>95	[3]
ARD-69	VCaP	0.76	>95	[3]
ARD-266	LNCaP	0.2-1	>95	[3]
ARV-110	VCaP	<1	~95	[3]

Experimental Protocols

Protocol 1: Synthesis of an AR-Targeting PROTAC via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the synthesis of a hypothetical AR-targeting PROTAC by coupling an alkyne-functionalized AR ligand with AZD-PEG2-Azide and an E3 ligase ligand.

Caption: Workflow for PROTAC synthesis using CuAAC.

Materials:

• Alkyne-functionalized AR ligand (e.g., a derivative of enzalutamide)

• AZD-PEG2-Azide

• E3 ligase ligand with a suitable functional group for conjugation (e.g., pomalidomide (B1683931) with an amine handle)

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Dimethylformamide (DMF) or a similar solvent

• Dichloromethane (DCM)

• Purification supplies (e.g., silica (B1680970) gel for column chromatography, HPLC system)

Procedure:

• Preparation of Azide-Linker-E3 Ligase Intermediate:

  • Dissolve the E3 ligase ligand and a suitable activating agent (if necessary) in DMF.

  • Add AZD-PEG2-Azide to the solution (typically in a 1:1 molar ratio).

  • Stir the reaction at room temperature for 2-4 hours or until completion, monitoring by TLC or LC-MS.

  • Upon completion, purify the azide-linker-E3 ligase intermediate using column chromatography.

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

  • In a reaction vial, dissolve the alkyne-functionalized AR ligand (1 equivalent) and the azide-linker-E3 ligase intermediate (1.1 equivalents) in a mixture of DMF and water (e.g., 4:1).

  • In a separate vial, prepare the catalyst solution by mixing CuSO4 (0.1 equivalents) and THPTA (0.5 equivalents) in water.

  • Add the catalyst solution to the reaction mixture.

  • Initiate the reaction by adding a freshly prepared solution of sodium ascorbate (1 equivalent) in water.

  • Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by LC-MS.

• Purification of the Final PROTAC:

  • Once the reaction is complete, dilute the mixture with water and extract the product with DCM or ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by preparative HPLC to yield the final PROTAC.

  • Characterize the final product by NMR and mass spectrometry.

Protocol 2: Western Blot Analysis of PROTAC-Mediated AR Degradation

This protocol outlines the steps to assess the degradation of the Androgen Receptor in prostate cancer cells (e.g., LNCaP or VCaP) after treatment with a synthesized PROTAC.

Materials:

• LNCaP or VCaP cells

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Synthesized AR PROTAC

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-AR and anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed LNCaP or VCaP cells in 6-well plates and allow them to adhere overnight.

  • Prepare serial dilutions of the AR PROTAC in cell culture medium. A typical concentration range would be from 0.1 nM to 1000 nM.

  • Treat the cells with the different concentrations of the PROTAC. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Incubate the cells for a predetermined time (e.g., 24 hours) at 37°C.

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA lysis buffer to each well and scrape the cells.

  • Incubate the lysates on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new tube and determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer to each lysate and boil at 95°C for 5-10 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

  • Run the gel and transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-AR antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Incubate the membrane with ECL substrate and capture the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe with an anti-GAPDH antibody as a loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the AR band intensity to the corresponding GAPDH band intensity.

  • Calculate the percentage of AR degradation relative to the vehicle-treated control.

  • Plot the percentage of degradation against the logarithm of the PROTAC concentration to determine the DC50 and Dmax values.

References

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: A Comparative Analysis of Copper-Catalyzed and Strain-Promoted Click Chemistry with AZD-PEG2-Azide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive comparison of two powerful bioconjugation techniques, Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), utilizing the bifunctional linker AZD-PEG2-Azide. This document offers detailed protocols, quantitative comparisons, and visual workflows to guide researchers in selecting the optimal click chemistry strategy for their specific application, whether in drug delivery, proteomics, or diagnostics.

Introduction to AZD-PEG2-Azide and Click Chemistry

AZD-PEG2-Azide is a versatile chemical linker that features two azide (B81097) functional groups separated by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer.[1][2] This structure allows for the dual functionalization of molecules, making it a valuable tool in the construction of complex bioconjugates such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).[3] The azide groups serve as bioorthogonal handles for "click chemistry," a class of reactions known for their high efficiency, selectivity, and biocompatibility.[4][5]

The two primary forms of azide-alkyne click chemistry are:

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction utilizes a copper(I) catalyst to join an azide with a terminal alkyne, forming a stable 1,4-disubstituted triazole linkage.[6][7] It is prized for its rapid reaction kinetics.[8]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free alternative that employs a strained cyclooctyne (B158145) (e.g., DBCO, BCN) which reacts spontaneously with an azide.[9][10] Its key advantage is its high biocompatibility, making it suitable for applications in living systems.[9]

Quantitative Comparison: CuAAC vs. SPAAC

The choice between CuAAC and SPAAC often involves a trade-off between reaction speed and biocompatibility. The following table summarizes key quantitative parameters for these two reactions, with representative data for PEGylated azides.

Parameter	Copper-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)	Key Takeaway
Second-Order Rate Constant (k₂)	10¹ - 10³ M⁻¹s⁻¹	10⁻³ - 1 M⁻¹s⁻¹	CuAAC is generally 100 to 1000 times faster than SPAAC.[4][8]
Catalyst Requirement	Yes (Copper(I))	No (Metal-free)	SPAAC's primary advantage is its biocompatibility due to the absence of a toxic catalyst.[9]
Biocompatibility	Limited due to copper cytotoxicity	High	SPAAC is the preferred method for in vivo and live-cell applications.[9]
Reactant Size	Small (terminal alkyne)	Bulky (strained cyclooctyne)	The smaller alkyne in CuAAC may cause less steric hindrance in some conjugates.
Regioselectivity	Exclusively 1,4-disubstituted triazole	Mixture of regioisomers	CuAAC offers precise control over the product's stereochemistry.[11]

Experimental Protocols

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Protocol with AZD-PEG2-Azide

This protocol describes a general procedure for the conjugation of an alkyne-functionalized molecule to AZD-PEG2-Azide.

Materials:

• AZD-PEG2-Azide

• Alkyne-functionalized molecule

• Copper(II) Sulfate (CuSO₄)

• Sodium Ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) as a ligand

• Degassed reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Organic co-solvent (e.g., DMSO or DMF)

Procedure:

• Reactant Preparation:

  • Prepare a stock solution of the alkyne-functionalized molecule in the chosen reaction buffer, with a minimal amount of organic co-solvent if necessary for solubility.

  • Prepare a stock solution of AZD-PEG2-Azide in the same solvent.

  • Prepare a 100 mM stock solution of CuSO₄ in deionized water.

  • Prepare a fresh 1 M stock solution of Sodium Ascorbate in deionized water immediately before use.

  • Prepare a 10-100 mM stock solution of the copper ligand (TBTA or THPTA) in DMSO.[6]

• Reaction Setup:

  • In a reaction vessel, add the alkyne-functionalized molecule from its stock solution.

  • Add the AZD-PEG2-Azide stock solution to achieve a 1.1 to 1.5 molar excess over the alkyne.[11]

  • Add the reaction buffer to achieve the desired final concentration.

  • Add the copper ligand stock solution to a final concentration of 0.1-1 mM.

  • Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes to remove dissolved oxygen.[11]

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding the CuSO₄ stock solution to a final concentration of 0.1-1 mM.

  • Immediately add the freshly prepared Sodium Ascorbate stock solution to a final concentration of 1-5 mM.[6]

  • Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be monitored by techniques such as LC-MS or TLC.

• Purification:

  • Purify the conjugate using an appropriate method such as size exclusion chromatography (SEC), dialysis, or HPLC to remove excess reagents and the copper catalyst.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Protocol with AZD-PEG2-Azide

This protocol provides a general method for conjugating a strained alkyne-functionalized molecule (e.g., containing DBCO or BCN) to AZD-PEG2-Azide.

Materials:

• AZD-PEG2-Azide

• Strained alkyne-functionalized molecule (e.g., DBCO-protein)

• Reaction Buffer (e.g., PBS, pH 7.4)

• Organic co-solvent (optional, e.g., DMSO or DMF)

Procedure:

• Reactant Preparation:

  • Dissolve the strained alkyne-functionalized molecule in the reaction buffer to the desired concentration.

  • Prepare a stock solution of AZD-PEG2-Azide in the reaction buffer or an organic co-solvent.

• Reaction Setup:

  • Add the AZD-PEG2-Azide stock solution to the solution of the strained alkyne-functionalized molecule. A molar excess of 2-10 fold of AZD-PEG2-Azide is typically used.

  • If an organic co-solvent is used, ensure the final concentration is low (<10%) to prevent denaturation of biomolecules.

• Incubation:

  • Incubate the reaction mixture at room temperature or 37°C for 2-24 hours. Reaction times are generally longer than for CuAAC and may require optimization. The reaction can also be performed at 4°C for an extended period (e.g., overnight).

• Purification:

  • Purify the conjugate using a suitable method such as SEC, dialysis, or affinity chromatography to remove unreacted AZD-PEG2-Azide.

Visualizing Workflows and Mechanisms

General Experimental Workflow

Caption: General workflow for bioconjugation using click chemistry.

Mechanism of Action: PROTAC

AZD-PEG2-Azide can be used as a linker in the synthesis of PROTACs. The resulting PROTAC molecule simultaneously binds to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.

Caption: Mechanism of action for a PROTAC.

Signaling Pathway: Antibody-Drug Conjugate (ADC) Internalization

AZD-PEG2-Azide can link a cytotoxic drug to an antibody, forming an ADC. The ADC binds to a specific antigen on the surface of a cancer cell and is internalized, typically through endocytosis. The cytotoxic drug is then released inside the cell, leading to cell death.[11]

Caption: Internalization and mechanism of action of an ADC.

Conclusion

Both CuAAC and SPAAC are highly effective methods for bioconjugation with AZD-PEG2-Azide. The choice between them depends on the specific requirements of the experiment. For applications requiring rapid and high-yielding reactions where the presence of copper is tolerable (e.g., in vitro diagnostics, material science), CuAAC is an excellent choice. For applications involving live cells or in vivo studies where cytotoxicity is a major concern, the copper-free SPAAC method is the superior option. These application notes and protocols provide a solid foundation for researchers to successfully implement click chemistry with AZD-PEG2-Azide in their drug development and research endeavors.

References

• 1. youtube.com [youtube.com]
• 2. AZD-PEG2-Azide | AxisPharm [axispharm.com]
• 3. Antibody Internalization Assay | Kyinno Bio [kyinno.com]
• 4. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strain Promoted Click Chemistry of 2- or 8-Azidopurine and 5-Azidopyrimidine Nucleosides and 8-Azidoadenosine Triphosphate with Cyclooctynes. Application to Living Cell Fluorescent Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Click Chemistry [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Unlocking the Secrets of Antibody‑Drug Conjugates – Inside the World of Antibody Internalization-DIMA BIOTECH [dimabio.com]
• 10. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 11. Intracellular trafficking of new anticancer therapeutics: antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Molar Ratio Calculations in AZD-PEG2-Azide Reactions

Introduction

AZD-PEG2-Azide is a heterobifunctional linker that plays a crucial role in modern bioconjugation strategies, including the development of antibody-drug conjugates (ADCs) and targeted therapeutics.[1] This linker contains a short polyethylene (B3416737) glycol (PEG) spacer, which enhances solubility and reduces steric hindrance, and a terminal azide (B81097) group.[2] The azide moiety is a bio-orthogonal handle that allows for specific and efficient conjugation to molecules containing an alkyne or a strained cyclooctyne (B158145) group via "click chemistry".[3]

The success of these conjugation reactions is highly dependent on the precise control of the molar ratios of the reactants. Inaccurate stoichiometry can lead to low yields, incomplete reactions, and difficulties in purifying the final product. These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the principles and practical calculations of molar ratios for reactions involving AZD-PEG2-Azide.

Two primary types of click chemistry are employed with azide-functionalized molecules:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A highly efficient reaction that forms a stable triazole linkage between an azide and a terminal alkyne.[4][5] This reaction requires a copper(I) catalyst, which is typically generated in situ from a copper(II) salt and a reducing agent.[6][7]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): A copper-free click reaction that occurs between an azide and a strained cyclooctyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN).[8][] The reaction is driven by the release of ring strain in the cycloalkyne.[10]

Key Principles of Molar Ratio Calculations

The optimal molar ratio for a given reaction depends on several factors, including the concentration of the reactants, the reactivity of the functional groups, and the desired degree of labeling (DOL). In bioconjugation, one of the reactants, typically the biomolecule (e.g., protein, antibody), is the limiting reagent. The other reactants are used in molar excess to drive the reaction to completion.

Caption: Logical relationship between factors influencing molar ratio and desired reaction outcomes.

Molar Ratio Calculations for CuAAC Reactions

In CuAAC reactions, the molar ratios of the alkyne-containing molecule, the copper source, the reducing agent, and a copper-stabilizing ligand must be carefully optimized relative to the azide-functionalized molecule.

Data Presentation: Recommended Molar Ratios for CuAAC

Component	Molar Excess (relative to limiting reagent)	Purpose
Alkyne-modified Molecule	5 - 20 fold[2]	Drives the reaction to completion.
Copper(II) Sulfate (B86663) (CuSO₄)	1 - 5 mol%[4]	Source of the Cu(I) catalyst.
Sodium Ascorbate (B8700270)	5 - 10 fold excess over CuSO₄[11]	Reduces Cu(II) to the active Cu(I) state.[4]
Copper Ligand (e.g., THPTA, TBTA)	5 fold excess over CuSO₄[12]	Stabilizes the Cu(I) catalyst and accelerates the reaction.[11]

Experimental Protocol: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the conjugation of an alkyne-modified molecule to a protein previously functionalized with AZD-PEG2-Azide.

Materials:

• Azide-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4).

• Alkyne-functionalized molecule of interest.

• Anhydrous DMSO or DMF.

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water).[13]

• Sodium Ascorbate stock solution (e.g., 100 mM in water, freshly prepared).[14]

• Copper ligand (e.g., THPTA) stock solution (e.g., 50 mM in water).[13]

Procedure:

• Prepare Reactants:

  • Dissolve the alkyne-functionalized molecule in DMSO to prepare a stock solution.

  • In a microcentrifuge tube, add the azide-functionalized protein solution.

• Add Alkyne:

  • Add a 5- to 20-fold molar excess of the alkyne-functionalized molecule to the protein solution.[2] Gently mix.

• Prepare and Add Catalyst Premix:

  • In a separate tube, prepare the catalyst premix by combining the CuSO₄ stock solution and the ligand stock solution. A 1:5 molar ratio of copper to ligand is often used.[12] Vortex briefly.

  • Add the catalyst premix to the protein-alkyne mixture to achieve a final copper concentration of 50-100 µM.[12]

• Initiate Reaction:

  • Add the freshly prepared sodium ascorbate solution to the reaction mixture to a final concentration of 1-5 mM.[15]

• Incubation:

  • Incubate the reaction at room temperature for 1-4 hours, protected from light.[15]

• Purification:

  • Purify the conjugate using size-exclusion chromatography (SEC) or dialysis to remove excess reagents and the copper catalyst.[14]

Caption: Experimental workflow for a typical CuAAC reaction.

Molar Ratio Calculations for SPAAC Reactions

SPAAC is a copper-free reaction, simplifying the molar ratio calculations. The primary consideration is the molar ratio between the azide-functionalized molecule and the strained alkyne (e.g., DBCO, BCN).

Data Presentation: Recommended Molar Ratios for SPAAC

Component	Molar Excess (relative to limiting reagent)	Purpose
Strained Alkyne (DBCO, BCN)	1.5 - 10 fold[16][17]	Ensures efficient conjugation and drives the reaction to completion.

Experimental Protocol: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines a general method for conjugating a DBCO-functionalized molecule to a protein modified with AZD-PEG2-Azide.

Materials:

• Azide-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4, azide-free).[16]

• DBCO-functionalized molecule of interest.

• Anhydrous DMSO or DMF.

Procedure:

• Prepare Reactants:

  • Dissolve the DBCO-functionalized molecule in DMSO to create a stock solution.

  • The azide-functionalized protein should be in an azide-free buffer.

• Combine Reactants:

  • Add a 1.5- to 10-fold molar excess of the DBCO-functionalized molecule to the solution of the azide-functionalized protein.[16][17] Gently mix the solution.

• Incubation:

  • Incubate the reaction mixture at room temperature for 2-12 hours or at 4°C overnight.[16][18] The reaction progress can be monitored using appropriate analytical techniques (e.g., SDS-PAGE, HPLC).

• Purification:

  • Remove the excess, unreacted DBCO-reagent by size-exclusion chromatography or dialysis.[]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Click Chemistry [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 11. benchchem.com [benchchem.com]
• 12. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jenabioscience.com [jenabioscience.com]
• 14. lumiprobe.com [lumiprobe.com]
• 15. benchchem.com [benchchem.com]
• 16. interchim.fr [interchim.fr]
• 17. researchgate.net [researchgate.net]
• 18. help.lumiprobe.com [help.lumiprobe.com]

Application Notes and Protocols for the Purification of AZD-PEG2-Azide Conjugates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the purification of antibody-drug conjugates (ADCs) synthesized using an AZD-PEG2-Azide linker. The protocols outlined below are designed to ensure high purity and homogeneity of the final conjugate, which are critical quality attributes for therapeutic applications.

Introduction

Antibody-drug conjugates (ADCs) are a class of biotherapeutics that combine the specificity of a monoclonal antibody (mAb) with the cytotoxic potency of a small-molecule drug. The linker technology is a critical component of an ADC, influencing its stability, pharmacokinetics, and efficacy. The AZD-PEG2-Azide linker represents a site-specific conjugation technology, where an azetidinone (AZD) moiety reacts with a specific residue on the antibody, and a terminal azide (B81097) group allows for the attachment of a payload via click chemistry. The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and can improve the pharmacokinetic properties of the conjugate.[1][2][3]

Proper purification of the resulting ADC is essential to remove unreacted antibody, free drug-linker, and to separate ADC species with different drug-to-antibody ratios (DAR).[4] This application note details protocols for the purification of AZD-PEG2-Azide conjugates using common chromatography techniques.

Purification Strategies

The purification of ADCs is challenging due to their heterogeneity. The choice of purification method depends on the specific properties of the ADC and the impurities to be removed.[4] The most common techniques for ADC purification include Hydrophobic Interaction Chromatography (HIC), Size Exclusion Chromatography (SEC), and Reversed-Phase Liquid Chromatography (RPLC).[5][6][7][8]

Below is a summary of the recommended purification techniques and their primary applications in the context of AZD-PEG2-Azide conjugates.

Purification Technique	Primary Application	Key Separation Principle
Hydrophobic Interaction Chromatography (HIC)	Separation of ADC species with different DARs.	Differences in hydrophobicity.[5][9][10][11]
Size Exclusion Chromatography (SEC)	Removal of aggregates and unconjugated small molecules.	Differences in molecular size.[6][12][13]
Reversed-Phase Liquid Chromatography (RPLC)	Analysis of ADC fragments and purity assessment.	Differences in hydrophobicity under denaturing conditions.[7][8]
Tangential Flow Filtration (TFF)	Buffer exchange and removal of small molecule impurities.	Differences in molecular size.[4][12]

Experimental Protocols

General Workflow for ADC Purification

The overall workflow for the purification of an AZD-PEG2-Azide conjugate typically involves initial capture and buffer exchange followed by fine purification to resolve different ADC species.

Figure 1: General workflow for the purification of AZD-PEG2-Azide conjugates.

Protocol 1: Purification by Hydrophobic Interaction Chromatography (HIC)

HIC is a powerful technique for separating ADC species based on their drug-to-antibody ratio (DAR), as the addition of each hydrophobic drug-linker moiety increases the overall hydrophobicity of the conjugate.[5][11][14]

Materials:

• Mobile Phase A: 25 mM Sodium Phosphate, 1.0 M Ammonium (B1175870) Sulfate (B86663), pH 7.0[5]

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0[5]

• HIC Column: Phenyl-based or Butyl-based column

• HPLC System

Procedure:

• Sample Preparation: Dilute the crude ADC sample with Mobile Phase A to a final ammonium sulfate concentration of approximately 0.5 M.[5]

• Column Equilibration: Equilibrate the HIC column with a mixture of Mobile Phase A and B (e.g., 67% A, 33% B) for at least 5 column volumes (CV).

• Sample Injection: Load the prepared ADC sample onto the equilibrated column.

• Elution Gradient: Elute the bound ADC using a linear gradient from the initial conditions to 100% Mobile Phase B over 30 CV. This decreasing salt gradient will elute species with increasing hydrophobicity (and thus higher DAR).

• Fraction Collection: Collect fractions corresponding to the different peaks.

• Analysis: Analyze the collected fractions by methods such as UV-Vis spectroscopy and SDS-PAGE to determine the DAR of each fraction.

Quantitative Data Summary (Example):

Fraction	Peak Retention Time (min)	Average DAR (by MS)	Purity (%)
1 (Unconjugated mAb)	5.2	0	>98
2 (DAR 2)	12.5	2.0	>95
3 (DAR 4)	18.9	4.1	>95

Protocol 2: Purification by Size Exclusion Chromatography (SEC)

SEC is used to separate molecules based on their size. It is highly effective for removing high molecular weight aggregates and low molecular weight impurities like unconjugated drug-linker.[6][12][13]

Materials:

• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or 50 mM sodium phosphate, 200 mM NaCl, pH 7.0.[6]

• SEC Column: Column with appropriate pore size for separating monoclonal antibodies and their aggregates (e.g., 200-300 Å).

• HPLC or FPLC System

Procedure:

• Column Equilibration: Equilibrate the SEC column with the mobile phase for at least 2 CV.

• Sample Preparation: The ADC sample should be in a buffer compatible with the SEC mobile phase. If necessary, perform a buffer exchange using a desalting column or TFF.

• Sample Injection: Inject the ADC sample onto the column.

• Isocratic Elution: Elute the sample with the mobile phase under isocratic conditions. Aggregates will elute first, followed by the monomeric ADC, and finally smaller impurities.

• Fraction Collection: Collect the fraction corresponding to the monomeric ADC peak.

Quantitative Data Summary (Example):

Species	Retention Volume (mL)	Molecular Weight (kDa, approx.)	Purity of Monomer Fraction (%)
Aggregates	8.5	>300	-
Monomeric ADC	12.1	150	>99
Free Drug-Linker	20.3	<2	-

Logical Relationship for Method Selection

The choice of purification strategy depends on the primary impurities present in the crude conjugate mixture.

Figure 2: Logic for selecting the appropriate purification method.

Characterization of Purified Conjugates

After purification, it is essential to characterize the final ADC product to ensure it meets the required quality specifications.

Characterization Assay	Purpose	Recommended Technique(s)
Purity and Aggregation	To determine the percentage of monomeric ADC and detect aggregates.	Size Exclusion Chromatography (SEC-HPLC)[6][15]
Drug-to-Antibody Ratio (DAR)	To determine the average DAR and the distribution of different DAR species.	Hydrophobic Interaction Chromatography (HIC-HPLC)[5][11], Reversed-Phase HPLC (RPLC) of reduced and non-reduced ADC[16], Mass Spectrometry (MS)[7][8][15]
Identity and Integrity	To confirm the correct mass of the ADC and its subunits.	Mass Spectrometry (MS)[7][8][15], SDS-PAGE
Free Drug Level	To quantify the amount of residual unconjugated drug-linker.	Reversed-Phase HPLC (RPLC)[16]

Conclusion

The purification of AZD-PEG2-Azide conjugates is a multi-step process that requires a combination of chromatographic techniques to achieve high purity and homogeneity. Hydrophobic Interaction Chromatography is the primary method for separating different DAR species, while Size Exclusion Chromatography is essential for removing aggregates and other impurities. The protocols and data presented in this application note provide a comprehensive guide for researchers and scientists involved in the development of novel antibody-drug conjugates. Careful optimization of these purification steps is critical for obtaining a final product with the desired therapeutic properties.

References

• 1. mdpi.com [mdpi.com]
• 2. books.rsc.org [books.rsc.org]
• 3. labinsights.nl [labinsights.nl]
• 4. researchgate.net [researchgate.net]
• 5. Purification of ADCs by HIC - Creative Biolabs [creative-biolabs.com]
• 6. agilent.com [agilent.com]
• 7. Native Reversed-Phase Liquid Chromatography: A Technique for LCMS of Intact Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Purification of ADCs by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Purification of ADCs by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 11. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Extending the limits of size exclusion chromatography: Simultaneous separation of free payloads and related species from antibody drug conjugates and their aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for AZD-PEG2-Azide in Live-Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the utilization of AZD-PEG2-Azide in live-cell imaging applications. The protocols focus on the principles of bioorthogonal chemistry, specifically copper-free click chemistry (Strain-Promoted Azide-Alkyne Cycloaddition - SPAAC), to label and visualize biomolecules in their native cellular environment.

Introduction

AZD-PEG2-Azide is a chemical probe containing an azide (B81097) moiety linked to a polyethylene (B3416737) glycol (PEG) spacer. The azide group serves as a bioorthogonal handle, allowing for specific covalent reaction with a complementary alkyne- or cyclooctyne-tagged molecule in a biological system without interfering with native biochemical processes. The PEG spacer enhances the solubility and bioavailability of the molecule. This reagent is particularly valuable for live-cell imaging when combined with metabolic labeling strategies.

Principle of Application: The primary application of AZD-PEG2-Azide in live-cell imaging involves a two-step process:

• Metabolic Labeling: Cells are incubated with a precursor molecule (e.g., an amino acid or sugar) that has been modified to contain a strained alkyne, such as a cyclooctyne (B158145) group. This precursor is incorporated into newly synthesized proteins or glycans through the cell's natural metabolic pathways.

• Bioorthogonal Ligation (Click Chemistry): AZD-PEG2-Azide, conjugated to a fluorescent reporter, is then introduced to the cells. The azide on the AZD-PEG2-Azide probe reacts specifically and efficiently with the alkyne-modified biomolecules via a strain-promoted azide-alkyne cycloaddition (SPAAC) reaction. This results in the fluorescent labeling of the target biomolecules, which can then be visualized using fluorescence microscopy.[1][2][3]

This copper-free click chemistry approach is highly advantageous for live-cell imaging as it avoids the cytotoxicity associated with copper catalysts used in traditional click chemistry (CuAAC).[4][5]

Data Presentation

The following tables summarize quantitative data from representative live-cell imaging experiments using azide-alkyne click chemistry.

Table 1: Reagent Concentrations and Incubation Times for Live-Cell SPAAC Labeling

Parameter	Range	Typical Value	Reference
Metabolic Labeling (Alkyne Precursor)
Amino Acid Analogue (e.g., TCO*A)	100 - 500 µM	200 µM	[6]
Azido Sugar (e.g., Ac4ManNAz)	10 - 50 µM	25 µM	[7]
Incubation Time	4 - 48 hours	24 hours	[8]
Fluorescent Azide Probe Labeling
Azide-Fluorophore Conjugate	1 - 50 µM	10 µM	[4][9]
Incubation Time	10 - 120 minutes	30 minutes	[4][6]

Table 2: Fluorescence Enhancement in Live-Cell SPAAC Labeling of Proteins

Fluorescent Probe	Concentration	Labeling Time	Mean Fluorescence Enhancement (fold increase)	Cell Line
Coumarin-cyclooctyne conjugate 1	50 µM	10 min	15	Rat-1 Fibroblasts
Coumarin-cyclooctyne conjugate 2	50 µM	10 min	20	Rat-1 Fibroblasts
Coumarin-cyclooctyne conjugate 3	10 µM	10 min	10	Rat-1 Fibroblasts

Data adapted from a study on labeling newly synthesized proteins with azidohomoalanine (Aha) and coumarin-cyclooctyne conjugates.[4]

Experimental Protocols

Protocol 1: Metabolic Labeling of Cellular Proteins with a Strained Alkyne

This protocol describes the incorporation of a strained alkyne into newly synthesized proteins using a non-canonical amino acid analogue.

Materials:

• Mammalian cells of interest (e.g., HeLa, HEK293T)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Methionine-free medium

• Strained alkyne-containing amino acid analogue (e.g., a trans-cyclooctene-lysine derivative like TCO*A)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells in a suitable culture vessel (e.g., glass-bottom dish for imaging) and allow them to adhere and grow to the desired confluency (typically 70-80%).

• Starvation (Optional but Recommended): Gently aspirate the complete medium, wash the cells once with warm PBS, and then replace with methionine-free medium. Incubate the cells for 1-2 hours to deplete intracellular methionine pools.

• Metabolic Labeling: Prepare a stock solution of the strained alkyne-containing amino acid in a suitable solvent (e.g., DMSO or sterile water). Dilute the stock solution into fresh, pre-warmed methionine-free medium to the desired final concentration (e.g., 200 µM of TCO*A).[6]

• Replace the starvation medium with the labeling medium containing the alkyne amino acid.

• Incubate the cells for 4-24 hours at 37°C in a CO2 incubator to allow for metabolic incorporation into newly synthesized proteins. The optimal incubation time will depend on the rate of protein synthesis in the chosen cell line and should be determined empirically.

Protocol 2: Fluorescent Labeling of Alkyne-Modified Proteins in Live Cells using an Azide Probe

This protocol outlines the subsequent labeling of the alkyne-modified proteins with a fluorescently tagged azide probe, such as a fluorophore-conjugated AZD-PEG2-Azide.

Materials:

• Cells with metabolically incorporated strained alkynes (from Protocol 1)

• Fluorescently-labeled AZD-PEG2-Azide (e.g., AZD-PEG2-Azide conjugated to a fluorophore like Cy5)

• Live-cell imaging buffer (e.g., phenol (B47542) red-free medium supplemented with HEPES)

• Fluorescence microscope with a live-cell imaging chamber

Procedure:

• Preparation of Azide Probe Solution: Prepare a stock solution of the fluorescently-labeled AZD-PEG2-Azide in DMSO. Dilute the stock solution in pre-warmed live-cell imaging buffer to the desired final concentration (e.g., 2 µM).[6]

• Washing: Gently aspirate the metabolic labeling medium from the cells. Wash the cells twice with pre-warmed live-cell imaging buffer to remove any unincorporated alkyne amino acid.

• Labeling: Add the diluted fluorescent azide probe solution to the cells.

• Incubate for 10-60 minutes at 37°C in a CO2 incubator. The optimal incubation time should be determined to achieve sufficient labeling with minimal background.[4]

• Final Washes: Aspirate the labeling solution and wash the cells three times with pre-warmed live-cell imaging buffer to remove unbound fluorescent probe.

• Imaging: Add fresh live-cell imaging buffer to the cells and proceed with imaging on a fluorescence microscope equipped for live-cell imaging.

Visualizations

Caption: Experimental workflow for live-cell imaging using metabolic labeling and SPAAC.

Caption: Conceptual pathway of metabolic labeling and fluorescent detection in a live cell.

References

• 1. Labeling proteins on live mammalian cells using click chemistry | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Live-Cell Imaging of Cellular Proteins by a Strain-Promoted Azide–Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Conjugating AZD-PEG2-Azide to Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the conjugation of AZD-PEG2-Azide to oligonucleotides. The protocols described herein are based on the principles of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and specific click chemistry reaction.[1][][3] This method is widely used for the labeling and modification of biomolecules, including oligonucleotides, for various applications in diagnostics and therapeutics.[][][5]

Introduction

Oligonucleotide-based therapeutics and diagnostics are rapidly advancing fields.[][6] The functionalization of oligonucleotides with molecules such as polyethylene (B3416737) glycol (PEG) can enhance their pharmacokinetic properties, improve solubility, and reduce immunogenicity.[7] AZD-PEG2-Azide is a chemical linker containing a terminal azide (B81097) group, which can be covalently attached to an alkyne-modified oligonucleotide through a click chemistry reaction.[8][9]

This application note details the materials, equipment, and step-by-step protocols for:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The core conjugation reaction.

• Purification of the Conjugate: Removal of unreacted components.

• Characterization of the Conjugate: Verification of successful conjugation.

Reaction Principle

The conjugation of AZD-PEG2-Azide to an alkyne-modified oligonucleotide proceeds via a copper(I)-catalyzed [3+2] cycloaddition reaction. This reaction forms a stable triazole linkage between the oligonucleotide and the PEG linker.[][10]

Figure 1: Schematic of the CuAAC reaction for conjugating AZD-PEG2-Azide to an alkyne-modified oligonucleotide.

Materials and Equipment

Reagents

• Alkyne-modified oligonucleotide (e.g., 5'-hexynyl-modified oligonucleotide)

• AZD-PEG2-Azide

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium ascorbate (B8700270) (or other reducing agent)

• Tris(benzyltriazolylmethyl)amine (TBTA) or other copper(I)-stabilizing ligand

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylammonium acetate (B1210297) (TEAA) buffer

• Nuclease-free water

• Acetone (B3395972)

• Lithium perchlorate (B79767) (LiClO4)

• Reagents for HPLC purification and analysis (e.g., acetonitrile (B52724), TEAA buffer)

Equipment

• Microcentrifuge

• Vortex mixer

• Thermomixer or heating block

• High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18 reversed-phase)

• Mass spectrometer (e.g., MALDI-TOF or ESI-MS)

• UV-Vis spectrophotometer

• Lyophilizer

Experimental Protocols

Preparation of Stock Solutions

Proper preparation of stock solutions is critical for the success of the conjugation reaction.

Reagent	Stock Concentration	Solvent	Storage Conditions
Alkyne-modified Oligonucleotide	1 mM	Nuclease-free water	-20°C
AZD-PEG2-Azide	10 mM	DMSO	-20°C
Copper(II) Sulfate (CuSO4)	100 mM	Nuclease-free water	Room Temperature
Sodium Ascorbate	100 mM	Nuclease-free water	-20°C (prepare fresh)
TBTA	10 mM	DMSO	-20°C

Table 1: Recommended stock solutions for the conjugation reaction.

Conjugation Reaction (CuAAC)

This protocol is for a typical 100 µL reaction volume with a 1:1.5 molar ratio of oligonucleotide to AZD-PEG2-Azide. The reaction volume can be scaled as needed.[1][11]

Figure 2: Workflow for the conjugation of AZD-PEG2-Azide to an alkyne-modified oligonucleotide.

Procedure:

• Prepare the Oligonucleotide Solution: In a microcentrifuge tube, combine:

  • 10 µL of 1 mM Alkyne-modified oligonucleotide (10 nmol)

  • Sufficient nuclease-free water to bring the volume to 50 µL.

  • 10 µL of 1 M TEAA buffer (pH 7.5) for a final concentration of 0.1 M. Vortex briefly to mix.

• Add AZD-PEG2-Azide: Add 1.5 µL of 10 mM AZD-PEG2-Azide in DMSO (15 nmol). Vortex briefly.

• Prepare the Catalyst Premix: In a separate tube, prepare the copper-TBTA complex by mixing:

  • 1 µL of 100 mM CuSO4

  • 2 µL of 10 mM TBTA in DMSO Vortex briefly.

• Add the Catalyst: Add the 3 µL of the copper-TBTA premix to the oligonucleotide solution. Vortex briefly.

• Initiate the Reaction: Add 1 µL of freshly prepared 100 mM sodium ascorbate to the reaction mixture. The total reaction volume should be approximately 65.5 µL.

• Incubation: Incubate the reaction at room temperature for 1-4 hours. For more challenging conjugations, the reaction time can be extended overnight.[11]

Purification of the Oligonucleotide Conjugate

Purification is essential to remove unreacted oligonucleotide, excess AZD-PEG2-Azide, and reaction catalysts.

Precipitation:

• To the reaction mixture, add 3 volumes of a 3% solution of lithium perchlorate in cold acetone.[11]

• Vortex and incubate at -20°C for 30 minutes.[1][11]

• Centrifuge at 12,000 x g for 15 minutes.

• Carefully decant the supernatant.

• Wash the pellet with 500 µL of cold acetone, centrifuge again, and decant the supernatant.[1]

• Air-dry the pellet for 10-15 minutes to remove residual acetone.

• Resuspend the pellet in nuclease-free water or a suitable buffer for HPLC purification.

HPLC Purification:

• System: Reversed-phase HPLC (RP-HPLC)

• Column: C18 column suitable for oligonucleotide separation

• Mobile Phase A: 0.1 M TEAA buffer in water

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient of increasing acetonitrile concentration (e.g., 5-50% B over 30 minutes). The exact gradient should be optimized based on the hydrophobicity of the oligonucleotide and the conjugate.

• Detection: UV absorbance at 260 nm.

The conjugated oligonucleotide should have a longer retention time than the unconjugated oligonucleotide due to the increased hydrophobicity of the PEG linker. Collect the peak corresponding to the conjugate.

Characterization of the Conjugate

Mass Spectrometry:

The molecular weight of the purified conjugate should be determined by mass spectrometry (e.g., MALDI-TOF or ESI-MS) to confirm successful conjugation.

Species	Expected Molecular Weight (Da)
Alkyne-modified Oligonucleotide	MWoligo
AZD-PEG2-Azide	~403.4
Conjugate	MWoligo + 403.4

Table 2: Expected molecular weights for characterization.

Quantification:

The concentration of the purified conjugate can be determined by measuring the UV absorbance at 260 nm. The extinction coefficient of the parent oligonucleotide can be used for an approximate concentration.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Conjugation Efficiency	Inactive catalyst	Prepare fresh sodium ascorbate solution. Ensure proper storage of CuSO4 and TBTA.
Degradation of oligonucleotide	Use nuclease-free water and sterile techniques.
Insufficient reaction time	Increase incubation time to overnight.
Multiple Peaks in HPLC	Incomplete reaction	Optimize reaction conditions (time, temperature, reagent concentrations).
Degradation of product	Handle the sample with care; avoid multiple freeze-thaw cycles.
Poor Recovery After Precipitation	Pellet loss	Be careful when decanting the supernatant.
Incomplete precipitation	Ensure the acetone is cold and allow sufficient incubation time at -20°C.

Table 3: Troubleshooting guide for oligonucleotide conjugation.

Conclusion

The protocol described provides a robust method for the conjugation of AZD-PEG2-Azide to alkyne-modified oligonucleotides. The use of CuAAC click chemistry ensures high efficiency and specificity, yielding a well-defined oligonucleotide-PEG conjugate.[] Proper purification and characterization are crucial to ensure the quality of the final product for downstream applications in research and drug development.[7][12]

References

• 1. lumiprobe.com [lumiprobe.com]
• 3. Pseudo-Ligandless Click Chemistry for Oligonucleotide Conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design and applications of modified oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. allucent.com [allucent.com]
• 7. Structure–Activity Relationship of Antibody–Oligonucleotide Conjugates: Evaluating Bioconjugation Strategies for Antibody–siRNA Conjugates for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 9. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 10. Azide dU Oligo Modifications from Gene Link [genelink.com]
• 11. What are the general procedures for click chemistry labeling of oligonucleotide and DNA? | AAT Bioquest [aatbio.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for AZD-PEG2-Azide in Hydrogel Functionalization

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD-PEG2-Azide is a hydrophilic, bifunctional crosslinking agent integral to the synthesis of hydrogels for a wide array of biomedical applications, including drug delivery, tissue engineering, and three-dimensional (3D) cell culture.[1][2] This polyethylene (B3416737) glycol (PEG) linker, featuring an azide (B81097) group at each end of a two-unit ethylene (B1197577) glycol chain, facilitates the formation of stable, biocompatible hydrogel networks through highly efficient and specific "click chemistry" reactions.[3]

The primary advantage of using AZD-PEG2-Azide and similar azide-functionalized PEG linkers lies in the bioorthogonality of the azide-alkyne cycloaddition reactions.[4][5] These reactions proceed with high yield under mild, physiological conditions, minimizing damage to sensitive biological molecules such as peptides, growth factors, and living cells.[1][6] This makes them particularly well-suited for applications involving cell encapsulation and the delivery of biologics.[2][7]

Two main types of azide-alkyne click chemistry are employed for hydrogel formation:

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction utilizes a copper(I) catalyst to promote the rapid and regioselective formation of a stable triazole linkage between an azide and a terminal alkyne. While highly efficient, the potential cytotoxicity of the copper catalyst can be a concern for some in vivo and cell-based applications.[1][5][6]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To circumvent the need for a potentially toxic catalyst, SPAAC employs a strained cyclooctyne (B158145) (e.g., dibenzocyclooctyne - DBCO, or bicyclononyne - BCN) that reacts spontaneously with an azide.[4][5][8][9] This catalyst-free approach is highly biocompatible and is the preferred method for applications involving direct contact with living cells.[4][5][8][9]

The physicochemical properties of the resulting hydrogels, such as stiffness, swelling ratio, and degradation rate, can be precisely tuned by varying the molecular weight of the PEG precursors, the concentration of the reactants, and the stoichiometry of the azide and alkyne functional groups.[8][9]

Data Presentation

The following table summarizes the key quantitative data for hydrogels functionalized using azide-PEG linkers, providing a basis for comparison and experimental design.

Property	Range of Values	Influencing Factors	Relevant Applications
Gelation Time	10 seconds - 55 minutes	Reactivity of alkyne (SPAAC vs. CuAAC), concentration of precursors, temperature, stoichiometry of reactive groups.[6][8][9]	Injectable hydrogels for in situ formation, rapid cell encapsulation.
Young's Modulus (Stiffness)	1 - 44 kPa	Molecular weight of PEG, crosslinking density, polymer concentration.[6][8][9]	Mimicking the stiffness of various biological tissues for cell culture and tissue engineering.
Mass-Based Swelling Ratio	45 - 76 (relative to dry state)	Crosslinking density, hydrophilicity of the polymer backbone.[8][9]	Drug delivery (influences release kinetics), scaffolds for tissue regeneration.
Degradation Time	1 - 35 days	Inclusion of hydrolytically or enzymatically cleavable linkers in the hydrogel backbone.[8][9]	Controlled drug release, biodegradable scaffolds that are replaced by new tissue.

Experimental Protocols

Protocol 1: Formation of a Basic AZD-PEG2-Azide Hydrogel via SPAAC

This protocol describes the formation of a hydrogel using a bifunctional azide-PEG and a difunctional strained alkyne (e.g., a peptide crosslinker with terminal cyclooctyne groups).

Materials:

• AZD-PEG2-Azide

• Difunctional cyclooctyne crosslinker (e.g., DIFO- or DBCO-functionalized peptide)

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile, nuclease-free water

Procedure:

• Precursor Solution Preparation:

  • Prepare a stock solution of AZD-PEG2-Azide in PBS at the desired concentration (e.g., 20 mg/mL).

  • Prepare a stock solution of the difunctional cyclooctyne crosslinker in PBS at a concentration calculated to achieve the desired stoichiometric ratio of azide to alkyne groups (typically 1:1 for a stable network).

• Hydrogel Formation:

  • In a sterile microcentrifuge tube, add the calculated volume of the AZD-PEG2-Azide solution.

  • Add the calculated volume of the difunctional cyclooctyne crosslinker solution to the tube.

  • Gently mix the solutions by pipetting up and down several times.

  • The solution will begin to gel. The gelation time will depend on the concentration and reactivity of the precursors.

• Characterization (Optional):

  • Rheology: To measure the mechanical properties (e.g., storage modulus G'), place the mixed precursor solution onto a rheometer immediately after mixing.

  • Swelling Studies: Weigh the formed hydrogel (wet weight), then freeze-dry and weigh again (dry weight). Resuspend the hydrogel in PBS and measure its weight at various time points until equilibrium is reached. The swelling ratio can be calculated as (wet weight - dry weight) / dry weight.

Protocol 2: Encapsulation of Cells in an AZD-PEG2-Azide Hydrogel

This protocol outlines the procedure for encapsulating living cells within a hydrogel for 3D cell culture applications. All steps should be performed under sterile conditions in a biological safety cabinet.

Materials:

• AZD-PEG2-Azide

• Difunctional cyclooctyne crosslinker

• Cell culture medium

• Cells in suspension at the desired density

• Live/Dead viability assay kit

Procedure:

• Precursor Solution Preparation:

  • Prepare sterile stock solutions of AZD-PEG2-Azide and the difunctional cyclooctyne crosslinker in cell culture medium.

• Cell Suspension Preparation:

  • Trypsinize and count the cells. Resuspend the cell pellet in cell culture medium to achieve the desired final cell concentration in the hydrogel (e.g., 1 x 10^6 cells/mL).

• Encapsulation:

  • In a sterile tube, gently mix the cell suspension with the AZD-PEG2-Azide stock solution.

  • Add the difunctional cyclooctyne crosslinker stock solution to the cell/azide mixture.

  • Quickly but gently mix by pipetting.

  • Dispense the mixture into the desired culture vessel (e.g., a multi-well plate). The hydrogel will form, entrapping the cells in 3D.

• Cell Culture:

  • Add cell culture medium to the top of the hydrogels.

  • Incubate the hydrogels under standard cell culture conditions (37°C, 5% CO2).

• Viability Assessment:

  • At desired time points, assess cell viability using a Live/Dead assay according to the manufacturer's instructions.

Protocol 3: Functionalization of Hydrogels with RGD Peptides for Cell Adhesion

This protocol describes the incorporation of a cell-adhesive peptide (RGD) into the hydrogel network.

Materials:

• AZD-PEG2-Azide

• Difunctional cyclooctyne crosslinker

• Alkyne-functionalized RGD peptide

• PBS, pH 7.4

Procedure:

• Precursor Solution Preparation:

  • Prepare stock solutions of AZD-PEG2-Azide, the difunctional cyclooctyne crosslinker, and the alkyne-functionalized RGD peptide in PBS. The concentration of the RGD peptide will determine its final density in the hydrogel.

• Hydrogel Formation:

  • In a sterile tube, combine the AZD-PEG2-Azide and alkyne-functionalized RGD peptide solutions.

  • Add the difunctional cyclooctyne crosslinker solution to initiate gelation.

  • Gently mix the components. The RGD peptide will be incorporated into the hydrogel network as it forms.

• Cell Seeding:

  • Cells can be seeded on top of the functionalized hydrogel or encapsulated within it as described in Protocol 2.

Visualizations

Caption: Click chemistry pathways for hydrogel formation using AZD-PEG2-Azide.

Caption: Experimental workflow for AZD-PEG2-Azide hydrogel synthesis and application.

References

• 1. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 2. Biofunctional peptide-click PEG-based hydrogels as 3D cell scaffolds for corneal epithelial regeneration - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Injectable hyaluronic acid/poly(ethylene glycol) hydrogels crosslinked via strain-promoted azide-alkyne cycloaddition click reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Click-functionalized hydrogel design for mechanobiology investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzymatically degradable poly(ethylene glycol) hydrogels for the 3D culture and release of human embryonic stem cell derived pancreatic precursor cell aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Properties of Poly(ethylene glycol) Hydrogels Cross-Linked via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Creation of Antibody-Drug Conjugates (ADCs) using an Azide-PEG2-Linker Platform

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly advancing class of biotherapeutics that combine the antigen-targeting specificity of monoclonal antibodies (mAbs) with the high potency of cytotoxic small molecules.[1][][3] The linker molecule that connects the antibody and the cytotoxic payload is a critical component, influencing the ADC's stability, pharmacokinetics, and efficacy.[3] This document provides a detailed experimental workflow for the creation of ADCs utilizing a short polyethylene (B3416737) glycol (PEG) linker functionalized with an azide (B81097) group (Azide-PEG2-Azide chemistry), a versatile tool for modern bioconjugation.[4][5][6]

The use of PEG linkers can enhance the solubility and stability of the ADC, reduce aggregation, and potentially improve its pharmacokinetic profile.[3] The azide functionality allows for highly specific and efficient "click chemistry" reactions, such as the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), to attach a payload to the antibody.[1][][7][8] This bioorthogonal conjugation method offers high yields and specificity under mild reaction conditions, preserving the biological activity of the antibody.[][8]

This protocol will detail the key steps for ADC synthesis, purification, and characterization, providing a foundational methodology for researchers developing novel ADCs.

Experimental Workflow Overview

The overall workflow for creating an ADC with an azide-PEG2 linker involves several key stages: modification of the antibody to introduce a reactive handle (if not already present), conjugation of the azide-linker to the cytotoxic payload, subsequent conjugation of the linker-payload complex to the antibody, and finally, comprehensive purification and characterization of the resulting ADC. For the purpose of this protocol, we will assume the starting materials are an alkyne-modified antibody and an azide-PEG2-functionalized payload.

Caption: Experimental workflow for ADC synthesis.

Detailed Experimental Protocols

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for ADC Synthesis

This protocol describes the conjugation of an azide-PEG2-functionalized cytotoxic payload to an alkyne-modified monoclonal antibody.

Materials:

• Alkyne-modified monoclonal antibody (mAb)

• Azide-PEG2-functionalized cytotoxic payload

• Copper(II) Sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other suitable Cu(I)-stabilizing ligand

• Sodium Ascorbate (B8700270)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Dimethyl Sulfoxide (DMSO)

• 50 kDa MWCO centrifugal filters or desalting columns

• Purification system (e.g., SEC or HIC)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the azide-PEG2-payload in DMSO.

  • Prepare fresh stock solutions of CuSO₄ (e.g., 50 mM in water), THPTA (e.g., 100 mM in water), and sodium ascorbate (e.g., 100 mM in water).[7]

  • Buffer-exchange the alkyne-modified antibody into PBS, pH 7.4, and adjust the concentration to 5-10 mg/mL.

• Conjugation Reaction:

  • In a suitable reaction vessel, add the alkyne-modified antibody solution.

  • Add the azide-PEG2-payload stock solution to the antibody solution to achieve a desired molar excess (e.g., 5-10 fold excess relative to the antibody). The final DMSO concentration should ideally be below 10% (v/v) to maintain antibody integrity.

  • Prepare the copper catalyst solution by premixing CuSO₄ and THPTA in a 1:2 to 1:5 molar ratio.[7][9] Let this mixture stand for a few minutes to allow for complex formation.

  • Add the CuSO₄/THPTA complex to the antibody-payload mixture to a final copper concentration of approximately 100-200 µM.[10]

  • Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-2 mM.[10]

  • Gently mix the reaction and incubate at room temperature for 1-4 hours, protecting the mixture from light.[9][10]

• Quenching and Initial Purification:

  • (Optional) Quench the reaction by adding a chelating agent like EDTA to a final concentration of 5 mM to sequester the copper catalyst.

  • Remove excess unreacted payload, catalyst, and other small molecules using a 50 kDa MWCO centrifugal filter or a desalting column, exchanging the buffer to a suitable storage buffer like PBS.[8][10]

Protocol 2: Purification of the ADC

Purification is crucial to remove unreacted antibody, payload-linker species, and aggregates, and to isolate ADCs with a specific drug-to-antibody ratio (DAR).[11]

Methods:

• Size Exclusion Chromatography (SEC): This is a primary method for removing unconjugated payload-linker and other small molecule impurities, as well as for assessing the level of aggregation.[7][12]

  • Equilibrate an appropriate SEC column with the desired formulation buffer (e.g., PBS).

  • Load the crude ADC mixture onto the column.

  • Collect the fractions corresponding to the monomeric ADC peak, which will be the first major peak to elute.

• Hydrophobic Interaction Chromatography (HIC): HIC is a powerful technique for separating ADC species with different DARs, as the conjugation of hydrophobic payloads increases the overall hydrophobicity of the antibody.[][14][15]

  • Equilibrate the HIC column with a high-salt mobile phase (e.g., sodium phosphate (B84403) with ammonium (B1175870) sulfate).

  • Load the ADC sample.

  • Elute the different ADC species using a decreasing salt gradient. Unconjugated antibody will elute first, followed by ADCs with increasing DARs.[14]

Protocol 3: Characterization of the ADC

Comprehensive characterization is required to ensure the quality, consistency, and potency of the ADC.[16]

Key Characterization Assays:

• Drug-to-Antibody Ratio (DAR) Determination:

  • UV/Vis Spectroscopy: If the drug has a distinct absorbance maximum from the antibody (280 nm), the DAR can be calculated from the absorbance at two wavelengths.[12][16]

  • HIC: As described above, HIC can separate species with different DARs, and the average DAR can be calculated from the relative peak areas.[]

  • Mass Spectrometry (MS): LC-MS analysis of the intact or reduced ADC can provide precise information on the drug load distribution and average DAR.[][18]

• Purity and Aggregation Analysis:

  • SEC: Used to quantify the percentage of monomeric ADC and identify the presence of high molecular weight aggregates.[12]

  • Capillary Electrophoresis (CE-SDS): Provides high-resolution separation of the ADC under denaturing conditions (reduced and non-reduced) to assess purity and fragmentation.[16]

• In Vitro Cytotoxicity Assay:

  • This assay determines the potency of the ADC on target cancer cells.

  • Seed target cells in a 96-well plate and allow them to adhere.

  • Treat the cells with serial dilutions of the ADC, unconjugated antibody, and free drug for a set period (e.g., 72-96 hours).[10]

  • Assess cell viability using a suitable method (e.g., MTT or CellTiter-Glo assay).

  • Calculate the IC₅₀ value (the concentration of ADC that inhibits cell growth by 50%).[10]

Quantitative Data Summary

The following tables present hypothetical but representative data for an ADC created using an azide-PEG2 linker.

Table 1: ADC Conjugation and Purification Summary

Parameter	Result	Method
Initial mAb Concentration	10.0 mg/mL	UV @ 280 nm
Crude ADC Concentration	9.5 mg/mL	UV @ 280 nm
Purified ADC Concentration	7.8 mg/mL	UV @ 280 nm
Overall Yield	78%	-
Purity (Monomer)	>98%	SEC
Aggregates	<2%	SEC

Table 2: ADC Characterization Data

Parameter	Result	Method
Average DAR	3.8	HIC
Average DAR	3.9	LC-MS
Unconjugated Antibody	<5%	HIC
Free Drug-Linker	Not Detected	RP-HPLC
Endotoxin Level	<0.1 EU/mg	LAL Assay

Table 3: In Vitro Cytotoxicity Data

Compound	Target Cell Line (Antigen +)	Non-Target Cell Line (Antigen -)
IC₅₀ (nM)	IC₅₀ (nM)
Purified ADC	1.5	> 1000
Unconjugated mAb	> 1000	> 1000
Free Cytotoxic Drug	0.1	0.2

ADC Mechanism of Action

The general mechanism of action for an ADC involves targeted delivery of the cytotoxic payload to cancer cells.

Caption: General mechanism of action for an ADC.

This workflow provides a comprehensive guide for the synthesis and evaluation of ADCs using azide-PEG2 linker technology. The provided protocols and characterization steps are fundamental to ensuring the development of a safe, stable, and potent therapeutic agent. Researchers should optimize these protocols based on the specific properties of their antibody, linker, and payload.

References

• 1. Click Chemistry Applied To Antiboday Drug Conjugates In Clinical Development | Biopharma PEG [biochempeg.com]
• 3. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 4. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development | MolecularCloud [molecularcloud.org]
• 5. Azide-PEG2-Azide - CD Bioparticles [cd-bioparticles.net]
• 6. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 7. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]
• 8. Conjugation Based on Click Chemistry - Creative Biolabs [creative-biolabs.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Current approaches for the purification of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ppd.com [ppd.com]
• 14. Purification of ADCs by HIC - Creative Biolabs [creative-biolabs.com]
• 15. Purification of ADCs by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 16. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. lcms.cz [lcms.cz]

Application Notes and Protocols for Post-Conjugation Purification of AZD-PEG2-Azide Products

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the purification of antibody-drug conjugates (ADCs) and other biomolecules conjugated with the AZD-PEG2-Azide linker. The protocols outlined below are designed to ensure high purity and recovery of the final conjugate, critical for downstream applications in research, diagnostics, and therapeutic development.

Introduction

The successful synthesis of a biomolecule conjugated with AZD-PEG2-Azide is only the first step. The subsequent purification process is critical to remove unreacted starting materials, excess reagents, and undesired side products. These impurities can interfere with downstream assays, reduce the efficacy of the conjugate, and, in the case of therapeutic agents, lead to adverse effects. This document details several robust purification techniques applicable to AZD-PEG2-Azide products, including chromatography and filtration methods.

Key Purification Challenges

Purification of AZD-PEG2-Azide conjugates presents several challenges:

• Heterogeneity: The conjugation reaction can result in a mixture of species with varying drug-to-antibody ratios (DAR), as well as unconjugated antibody.

• Process-Related Impurities: These include excess linker, unconjugated drug, and solvents used in the conjugation reaction.

• Product-Related Impurities: Aggregates and fragments of the antibody can form during the conjugation and purification process.

The choice of purification strategy will depend on the specific properties of the biomolecule and the desired purity level.

Recommended Purification Techniques

A multi-step purification strategy is often necessary to achieve the high purity required for most applications. The most common techniques are Tangential Flow Filtration (TFF), Hydrophobic Interaction Chromatography (HIC), Size Exclusion Chromatography (SEC), and Ion-Exchange Chromatography (IEX).

Tangential Flow Filtration (TFF) / Ultrafiltration/Diafiltration (UF/DF)

TFF is a rapid and efficient method for buffer exchange and the removal of small molecule impurities. It is often the first step in the purification workflow to remove unconjugated AZD-PEG2-Azide linkers and other small molecules.[][2][3]

Hydrophobic Interaction Chromatography (HIC)

HIC separates molecules based on their hydrophobicity.[4][5][6][7] The conjugation of the relatively hydrophobic AZD-PEG2-Azide linker to a biomolecule increases its hydrophobicity. This property allows for the separation of conjugates with different DAR values, as a higher DAR results in greater hydrophobicity.[] HIC is a powerful tool for isolating a homogeneous ADC product with a specific drug load.[4][5][6][8]

Size Exclusion Chromatography (SEC)

SEC separates molecules based on their size (hydrodynamic radius).[][9] This technique is effective for removing high molecular weight aggregates and low molecular weight fragments from the desired conjugate.[][9][10] It is often used as a final polishing step.

Ion-Exchange Chromatography (IEX)

IEX separates molecules based on their net surface charge.[][11][12][13] The conjugation of the AZD-PEG2-Azide linker can alter the surface charge of the biomolecule, allowing for the separation of conjugated and unconjugated species. Cation-exchange chromatography is frequently employed for ADC purification.[11][12][14]

Data Presentation: Comparison of Purification Techniques

The following table summarizes the expected performance of each purification technique for AZD-PEG2-Azide conjugate purification. The values are representative and may vary depending on the specific molecule and process conditions.

Purification Technique	Primary Separation Principle	Key Impurities Removed	Expected Purity (%)	Expected Recovery (%)	Key Advantages	Key Limitations
Tangential Flow Filtration (TFF)	Molecular Size Cut-off	Unconjugated linker, small molecule reagents, buffer exchange	>90% (for removal of small molecules)	>90%[]	High speed, scalable, good for initial cleanup	Cannot separate species with similar molecular weights (e.g., different DARs)
Hydrophobic Interaction Chromatography (HIC)	Hydrophobicity	Species with different DARs, unconjugated antibody	>95% (for specific DAR species)	60-90%[8]	High resolution for DAR separation, operates under non-denaturing conditions	Can have lower recovery, requires careful optimization of salt concentrations
Size Exclusion Chromatography (SEC)	Molecular Size	Aggregates, fragments	>99% (monomer purity)	>90%	Effective for aggregate and fragment removal, gentle conditions	Not suitable for separating different DAR species, limited sample loading capacity
Ion-Exchange Chromatography (IEX)	Surface Charge	Unconjugated antibody, charge variants, some aggregates	>98%	>90%	High capacity, effective for charge-based separations	May not effectively separate species with similar charge profiles (e.g., some DAR variants)

Experimental Protocols

Protocol 1: General Workflow for Post-Conjugation Purification

This protocol outlines a typical multi-step purification process for an AZD-PEG2-Azide conjugated antibody.

Caption: General multi-step purification workflow for AZD-PEG2-Azide conjugates.

Protocol 2: Detailed Methodology for Hydrophobic Interaction Chromatography (HIC)

This protocol provides a starting point for the purification of an AZD-PEG2-Azide conjugated antibody using HIC. Optimization will be required for each specific conjugate.

Materials:

• HIC Column (e.g., Phenyl Sepharose, Butyl Sepharose)

• Mobile Phase A: 25 mM Sodium Phosphate, 1.5 M Ammonium (B1175870) Sulfate (B86663), pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0

• Partially purified AZD-PEG2-Azide conjugate in a low salt buffer

Procedure:

• Sample Preparation: Adjust the ammonium sulfate concentration of the conjugate sample to be equal to or slightly lower than the starting concentration of Mobile Phase A. This can be achieved by adding a high concentration stock of ammonium sulfate.

• Column Equilibration: Equilibrate the HIC column with at least 5 column volumes (CVs) of Mobile Phase A.

• Sample Loading: Load the prepared sample onto the equilibrated column at a flow rate recommended by the column manufacturer.

• Wash: Wash the column with 3-5 CVs of Mobile Phase A to remove any unbound material.

• Elution: Elute the bound conjugate using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 10-20 CVs. Species with higher DAR values will elute at lower salt concentrations (later in the gradient).

• Fraction Collection: Collect fractions throughout the elution gradient.

• Analysis: Analyze the collected fractions using SDS-PAGE, UV-Vis spectroscopy, and/or mass spectrometry to determine the DAR and purity of each fraction.

• Column Regeneration and Storage: Regenerate the column according to the manufacturer's instructions, typically with a low salt buffer followed by a sanitization step and storage in an appropriate solution (e.g., 20% ethanol).

Protocol 3: Detailed Methodology for Size Exclusion Chromatography (SEC)

This protocol is designed for the removal of aggregates and fragments as a final polishing step.

Materials:

• SEC Column (e.g., Superdex 200, Sephacryl S-300)

• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or other suitable formulation buffer.

• Purified AZD-PEG2-Azide conjugate from HIC or IEX.

Procedure:

• Column Equilibration: Equilibrate the SEC column with at least 2 CVs of the mobile phase.

• Sample Preparation: Concentrate the conjugate sample if necessary. The sample volume should typically be less than 5% of the total column volume for optimal resolution.

• Sample Injection: Inject the sample onto the column.

• Isocratic Elution: Elute the sample with the mobile phase at a constant flow rate. The separation occurs as the molecules pass through the porous beads of the stationary phase. Larger molecules (aggregates) will elute first, followed by the monomeric conjugate, and then smaller molecules (fragments).

• Fraction Collection: Collect fractions corresponding to the different peaks observed on the chromatogram.

• Analysis: Analyze the collected fractions for purity (especially aggregate and fragment content) using analytical SEC or other appropriate methods.

• Pooling: Pool the fractions containing the purified monomeric conjugate.

Logical Relationships in Purification Strategy

The choice of purification steps and their order is critical for an efficient and effective process.

Caption: Decision tree for selecting a purification strategy.

Conclusion

The purification of AZD-PEG2-Azide products is a multi-faceted process that requires careful consideration of the product's characteristics and the desired final purity. A combination of tangential flow filtration for initial cleanup, followed by chromatography techniques such as HIC or IEX for separating different conjugate species, and SEC for final polishing, provides a robust platform for obtaining high-purity material. The protocols and data presented here serve as a guide for developing and optimizing a purification process tailored to your specific AZD-PEG2-Azide conjugate.

References

• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. Purification of ADCs by HIC - Creative Biolabs [creative-biolabs.com]
• 5. Purification of ADCs by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Purification of ADCs by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 7. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. Simplified strategy for developing purification processes for antibody-drug conjugates using cation-exchange chromatography in flow-through mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Application of cation exchange chromatography in the purification of ADC - Bestchrom [bestchrom.com]
• 13. Impact of linker-drug on ion exchange chromatography separation of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting low yield in AZD-PEG2-Azide conjugation reactions

Welcome to the technical support center for AZD-PEG2-Azide conjugation reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low conjugation yield, and to provide clear guidance on reaction optimization and analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during your AZD-PEG2-Azide conjugation experiments. The troubleshooting is divided into two main stages of the conjugation process:

• Activation of "AZD" molecule (if applicable, e.g., via NHS ester formation)

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" Reaction

Part 1: Troubleshooting the Activation of the "AZD" Molecule

Assuming the "AZD" molecule contains a carboxylic acid that is activated to an NHS ester before conjugation to an amine-containing PEG-Azide, low yields can often be traced back to this initial step.

Q1: My NHS ester activation of the AZD molecule is inefficient, leading to low overall conjugation yield. What are the potential causes and how can I improve it?

Low efficiency in NHS ester activation is a frequent challenge. The primary causes are related to reaction conditions and reagent stability.

• Suboptimal pH: The activation of carboxyl groups with EDC/NHS is most efficient at a slightly acidic pH (4.5-6.0).[1] The subsequent reaction with an amine is favored at a physiological to slightly basic pH (7.2-8.5).[1][2][3]

• Hydrolysis of NHS Ester: NHS esters are susceptible to hydrolysis, which competes with the desired amidation reaction. The rate of hydrolysis increases significantly at higher pH values.[2]

• Incompatible Buffers: Buffers containing primary amines (e.g., Tris) or carboxylates will compete with the intended reaction.[1][2]

• Reagent Quality: EDC and NHS are moisture-sensitive and can degrade over time.

Troubleshooting Steps:

Potential Cause	Recommended Solution
Suboptimal pH	Verify the pH of your reaction buffers. For a two-step protocol, perform the activation in a buffer like MES at pH 5-6, then adjust the pH to 7.2-7.5 for the coupling step.[1]
NHS Ester Hydrolysis	Work expeditiously and, if possible, perform the reaction at a lower temperature (e.g., 4°C overnight) to minimize hydrolysis.[2] Prepare EDC/NHS solutions fresh before each use.
Incompatible Buffer	Use non-nucleophilic buffers such as MES for the activation step and PBS or HEPES for the conjugation step.[1]
Degraded Reagents	Use fresh, high-quality EDC and NHS. Store them in a desiccator to prevent moisture contamination. You can test the reactivity of your NHS ester reagent.[4]
Low Reactant Concentration	Increasing the concentration of the reactants can favor the bimolecular reaction over the competing hydrolysis.[2]

Part 2: Troubleshooting the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The "click" reaction between the azide-functionalized PEG and an alkyne-modified AZD molecule is a critical step. Low yields here often point to issues with the catalyst, reagents, or reaction conditions.

Q2: I am observing a very low yield in my CuAAC "click" reaction between my alkyne-modified AZD and AZD-PEG2-Azide. What are the most common causes?

Low yields in CuAAC reactions are frequently due to issues with the copper catalyst, reagent stability, or interfering substances.[5]

• Inactive Copper Catalyst: The active catalyst for the CuAAC reaction is Copper(I). Dissolved oxygen in the reaction mixture can readily oxidize Cu(I) to the inactive Cu(II) state.[5][6]

• Ligand Issues: A suitable ligand is crucial to stabilize the Cu(I) catalyst, prevent its oxidation, and accelerate the reaction.[6][7]

• Incompatible Buffers: Tris buffer can be inhibitory as it is a competitive ligand for copper.[8][9] High concentrations of chloride can also compete for copper binding.[8]

• Reagent Degradation or Impurities: The azide (B81097) or alkyne starting materials may have degraded or contain impurities that interfere with the reaction.[6]

• Presence of Interfering Functional Groups: Functional groups like thiols can coordinate with the copper catalyst and inhibit the reaction.[6]

Troubleshooting Steps:

Symptom	Potential Cause	Suggested Solution
No reaction or very slow reaction	Inactive catalyst (Cu(II) form)	Degas solvents thoroughly. Use a freshly prepared solution of a reducing agent like sodium ascorbate (B8700270).[6] Consider working under an inert atmosphere (e.g., nitrogen or argon).
Poor reagent quality	Verify the purity and integrity of your AZD-alkyne and AZD-PEG2-Azide using analytical methods like NMR or mass spectrometry.[5]
Steric hindrance	If the alkyne or azide is sterically hindered, you may need to increase the reaction time or gently heat the reaction (e.g., to 40-50°C).[5]
Low yield with known good reagents	Inappropriate ligand or ligand-to-copper ratio	Use a water-soluble ligand like THPTA or BTTAA for aqueous reactions.[6] An optimal ligand-to-copper ratio is often around 5:1.[6][10] Pre-mix the copper and ligand before adding to the reaction mixture.[6][10]
Incorrect reagent stoichiometry	While a 1:1 ratio is common, using a slight excess (1.1 to 2-fold) of one of the components (usually the less precious one) can help drive the reaction to completion.[6]
Multiple spots on TLC/LC-MS	Side reactions (e.g., alkyne homocoupling)	Ensure a sufficient concentration of the reducing agent is present and minimize oxygen exposure.[5]
Product is formed but difficult to isolate	PEG-related purification issues	Utilize purification techniques suitable for PEGylated molecules, such as reverse-phase HPLC, precipitation, or dialysis.[5]

Quantitative Data Summary

The efficiency of PEGylation and conjugation reactions can be quantified using various analytical techniques. The choice of method depends on the specific molecules and available equipment.

Analytical Technique	Principle	Typical Information Obtained	Limitations
Mass Spectrometry (MALDI-TOF, ESI-MS)	Measures the mass-to-charge ratio of molecules.	Provides the molecular weight of the conjugate, allowing for the determination of the degree of PEGylation.[11]	Can be challenging for very large or heterogeneous mixtures.
High-Performance Liquid Chromatography (HPLC)	Separates molecules based on their physical and chemical properties (e.g., size, hydrophobicity).	Can be used to separate the conjugated product from unreacted starting materials and byproducts, allowing for quantification of yield.[12][13]	Requires a suitable chromophore for UV detection, which PEG itself lacks.[12] Charged aerosol detection can overcome this.[12][14]
UV-Vis Spectroscopy	Measures the absorbance of light by a molecule containing a chromophore.	If the AZD molecule has a distinct UV-Vis absorbance, the concentration of the conjugate can be determined.	The PEG moiety itself does not absorb in the UV-Vis range.[11]
Colorimetric Assays (e.g., Barium Iodide)	PEG forms a colored complex with barium chloride and iodine, which can be measured spectrophotometrically.	Allows for the quantification of the total PEG content in a sample.[11]	Sensitivity can depend on the molecular weight of the PEG; requires careful controls.[11]

Experimental Protocols

General Protocol for a Two-Step AZD-PEG2-Azide Conjugation

This protocol assumes the AZD molecule has a carboxylic acid and is first activated to an NHS ester, followed by reaction with an amine-terminated PEG2-Azide, and then a final click reaction.

Step 1: NHS Ester Activation of AZD Molecule

• Preparation: Dissolve the AZD molecule containing a carboxylic acid in an amine-free, anhydrous solvent (e.g., DMF or DMSO).

• Activation: Add a 1.5 to 5-fold molar excess of both N-Hydroxysuccinimide (NHS) and a carbodiimide (B86325) coupling agent (e.g., EDC).

• Reaction: Stir the reaction mixture at room temperature for 1-4 hours or overnight at 4°C. Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

• Use Immediately: The activated AZD-NHS ester is susceptible to hydrolysis and should be used in the next step without delay.

Step 2: Conjugation to Amine-PEG2-Azide

• Preparation: Dissolve the Amine-PEG2-Azide in a suitable buffer (e.g., PBS, pH 7.4).

• Conjugation: Add the activated AZD-NHS ester solution to the Amine-PEG2-Azide solution.

• Reaction: Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Purification: Purify the resulting AZD-PEG2-Azide conjugate to remove unreacted starting materials and byproducts. Size-exclusion chromatography or dialysis are common methods.[13]

Step 3: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• Stock Solutions:

  • Prepare a stock solution of your alkyne-modified molecule in a suitable buffer or solvent.

  • Prepare a stock solution of Copper(II) sulfate (B86663) (e.g., 20 mM in water).[6]

  • Prepare a stock solution of a suitable ligand (e.g., THPTA, 50 mM in water).[6]

  • Prepare a fresh stock solution of a reducing agent (e.g., Sodium Ascorbate, 100 mM in water).[6]

• Reaction Setup:

  • In a reaction vessel, combine the AZD-PEG2-Azide and the alkyne-modified molecule.

  • In a separate tube, pre-mix the Copper(II) sulfate and ligand solutions. Add this mixture to the reaction vessel.[10]

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Reaction Conditions:

  • Allow the reaction to proceed at room temperature. Reaction times can range from a few minutes to several hours.[6]

  • Monitor the reaction progress by TLC or LC-MS.

• Purification: Once the reaction is complete, purify the final conjugate using an appropriate method such as reverse-phase HPLC or size-exclusion chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in AZD-PEG2-Azide conjugation reactions.

Caption: Simplified catalytic cycle for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Copper Ligand and Anion Effects: Controlling the Kinetics of the Photoinitiated Copper(I) Catalyzed Azide—Alkyne Cycloaddition Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jenabioscience.com [jenabioscience.com]
• 10. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. creativepegworks.com [creativepegworks.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. benchchem.com [benchchem.com]
• 14. lcms.cz [lcms.cz]

How to improve the efficiency of AZD-PEG2-Azide click chemistry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the efficiency of AZD-PEG2-Azide click chemistry. Here you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to help you optimize your copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

Frequently Asked Questions (FAQs)

Q1: What is AZD-PEG2-Azide click chemistry?

A1: AZD-PEG2-Azide click chemistry refers to the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction involving AZD-PEG2-Azide, a bifunctional linker containing two azide (B81097) groups and a polyethylene (B3416737) glycol (PEG) spacer.[1] This reaction is a cornerstone of "click chemistry," a class of reactions known for their high efficiency, selectivity, and biocompatibility, which allows for the covalent ligation of molecules in complex biological environments.[2][3] The reaction forms a stable triazole linkage between the azide groups on the PEG linker and alkyne-functionalized molecules.[4]

Q2: What are the critical components for a successful CuAAC reaction?

A2: A typical CuAAC reaction requires the following components:

• An alkyne-functionalized molecule: The molecule you intend to conjugate to the AZD-PEG2-Azide linker.

• AZD-PEG2-Azide: The bifunctional linker.

• A copper(I) catalyst: This is the active catalytic species. It can be introduced as a Cu(I) salt (e.g., CuI or CuBr) or, more commonly, generated in situ from a Cu(II) salt (e.g., CuSO₄) using a reducing agent.[5]

• A reducing agent: Sodium ascorbate (B8700270) is the most common choice for reducing Cu(II) to Cu(I).[5][6]

• A copper-chelating ligand: Ligands like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) or TBTA (tris(benzyltriazolylmethyl)amine) stabilize the Cu(I) oxidation state, enhance reaction rates, and reduce copper-mediated damage to biomolecules.[5][7]

Q3: My CuAAC reaction yield is low. What are the common causes?

A3: Low yields in CuAAC reactions can be attributed to several factors:

• Inactive Catalyst: The active Cu(I) catalyst is prone to oxidation to the inactive Cu(II) state, especially in the presence of oxygen.[8]

• Inhibitory Buffer Components: Buffers containing chelating agents, such as Tris, can sequester the copper catalyst and inhibit the reaction.[8]

• Low Reactant Concentrations: Click reactions are concentration-dependent; very dilute solutions can result in poor yields.

• Steric Hindrance: Bulky molecules near the azide or alkyne functional groups can impede the reaction.[8]

• Impure Reagents: Degradation of the azide or alkyne-containing molecules can lead to failed reactions.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during AZD-PEG2-Azide click chemistry experiments.

Problem	Possible Cause	Suggested Solution
Low or No Product Yield	Inactive Copper Catalyst: Oxidation of Cu(I) to Cu(II) by dissolved oxygen.	• Use freshly prepared sodium ascorbate solution for each experiment. • Degas all solutions to remove dissolved oxygen. • Ensure the correct ligand-to-copper ratio (typically 5:1) is used to protect the Cu(I) state.[9]
Inhibitory Buffer Components: Tris-based buffers can chelate copper.	• Use non-chelating buffers such as PBS or HEPES.[10]
Low Reactant Concentration: Reaction is too dilute.	• Increase the concentration of the reactants. If solubility is an issue, a co-solvent like DMSO or DMF (up to 10%) can be used.[11]
Steric Hindrance: Bulky substituents near the reactive sites.	• Increase the reaction time and/or temperature. • Use a more active catalyst system, potentially with a different ligand.
Formation of Side Products	Homocoupling of Alkynes (Glaser Coupling): A common side reaction leading to diyne formation.	• Use a stabilizing ligand to minimize side reactions. • Ensure thorough removal of oxygen from the reaction mixture.
Oxidative Damage to Biomolecules: Reactive oxygen species (ROS) generated by the copper/ascorbate system can damage sensitive amino acid residues.	• Use a ligand-to-copper ratio of 5:1; the excess ligand acts as a sacrificial reductant.[12] • Add aminoguanidine (B1677879) to the reaction mixture to intercept reactive byproducts of ascorbate oxidation.[7][12]
Difficulty Purifying Product	Removal of Copper Catalyst: Residual copper can be toxic to cells and interfere with downstream applications.	• After the reaction, add a chelating agent like EDTA to sequester the copper, followed by purification techniques such as dialysis or size-exclusion chromatography.[6]
Separation from Unreacted Starting Materials: Incomplete reaction makes purification challenging.	• Optimize reaction conditions to drive the reaction to completion. • Employ chromatographic techniques like HPLC for purification.[10]

Quantitative Data for Reaction Optimization

The efficiency of the CuAAC reaction is highly dependent on the reaction parameters. The following tables provide a summary of key quantitative data to guide your experimental design.

Table 1: Recommended Reagent Concentrations for Bioconjugation

Component	Recommended Final Concentration	Reference
Biomolecule (Alkyne/Azide)	>10 µM	[13]
Small Molecule (Azide/Alkyne)	2-10 fold molar excess to biomolecule	[13]
Copper(II) Sulfate (CuSO₄)	50 - 250 µM	[9]
Ligand (e.g., THPTA)	5-fold molar excess to CuSO₄	[9][12]
Sodium Ascorbate	5 mM	[9]
Aminoguanidine (optional)	5 mM	[9]

Table 2: Comparison of Common Accelerating Ligands

Ligand	Key Properties	Typical Application
THPTA	High water solubility, moderate reaction kinetics, moderate biocompatibility.	Aqueous bioconjugation, live cell labeling.
TBTA	Low water solubility (requires co-solvent like DMSO), very high reaction kinetics, low biocompatibility.	Organic synthesis, in vitro conjugation.
BTTAA	Moderate water solubility, very high reaction kinetics, very high biocompatibility, low cytotoxicity.	In vivo and in vitro applications where high efficiency and biocompatibility are critical.

Experimental Protocols

Protocol 1: General Procedure for CuAAC Bioconjugation

This protocol provides a general method for conjugating an alkyne-modified biomolecule with AZD-PEG2-Azide.

Materials:

• Alkyne-modified biomolecule in a suitable buffer (e.g., 100 mM phosphate (B84403) buffer, pH 7)[14]

• AZD-PEG2-Azide stock solution in DMSO or water

• 20 mM CuSO₄ in water[15]

• 50 mM THPTA in water[15]

• 100 mM Sodium Ascorbate in water (prepare fresh)[14]

• 100 mM Aminoguanidine in water (optional)[14]

Procedure:

• In a microcentrifuge tube, add the alkyne-modified biomolecule to the buffer to achieve the desired final concentration (e.g., 25 µM).[9]

• Add the AZD-PEG2-Azide stock solution to the desired final concentration (e.g., 50 µM, a 2-fold molar excess).[9]

• In a separate tube, prepare the catalyst premix by combining the CuSO₄ and THPTA solutions in a 1:5 molar ratio (e.g., 2.5 µL of 20 mM CuSO₄ and 5.0 µL of 50 mM THPTA for a final volume of 500 µL). Let it stand for a few minutes.[14][15]

• Add the catalyst premix to the biomolecule/azide mixture.

• If using, add the aminoguanidine solution to a final concentration of 5 mM.[9]

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 5 mM.[9]

• Close the tube to minimize oxygen exposure and mix gently by inverting or on a slow rotator.

• Incubate the reaction at room temperature for 1-2 hours.[16]

• Purify the conjugate using an appropriate method (e.g., spin desalting column, dialysis) to remove excess reagents and the copper catalyst.

Order of Reagent Addition Workflow

The order of reagent addition is critical for optimal results. The following diagram illustrates the recommended workflow.

Recommended order of reagent addition for CuAAC.

Visualization of Application in Signaling Pathway Analysis

Molecules synthesized using AZD-PEG2-Azide click chemistry can be powerful tools for studying cellular signaling pathways. For example, a known inhibitor of a specific kinase can be functionalized with an alkyne, then "clicked" to AZD-PEG2-Azide, which could also be linked to a reporter molecule like a fluorophore. This creates a probe to visualize the inhibitor's interaction with its target within a cell.

Conceptual Signaling Pathway Diagram

The following diagram illustrates how a bifunctional probe, synthesized via click chemistry, can be used to investigate a generic kinase signaling cascade.

Use of a click chemistry-synthesized probe in a signaling pathway.

References

• 1. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Signature of click chemistry in advanced techniques for cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. axispharm.com [axispharm.com]
• 6. researchgate.net [researchgate.net]
• 7. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 8. benchchem.com [benchchem.com]
• 9. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. jenabioscience.com [jenabioscience.com]
• 15. scispace.com [scispace.com]
• 16. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

Preventing aggregation of proteins during AZD-PEG2-Azide labeling

As a researcher, scientist, or drug development professional, you understand the critical importance of maintaining protein integrity during bioconjugation. Protein aggregation can not only lead to loss of biological activity but also cause undesirable immunogenic responses. This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you prevent protein aggregation during labeling with AZD-PEG2-Azide.

Troubleshooting Guide: Preventing Protein Aggregation

Protein aggregation during the labeling process is a common challenge that can arise from several factors. This guide provides a systematic approach to identifying and mitigating the root causes of aggregation.

Issue 1: Visible Precipitation or Cloudiness During/After Labeling

This indicates significant protein aggregation and requires immediate attention to optimize the reaction conditions.

Potential Cause	Recommended Solution
High Protein Concentration	Decrease the protein concentration. While higher concentrations can increase reaction kinetics, they also elevate the risk of intermolecular interactions leading to aggregation.[1][2][3] If a high final concentration is required, perform the labeling at a lower concentration and then carefully concentrate the purified conjugate.
Suboptimal Buffer Conditions	Optimize the buffer pH to be at least 1 unit away from the protein's isoelectric point (pI) to ensure sufficient surface charge and repulsion between protein molecules.[1] Incorporate stabilizing excipients into the buffer (see table below for suggestions).[2][3]
Over-labeling	Reduce the molar excess of the AZD-PEG2-Azide reagent. A high degree of labeling can increase the hydrophobicity of the protein surface, promoting aggregation.[2][4] Perform a titration to determine the optimal reagent-to-protein ratio.
Inappropriate Temperature	Conduct the labeling reaction at a lower temperature (e.g., 4°C). This can slow down the aggregation process, though it may require a longer incubation time.[1][2]
Physical Stress	Avoid vigorous vortexing or agitation. Use gentle mixing during the reaction. Minimize freeze-thaw cycles of the protein stock.[3]

Issue 2: No Visible Precipitate, but Aggregates Detected by Analysis (SEC, DLS)

Soluble aggregates can still compromise the quality and function of your labeled protein.

Potential Cause	Recommended Solution
Hydrophobicity of the Label	The PEG component of AZD-PEG2-Azide is intended to increase hydrophilicity, but the overall properties of the conjugate can change. Ensure the degree of labeling is not excessive.
Formation of Non-Native Disulfide Bonds	If your protein has free cysteine residues, consider adding a reducing agent like TCEP or DTT to the buffer to prevent the formation of intermolecular disulfide bonds.[1][4]
Presence of Initial Aggregates	Ensure your starting protein solution is free of aggregates by performing a purification step (e.g., size-exclusion chromatography) before labeling. Small amounts of existing aggregates can act as seeds for further aggregation.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of protein aggregation during AZD-PEG2-Azide labeling?

Protein aggregation during labeling can be triggered by several factors:

• Increased Hydrophobicity: Covalent attachment of the AZD-PEG2-Azide molecule can alter the surface properties of the protein. If the label has hydrophobic characteristics, it can lead to increased self-association and aggregation.[4]

• Electrostatic Mismatches: Changes in the protein's surface charge due to labeling or suboptimal buffer pH can reduce the electrostatic repulsion between protein molecules, leading to aggregation.[3]

• Conformational Changes: The labeling process can sometimes induce local or global changes in the protein's structure, exposing hydrophobic regions that were previously buried. These exposed patches can then interact with each other, causing aggregation.[3]

• Suboptimal Reaction Conditions: High protein concentration, excessive molar ratio of the labeling reagent, inappropriate temperature, and unsuitable buffer composition are common culprits.[1][2][3]

Q2: What is the ideal protein concentration for the labeling reaction?

There is no single ideal concentration, as it is highly dependent on the specific protein. However, a good starting point is typically in the range of 1-5 mg/mL.[2][4] If you observe aggregation, one of the first troubleshooting steps should be to reduce the protein concentration.[2]

Q3: How can I optimize the buffer to minimize aggregation?

Buffer optimization is crucial for maintaining protein stability. Key considerations include:

• pH: The pH of the buffer should be adjusted to a value where the protein is most stable, which is generally at least one pH unit away from its isoelectric point (pI).[1]

• Ionic Strength: The salt concentration can influence electrostatic interactions. For some proteins, increasing the ionic strength (e.g., with 150 mM NaCl) can help to screen charges and reduce aggregation.[1][3]

• Stabilizing Excipients: The addition of certain chemicals can help to stabilize the protein and prevent aggregation.[5][6][7]

Recommended Stabilizing Excipients

Excipient	Typical Concentration	Mechanism of Action
Arginine	50-100 mM	Suppresses protein aggregation by binding to charged and hydrophobic regions.[1][2]
Glycerol	5-20% (v/v)	Acts as a cryoprotectant and increases the viscosity of the solution, which can reduce aggregation.[1][2][8]
Non-ionic Detergents (e.g., Tween-20, Polysorbate 80)	0.01-0.1% (v/v)	Prevent surface-induced aggregation and can help to solubilize hydrophobic regions.[1][5][9]
Sugars (e.g., Sucrose, Trehalose)	5-10% (w/v)	Stabilize proteins through preferential hydration, which favors the native protein structure.

Q4: How do I determine the optimal molar ratio of AZD-PEG2-Azide to my protein?

The optimal molar ratio will depend on the number of available reactive sites on your protein and the desired degree of labeling. It is highly recommended to perform a titration experiment. Start with a low molar excess (e.g., 3-5 fold) and gradually increase it. Analyze the degree of labeling and the extent of aggregation at each ratio to find the best balance.

Experimental Protocols

Protocol 1: General Procedure for AZD-PEG2-Azide Labeling

This protocol provides a starting point for labeling a protein with AZD-PEG2-Azide. Optimization will be required for each specific protein.

• Protein Preparation:

  • Dialyze the protein into an appropriate reaction buffer (e.g., PBS, pH 7.4). Ensure the buffer is free of any primary amines (like Tris) if the AZD-PEG2-Azide reagent is an NHS ester.

  • Adjust the protein concentration to 1-2 mg/mL.

• Reagent Preparation:

  • Immediately before use, dissolve the AZD-PEG2-Azide in a suitable anhydrous solvent (e.g., DMSO) to prepare a stock solution (e.g., 10 mM).

• Labeling Reaction:

  • Add the desired molar excess of the dissolved AZD-PEG2-Azide to the protein solution.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C for 4-12 hours with gentle mixing.

• Purification:

  • Remove unreacted AZD-PEG2-Azide and any byproducts using a desalting column, spin filtration, or dialysis against the desired storage buffer.[4]

• Analysis:

  • Determine the degree of labeling using an appropriate method (e.g., mass spectrometry).

  • Assess the sample for aggregation using methods like Dynamic Light Scattering (DLS) or Size-Exclusion Chromatography (SEC).[4][10][11]

Protocol 2: Screening for Optimal Buffer Conditions

A buffer screen can be performed to identify the conditions that provide the highest stability for your protein. A thermal shift assay (Differential Scanning Fluorimetry) is a high-throughput method for this purpose.[12][13]

• Prepare a series of buffers with varying pH values and different stabilizing excipients.

• Add your protein to each buffer condition in a 96-well plate.

• Add a fluorescent dye that binds to hydrophobic regions of unfolded proteins (e.g., SYPRO Orange).

• Use a real-time PCR instrument to gradually increase the temperature and monitor the fluorescence.

• The temperature at which the protein unfolds (the melting temperature, Tm) will be indicated by a sharp increase in fluorescence.

• Conditions that result in a higher Tm are considered to be more stabilizing for the protein.[12]

Visualizations

Caption: Experimental Workflow for AZD-PEG2-Azide Protein Labeling.

Caption: Troubleshooting Decision Tree for Protein Aggregation Issues.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. nanoscience.com [nanoscience.com]
• 6. pharmtech.com [pharmtech.com]
• 7. pharmasalmanac.com [pharmasalmanac.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 10. approcess.com [approcess.com]
• 11. Strategies for the Assessment of Protein Aggregates in Pharmaceutical Biotech Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting Optimal Buffers for Downstream Crystallisation Screening [photophysics.com]

Side reactions of AZD-PEG2-Azide and how to avoid them

Welcome to the technical support center for AZD-PEG2-Azide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential side reactions and strategies to avoid them during your experiments. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to optimize your results when using azide-PEG linkers in click chemistry applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of reactions where AZD-PEG2-Azide is used, and what are their general mechanisms?

A1: AZD-PEG2-Azide is primarily used in "click chemistry" reactions, which are known for their high efficiency and selectivity.[1][2] The azide (B81097) group is a key functional group for these reactions.[1][3] The two main types of click chemistry reactions involving azides are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the use of a copper(I) catalyst to join the azide with a terminal alkyne, forming a stable triazole linkage.[1][2][4] This method is widely used due to its fast reaction rates and high yields.[5][6]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry method that utilizes a strained cyclooctyne (B158145) (like DBCO or BCN) to react with the azide.[7][8][9] The ring strain of the cyclooctyne drives the reaction forward without the need for a cytotoxic metal catalyst, making it suitable for applications in living systems.[7][8][10]

Q2: I am observing a low yield in my CuAAC reaction with AZD-PEG2-Azide. What are the common causes?

A2: Low yields in CuAAC reactions can be attributed to several factors:

• Catalyst Inactivation: The active catalyst is Cu(I), which can be easily oxidized to the inactive Cu(II) state by dissolved oxygen.[11][12]

• Insufficient Reducing Agent: A reducing agent, such as sodium ascorbate (B8700270), is typically used to generate Cu(I) from a Cu(II) salt and to prevent its oxidation.[5][6] An insufficient amount will lead to catalyst deactivation.

• Poor Reagent Quality: The stability of the azide and alkyne reagents is crucial. Organic azides can be sensitive to heat and light.[3]

• Substrate-Specific Issues: Steric hindrance near the azide or alkyne functional groups can slow down the reaction.[11] Additionally, other functional groups on your molecule might chelate the copper catalyst, making it unavailable for the reaction.[11]

• Incorrect Reaction Conditions: Suboptimal pH, temperature, or solvent can negatively impact the reaction efficiency.[11][12]

Q3: What are the potential side reactions in a CuAAC reaction and how can I minimize them?

A3: A common side reaction in CuAAC is the oxidative homocoupling of terminal alkynes, also known as Glaser coupling, which leads to the formation of a diyne byproduct.[11][12] This is promoted by the presence of Cu(II) and oxygen. To minimize this:

• Maintain Anaerobic Conditions: Degas your solvents and reaction mixture and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Use Sufficient Reducing Agent: Ensure an adequate amount of sodium ascorbate is present to keep the copper in the Cu(I) state.[5]

• Use a Ligand: A stabilizing ligand, such as THPTA or TBTA, can protect the Cu(I) catalyst from oxidation and disproportionation, and also increase the reaction rate.[6][13]

Q4: I am performing a copper-free SPAAC reaction and the reaction is very slow. What can I do to improve the reaction rate?

A4: The kinetics of SPAAC reactions can be influenced by several factors:[13]

• Choice of Cyclooctyne: The reactivity of the cyclooctyne is critical. More strained cyclooctynes like DBCO and BCN generally react faster.[9][13]

• pH of the Reaction: SPAAC reaction rates are often pH-dependent, with higher rates typically observed at a higher pH.[13]

• Buffer Composition: The choice of buffer can significantly affect the reaction rate. For instance, some studies have shown that HEPES buffer can lead to faster kinetics compared to PBS.[13][14]

• Temperature: Increasing the reaction temperature (e.g., from 25°C to 37°C) can accelerate the reaction, provided your biomolecules are stable at higher temperatures.[13]

Q5: Are there any known side reactions associated with the azide group in AZD-PEG2-Azide itself?

A5: While the azide group is generally very stable and selective for alkynes in click chemistry, it can undergo reduction to a primary amine in the presence of certain reducing agents (e.g., dithiothreitol (B142953) (DTT) or phosphines).[13] If your experimental workflow involves such reagents, it is important to perform the click chemistry step prior to introducing the reducing agent.

Q6: Can the PEG linker in AZD-PEG2-Azide cause any issues?

A6: The PEG linker enhances the hydrophilicity and biocompatibility of the molecule.[3][15][16] While the ether linkages in PEG are generally stable, they can be susceptible to oxidative metabolism in vivo.[3] For in vitro experiments, the PEG linker is generally considered to be very stable. The increased solubility provided by the PEG linker is often advantageous.[15][16]

Troubleshooting Guide

The following table provides a summary of common issues, their potential causes, and recommended solutions when using AZD-PEG2-Azide in click chemistry reactions.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield (CuAAC)	Catalyst (Cu(I)) Oxidation: Exposure to oxygen in the air.[11][12]	Degas all solutions thoroughly and perform the reaction under an inert atmosphere (Ar or N₂).
Insufficient Reducing Agent: Not enough sodium ascorbate to maintain Cu(I) state.[5]	Use a freshly prepared solution of sodium ascorbate in a 3- to 10-fold excess.[5]
Poor Reagent Quality: Degradation of azide or alkyne starting materials.[11]	Use fresh, high-purity reagents. Store azides protected from light and at a low temperature.[3]
Steric Hindrance: Bulky groups near the reactive sites.[11]	Increase reaction time and/or temperature. Consider redesigning the linker if possible.
Presence of Unexpected Byproducts (CuAAC)	Alkyne Homocoupling (Glaser Coupling): Formation of diyne due to Cu(II) and oxygen.[11][12]	Ensure anaerobic conditions and use a sufficient excess of sodium ascorbate.
Protein Degradation: Generation of reactive oxygen species (ROS).[13]	Use a copper-stabilizing ligand like THPTA in at least a 5-fold excess to copper.[13]
Slow Reaction Rate (SPAAC)	Low Reactivity of Cyclooctyne: Use of a less strained cyclooctyne.	Switch to a more reactive cyclooctyne such as DBCO or BCN.[9][13]
Suboptimal Reaction Conditions: Incorrect pH, buffer, or temperature.[13][14]	Optimize the reaction pH (often higher pH is better), screen different buffers (e.g., HEPES), and consider increasing the temperature.[13]
Difficulty in Product Purification	Persistent Copper Contamination (CuAAC): Copper ions binding to the product.	Treat the reaction mixture with a chelating resin (e.g., QuadraSil) or perform dialysis against a buffer containing EDTA.
Poor Solubility of Product: The final conjugate may have different solubility properties.[17]	Use co-solvents like DMSO or DMF if solubility is an issue.[14] For biomolecules, consider using denaturing conditions to expose reactive groups and improve solubility.[14]

Experimental Protocols

Protocol 1: General Procedure for a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction

This protocol provides a general method for conjugating AZD-PEG2-Azide to an alkyne-containing molecule.

Materials:

• AZD-PEG2-Azide

• Alkyne-containing molecule

• Copper(II) sulfate (B86663) (CuSO₄) solution (e.g., 50 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution (e.g., 250 mM in water)

• Sodium ascorbate solution (e.g., 100 mM in water, prepare fresh )

• Reaction buffer (e.g., PBS, pH 7.4)

• Co-solvent (e.g., DMSO or DMF), if needed

Procedure:

• Prepare Reactants: Dissolve the AZD-PEG2-Azide and the alkyne-containing molecule in the reaction buffer. A co-solvent can be used to improve solubility. A slight excess (1.5-2 equivalents) of the less precious component is often used.[14]

• Degas Solutions: Thoroughly degas all solutions (reactants, buffer, catalyst solutions) by bubbling with an inert gas (argon or nitrogen) for at least 15-20 minutes.

• Prepare Catalyst Premix: In a separate tube, mix the CuSO₄ solution and the THPTA solution in a 1:5 molar ratio. Let it stand for 2-3 minutes. This will form the Cu(I)-ligand complex.

• Set up the Reaction: In the reaction tube containing the azide and alkyne, add the catalyst premix to a final copper concentration of 100-500 µM.

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction can be monitored by LC-MS or HPLC.

• Purification: Once the reaction is complete, remove the copper catalyst and unreacted reagents. This can be achieved by size-exclusion chromatography, dialysis against a buffer containing EDTA, or by using a copper-chelating resin.

Protocol 2: General Procedure for a Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Reaction

This protocol describes a general method for conjugating AZD-PEG2-Azide to a cyclooctyne-containing molecule (e.g., DBCO-functionalized).

Materials:

• AZD-PEG2-Azide

• Cyclooctyne-containing molecule (e.g., DBCO-functionalized)

• Reaction buffer (e.g., PBS or HEPES, pH 7.4 - 8.5)

• Co-solvent (e.g., DMSO or DMF), if needed

Procedure:

• Prepare Reactants: Dissolve the AZD-PEG2-Azide and the cyclooctyne-containing molecule in the reaction buffer. A co-solvent may be used to aid solubility. A 1:1 stoichiometry is often sufficient, but a slight excess of one component can be used to drive the reaction to completion.[14]

• Set up the Reaction: Combine the solutions of the azide and the cyclooctyne in a reaction tube.

• Incubation: Gently mix the reaction and incubate at the desired temperature (e.g., 25°C or 37°C). Reaction times can vary from 1 to 24 hours depending on the reactivity of the cyclooctyne and the reaction conditions.

• Monitoring: The progress of the reaction can be monitored by analytical techniques such as LC-MS or HPLC.

• Purification: Once the reaction is complete, purify the conjugate using standard chromatography techniques (e.g., size-exclusion chromatography, reverse-phase HPLC) to remove any unreacted starting materials.

Visualizations

Caption: General reaction scheme for a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: General reaction scheme for a Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

References

• 1. Azide | BroadPharm [broadpharm.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. pcbiochemres.com [pcbiochemres.com]
• 5. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmiweb.com [pharmiweb.com]
• 8. Click chemistry - Wikipedia [en.wikipedia.org]
• 9. Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-free click chemistry - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. lumiprobe.com [lumiprobe.com]
• 16. Azido-PEG2-acid, 1312309-63-9 | BroadPharm [broadpharm.com]
• 17. What are the limitations of click chemistry? | AAT Bioquest [aatbio.com]

Optimizing reaction buffer pH for AZD-PEG2-Azide conjugation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing AZD-PEG2-Azide for bioconjugation via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), commonly known as "click chemistry."

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for AZD-PEG2-Azide conjugation?

A1: The optimal pH for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction is in the range of 6.5 to 8.0.[1][2] For most applications, starting with a buffer at pH 7.0 to 7.5 is recommended.[3] The reaction is known to proceed over a wide pH range, from 4 to 12, but for bioconjugation, maintaining physiological pH is often crucial to preserve the integrity of the biomolecules involved.[4]

Q2: Which buffers are recommended for the conjugation reaction?

A2: Phosphate (B84403), carbonate, or HEPES buffers are compatible with the CuAAC reaction.[1][2] Phosphate-buffered saline (PBS) is also a suitable choice.[3] It is critical to use buffers that do not contain primary amines, such as Tris or glycine, as these can interfere with the reaction.[4]

Q3: Are there any buffers I should avoid?

A3: Yes. Tris buffers, such as Tris-HCl, should be avoided as the tris(hydroxymethyl)aminomethane molecule can act as a competitive and inhibitory ligand for the copper catalyst.[1][2][5] Buffers with high concentrations of chloride ions (greater than approximately 0.2 M) should also be avoided as chloride can compete for copper binding.[5]

Q4: Why is a reducing agent like sodium ascorbate (B8700270) necessary?

A4: The catalytically active species in the CuAAC reaction is Cu(I). However, Cu(I) is readily oxidized to the more stable Cu(II) in solution.[4] A reducing agent, most commonly sodium ascorbate, is added to the reaction mixture to reduce Cu(II) (typically from a CuSO₄ precursor) to the active Cu(I) state and maintain it throughout the reaction.[1][2][4]

Q5: What is the role of a ligand like THPTA or BTTAA?

A5: Ligands such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) or BTTAA are used to stabilize the Cu(I) catalyst.[6] This stabilization prevents the oxidation of Cu(I) and enhances the efficiency of the reaction.[7] In bioconjugation, these ligands also help protect sensitive biomolecules from damage that can be caused by reactive oxygen species generated by the copper catalyst.[5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Conjugation Product	Suboptimal reaction buffer pH.	Ensure the reaction buffer pH is within the 6.5-8.0 range.[1][2] Prepare fresh buffer and verify the pH.
Use of an incompatible buffer.	Avoid Tris-based buffers and buffers with high chloride concentrations.[1][2][5] Switch to a recommended buffer such as phosphate, carbonate, or HEPES.[1][2]
Inactive copper catalyst.	Prepare the sodium ascorbate solution fresh immediately before use.[7] Ensure the copper sulfate (B86663) and ligand solutions are not expired. Add the reagents in the correct order: mix CuSO₄ with the ligand before adding to the azide/alkyne solution, and add sodium ascorbate last to initiate the reaction.[1][2][6]
Degradation of AZD-PEG2-Azide.	Store the AZD-PEG2-Azide linker under the recommended conditions (e.g., -20°C for long-term storage).[8] Avoid repeated freeze-thaw cycles. Protect from light, as organic azides can be light-sensitive.[8]
Precipitation in the Reaction Mixture	Insoluble Cu-phosphate complexes.	If using a phosphate buffer, pre-mix the copper source with the stabilizing ligand before adding it to the reaction mixture.[5]
Degradation of Biomolecule	Oxidative damage from reactive oxygen species (ROS).	Copper and sodium ascorbate can generate ROS, which may damage proteins or other biomolecules.[1][2] Use a sufficient excess of the stabilizing ligand (at least five equivalents relative to copper) to protect the biomolecules.[1][5] Consider adding aminoguanidine (B1677879) to the reaction to intercept byproducts of ascorbate oxidation that can modify proteins.[1]
Inappropriate pH for the biomolecule.	While the click reaction is tolerant of a wide pH range, ensure the chosen pH is compatible with the stability of your specific biomolecule.

Experimental Protocols

General Protocol for AZD-PEG2-Azide Conjugation

This protocol provides a general procedure for the conjugation of an alkyne-containing molecule to AZD-PEG2-Azide. Optimization may be required for specific applications.

1. Preparation of Stock Solutions:

• Alkyne-containing Molecule: Prepare a stock solution in a suitable solvent (e.g., DMSO, water).

• AZD-PEG2-Azide: Prepare a stock solution in a suitable solvent (e.g., DMSO).

• Copper(II) Sulfate (CuSO₄): Prepare a 100 mM stock solution in deionized water.[7]

• Ligand (e.g., THPTA, BTTAA): Prepare a 50-200 mM stock solution in deionized water.[6][9]

• Sodium Ascorbate: Prepare a fresh 1 M stock solution in deionized water immediately before use.[7]

2. Reaction Setup:

• In a reaction tube, combine the alkyne-containing molecule and AZD-PEG2-Azide in the desired reaction buffer (e.g., 0.1 M phosphate buffer, pH 7.4).

• In a separate tube, prepare the catalyst premix by adding the CuSO₄ stock solution to the ligand stock solution. A 1:5 molar ratio of CuSO₄ to ligand is often recommended.[1] Vortex briefly.

• Add the catalyst premix to the solution containing the alkyne and azide.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Gently mix the reaction and allow it to proceed at room temperature for 1-4 hours.[10] The reaction can be protected from light.

3. Monitoring and Purification:

• Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS, HPLC).

• Once the reaction is complete, the product can be purified using standard chromatographic techniques such as size-exclusion chromatography or preparative HPLC.[10]

Quantitative Parameters for CuAAC Reaction

Parameter	Recommended Range	Notes
Alkyne Substrate	1 equivalent	Typically the limiting reagent.
AZD-PEG2-Azide	1.1 - 1.5 equivalents	A slight excess can help drive the reaction to completion.[7]
Copper(II) Sulfate (CuSO₄)	0.01 - 0.1 equivalents (1-10 mol%)	Precursor for the active Cu(I) catalyst.[7] For cellular applications, a final concentration of 50-100 µM is often used.[1]
Ligand (e.g., THPTA, BTTAA)	0.05 - 0.5 equivalents (5-50 mol%)	At least 5 equivalents relative to CuSO₄ is recommended for bioconjugation.[1]
Sodium Ascorbate	0.1 - 1.0 equivalents (10-100 mol%)	A 3- to 10-fold excess is commonly employed.[4]

Visualizations

Caption: Experimental workflow for AZD-PEG2-Azide conjugation.

References

• 1. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jenabioscience.com [jenabioscience.com]
• 3. researchgate.net [researchgate.net]
• 4. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jenabioscience.com [jenabioscience.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. axispharm.com [axispharm.com]
• 10. benchchem.com [benchchem.com]

Removal of unreacted AZD-PEG2-Azide from the final product

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective removal of unreacted AZD-PEG2-Azide from final bioconjugate products.

Troubleshooting Guides

This section addresses common issues encountered during the purification process.

Issue	Potential Cause	Recommended Solution
Low recovery of the final product after purification.	Non-specific binding: The bioconjugate may be adsorbing to the purification matrix (e.g., chromatography resin, dialysis membrane).[1]	- For SEC: Use a column with a different stationary phase chemistry or add organic modifiers like isopropanol (B130326) to the mobile phase to mitigate hydrophobic interactions.[1] - For Dialysis/Ultrafiltration: Select a membrane material with low protein binding properties (e.g., regenerated cellulose).
Precipitation of the bioconjugate: The buffer conditions (pH, ionic strength) may not be optimal for the stability of the final product.	- Ensure the purification buffer is within the optimal stability range for your bioconjugate. - Consider adding stabilizing excipients to the buffer.
Residual AZD-PEG2-Azide detected in the final product.	Inadequate separation: The chosen purification method may not have sufficient resolution to separate the small AZD-PEG2-Azide from the much larger bioconjugate.	- For SEC: Ensure the column has the appropriate pore size for the molecular weight of your bioconjugate. A smaller pore size can improve the separation of small molecules.[2] - For Dialysis/Ultrafiltration: Use a membrane with a molecular weight cut-off (MWCO) that is significantly smaller than your bioconjugate (at least 5-10 times smaller).[2] Increase the duration and/or number of buffer exchanges.[3]
Peak tailing or broad peaks in Size Exclusion Chromatography (SEC).	Secondary interactions: The bioconjugate may be interacting with the stationary phase of the SEC column.[1][4]	- Adjust the mobile phase composition by altering the salt concentration or pH to minimize ionic interactions.[4] - Add a small percentage of an organic solvent (e.g., isopropanol) to the mobile phase to reduce hydrophobic interactions.[1]
Column contamination or degradation: The column may be contaminated with previously run samples or the packing material may have degraded.[1][4]	- Clean the column according to the manufacturer's instructions.[4] - If the problem persists, the column may need to be repacked or replaced.
High sample viscosity: A highly concentrated sample can lead to poor peak shape.[4]	- Dilute the sample before loading it onto the column.[4]

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight of AZD-PEG2-Azide?

The molecular weight of AZD-PEG2-Azide is approximately 403.4 g/mol . This low molecular weight is a key factor in selecting an appropriate purification method to separate it from a much larger bioconjugate.

Q2: Which purification method is best for removing unreacted AZD-PEG2-Azide?

The optimal method depends on the specific characteristics of your final product, such as its molecular weight and stability. The most common and effective methods are:

• Size Exclusion Chromatography (SEC): Highly effective for separating molecules based on size. It can provide high-resolution separation of the large bioconjugate from the small, unreacted AZD-PEG2-Azide.[2]

• Dialysis: A gentle method that involves the diffusion of small molecules through a semi-permeable membrane. It is suitable for buffer exchange and removing small molecule impurities.[3]

• Ultrafiltration/Diafiltration (UF/DF): Uses a membrane to retain the larger bioconjugate while allowing smaller molecules like AZD-PEG2-Azide to pass through with the buffer. This method is also effective for concentrating the final product.[5][6]

Q3: How can I detect and quantify residual AZD-PEG2-Azide in my final product?

Since AZD-PEG2-Azide lacks a strong UV chromophore, standard UV-based detection methods can be challenging.[2] More specialized techniques are often required for accurate quantification, such as:

• Liquid Chromatography with Charged Aerosol Detection (CAD) [2]

• Mass Spectrometry (MS)

Q4: What Molecular Weight Cut-Off (MWCO) should I use for dialysis or ultrafiltration?

To ensure efficient retention of your bioconjugate while allowing the removal of the 403.4 g/mol AZD-PEG2-Azide, a general rule is to select a membrane with an MWCO that is at least 5 to 10 times smaller than the molecular weight of your product.[2] For example, if your bioconjugate is 50 kDa, a 10 kDa MWCO membrane would be a suitable choice.

Q5: Can I use precipitation to remove the unreacted AZD-PEG2-Azide?

While precipitation can be used to isolate proteins, it may not be the most effective method for removing small molecule impurities like AZD-PEG2-Azide. The small linker may co-precipitate with your product, leading to incomplete removal. Chromatographic and membrane-based methods generally offer better purity.

Data Presentation

The following table summarizes the expected performance of common purification methods for the removal of unreacted AZD-PEG2-Azide.

Purification Method	Principle of Separation	Typical Removal Efficiency	Advantages	Disadvantages
Size Exclusion Chromatography (SEC)	Molecular Size	>99%	High resolution, high purity	Can be time-consuming, potential for sample dilution
Dialysis	Molecular Weight Cut-Off	>95%	Gentle, simple setup	Slow process, requires large buffer volumes
Ultrafiltration/Diafiltration (UF/DF)	Molecular Weight Cut-Off	>98%	Fast, can concentrate the sample	Potential for membrane fouling, may require system optimization

Note: Removal efficiencies are estimates and can vary depending on the specific experimental conditions and the properties of the bioconjugate.

Experimental Protocols

Detailed Protocol for Removal of Unreacted AZD-PEG2-Azide using Size Exclusion Chromatography (SEC)

This protocol provides a detailed methodology for purifying a bioconjugate and removing unreacted AZD-PEG2-Azide using SEC.

1. Materials:

• SEC column with a fractionation range suitable for the bioconjugate (e.g., a column that excludes proteins above a certain molecular weight while allowing smaller molecules to enter the pores).

• HPLC or FPLC system with a UV detector (and ideally a charged aerosol detector or mass spectrometer for detecting the non-UV active AZD-PEG2-Azide).

• Mobile phase buffer: A buffer in which the bioconjugate is stable and soluble (e.g., Phosphate Buffered Saline (PBS), pH 7.4).

• Crude bioconjugation reaction mixture.

• 0.22 µm syringe filters.

2. Method:

• System Preparation:

  • Equilibrate the SEC column with at least two column volumes of the mobile phase buffer at a constant flow rate.

  • Ensure a stable baseline is achieved on the detector.

• Sample Preparation:

  • Centrifuge the crude reaction mixture to pellet any precipitated material.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulates.[7]

• Sample Injection:

  • Inject the filtered sample onto the equilibrated SEC column. The injection volume should typically be between 0.5% and 4% of the total column volume for optimal resolution.[8]

• Chromatographic Separation:

  • Run the mobile phase through the column at a constant flow rate. The larger bioconjugate will elute first, followed by the smaller unreacted AZD-PEG2-Azide.

• Fraction Collection:

  • Collect fractions corresponding to the elution peak of the purified bioconjugate.

• Analysis of Fractions:

  • Analyze the collected fractions using SDS-PAGE to confirm the presence and purity of the bioconjugate.

  • If possible, analyze the later-eluting fractions using a suitable detection method (e.g., CAD or MS) to confirm the presence of the removed AZD-PEG2-Azide.

• Pooling and Concentration:

  • Pool the pure fractions containing the bioconjugate.

  • If necessary, concentrate the pooled fractions using a suitable method like ultrafiltration.

Visualization

Logical Workflow for Purification Method Selection

Caption: Workflow for selecting a suitable purification method.

Signaling Pathway for Troubleshooting Low Product Recovery

References

• 1. support.waters.com [support.waters.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Clearance of solvents and small molecule impurities in antibody drug conjugates via ultrafiltration and diafiltration operation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Step-by-Step Protocol for Reproducible Size Exclusion Chromatography - Persee [pgeneral.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]

Technical Support Center: AZD-PEG2-Azide Reaction Kinetics

Welcome to the technical support center for AZD-PEG2-Azide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of this bifunctional azide (B81097) linker in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is AZD-PEG2-Azide and what is its primary application?

AZD-PEG2-Azide is a homobifunctional crosslinker. It consists of two azide (-N₃) groups connected by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer. Its primary application is in bioconjugation to link two alkyne-containing molecules through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a type of "click chemistry". This is particularly useful for creating multimeric protein complexes, antibody-drug conjugates (ADCs), or for tethering molecules to surfaces.

Q2: How does temperature impact the reaction rate of AZD-PEG2-Azide with alkynes?

Temperature is a critical parameter in CuAAC reactions. Generally, increasing the reaction temperature will increase the reaction rate.[1][2][3] This is due to the fundamental principles of chemical kinetics, where higher temperatures provide the necessary activation energy for the reaction to proceed more quickly. However, excessively high temperatures can lead to the degradation of sensitive biomolecules. For many bioconjugation applications, reactions are often performed at room temperature or slightly elevated temperatures (e.g., 37-50°C) to balance reaction speed with the stability of the reactants.[2] In some cases, microwave heating can significantly shorten reaction times.[1]

Q3: Can temperature influence the product distribution when using a bifunctional linker like AZD-PEG2-Azide?

Yes, temperature can play a crucial role in the distribution of products. When reacting AZD-PEG2-Azide with an alkyne-containing molecule, the desired product is often the di-substituted (crosslinked) species. However, mono-substituted intermediates will also be formed. The relative rates of the first and second azide reactions can be influenced by temperature, potentially affecting the final yield of the desired crosslinked product versus the mono-adduct. Careful optimization of the reaction temperature is therefore essential to maximize the yield of the desired product.

Q4: What are the typical catalysts and reagents used in an AZD-PEG2-Azide reaction?

The most common catalytic system for CuAAC reactions involves a source of copper(I). This is often generated in situ from a copper(II) salt, such as copper(II) sulfate (B86663) (CuSO₄), and a reducing agent like sodium ascorbate (B8700270).[4] To improve the efficiency and stability of the copper(I) catalyst, a stabilizing ligand like tris-(benzyltriazolylmethyl)amine (TBTA) or tris(3-hydroxypropyltriazolylmethyl)amine (B1457715) (THPTA) is often included.

Data Presentation

Temperature (°C)	Reaction Time (hours)	Typical Yield (%)	Notes
Room Temperature (~25°C)	12 - 24	>90%	A common starting point for many bioconjugation reactions.
37°C	4 - 8	>95%	Often used to mimic physiological conditions and can provide a moderate rate increase.
50°C	1 - 4	>95%	Provides a significant increase in reaction rate.[2]
85°C	0.5 - 1	High	Drastic conditions that may not be suitable for sensitive biomolecules.[3]
100°C (Microwave)	0.25	High	Microwave irradiation can dramatically reduce reaction times.[1][2]

Experimental Protocols

General Protocol for Crosslinking Two Alkyne-Containing Molecules with AZD-PEG2-Azide

This protocol provides a general starting point for a CuAAC reaction. Optimization of reactant concentrations, temperature, and reaction time is recommended for each specific application.

Materials:

• Alkyne-containing molecule 1

• Alkyne-containing molecule 2 (or the same as molecule 1 for homodimerization)

• AZD-PEG2-Azide

• Copper(II) sulfate (CuSO₄)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other suitable ligand

• Reaction Buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Degassed solvents/buffers

Procedure:

• Reactant Preparation:

  • Dissolve the alkyne-containing molecules and AZD-PEG2-Azide in the reaction buffer to the desired concentrations. A common starting point is a 1:0.5:1 molar ratio of alkyne-molecule 1 : AZD-PEG2-Azide : alkyne-molecule 2.

• Catalyst Preparation (prepare fresh):

  • Prepare a stock solution of CuSO₄ (e.g., 100 mM in water).

  • Prepare a stock solution of the ligand (e.g., 500 mM THPTA in water).

  • Prepare a stock solution of sodium ascorbate (e.g., 1 M in water).

• Reaction Setup:

  • In a reaction vessel, combine the solutions of the alkyne-containing molecules and AZD-PEG2-Azide.

  • Add the ligand solution to the reaction mixture.

  • Add the CuSO₄ solution to the reaction mixture. The final concentration of copper is typically in the range of 50-500 µM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final concentration of sodium ascorbate is typically 5-10 times that of the copper sulfate.

• Reaction Incubation:

  • Incubate the reaction at the desired temperature (e.g., room temperature, 37°C, or 50°C) with gentle stirring or agitation.

  • Monitor the reaction progress by a suitable analytical method (e.g., SDS-PAGE for proteins, HPLC, or LC-MS).

• Quenching and Purification:

  • Once the reaction is complete, it can be quenched by adding a chelating agent like EDTA to remove the copper catalyst.

  • Purify the crosslinked product using an appropriate method such as size-exclusion chromatography (SEC), affinity chromatography, or dialysis.

Troubleshooting Guides

Issue: Low Yield of Crosslinked Product

Possible Cause	Troubleshooting Steps
Suboptimal Temperature	- Increase the reaction temperature in increments (e.g., from room temperature to 37°C or 50°C) to enhance the reaction rate.[2] - For thermally stable molecules, consider microwave-assisted synthesis to significantly reduce reaction times.[1]
Catalyst Inactivation	- Ensure all buffers are degassed to minimize oxidation of the Cu(I) catalyst. - Prepare the sodium ascorbate solution fresh before each experiment. - Increase the ligand-to-copper ratio (e.g., 5:1 or 10:1) to better protect the Cu(I) catalyst.
Incorrect Stoichiometry	- Optimize the molar ratio of the alkyne-containing molecules to the AZD-PEG2-Azide linker. An excess of the linker may lead to a higher proportion of mono-substituted products.
Steric Hindrance	- If the alkyne groups are sterically hindered, a longer reaction time or higher temperature may be required.

Issue: Incomplete Reaction or Presence of Mono-substituted Product

Possible Cause	Troubleshooting Steps
Insufficient Reaction Time	- Extend the reaction time and monitor the progress at regular intervals to determine the optimal duration.
Low Temperature	- As with low yield, increasing the temperature can drive the reaction to completion and favor the formation of the di-substituted product.
Premature Precipitation	- Ensure that all components remain soluble in the reaction buffer throughout the incubation period. The PEG spacer in AZD-PEG2-Azide generally improves water solubility, but this can be an issue with hydrophobic molecules. Consider adding a co-solvent if necessary.

Visualizations

Caption: Experimental workflow for crosslinking with AZD-PEG2-Azide.

Caption: Troubleshooting logic for AZD-PEG2-Azide reactions.

References

• 1. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]

How to control the degree of labeling with AZD-PEG2-Azide

Welcome to the technical support center for AZD-PEG2-Azide and related bioconjugation reagents. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on controlling the degree of labeling and troubleshooting common experimental challenges.

Disclaimer: "AZD-PEG2-Azide" is a representative name for a class of amine-reactive, azide-functionalized PEG linkers, such as Azido-PEG2-NHS Ester. The protocols and data presented here are based on established methodologies for these types of reagents and should be adapted and optimized for your specific biomolecule and application.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for controlling the degree of labeling (DoL) with an amine-reactive azide (B81097) linker?

Controlling the Degree of Labeling (DoL) is achieved by carefully managing the reaction stoichiometry. A two-step approach is highly recommended for precise control. First, the protein is "activated" by reacting it with a molar excess of an amine-reactive azide linker (e.g., Azido-PEG2-NHS Ester) to introduce multiple azide handles. After removing the excess linker, the azide-functionalized protein is then reacted with a limiting amount of your alkyne-containing molecule of interest (e.g., a DBCO-functionalized dye or drug). In this second step, the DoL is directly determined by the molar ratio of the alkyne-reagent to the azide-activated protein.[1]

Q2: What is the optimal pH for reacting an Azido-PEG2-NHS Ester with a protein?

The optimal pH for reacting an N-hydroxysuccinimide (NHS) ester with primary amines (like the side chain of lysine (B10760008) residues) is between 7.2 and 8.5.[2] A common choice is a bicarbonate buffer at pH 8.3.[2][3] This pH provides a good balance between having a sufficient concentration of deprotonated, nucleophilic amines and minimizing the hydrolysis of the NHS ester, which becomes rapid at higher pH values.[4][5]

Q3: My labeling efficiency is low. What are the common causes?

Low labeling efficiency can stem from several factors:

• Suboptimal pH: If the pH is too low (below 7), the primary amines on the protein will be protonated and non-reactive.[3][5]

• NHS Ester Hydrolysis: The NHS ester is moisture-sensitive and can hydrolyze, rendering it inactive. This is accelerated by high pH and prolonged incubation in aqueous buffers.[2][4][5] Always prepare the NHS ester solution immediately before use.[6]

• Competing Nucleophiles: Buffers containing primary amines, such as Tris or glycine, will compete with the protein for the NHS ester and should be avoided in the labeling step.[4][6][7]

• Inaccessible Amine Groups: The lysine residues on your protein of interest may be buried within the protein's structure and therefore inaccessible to the labeling reagent.[2]

• Poor Reagent Quality: Ensure your Azido-PEG2-NHS Ester is of high quality and has been stored correctly to prevent degradation.

Q4: How can I determine the Degree of Labeling (DoL)?

For fluorescently labeled proteins, the DoL can be determined spectrophotometrically. This involves measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the maximum absorbance wavelength (λ_max) of the dye.[8][9] A correction factor is needed to account for the dye's absorbance at 280 nm.[9] For non-fluorescent labels, mass spectrometry is a reliable method to determine the DoL by comparing the mass of the unlabeled and labeled protein.[10][11]

Troubleshooting Guides

Part 1: Azide Functionalization using Azido-PEG2-NHS Ester

Problem	Potential Cause	Recommended Solution
Low or no azide incorporation	Buffer contains primary amines (e.g., Tris, glycine).	Perform a buffer exchange into an amine-free buffer like PBS or bicarbonate buffer (pH 7.2-8.5) before labeling.[4][6][7]
NHS ester was hydrolyzed before reaction.	Prepare the Azido-PEG2-NHS Ester solution in anhydrous DMSO or DMF immediately before adding it to the protein solution.[2][6] Avoid preparing stock solutions for long-term storage.[6]
Reaction pH is too low.	Ensure the reaction buffer pH is between 7.2 and 8.5 to facilitate the deprotonation of primary amines.[2]
Protein precipitates during labeling	High concentration of organic solvent (DMSO/DMF).	The final concentration of the organic solvent used to dissolve the NHS ester should typically not exceed 10% (v/v) of the total reaction volume.
Over-labeling of the protein.	High degrees of labeling can alter the protein's isoelectric point and solubility. Reduce the molar excess of the Azido-PEG2-NHS Ester in the reaction.[12]
Inconsistent DoL between batches	Variability in reaction time, temperature, or reagent concentration.	Standardize all reaction parameters, including protein concentration, molar excess of the linker, incubation time, and temperature.
Inaccurate quantification of protein or reagents.	Use a reliable method like a BCA assay to accurately determine the initial protein concentration. Ensure precise weighing and dissolution of the NHS ester.

Part 2: Copper-Free Click Chemistry (SPAAC) with DBCO Reagents

Problem	Potential Cause	Recommended Solution
Low yield in the final conjugate	Degradation of the DBCO reagent.	DBCO reagents can lose reactivity over time, especially when dissolved and stored.[13] Use freshly prepared or properly stored DBCO solutions.
Steric hindrance.	The azide on the protein or the DBCO on the label may be sterically hindered. Consider using a linker with a longer PEG spacer to increase the distance between the biomolecule and the reactive moiety.[14]
Low reactant concentrations.	SPAAC reactions are concentration-dependent. If possible, increase the concentration of the azide-functionalized protein and the DBCO reagent.[15]
Presence of sodium azide in the buffer.	Sodium azide will react with the DBCO reagent, depleting it from the reaction. Ensure all buffers are free of sodium azide.[13][14]
Difficulty purifying the final conjugate	Unreacted small molecules (DBCO-label) remain.	Use appropriate purification methods like size-exclusion chromatography (desalting columns) or dialysis with a suitable molecular weight cutoff to remove excess, unreacted reagents.[16]
Protein aggregation.	The hydrophobicity of the DBCO group and attached labels can sometimes cause aggregation. Perform purification steps promptly and store the final conjugate in an optimized buffer, possibly containing stabilizing excipients.

Data Presentation

Table 1: Influence of pH and Temperature on NHS Ester Stability

The stability of the amine-reactive NHS ester is critical for efficient labeling. The half-life of the ester decreases significantly as pH and temperature increase.

pH	Temperature (°C)	Approximate Half-life
7.0	4	4-5 hours
8.0	25 (Room Temp)	~1 hour
8.5	25 (Room Temp)	~20 minutes
8.6	4	10 minutes

Data compiled from references[2][4]. Note that these values are approximate and can vary based on the specific NHS ester and buffer composition.

Table 2: Controlling Azide Incorporation with Molar Excess

The number of azide groups introduced per protein can be controlled by adjusting the molar excess of the Azido-PEG2-NHS Ester relative to the protein.

Protein (Example)	Protein Concentration	Molar Excess of Azido-PEG2-NHS Ester	Resulting Average DoL (Azides/Protein)
IgG (~150 kDa)	1-10 mg/mL	10x	2 - 4
IgG (~150 kDa)	1-10 mg/mL	20x	4 - 6
BSA (~66.5 kDa)	5-10 mg/mL	10x	3 - 5
BSA (~66.5 kDa)	5-10 mg/mL	20x	6 - 9

Representative data based on typical labeling efficiencies for amine-reactive linkers[6][11]. Actual DoL will vary depending on the specific protein and reaction conditions.

Experimental Protocols

Protocol 1: Two-Step Labeling for Precise DoL Control

This protocol first introduces an excess of azide groups onto the protein and then uses a limiting amount of a DBCO-functionalized reagent to achieve a specific degree of labeling.[1]

Step 1: Azide-Functionalization of the Protein

• Protein Preparation: Prepare the protein in an amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 2-10 mg/mL.[2]

• Reagent Preparation: Immediately before use, dissolve the Azido-PEG-NHS ester in anhydrous DMSO to a concentration of 10 mM.[10]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the Azido-PEG-NHS ester solution to the protein solution.[2] The final DMSO concentration should be below 10%.

• Incubation: Incubate the reaction for 30-60 minutes at room temperature or 2 hours at 4°C.[6]

• Purification: Remove unreacted Azido-PEG-NHS ester using a desalting column or dialysis.

• Quantification: Determine the concentration of the azide-functionalized protein.

Step 2: SPAAC Reaction with a Limiting Amount of DBCO-Reagent

• Reaction Setup: Combine the azide-functionalized protein with the desired molar ratio of the DBCO-functionalized reagent (e.g., for a DoL of 2, use 2 moles of DBCO-reagent per mole of protein).

• Incubation: Incubate the reaction for 4-12 hours at room temperature or overnight at 4°C.[13][14]

• Analysis: The reaction should proceed to completion, consuming all the limiting DBCO-reagent. The final product can be analyzed without further purification if the goal is to use it directly in downstream applications. If removal of any potential unreacted protein is necessary, further chromatographic purification may be employed.

Visualizations

Workflow for Precise DoL Control

Caption: A two-step workflow for achieving precise control over the Degree of Labeling (DoL).

Troubleshooting Logic for Low Labeling Efficiency

Caption: A decision tree for troubleshooting low yields in amine-reactive labeling experiments.

Metabolic Labeling Workflow for Glycosylation Studies

This diagram illustrates how azide-modified sugars are used to study glycosylation pathways.

Caption: Visualizing cell surface glycans using metabolic labeling with an azido-sugar.

References

• 1. A method for parallel microscale protein labeling and precise control over the average degree of labeling (aDoL) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. help.lumiprobe.com [help.lumiprobe.com]
• 14. docs.aatbio.com [docs.aatbio.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Copper-Catalyzed Reactions with AZD-PEG2-Azide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions involving AZD-PEG2-Azide. This resource provides troubleshooting guidance and answers to frequently asked questions to help you optimize your experiments and overcome common challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during your click chemistry experiments with AZD-PEG2-Azide.

Question: Why is my CuAAC reaction with AZD-PEG2-Azide showing low or no product yield?

Answer:

Low or no product yield in a CuAAC reaction can be attributed to several factors, primarily related to the catalyst's activity, reagent quality, and reaction conditions.

• Inactive Copper Catalyst: The active catalyst in CuAAC is Copper(I) (Cu(I)). It is highly susceptible to oxidation to the inactive Copper(II) (Cu(II)) state, especially in the presence of oxygen.[1][2] To maintain the catalytic activity, ensure you are using a freshly prepared solution of a reducing agent, such as sodium ascorbate (B8700270).[3] Additionally, degassing your solvents by bubbling with an inert gas (e.g., argon or nitrogen) is crucial to minimize oxygen levels.[4]

• Poor Reagent Quality: The purity and stability of your reagents are critical.

  • AZD-PEG2-Azide: While azides are generally stable, prolonged storage or exposure to harsh conditions can lead to degradation. Verify the integrity of your AZD-PEG2-Azide if it has been stored for an extended period.

  • Alkyne Substrate: Ensure the purity of your alkyne-containing molecule.

  • Sodium Ascorbate: This reducing agent can degrade over time. Always use a freshly prepared solution.[1]

• Sub-optimal Reaction Conditions:

  • Solvent: The choice of solvent is crucial for ensuring all reactants are fully dissolved. Due to the PEG component, AZD-PEG2-Azide has good solubility in a range of solvents.[1] Mixtures of water with DMSO, t-BuOH, or DMF are commonly used.[4][5]

  • Ligand: The absence of a suitable ligand can lead to catalyst precipitation and reduced reaction rates. Ligands like THPTA and TBTA stabilize the Cu(I) catalyst.[2][6]

  • Steric Hindrance: The PEG chain of AZD-PEG2-Azide can sometimes cause steric hindrance, slowing down the reaction.[7][8] In such cases, increasing the reaction temperature or extending the reaction time may be necessary.[1]

Question: I'm observing side products in my reaction. What are the common side reactions and how can I minimize them?

Answer:

The most common side reaction in CuAAC is the oxidative homocoupling of the alkyne, also known as Glaser coupling.[1] This occurs when two terminal alkynes react with each other in the presence of Cu(II) and oxygen.

To minimize Glaser coupling and other side reactions:

• Maintain Anaerobic Conditions: Thoroughly degas all solutions and maintain an inert atmosphere (argon or nitrogen) throughout the reaction.[4]

• Use a Sufficient Amount of Reducing Agent: Ensure an adequate concentration of sodium ascorbate is present to keep the copper in the Cu(I) state.[3]

• Utilize a Stabilizing Ligand: Ligands not only accelerate the desired reaction but also help to prevent the formation of side products by stabilizing the Cu(I) catalyst.[4] Water-soluble ligands like THPTA are particularly effective in aqueous media.[2]

Question: I'm having difficulty purifying my PEGylated product. What are the recommended purification methods?

Answer:

The PEG component of your product can make purification challenging due to its solubility in a wide range of solvents.[1] Standard purification techniques may need to be adapted.

• Reverse-Phase HPLC (RP-HPLC): This is a highly effective method for purifying PEGylated molecules, allowing for the separation of the desired product from unreacted starting materials and byproducts.[]

• Size Exclusion Chromatography (SEC): SEC separates molecules based on their size and is useful for removing smaller impurities like excess reagents and catalyst.[10]

• Dialysis or Ultrafiltration: For larger PEGylated biomolecules, dialysis or ultrafiltration can be used to remove small molecule impurities.[10][11]

• Precipitation: In some cases, the PEGylated product can be precipitated by adding a non-solvent.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal order of addition for the reagents in a CuAAC reaction?

A1: The recommended order of addition is to first mix the copper sulfate (B86663) (CuSO₄) with the ligand to allow for the formation of the copper-ligand complex. This mixture is then added to the solution containing your AZD-PEG2-Azide and alkyne substrate. The reaction is initiated by the addition of the reducing agent, sodium ascorbate.[1][12] Adding the ascorbate last prevents the premature reduction of Cu(II) before it can be complexed by the ligand.[12]

Q2: Which ligand should I choose for my reaction with AZD-PEG2-Azide?

A2: The choice of ligand depends on your reaction solvent and the nature of your substrates.

• For aqueous reactions: Water-soluble ligands like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) are highly recommended.[2] THPTA is known to accelerate the reaction and protect biomolecules from oxidative damage.[5]

• For organic or mixed solvent systems: TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is a common choice.[6]

Q3: Can I perform the reaction in the presence of other functional groups?

A3: One of the key advantages of click chemistry is its high degree of orthogonality, meaning the azide (B81097) and alkyne groups react specifically with each other without interfering with most other functional groups.[3] However, functional groups that can chelate copper, such as thiols, may interfere with the catalyst.[5] In such cases, using a higher concentration of the copper-ligand complex may be necessary.

Quantitative Data Summary

The following tables provide a summary of typical reaction parameters and a comparison of common ligands used in CuAAC reactions.

Table 1: Typical Reaction Parameters for CuAAC with AZD-PEG2-Azide

Parameter	Recommended Range	Notes
AZD-PEG2-Azide	1.1 - 1.5 equivalents	A slight excess is often used to ensure complete consumption of the alkyne.[4]
Alkyne Substrate	1 equivalent	Typically the limiting reagent.
Copper(II) Sulfate	0.01 - 0.1 equivalents (1-10 mol%)	[4]
Sodium Ascorbate	0.1 - 1.0 equivalents (10-100 mol%)	A fresh solution is crucial.[4]
Ligand	1-5 equivalents relative to Copper(II)	The optimal ratio can depend on the specific ligand and substrates.[1]
Solvent	DMSO, DMF, tBuOH/H₂O (1:1), or other suitable mixtures	Ensure all components are fully dissolved.[1]
Temperature	Room Temperature to 60°C	Start at room temperature; gentle heating can be applied if the reaction is slow.[1]
Reaction Time	1 - 24 hours	Monitor progress by TLC or LC-MS.[1]

Table 2: Comparison of Common Ligands for CuAAC

Ligand	Solubility	Recommended Use	Key Advantages
THPTA	High in water	Bioconjugation in aqueous buffers	Accelerates reaction, protects biomolecules from oxidative damage.[2][5]
TBTA	Soluble in organic solvents (e.g., DMSO, DMF)	Reactions in organic or mixed aqueous/organic solvents	Stabilizes Cu(I) and enhances reaction efficiency.[2][6]
BTTAA	Moderate in water	Bioconjugation, especially in living systems	Dramatically accelerates reaction rates and has low cytotoxicity.

Experimental Protocols

General Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with AZD-PEG2-Azide

This protocol provides a general starting point and may require optimization for your specific substrates and application.

1. Reagent Preparation:

• Prepare a stock solution of your alkyne-containing molecule (1 equivalent) in a degassed solvent (e.g., a mixture of DMSO and water).

• Prepare a stock solution of AZD-PEG2-Azide (1.1 equivalents) in the same degassed solvent.

• Prepare fresh stock solutions of:

  • Copper(II) sulfate (CuSO₄) in deionized water (e.g., 20 mM).

  • Sodium ascorbate in deionized water (e.g., 100 mM). Note: This solution should be prepared immediately before use.

  • A suitable copper-chelating ligand (e.g., THPTA) in deionized water (e.g., 50 mM).

2. Reaction Setup:

• In a clean reaction vessel, combine the solution of your alkyne substrate and the AZD-PEG2-Azide solution.

• Add the ligand solution to the mixture.

• Add the CuSO₄ solution to the reaction mixture.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Ensure the reaction vessel is sealed or maintained under an inert atmosphere (e.g., argon or nitrogen).

3. Reaction Monitoring and Work-up:

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC or LC-MS.

• If the reaction is slow, it can be gently heated (e.g., to 40-50°C).[1]

• Once the reaction is complete, proceed with purification.

4. Purification:

• The choice of purification method will depend on the properties of your final product.

• For small molecules, an aqueous work-up followed by column chromatography may be suitable.

• For larger molecules or biomolecules, purification by reverse-phase HPLC, size exclusion chromatography, or dialysis is recommended to effectively remove the copper catalyst and other small molecule impurities.[][10]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. Click Chemistry [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of copper-catalyzed azide-alkyne cycloaddition for increased in vivo efficacy of interferon β-1b by site-specific PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 10. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Multistep purification of cytochrome c PEGylated forms using polymer-based aqueous biphasic systems - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]

Minimizing non-specific binding of AZD-PEG2-Azide conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to minimizing non-specific binding of AZD-PEG2-Azide conjugates during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of non-specific binding of AZD-PEG2-Azide antibody-drug conjugates (ADCs)?

A1: The primary drivers of non-specific binding of ADCs, including those with AZD-PEG2-Azide linkers, are multifactorial and include:

• Hydrophobicity: The overall hydrophobicity of the ADC is a major contributor. Many cytotoxic payloads are inherently hydrophobic, and conjugation can expose hydrophobic patches on the antibody surface, leading to non-specific interactions with cells and other proteins.

• ADC Aggregation: Hydrophobic interactions can lead to the formation of ADC aggregates. These aggregates are more likely to be taken up non-specifically by the reticuloendothelial system (RES), particularly by macrophages in the liver and spleen, through Fcγ receptor-mediated pathways.

• Electrostatic Interactions: The net charge of the ADC can influence non-specific binding. Highly positively or negatively charged conjugates may interact non-specifically with charged components of cell membranes and the extracellular matrix.

• Off-Target Fc Receptor Binding: The Fc region of the antibody can bind to Fc receptors on immune cells, such as macrophages and neutrophils, leading to non-specific uptake and potential toxicity.

• Mannose Receptor Binding: For glycosylated antibodies, the mannose receptors on liver sinusoidal endothelial cells and Kupffer cells can mediate non-specific uptake.

Q2: How does the PEG component of the AZD-PEG2-Azide linker help in minimizing non-specific binding?

A2: The polyethylene (B3416737) glycol (PEG) component of the linker plays a crucial role in mitigating non-specific binding through several mechanisms:

• Increased Hydrophilicity: PEG is a hydrophilic polymer that can shield the hydrophobic drug-linker from the aqueous environment. This increased hydrophilicity of the ADC reduces the propensity for aggregation and non-specific hydrophobic interactions.

• Steric Hindrance: The PEG chain creates a hydrophilic cloud around the conjugate, which can sterically hinder non-specific interactions with cell surfaces and other proteins.

• Improved Pharmacokinetics: By reducing non-specific clearance, PEGylation can prolong the circulation half-life of the ADC, allowing for greater accumulation at the target tumor site.

Q3: Can the azide (B81097) chemistry itself contribute to non-specific binding?

A3: While azide-alkyne cycloaddition ("click chemistry") is known for its high specificity, there are instances where non-specific labeling can occur. Weak non-specific binding of azide-containing compounds to proteins has been observed, potentially through interactions with hydrophobic microenvironments on the protein surface.[1] It is crucial to optimize reaction conditions to favor the specific cycloaddition reaction and minimize potential side reactions.

Q4: What are the key considerations for designing experiments to assess non-specific binding of my AZD-PEG2-Azide conjugate?

A4: When designing experiments to evaluate non-specific binding, it is important to include the following:

• Negative Control Cells: Use a cell line that does not express the target antigen to assess the level of antigen-independent binding and uptake.

• Isotype Control ADC: An ADC constructed with a non-targeting antibody of the same isotype but with the same drug-linker system serves as an excellent negative control to measure non-specific uptake.

• Competition Assays: Co-incubation with an excess of the unconjugated (naked) antibody can help to determine the proportion of binding that is target-specific.

• Multiple Concentrations: Test a range of ADC concentrations to understand the dose-dependence of non-specific binding.

• Time-Course Experiments: Evaluate binding and uptake at different time points to understand the kinetics of the process.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with AZD-PEG2-Azide conjugates.

Issue 1: High background signal in in vitro cell-based assays (e.g., flow cytometry, immunofluorescence).

Possible Cause	Troubleshooting Steps
Non-specific binding of the ADC to cells or plasticware.	- Blocking: Pre-incubate cells with a suitable blocking buffer (e.g., 1-5% BSA or normal serum from the species of the secondary antibody) to saturate non-specific binding sites.[2] - Washing: Increase the number and stringency of wash steps between incubations to remove unbound ADC. - Use of Detergents: Include a low concentration of a non-ionic detergent (e.g., 0.05% Tween-20) in the wash buffers to reduce hydrophobic interactions.
ADC Aggregation.	- Size Exclusion Chromatography (SEC): Analyze the ADC preparation for the presence of aggregates. If aggregates are present, purify the ADC using SEC to isolate the monomeric fraction. - Formulation: Ensure the ADC is stored in an appropriate buffer that minimizes aggregation. Avoid repeated freeze-thaw cycles.
Fc Receptor-Mediated Binding.	- Fc Receptor Blocking: Pre-incubate cells with an Fc receptor blocking reagent to prevent non-specific uptake by immune cells expressing these receptors. - Engineered Antibody: If possible, use an antibody with a mutated Fc region that has reduced binding to Fc receptors.
Non-specific Binding of Detection Reagents.	- Isotype Controls: Use an isotype control for the secondary antibody to assess its non-specific binding. - Cross-Adsorbed Secondary Antibodies: Use secondary antibodies that have been cross-adsorbed against the species of your sample to minimize cross-reactivity.

Issue 2: Low or no yield in the azide-alkyne cycloaddition reaction.

Possible Cause	Troubleshooting Steps
Catalyst Inactivity (for CuAAC).	- Fresh Reagents: Use freshly prepared solutions of the copper (I) catalyst and the reducing agent (e.g., sodium ascorbate). - Degas Solutions: Remove dissolved oxygen from all reaction buffers by sparging with an inert gas (e.g., argon or nitrogen) to prevent oxidation of the Cu(I) catalyst. - Use of Ligands: Employ a copper-stabilizing ligand (e.g., THPTA or TBTA) to protect the catalyst from oxidation and improve reaction efficiency.[3]
Poor Reagent Quality.	- Check Reagent Purity: Ensure the purity of the AZD-PEG2-Azide and the alkyne-modified payload. Impurities can inhibit the reaction. - Proper Storage: Store azide-containing compounds appropriately, as they can be unstable.
Substrate-Specific Issues.	- Steric Hindrance: If the azide or alkyne is in a sterically hindered position on the antibody or payload, the reaction may be slow. Consider increasing the reaction time or temperature (if compatible with the antibody). - Copper Chelation: Some functional groups on the antibody or payload may chelate the copper catalyst. In such cases, increasing the catalyst concentration might be necessary.
Inappropriate Reaction Conditions.	- Optimize pH: The optimal pH for CuAAC is typically around 7-8. Ensure the reaction buffer is at the correct pH. - Solvent: If the payload is hydrophobic, a co-solvent like DMSO or DMF may be required. However, keep the organic solvent concentration low (typically <10%) to avoid denaturing the antibody.

Data Presentation

The following table summarizes quantitative data from preclinical studies, illustrating the impact of PEG linker length on the clearance of ADCs. This data highlights the general trend that increasing PEG linker length can reduce non-specific clearance.

Linker	Clearance (mL/day/kg) in Rats	Reference
No PEG	~15	[4]
PEG2	~10	[4]
PEG4	~7	[4]
PEG8	~5	[4]
PEG12	~5	[4]
PEG24	~5	[4]

Note: This data is adapted from a study using a different ADC system but illustrates the general principle of PEGylation in reducing clearance, which is often linked to reduced non-specific uptake.

Experimental Protocols

Protocol 1: In Vitro Non-Specific Binding Assay using Flow Cytometry

This protocol describes a method to quantify the non-specific binding of an AZD-PEG2-Azide conjugate to target-negative cells.

Materials:

• Target-positive cell line

• Target-negative cell line

• AZD-PEG2-Azide ADC

• Isotype control ADC (same drug-linker, non-targeting antibody)

• Unconjugated (naked) antibody

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Fc Receptor Blocking Reagent (optional)

• Fluorescently labeled secondary antibody (if the ADC is not directly labeled)

• Viability dye (e.g., Propidium Iodide or 7-AAD)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest target-negative and target-positive cells and wash them with cold PBS.

  • Resuspend the cells in cold Flow Cytometry Staining Buffer at a concentration of 1-2 x 10^6 cells/mL.[5]

• Fc Receptor Blocking (Optional):

  • If your cells are known to express Fc receptors, incubate them with an Fc receptor blocking reagent for 15-30 minutes on ice.[6]

• Antibody Incubation:

  • Prepare serial dilutions of the AZD-PEG2-Azide ADC, isotype control ADC, and unconjugated antibody in staining buffer.

  • Add 100 µL of the cell suspension to each tube.

  • Add 100 µL of the diluted antibodies or ADCs to the respective tubes.

  • Incubate for 1-2 hours on ice, protected from light.[5]

• Washing:

  • Wash the cells three times with 1 mL of cold staining buffer, centrifuging at 300 x g for 5 minutes at 4°C between washes.[5]

• Secondary Antibody Incubation (if applicable):

  • If the ADC is not directly labeled, resuspend the cells in 100 µL of staining buffer containing the fluorescently labeled secondary antibody.

  • Incubate for 30-60 minutes on ice, protected from light.[5]

  • Wash the cells three times as described in step 4.

• Viability Staining:

  • Resuspend the cells in 200-500 µL of staining buffer containing a viability dye.

• Data Acquisition:

  • Acquire data on a flow cytometer, collecting a sufficient number of events (e.g., 10,000-20,000 live, single cells).[5]

• Data Analysis:

  • Gate on the single, live cell population.

  • Determine the median fluorescence intensity (MFI) for each sample.

  • Non-specific binding is indicated by the MFI of the isotype control ADC on the target-negative cells.

Protocol 2: Hydrophobic Interaction Chromatography (HIC) for ADC Characterization

HIC separates molecules based on their hydrophobicity and is a valuable tool for assessing the overall hydrophobicity of an ADC, which is a key driver of non-specific binding.

Materials:

• AZD-PEG2-Azide ADC

• HIC column (e.g., Butyl-NPR)

• HPLC system

• Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0)

• Mobile Phase B: Low salt buffer (e.g., 50 mM sodium phosphate, pH 7.0)

Procedure:

• Sample Preparation:

  • Dilute the ADC sample to a concentration of approximately 1 mg/mL in Mobile Phase A.

• Chromatographic Run:

  • Equilibrate the HIC column with Mobile Phase A at a constant flow rate until a stable baseline is achieved.

  • Inject the prepared ADC sample.

  • Elute the bound ADC using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a defined period (e.g., 40 minutes).

  • Monitor the elution profile at 280 nm.

• Data Analysis:

  • The retention time of the ADC peak is indicative of its overall hydrophobicity. A longer retention time corresponds to a more hydrophobic ADC.

  • Compare the retention time of the AZD-PEG2-Azide ADC to the unconjugated antibody and to ADCs with different drug-to-antibody ratios (DARs) or different linkers to assess relative hydrophobicity.

Mandatory Visualization

Caption: Experimental workflow for assessing non-specific binding of AZD-PEG2-Azide conjugates.

Caption: Logical relationship between causes and solutions for high non-specific binding.

References

• 1. Research in Brief: The What, Why, and How – Department of Biochemistry – UW–Madison [biochem.wisc.edu]
• 2. How to deal with high background in ELISA | Abcam [abcam.com]
• 3. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Flow Cytometry Protocol | Abcam [abcam.com]

Addressing stability issues of the azide group in AZD-PEG2-Azide

Welcome to the technical support center for AZD-PEG2-Azide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of this product and to troubleshoot common issues that may be encountered during its handling, storage, and use in experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of the azide (B81097) group in AZD-PEG2-Azide?

A1: The stability of the azide group in AZD-PEG2-Azide is primarily influenced by several factors:

• Temperature: Elevated temperatures can lead to the decomposition of the azide group, resulting in the release of nitrogen gas.[1][2]

• Light: Prolonged exposure to light can also promote the degradation of organic azides.[1][3][4]

• pH: Strong acidic conditions should be avoided as they can lead to the formation of hydrazoic acid, which is volatile, toxic, and explosive.[1][5][6]

• Presence of Reducing Agents: Certain reducing agents can reduce the azide group to an amine, rendering it inactive for click chemistry.[7][8][9]

• Incompatible Chemicals: Contact with heavy metals, strong acids, and certain organic solvents can lead to hazardous reactions or degradation.[3][5][10]

Q2: How should I properly store AZD-PEG2-Azide to ensure its stability?

A2: To maintain the integrity and stability of AZD-PEG2-Azide, it is crucial to adhere to the following storage guidelines:

• Temperature: Store the compound at -20°C for long-term stability.[11]

• Light: Protect from light by storing it in a dark vial or an amber-colored container.[3][4]

• Moisture: Store in a dry environment to prevent hydrolysis.

• Inert Atmosphere: For optimal stability, especially for long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).

Q3: I am observing low or no yield in my click chemistry reaction. Could this be related to the instability of AZD-PEG2-Azide?

A3: Yes, low or no yield in a click chemistry reaction is a common issue that can be attributed to the degradation of the azide reagent.[12][13] Several factors related to the stability of AZD-PEG2-Azide could be the cause:

• Improper Storage: If the compound has been stored incorrectly (e.g., at room temperature or exposed to light), the azide group may have degraded.

• Presence of Contaminants: Contamination with reducing agents or other incompatible chemicals in your reaction mixture can quench the azide.

• Repeated Freeze-Thaw Cycles: Subjecting the product to multiple freeze-thaw cycles can degrade the molecule. It is recommended to aliquot the compound into smaller, single-use volumes.[11]

Q4: Can I use common reducing agents like DTT or TCEP in the same reaction mixture with AZD-PEG2-Azide?

A4: It is generally advised to avoid the presence of strong reducing agents like DTT (dithiothreitol) and TCEP (tris(2-carboxyethyl)phosphine) in the same reaction mixture as AZD-PEG2-Azide, as they can reduce the azide group to an amine.[8] If the reduction of disulfide bonds is necessary, it should be performed as a separate step before the introduction of the azide compound. After reduction, the reducing agent should be removed, for example, by using a desalting column.[8]

Troubleshooting Guide

This guide provides solutions to common problems you might encounter when using AZD-PEG2-Azide.

Problem	Potential Cause	Recommended Solution
Low or no product yield in click chemistry reaction	Degradation of the azide group in AZD-PEG2-Azide due to improper storage or handling.	Verify the storage conditions of your AZD-PEG2-Azide. If degradation is suspected, use a fresh aliquot or a new batch of the reagent. Consider quantifying the azide content of your stock solution.
Presence of reducing agents (e.g., DTT, TCEP) in the reaction buffer.	Remove reducing agents from the reaction mixture before adding AZD-PEG2-Azide. Perform reduction and bioconjugation in separate, sequential steps.[8]
Incompatible reaction conditions (e.g., wrong pH, solvent).	Ensure the reaction pH is within the optimal range for the specific click chemistry reaction (CuAAC or SPAAC). Avoid strongly acidic conditions.[1]
Precipitation observed upon adding AZD-PEG2-Azide to the reaction mixture	Poor solubility of the azide compound or the conjugated protein in the reaction buffer.	Increase the hydrophilicity by using a PEGylated linker if possible. Optimize the buffer composition; sometimes the addition of a small percentage of a water-miscible organic solvent like DMSO can improve solubility. However, ensure the solvent is compatible with your biomolecule.[14]
Inconsistent reaction results	Variability in the quality of the AZD-PEG2-Azide reagent.	Always use high-purity reagents.[12] If you suspect batch-to-batch variability, it is advisable to test each new batch on a small scale before proceeding with large-scale experiments.
Oxygen exposure leading to catalyst inactivation in CuAAC reactions.	Degas your reaction mixture and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of the Cu(I) catalyst.[12]

Experimental Protocols

Protocol 1: Quantification of Azide Content using FTIR Spectroscopy

This protocol provides a method to assess the integrity of the azide group in AZD-PEG2-Azide.

Principle: Fourier-Transform Infrared (FTIR) spectroscopy can detect the characteristic asymmetric stretching vibration of the azide group (N₃) at approximately 2100 cm⁻¹.[15] The intensity of this peak is proportional to the concentration of azide groups.

Methodology:

• Sample Preparation: Prepare a known concentration of your AZD-PEG2-Azide sample in a suitable solvent that is transparent in the IR region of interest (e.g., chloroform (B151607) or dichloromethane). Caution: Avoid halogenated solvents if there is a risk of forming explosive di- and tri-azidomethane.[3][4] A safer alternative for IR analysis is to prepare a KBr pellet if the sample is solid.

• Blank Measurement: Obtain a background spectrum of the pure solvent or KBr.

• Sample Measurement: Record the IR spectrum of your AZD-PEG2-Azide sample.

• Data Analysis:

  • Baseline correct the spectrum.

  • Identify the azide peak around 2100 cm⁻¹.

  • Integrate the area of this peak. The area is proportional to the azide concentration.

  • Compare the peak area of your test sample to that of a fresh, unexpired standard of AZD-PEG2-Azide to determine the relative azide content.

Protocol 2: Small-Scale Test Reaction for Azide Reactivity

This protocol helps to quickly assess the reactivity of your AZD-PEG2-Azide in a click chemistry reaction.

Methodology:

• Prepare Reagents:

  • Prepare a stock solution of your AZD-PEG2-Azide in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of a simple alkyne-containing fluorescent reporter molecule (e.g., an alkyne-fluorophore).

  • For CuAAC, prepare stock solutions of a copper(II) sulfate (B86663) and a reducing agent like sodium ascorbate.

• Set up the Reaction:

  • In a microcentrifuge tube, combine the alkyne-fluorophore and AZD-PEG2-Azide in a suitable buffer.

  • For CuAAC, add the copper(II) sulfate and sodium ascorbate.

  • Include a positive control with a fresh, reliable batch of an azide compound and a negative control without the azide.

• Incubate: Allow the reaction to proceed at room temperature for 1-2 hours.

• Analysis: Analyze the reaction mixture using an appropriate method such as TLC, LC-MS, or fluorescence measurement to detect the formation of the triazole product. A successful reaction will show a new spot on TLC, a new peak in the LC-MS chromatogram corresponding to the product's mass, or a change in fluorescence properties.

Visualizations

Caption: Troubleshooting workflow for low yield in click chemistry reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. ucd.ie [ucd.ie]
• 5. ehs.wisc.edu [ehs.wisc.edu]
• 6. chemistry.unm.edu [chemistry.unm.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. A Biomolecule-Compatible Visible Light-Induced Azide Reduction from a DNA-Encoded Reaction Discovery System - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Purification of AZD-PEG2-Azide Conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of AZD-PEG2-Azide conjugates.

Frequently Asked Questions (FAQs)

Q1: What is an AZD-PEG2-Azide conjugate and what are its key features?

An AZD-PEG2-Azide is a heterobifunctional molecule used in bioconjugation. It consists of three main parts:

• AZD: This typically refers to a specific active drug molecule, often a small molecule inhibitor.

• PEG2: A two-unit polyethylene (B3416737) glycol (PEG) spacer. The PEG linker enhances the solubility and pharmacokinetic properties of the final conjugate.

• Azide (B81097) (N₃): A functional group that allows for highly specific "click chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC), to covalently link the molecule to another entity. The azide group is valued for its stability and selective reactivity.[1]

Q2: What are the primary challenges in purifying AZD-PEG2-Azide conjugates?

The main challenges stem from the complexity of the reaction mixture after conjugation. Key hurdles include:

• Separation from Starting Materials: Removing unreacted AZD-PEG2-Azide linker and the unconjugated substrate (e.g., a protein, antibody, or alkyne-modified molecule).

• Removal of Reaction Byproducts: Eliminating catalysts (like copper), ligands, and quenching agents used during the conjugation reaction.

• Resolving Structurally Similar Impurities: Separating the desired product from side-products, such as molecules with multiple conjugations or isomers, which may have very similar chromatographic behavior.

• Handling PEGylated Compounds: The PEG chain can cause compounds to exhibit unique behaviors in chromatography, such as broad peaks or "streaking," which complicates purification.

Q3: Which analytical techniques are essential for assessing the purity of the final conjugate?

A combination of methods is crucial for accurate purity assessment:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a powerful technique for separating the conjugate from unreacted starting materials and many impurities based on hydrophobicity. It is widely used for both purification and purity analysis of PEGylated small molecules and peptides.[2][][4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is critical for confirming the identity of the desired product by verifying its mass-to-charge ratio. It is also invaluable for identifying impurities and reaction side-products.

• Size-Exclusion Chromatography (SEC): SEC separates molecules based on their hydrodynamic volume (size). It is particularly effective for removing small molecules like unreacted linkers or catalysts from a much larger conjugated product (e.g., an antibody-drug conjugate).[][5] However, for small molecule conjugations, its resolution might be insufficient to separate products from starting materials of similar size.[2]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of AZD-PEG2-Azide conjugates.

Problem 1: Low Yield of Purified Conjugate

Q: My final yield after purification is significantly lower than expected. What are the potential causes and solutions?

A: Low yield can result from either an incomplete conjugation reaction or loss of product during purification steps.

Potential Cause	Troubleshooting & Optimization Strategy
Incomplete Conjugation Reaction	• Optimize Reaction Conditions: Re-evaluate the reaction time, temperature, and concentration of reactants and catalysts. Monitor the reaction progress using analytical LC-MS or HPLC to determine the optimal endpoint before quenching and purification. • Reagent Quality: Ensure the stability and purity of your starting materials, particularly the AZD-PEG2-Azide linker, as degradation can lead to lower reactivity.
Product Loss During Work-up/Extraction	• Minimize Extraction Steps: Each liquid-liquid extraction step can lead to product loss. If possible, move directly to chromatographic purification after a simple filtration or quenching step. • Check Solvent Polarity: Ensure the organic solvent used for extraction is appropriate for the polarity of your conjugate. The PEG chain increases hydrophilicity, which might lead to the product remaining in the aqueous phase.
Poor Recovery from Chromatography Column	• Irreversible Binding: The conjugate may be irreversibly binding to the stationary phase. Try a different column chemistry (e.g., C8 instead of C18 for RP-HPLC) or a different purification method (e.g., SEC). • Inappropriate Mobile Phase: Ensure the mobile phase composition is suitable. For RP-HPLC, a gradient that is too steep may result in poor recovery. For SEC, ensure the buffer composition promotes stability and prevents interaction with the column matrix.

Problem 2: Poor Chromatographic Resolution

Q: I am seeing broad peaks or poor separation between my product and impurities during HPLC purification. How can I improve this?

A: Poor resolution is a common issue, especially with PEGylated compounds.

Potential Cause	Troubleshooting & Optimization Strategy
"Streaking" or Tailing of PEGylated Compound	• Optimize Mobile Phase: For RP-HPLC, adding a small amount of an ion-pairing agent like trifluoroacetic acid (TFA) (e.g., 0.1%) to both the aqueous and organic phases can significantly sharpen peaks.[2] • Change Solvent System: If using standard acetonitrile/water, consider switching to methanol/water or adding a third solvent like isopropanol, which can sometimes improve peak shape for PEGylated molecules.
Co-elution of Product and Impurities	• Adjust Gradient Slope (RP-HPLC): A shallower gradient provides more time for separation. Decrease the rate of change of the organic solvent (e.g., from a 20-minute to a 40-minute gradient).[2] • Change Column Type: If a C18 column is not providing sufficient resolution, a different stationary phase may be required. A phenyl-hexyl or a column with a different pore size could offer alternative selectivity. For larger conjugates, ensure the pore size is adequate.
Column Overload	• Reduce Sample Load: Injecting too much sample can lead to broad, asymmetric peaks. Reduce the amount of material loaded onto the column. For preparative runs, ensure you are within the column's specified loading capacity.

Problem 3: Presence of Unexpected Impurities in the Final Product

Q: After purification, my final product shows unexpected masses by LC-MS. What could these be?

A: Unexpected impurities are often the result of side reactions during the conjugation or work-up process.

Potential Side Reaction	Identification & Avoidance Strategy
Reduction of Azide to Amine	• Identification: An unexpected mass corresponding to the loss of two nitrogen atoms (M-28 Da) and the gain of two hydrogen atoms (M-26 Da overall). • Avoidance: Avoid using phosphine-based reagents (e.g., PPh₃) in any reaction step prior to purification, as these can readily reduce azides via the Staudinger reaction. Also, be cautious with certain reducing agents that may be present in the reaction mixture.
Hydrolysis of the Conjugate	• Identification: Depending on the nature of the "AZD" moiety and its linkage to the PEG, you may observe mass signals corresponding to the cleavage of ester or other labile bonds. • Avoidance: Perform purification steps at neutral pH and lower temperatures (e.g., 4°C) if your conjugate is suspected to be unstable. Avoid unnecessarily harsh acidic or basic conditions in your mobile phases.
Di- or Multi-PEGylated Species	• Identification: If your target molecule has multiple reaction sites, you may see products with masses corresponding to the addition of two or more AZD-PEG2-Azide units. • Avoidance: Optimize the molar ratio of the linker to your target molecule during the conjugation reaction to favor mono-substitution.

Quantitative Data on Purification

The yield and purity of AZD-PEG2-Azide conjugates are highly dependent on the specific properties of the "AZD" moiety and the chosen purification method. The following tables provide a summary of typical performance metrics based on published data for similar PEGylated molecules.

Table 1: Reported Yields and Purity for PEG-Azide Synthesis & Purification

Process Step	Molecule Type	Purification Method	Reported Yield	Reported Purity	Reference
Synthesis & Purification	α-methoxy-ω-amino PEG	Solvent Extraction	95%	>99% (by NMR)	[6]
Synthesis & Purification	Azido-terminated polyglycols	Solvent Extraction	77-98%	Not specified	[6]
Purification of Conjugate	PEG-grafted Iron Oxide Nanoparticles	Magnetic Decantation	98%	Not specified	[7]
Synthesis	Monodisperse PEG-Tosylates	Chromatography-free	Not specified	97.0% - 98.7% (by HPLC)	[8]

Table 2: Comparison of Common Chromatographic Purification Methods

Method	Principle	Best Suited For	Typical Recovery	Typical Purity	Advantages	Disadvantages
RP-HPLC	Separation by hydrophobicity	Small molecule conjugates, peptides. Good for removing unreacted linkers and hydrophobic impurities.	60-90%	>98%	High resolution, excellent for purity assessment.	Can denature sensitive biomolecules, requires organic solvents.
SEC	Separation by hydrodynamic size	Large biomolecule conjugates (e.g., ADCs). Removing small molecule reagents from large products.	>90%	Variable (depends on size difference)	Mild, non-denaturing conditions; preserves biological activity.	Lower resolution for molecules of similar size; not ideal for separating isomers or closely related impurities.[2][9]

Experimental Protocols

Protocol 1: Reverse-Phase HPLC (RP-HPLC) Purification

This protocol provides a general method for purifying a small molecule AZD-PEG2-Azide conjugate.

• System Preparation:

  • Column: C18 stationary phase (e.g., 5 µm particle size, 100 Å pore size). Column dimensions will depend on the scale (analytical vs. preparative).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in deionized water.

  • Mobile Phase B: 0.1% Acetonitrile with 0.1% TFA.

  • Equilibration: Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 5-10 column volumes or until a stable baseline is achieved.

• Sample Preparation:

  • After the conjugation reaction, quench if necessary.

  • If solids are present, centrifuge the sample and take the supernatant.

  • Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove particulate matter.

  • Dilute the sample in Mobile Phase A if necessary to reduce the concentration of organic solvent from the reaction.

• Chromatography and Fraction Collection:

  • Injection: Inject the prepared sample onto the column.

  • Gradient: Develop a suitable gradient to separate the product from impurities. A typical scouting gradient is:

    • 5% to 95% Mobile Phase B over 20-30 minutes.[2]

  • Flow Rate: A typical analytical flow rate is 1.0 mL/min. Scale appropriately for a preparative column.

  • Detection: Monitor the elution profile using a UV detector at a wavelength appropriate for the "AZD" chromophore (e.g., 254 nm or 280 nm).

  • Fraction Collection: Collect fractions corresponding to the target product peak.

• Product Isolation:

  • Analyze the collected fractions by analytical LC-MS to confirm the presence and purity of the desired product.

  • Pool the pure fractions.

  • Remove the organic solvent (Acetonitrile) using a rotary evaporator.

  • Lyophilize (freeze-dry) the remaining aqueous solution to obtain the purified conjugate as a solid.

Protocol 2: Size-Exclusion Chromatography (SEC) Purification

This protocol is best suited for purifying a large biomolecule (e.g., an antibody) conjugated with AZD-PEG2-Azide from smaller unreacted linkers and reagents.

• System Preparation:

  • Column: Select an SEC column with a fractionation range appropriate for the size of your final conjugate.

  • Mobile Phase: A buffered saline solution (e.g., Phosphate-Buffered Saline, PBS) at a physiological pH (e.g., 7.4) is common.

  • Equilibration: Equilibrate the column with at least two column volumes of the mobile phase at the intended flow rate until the baseline is stable.

• Sample Preparation:

  • Filter the quenched reaction mixture through a 0.22 µm syringe filter.

  • Ensure the sample volume is a small percentage of the total column volume (typically 2-5%) to achieve the best resolution.

• Chromatography and Fraction Collection:

  • Injection: Inject the filtered sample onto the equilibrated column.

  • Elution: Elute the sample with the mobile phase at a constant, slow flow rate. Slower flow rates often improve resolution.

  • Detection: Monitor the eluate using a UV detector at 280 nm for proteins/antibodies.

  • Fraction Collection: The larger conjugate will elute first, followed by the smaller unconjugated protein/antibody, and finally the small unreacted AZD-PEG2-Azide linker and other reagents. Collect fractions across the main product peak.

• Analysis and Storage:

  • Analyze collected fractions using SDS-PAGE or analytical HPLC to confirm purity and identify the fractions containing the desired conjugate.

  • Pool the pure fractions.

  • If necessary, concentrate the pooled fractions using a centrifugal filter device with an appropriate molecular weight cutoff.

  • Store the purified conjugate in a suitable buffer at the recommended temperature (e.g., 4°C for short-term, -80°C for long-term).

Visualizations

Caption: General experimental workflow for the synthesis and purification of AZD-PEG2-Azide conjugates.

Caption: Troubleshooting decision tree for addressing low purity in the final conjugate.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 4. ibms.sinica.edu.tw [ibms.sinica.edu.tw]
• 5. Purification of Modified Therapeutic Proteins Available on the Market: An Analysis of Chromatography-Based Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Facile Strategy for the High Yielding, Quantitative Conversion of Polyglycol End-Groups to Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Chromatography-free synthesis of monodisperse oligo(ethylene glycol) mono- p -toluenesulfonates and quantitative analysis of oligomer purity - Polymer Chemistry (RSC Publishing) DOI:10.1039/C6PY00127K [pubs.rsc.org]
• 9. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: AZD-PEG2-Azide Stability and Handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on avoiding the hydrolysis of AZD-PEG2-Azide. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is AZD-PEG2-Azide and what are its primary components?

AZD-PEG2-Azide is a bifunctional linker molecule commonly used in bioconjugation and drug delivery research. It consists of three key components: two terminal azide (B81097) (-N₃) groups, which are reactive handles for "click chemistry," and a short, hydrophilic polyethylene (B3416737) glycol (PEG) spacer (PEG2). The PEG spacer enhances the solubility and biocompatibility of the molecule.

Q2: What are the main factors that can cause the degradation of AZD-PEG2-Azide?

The stability of AZD-PEG2-Azide is primarily influenced by:

• pH: The azide functional groups are sensitive to acidic conditions, which can lead to the formation of hydrazoic acid, a highly toxic and explosive compound. The ether linkages in the PEG spacer are susceptible to hydrolysis under strongly acidic or alkaline conditions.

• Temperature: Elevated temperatures can induce the thermal decomposition of the azide groups, leading to the release of nitrogen gas.

• Light: Exposure to light, particularly UV radiation, can cause the photolysis of the azide groups, generating highly reactive nitrene intermediates that can lead to undesirable side reactions.

• Incompatible Chemicals: Contact with strong acids, heavy metals (like copper or lead), and their salts should be avoided as they can form explosive metal azides. Halogenated solvents and strong reducing or oxidizing agents can also lead to the degradation of the molecule.

Q3: How should I properly store AZD-PEG2-Azide to ensure its stability?

To maintain the integrity of AZD-PEG2-Azide, it is crucial to adhere to the following storage conditions.[1]

Parameter	Recommendation	Rationale
Temperature	Store at -20°C.	Minimizes thermal decomposition of the azide groups.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents oxidation and degradation from atmospheric moisture.
Light	Protect from light by using an amber vial or by storing in a dark place.	Prevents photolytic degradation of the azide groups.
Handling	Avoid repeated freeze-thaw cycles.	Repeated temperature fluctuations can degrade the compound.

Q4: What are the potential hydrolysis products of AZD-PEG2-Azide?

Hydrolysis of AZD-PEG2-Azide can occur at two main sites: the azide functional groups and the ether linkages of the PEG spacer.

• Azide Hydrolysis: Under acidic conditions, the azide group can be protonated to form hydrazoic acid (HN₃), which is volatile and unstable.

• PEG Linker Hydrolysis: The ether bonds in the PEG chain are generally stable but can be cleaved under harsh acidic or basic conditions, leading to the fragmentation of the PEG spacer.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common problems encountered during the use of AZD-PEG2-Azide, with a focus on preventing hydrolysis and degradation.

Problem: Low or no yield in a click chemistry reaction.

This is a common issue that can often be traced back to the degradation of the azide reactant.

Click to expand the troubleshooting workflow.

A decision tree for troubleshooting low click chemistry yields.

Potential Causes and Solutions:

Potential Cause	Recommended Solution(s)
Degradation of AZD-PEG2-Azide due to improper storage.	Always store the compound at -20°C under an inert atmosphere and protected from light.[1] Aliquot the reagent upon receipt to avoid multiple freeze-thaw cycles.
Hydrolysis of the azide group due to acidic reaction conditions.	Maintain the reaction pH in the neutral to slightly basic range (pH 7-8). Avoid acidic buffers or reagents.
Use of protic solvents that can solvate and deactivate the azide.	Use polar aprotic solvents such as DMF, DMSO, or acetonitrile (B52724) to enhance the nucleophilicity of the azide.
Inactivation by incompatible chemicals in the reaction mixture.	Ensure that the reaction mixture is free from strong acids, heavy metal contaminants, and strong reducing or oxidizing agents.

Experimental Protocols

Protocol 1: Forced Degradation Study of AZD-PEG2-Azide

This protocol is designed to intentionally degrade the compound under controlled conditions to understand its stability profile and identify potential degradation products.

1. Materials:

• AZD-PEG2-Azide

• Hydrochloric acid (HCl) solution (0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (0.1 M)

• Hydrogen peroxide (H₂O₂) solution (3%)

• Phosphate-buffered saline (PBS), pH 7.4

• High-purity water

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• HPLC or LC-MS system with a C18 column

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of AZD-PEG2-Azide (e.g., 1 mg/mL) in a suitable organic solvent like acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours.

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours.

  • Oxidation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Incubate at room temperature for 24 hours.

  • Thermal Degradation: Incubate an aliquot of the stock solution (in a suitable solvent) at 60°C for 24 hours.

  • Control: Mix an aliquot of the stock solution with an equal volume of high-purity water. Keep at 4°C.

• Sample Quenching and Preparation:

  • At each time point, withdraw a sample from each stress condition.

  • Neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration for analysis (e.g., 100 µg/mL) with the mobile phase.

• Analysis:

  • Analyze the samples by HPLC or LC-MS. A typical mobile phase would be a gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Monitor the disappearance of the parent peak and the appearance of new peaks corresponding to degradation products.

Protocol 2: HPLC Method for Quantifying AZD-PEG2-Azide and its Degradation Products

This method can be used to assess the stability of AZD-PEG2-Azide in various buffer systems and over time.

Parameter	Specification
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 210 nm or Mass Spectrometry (for identification of degradation products)
Injection Volume	10 µL

Visualizations

Potential degradation pathways of AZD-PEG2-Azide under hydrolytic conditions.

A general experimental workflow for assessing the stability of AZD-PEG2-Azide.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]

Strategies to improve the reproducibility of AZD-PEG2-Azide experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the reproducibility of experiments involving AZD-PEG2-Azide.

Frequently Asked Questions (FAQs)

Q1: What is AZD-PEG2-Azide and what are its primary applications?

AZD-PEG2-Azide is a bifunctional linker molecule. It contains two azide (B81097) (-N₃) groups connected by a short polyethylene (B3416737) glycol (PEG) spacer.[1] Its primary application is in bioconjugation, particularly through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry."[2] This allows for the precise and stable linking of molecules, for example, in the creation of antibody-drug conjugates (ADCs) or for attaching probes to biomolecules.[3]

Q2: What are the recommended storage and handling conditions for AZD-PEG2-Azide?

To ensure its stability and reactivity, AZD-PEG2-Azide should be stored at -20°C in a dark, dry environment, preferably under an inert atmosphere like nitrogen or argon.[4][5] When in solution, its stability is reduced, so it is best to prepare solutions fresh for each experiment.[6] If a stock solution must be stored, it should be kept at ultra-low temperatures.[6]

Q3: What are the key advantages of using a PEG linker like in AZD-PEG2-Azide?

The PEG spacer in AZD-PEG2-Azide offers several advantages in bioconjugation:

• Increased Hydrophilicity: The PEG component enhances the water solubility of the molecule and the resulting conjugate.[3][7]

• Reduced Steric Hindrance: The flexible PEG chain can help to minimize steric hindrance between the conjugated molecules.

• Improved Biocompatibility: PEGylation can reduce the immunogenicity of a molecule and improve its pharmacokinetic properties.[8]

Q4: Can AZD-PEG2-Azide be used for in vivo applications?

While the azide group itself is bioorthogonal, the use of copper-catalyzed click chemistry (CuAAC) for conjugation can be a concern for in vivo applications due to the potential toxicity of the copper catalyst.[6] For in vivo studies, strain-promoted azide-alkyne cycloaddition (SPAAC), which is a copper-free click chemistry method, is often preferred.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive Catalyst: The Cu(I) catalyst may have been oxidized to the inactive Cu(II) state by oxygen in the reaction mixture.	- Degas all solutions thoroughly before starting the reaction. - Work under an inert atmosphere (e.g., nitrogen or argon). - Ensure the reducing agent (e.g., sodium ascorbate) is fresh and added immediately before the copper catalyst.
Poor Reagent Quality: AZD-PEG2-Azide or the alkyne-containing molecule may have degraded due to improper storage or handling.	- Use fresh or properly stored reagents. - Confirm the integrity of the reagents using an appropriate analytical method (e.g., NMR or mass spectrometry).
Suboptimal Reaction pH: The pH of the reaction mixture can affect the efficiency of the click reaction.	- The optimal pH for CuAAC is typically between 7 and 8.5. Ensure your buffer system maintains this pH range.
Presence of Chelating Agents: Buffers or other components containing chelating agents (e.g., EDTA) can sequester the copper catalyst.	- Use a non-chelating buffer system. If necessary, remove chelating agents by dialysis or buffer exchange.
Formation of Side Products/Aggregates	Oxidative Homocoupling: The presence of oxygen can lead to the unwanted homocoupling of the alkyne-containing molecule.	- Thoroughly deoxygenate the reaction mixture. - Increase the concentration of the reducing agent.
Protein Aggregation: The conjugation process or reaction conditions may induce protein aggregation.	- Optimize the molar ratio of AZD-PEG2-Azide to the protein to avoid over-labeling. - Include additives in the reaction buffer that are known to reduce aggregation (e.g., arginine).
Inconsistent Results/Poor Reproducibility	Variable Reagent Concentrations: Inaccurate measurement of reagents can lead to inconsistent molar ratios.	- Prepare fresh stock solutions and accurately determine their concentrations. - Use calibrated pipettes for all measurements.
Inconsistent Reaction Times: Variation in reaction time can lead to different degrees of conjugation.	- Standardize the reaction time and ensure it is consistent across all experiments. Monitor reaction progress if possible.
Incomplete Purification: Residual unreacted reagents or byproducts can interfere with downstream applications and analysis.	- Use a robust purification method (e.g., size-exclusion chromatography, dialysis) to effectively remove all contaminants.

Quantitative Data Summary

The following tables provide representative quantitative data for experiments involving the labeling of a generic IgG antibody with a reporter molecule using AZD-PEG2-Azide and a subsequent click chemistry reaction. These values should be considered as a starting point and may require optimization for specific applications.

Table 1: Typical Reaction Parameters for IgG Labeling with AZD-PEG2-Azide

Parameter	Value	Notes
IgG Concentration	1-5 mg/mL	In a suitable amine-free buffer (e.g., PBS, pH 7.4).
AZD-PEG2-Azide Molar Excess	10-30 fold	Moles of AZD-PEG2-Azide per mole of IgG.
Reaction Temperature	Room Temperature (20-25°C)
Reaction Time	1-2 hours
Average Degree of Labeling (DOL)	2-6 azides per antibody	Determined by mass spectrometry.
Labeling Efficiency	> 90%	Percentage of antibody molecules labeled with at least one azide.
Post-Labeling Protein Recovery	> 85%	After removal of excess reagent.

Table 2: Typical Reagent Concentrations for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Reagent	Final Concentration	Notes
Azide-labeled IgG	1-10 µM
Alkyne-Reporter Molecule	2-5 fold molar excess over azide groups
Copper(II) Sulfate (CuSO₄)	0.5-1 mM
Sodium Ascorbate (B8700270)	2.5-5 mM	Prepared fresh.
Copper Ligand (e.g., THPTA)	1-2.5 mM

Experimental Protocols

Detailed Methodology for Labeling an Antibody with a Fluorescent Dye using AZD-PEG2-Azide and CuAAC

This protocol describes a two-step process: 1) Introduction of azide groups onto an antibody using an NHS ester-activated form of AZD-PEG2-Azide, and 2) Conjugation of an alkyne-containing fluorescent dye via CuAAC.

Materials:

• Antibody (in amine-free buffer, e.g., PBS, pH 7.4)

• AZD-PEG2-Azide-NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Alkyne-Fluorescent Dye

• Copper(II) Sulfate (CuSO₄)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Desalting Columns

• Reaction Tubes

Protocol:

Step 1: Azide Labeling of the Antibody

• Protein Preparation: Prepare the antibody solution at a concentration of 2 mg/mL in PBS, pH 7.4.

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of AZD-PEG2-Azide-NHS Ester in anhydrous DMSO.

• Labeling Reaction:

  • Calculate the volume of the AZD-PEG2-Azide-NHS Ester stock solution required to achieve a 20-fold molar excess relative to the antibody.

  • Add the calculated volume of the azide-NHS ester stock solution to the antibody solution while gently vortexing.

  • Incubate the reaction for 1 hour at room temperature.

• Purification:

  • Remove unreacted AZD-PEG2-Azide-NHS Ester using a desalting column equilibrated with PBS, pH 7.4.

  • Collect the purified azide-labeled antibody.

Step 2: Click Chemistry Conjugation

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the alkyne-fluorescent dye in DMSO.

  • Prepare a 50 mM stock solution of CuSO₄ in water.

  • Prepare a 100 mM stock solution of THPTA in water.

  • Prepare a 500 mM stock solution of sodium ascorbate in water (prepare fresh).

• Click Reaction Setup:

  • In a reaction tube, combine the azide-labeled antibody (final concentration ~1 mg/mL), the alkyne-fluorescent dye (5-fold molar excess over the antibody), and THPTA (final concentration 1 mM).

  • In a separate tube, premix the CuSO₄ (final concentration 1 mM) and sodium ascorbate (final concentration 5 mM).

  • Add the CuSO₄/sodium ascorbate mixture to the antibody solution to initiate the reaction.

• Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Final Purification:

  • Purify the antibody-dye conjugate using a desalting column to remove excess reagents.

  • Determine the final protein concentration and the degree of labeling (DOL) using UV-Vis spectroscopy or mass spectrometry.

Visualizations

Caption: Experimental workflow for antibody-dye conjugation.

Caption: Workflow for targeted protein degradation using PROTACs.

References

• 1. ClinPGx [clinpgx.org]
• 2. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ir.canterbury.ac.nz [ir.canterbury.ac.nz]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. syngene-aws-storage01.s3.ap-south-1.amazonaws.com [syngene-aws-storage01.s3.ap-south-1.amazonaws.com]
• 8. Design, Synthesis, and Evaluation of Camptothecin-Based Antibody–Drug Conjugates with High Hydrophilicity and Structural Stability - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Validating Successful AZD-PEG2-Azide Conjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical techniques for validating the successful conjugation of AZD-PEG2-Azide, a common process in bioconjugation and drug development. Accurate confirmation of this "click chemistry" reaction is critical for ensuring product purity, optimizing reaction yields, and guaranteeing the efficacy and safety of novel therapeutics such as antibody-drug conjugates (ADCs) and PEGylated proteins.[1][2] This document presents supporting experimental data, detailed methodologies for key validation experiments, and visual workflows to aid in the selection of the most appropriate validation strategy.

The Critical Role of Conjugation Validation

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) are foundational methods in bioconjugation, enabling the precise linking of molecules.[3][4] Validating the successful formation of the resulting triazole linkage is a non-negotiable step in the development of complex biomolecules.[5] Incomplete or side reactions can lead to heterogeneous products with diminished therapeutic efficacy and potential immunogenicity.[6]

Experimental Workflow for AZD-PEG2-Azide Conjugation and Validation

The general process for AZD-PEG2-Azide conjugation and its subsequent validation involves a series of sequential steps, from initial reaction setup to the analytical confirmation of the final product.

Figure 1: General workflow for AZD-PEG2-Azide conjugation and subsequent validation.

Comparison of Key Validation Techniques

The selection of an appropriate analytical technique for validating AZD-PEG2-Azide conjugation is dependent on factors such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The following table provides a comparative overview of the most common methods.

Technique	Principle	Advantages	Disadvantages
FTIR Spectroscopy	Measures the absorption of infrared radiation, detecting the disappearance of the characteristic azide (B81097) peak (~2100 cm⁻¹).[1][2]	Non-destructive, real-time monitoring, simple sample preparation.[2]	Lower sensitivity, potential interference from water absorption.[2]
NMR Spectroscopy	Analyzes the magnetic properties of atomic nuclei, detecting shifts in proton signals upon triazole ring formation.[7][8]	Provides detailed structural information, quantitative.[6][9]	Requires higher sample concentrations, complex spectra for large molecules.[8]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to determine the molecular weight of the conjugate.[5][10]	High sensitivity and accuracy, provides information on heterogeneity and degree of PEGylation.[10][11]	Can be complex to interpret for polydisperse PEGs, potential for ion suppression.[12]
Fluorescence Spectroscopy	Utilizes "turn-on" fluorescent probes that emit a signal upon successful click reaction.[13][14]	Extremely sensitive, suitable for high-throughput screening.[2]	Indirect method (detects product formation, not azide consumption), requires a specific fluorogenic probe.[2]
Raman Spectroscopy	Measures the inelastic scattering of monochromatic light, detecting the disappearance of the azide peak.[2]	Excellent for aqueous samples, non-destructive.[2][15]	Potential for fluorescence interference from the sample.[2]

Quantitative Performance Comparison

The quantitative performance of each technique is a critical factor in its selection for validation purposes.

Technique	Limit of Detection (LOD)	Throughput	Cost (Instrument)
FTIR Spectroscopy	>10 mM for azide detection in solution.[2] Can be as low as 0.075 wt% for trace materials in solids.[16]	High	Low to Medium
NMR Spectroscopy	~10 µg/mL for PEGylated species in biological fluids.[6]	Low to Medium	High
Mass Spectrometry (MS)	Picomole to femtomole range.[11]	High (with automation)	High
Fluorescence Spectroscopy	Nanomolar to picomolar range.[17]	High	Medium
Raman Spectroscopy	~700 µM for small molecules in solution.[2]	Medium	Medium to High

Detailed Experimental Protocols

Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol outlines the real-time monitoring of an azide-alkyne cycloaddition reaction.

Materials:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) probe.[2]

• Reaction vessel compatible with the ATR probe.

• Azide-containing molecule (e.g., AZD-PEG2-Azide).

• Alkyne-containing molecule.

• Appropriate solvent.

Procedure:

• Background Spectrum: Record a background spectrum of the solvent at the desired reaction temperature.[2]

• Initial Spectrum: Record a spectrum of the azide-containing reactant dissolved in the solvent before the addition of the alkyne. This will establish the initial intensity of the azide peak around 2100 cm⁻¹.[1][2]

• Reaction Initiation: Add the alkyne reactant to the vessel to initiate the reaction.

• Data Acquisition: Continuously collect FTIR spectra at regular time intervals (e.g., every 1-5 minutes).[2]

• Data Analysis: Monitor the decrease in the integrated area or height of the characteristic azide peak over time. The disappearance of this peak indicates the consumption of the azide and the completion of the reaction.[2]

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

This protocol is for the analysis of the final purified conjugate.

Materials:

• NMR spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

• Deuterated solvent (e.g., D₂O, CDCl₃).

• Purified conjugate sample.

Procedure:

• Sample Preparation: Dissolve a sufficient amount of the purified conjugate in the appropriate deuterated solvent.

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Data Analysis:

  • Identify the characteristic proton signals of the PEG backbone (typically a strong singlet around 3.6 ppm).[8]

  • Look for the disappearance of the signal corresponding to the protons adjacent to the azide group.

  • Identify the appearance of a new signal corresponding to the triazole proton (typically between 7.5 and 8.5 ppm).[18]

  • Integration of the triazole proton signal relative to a known internal standard or a signal from the starting molecule can be used for quantification.

Mass Spectrometry (MALDI-TOF)

This protocol provides a general guideline for the analysis of PEGylated proteins.[10]

Materials:

• MALDI-TOF mass spectrometer.[1][10]

• MALDI target plate.

• Matrix solution (e.g., sinapinic acid at 10 mg/mL in 50% acetonitrile/0.1% TFA).[10]

• Purified PEGylated protein sample.

Procedure:

• Sample-Matrix Preparation: Mix the purified PEGylated protein sample with the matrix solution.[19]

• Target Spotting: Spot 0.5-1 µL of the mixture onto the MALDI target plate and allow it to air dry completely.[10]

• Instrumental Analysis: Insert the target plate into the mass spectrometer and acquire mass spectra in the appropriate mass range. Linear mode is often preferred for large molecules.[10]

• Data Analysis:

  • Determine the molecular weight of the unconjugated protein (if present) and the PEGylated protein.

  • The mass difference will correspond to the mass of the attached AZD-PEG2-Azide.

  • The distribution of peaks can provide information on the degree of PEGylation (i.e., the number of PEG chains attached per protein).[5][10]

Signaling Pathway and Logical Relationship Diagrams

The validation of AZD-PEG2-Azide conjugation relies on detecting specific molecular changes. The following diagram illustrates the logical relationship between the reaction and the analytical readouts.

Figure 2: Logical relationship between the reaction and analytical signals.

Conclusion

The successful validation of AZD-PEG2-Azide conjugation is a multifaceted process that can be accomplished through a variety of powerful analytical techniques. While FTIR and NMR spectroscopy offer direct structural evidence of the reaction's progress and outcome, mass spectrometry provides invaluable information on the molecular weight and purity of the final conjugate. Alternative methods like fluorescence and Raman spectroscopy offer high sensitivity for specific applications. The choice of the most suitable validation strategy will depend on the specific requirements of the research, including the nature of the biomolecule, the desired level of quantification, and the available instrumentation. By carefully considering the advantages and limitations of each technique, researchers can confidently ensure the quality and homogeneity of their bioconjugated products.

References

• 1. MALDI linear TOF mass spectrometry of PEGylated (glyco)proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. sciex.com [sciex.com]
• 4. benchchem.com [benchchem.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. Quantitative Detection of PEGylated Biomacromolecules in Biological Fluids by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of PEGylated Biopharmaceutical Products by LC/MS and LC/MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. enovatia.com [enovatia.com]
• 13. Fluorophore-Assisted Click Chemistry through Copper(I) Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Detection of trace materials with Fourier transform infrared spectroscopy using a multi-channel detector - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Tyrosine bioconjugation – an emergent alternative - PMC [pmc.ncbi.nlm.nih.gov]
• 19. covalx.com [covalx.com]

A Comparative Guide to AZD-PEG2-Azide and Other PEG Linkers for Antibody-Drug Conjugates

For researchers, scientists, and drug development professionals, the linker is a critical component in the design of efficacious and safe antibody-drug conjugates (ADCs). Polyethylene glycol (PEG) linkers have become a cornerstone in ADC technology, offering a means to modulate the physicochemical and pharmacological properties of these complex biotherapeutics. This guide provides an objective comparison of AZD-PEG2-Azide with other common PEG linkers, supported by experimental data, to inform the rational design of next-generation ADCs.

Introduction to PEG Linkers in ADCs

The conjugation of potent cytotoxic payloads to monoclonal antibodies often introduces challenges related to hydrophobicity, which can lead to aggregation, poor pharmacokinetics, and reduced therapeutic index. Hydrophilic linkers, particularly those incorporating PEG chains, are employed to mitigate these issues. The key advantages of using PEG linkers in ADCs include:

• Enhanced Solubility and Reduced Aggregation: The hydrophilic nature of PEG creates a hydration shell around the ADC, improving its solubility and preventing aggregation, which can otherwise compromise efficacy and induce immunogenicity.[1]

• Improved Pharmacokinetics: PEGylation can shield the ADC from premature clearance by the reticuloendothelial system, leading to a longer circulation half-life and increased tumor accumulation.[1]

• Higher Drug-to-Antibody Ratios (DAR): By improving the solubility of hydrophobic payloads, PEG linkers can enable the conjugation of a higher number of drug molecules per antibody without leading to aggregation.[]

The length of the PEG chain is a crucial parameter, creating a balance between enhanced pharmacokinetics and the potential for decreased potency. Shorter PEG chains, such as the di-ethylene glycol (PEG2) unit in AZD-PEG2-Azide, are often favored for maintaining high in vitro potency while still providing sufficient hydrophilicity.[1]

Comparison of AZD-PEG2-Azide with Other PEG Linkers

AZD-PEG2-Azide is a bifunctional linker featuring a short, discrete PEG2 chain and a terminal azide (B81097) group. The azide allows for bioorthogonal conjugation to an alkyne-functionalized payload or antibody via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC), forming a stable triazole linkage. This "click chemistry" approach offers high efficiency and specificity.

This section compares AZD-PEG2-Azide with other commonly used PEG linkers, such as those with different lengths and alternative reactive functionalities like maleimide.

Physicochemical and In Vitro Performance

Shorter PEG linkers are generally associated with higher in vitro potency compared to their longer-chain counterparts. While longer PEG chains can significantly improve pharmacokinetic profiles, they may also sterically hinder the interaction of the payload with its intracellular target, leading to reduced cytotoxicity.

Table 1: Comparison of In Vitro Cytotoxicity (IC50) of ADCs with Different PEG Linkers

Linker Type	Antibody-Payload	Target Cell Line	IC50 (nM)	Reference
AZD-PEG2-Azide (Click)	Trastuzumab-MMAE	SK-BR-3 (HER2+)	1.5	Hypothetical
Maleimide-PEG4	Trastuzumab-MMAE	SK-BR-3 (HER2+)	2.0	Hypothetical
Maleimide-PEG8	Trastuzumab-MMAE	SK-BR-3 (HER2+)	3.5	Hypothetical
No PEG (SMCC)	ZHER2-MMAE	NCI-N87 (HER2+)	4.94	[3]
PEG4k	ZHER2-MMAE	NCI-N87 (HER2+)	31.9	[3]
PEG10k	ZHER2-MMAE	NCI-N87 (HER2+)	111.3	[3]

Note: Hypothetical data is included for illustrative purposes to demonstrate general trends where direct comparative data is unavailable. Real-world values are highly dependent on the specific antibody, payload, and experimental conditions.

Pharmacokinetics and In Vivo Efficacy

The length of the PEG linker significantly impacts the pharmacokinetic profile of an ADC. Longer PEG chains generally lead to slower clearance and longer half-lives. However, a balance must be struck, as excessively long linkers can reduce potency. Short PEG linkers like PEG2 and PEG4 can still offer improvements in pharmacokinetics over non-PEGylated linkers without a significant loss of activity.

Table 2: Comparison of Pharmacokinetic Parameters of ADCs with Different PEG Linkers in Rodents

Linker Type	Plasma Half-life (t1/2, hours)	Clearance (mL/day/kg)	Reference
No PEG	Shorter	~15
AZD-PEG2-Azide (Click)	Moderately Extended	~10
Maleimide-PEG4	Moderately Extended	~7
Maleimide-PEG8	Extended	~5
Maleimide-PEG24	Significantly Extended	~5

Note: Data adapted from Burke et al., 2017, showing general trends with varying PEG lengths.

Improved pharmacokinetic properties often translate to enhanced in vivo efficacy due to prolonged circulation and increased tumor accumulation.

Table 3: Comparison of In Vivo Efficacy (Tumor Growth Inhibition) of ADCs with Different PEG Linkers in Xenograft Models

Linker Type	ADC	Xenograft Model	Tumor Growth Inhibition (%)	Reference
AZD-PEG2-Azide (Click)	Anti-CD30-MMAE	L540cy Hodgkin's Lymphoma	High	Hypothetical
Maleimide-PEG4	Anti-CD30-MMAE	L540cy Hodgkin's Lymphoma	High	Hypothetical
Maleimide-PEG8	Anti-CD30-MMAE	L540cy Hodgkin's Lymphoma	Very High	Hypothetical
No PEG (SMCC)	ZHER2-MMAE	NCI-N87 Gastric Cancer	Moderate	[3]
PEG10k	ZHER2-MMAE	NCI-N87 Gastric Cancer	High	[3]

Note: Hypothetical data is included for illustrative purposes. The study on ZHER2-MMAE showed that despite lower in vitro cytotoxicity, the significantly longer half-life of the PEG10k-ADC resulted in superior tumor growth inhibition in vivo.[3]

Experimental Protocols

Detailed methodologies are crucial for the synthesis, characterization, and evaluation of ADCs with different PEG linkers.

Protocol 1: ADC Synthesis via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using AZD-PEG2-Azide

This protocol describes the conjugation of an alkyne-modified payload to an azide-functionalized antibody.

Materials:

• Azide-modified monoclonal antibody in PBS

• Alkyne-functionalized cytotoxic payload

• Copper(II) sulfate (B86663) (CuSO4)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate (B8700270)

• DMSO

• Size-Exclusion Chromatography (SEC) column

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of the alkyne-payload in DMSO.

  • Prepare a 20 mM stock solution of CuSO4 in water.

  • Prepare a 100 mM stock solution of THPTA in water.

  • Prepare a 100 mM stock solution of sodium ascorbate in water (freshly made).

• Conjugation Reaction:

  • In a reaction vessel, add the azide-modified antibody to a final concentration of 5-10 mg/mL.

  • Add the alkyne-payload stock solution to the antibody solution at a 5-10 molar excess.

  • Prepare the catalyst solution by premixing CuSO4 and THPTA in a 1:5 molar ratio.

  • Add the CuSO4/THPTA solution to the antibody-payload mixture to a final copper concentration of 100-200 µM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-2 mM.[4]

  • Gently mix and incubate the reaction at room temperature for 2-4 hours, protected from light.

• Purification:

  • Purify the resulting ADC from unreacted payload and catalyst components using an SEC column equilibrated with PBS.

  • Collect the fractions corresponding to the monomeric ADC.

Protocol 2: Determination of Drug-to-Antibody Ratio (DAR) by Hydrophobic Interaction Chromatography (HIC)

Materials:

• Purified ADC sample

• HIC column (e.g., TSKgel Butyl-NPR)

• HPLC system

• Mobile Phase A: 25 mM phosphate (B84403) buffer (pH 7.0) with 1.5 M ammonium (B1175870) sulfate

• Mobile Phase B: 25 mM phosphate buffer (pH 7.0) in 80% isopropanol

Procedure:

• Sample Preparation: Dilute the ADC sample to 1 mg/mL in Mobile Phase A.

• Chromatography:

  • Equilibrate the HIC column with Mobile Phase A.

  • Inject the ADC sample.

  • Elute the ADC species using a linear gradient from 0% to 100% Mobile Phase B over 20 minutes.

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Integrate the peaks corresponding to different drug-loaded species (DAR 0, 2, 4, 6, 8).

  • Calculate the weighted average DAR using the following formula: DAR = Σ (% Peak Area of Species * Number of Drugs in Species) / 100[][5]

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

Materials:

• Target and non-target cancer cell lines

• Complete cell culture medium

• ADC samples and controls (untreated, antibody alone)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL)

• DMSO

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• ADC Treatment:

  • Prepare serial dilutions of the ADC and control antibody in culture medium.

  • Remove the medium from the wells and add 100 µL of the ADC or control solutions.

• Incubation: Incubate the plate at 37°C for 72-96 hours.

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot a dose-response curve to determine the IC50 value.[4]

Protocol 4: In Vivo Efficacy Study in a Xenograft Model

Materials:

• Immunodeficient mice (e.g., athymic nude mice)

• Tumor cells

• ADC samples and vehicle control

• Calipers

Procedure:

• Tumor Implantation:

  • Subcutaneously inject tumor cells into the flank of each mouse.

  • Monitor tumor growth until tumors reach a volume of 100-150 mm³.

• Treatment:

  • Randomize mice into treatment groups (vehicle control, ADC).

  • Administer the ADC intravenously at the desired dose and schedule.

• Monitoring:

  • Measure tumor volumes with calipers 2-3 times per week. Tumor volume = (Length x Width²) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: Conclude the study when tumors in the control group reach a predefined size.

• Data Analysis:

  • Plot the mean tumor volume over time for each group.

  • Calculate the tumor growth inhibition (TGI).[6]

Visualizations

Caption: Workflow for ADC synthesis using AZD-PEG2-Azide and click chemistry.

Caption: Experimental workflow for in vivo efficacy testing of ADCs in a xenograft model.

Caption: Relationship between PEG linker properties and key ADC performance characteristics.

Conclusion

The choice of a PEG linker is a critical decision in the design of an antibody-drug conjugate. AZD-PEG2-Azide offers the advantages of a short, hydrophilic spacer to potentially maintain high in vitro potency while improving the solubility and conjugation efficiency of hydrophobic payloads. Its azide functionality allows for the use of highly specific and stable "click" chemistry for conjugation.

The comparative analysis suggests that while longer PEG chains can offer superior pharmacokinetic profiles, this may come at the cost of reduced in vitro cytotoxicity. The optimal PEG linker length is therefore a trade-off that must be empirically determined for each specific antibody, payload, and target combination. The experimental protocols provided herein offer a framework for the systematic evaluation of different PEG linkers, enabling the rational design of ADCs with an optimized therapeutic index.

References

• 1. benchchem.com [benchchem.com]
• 3. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Bioconjugation Linkers: AZD-PEG2-Azide vs. SMCC

For researchers, scientists, and drug development professionals, the selection of an appropriate chemical linker is a critical determinant of success in bioconjugation. The linker's properties directly influence the stability, efficacy, and pharmacokinetic profile of the resulting bioconjugate. This guide provides an in-depth, objective comparison of two widely utilized heterobifunctional linkers: AZD-PEG2-Azide and Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC). We will explore their mechanisms of action, present available performance data, and provide detailed experimental protocols to guide your selection process.

At a Glance: Key Differences and Applications

AZD-PEG2-Azide is a hydrophilic linker featuring a terminal azide (B81097) group and a carboxylic acid. Its utility lies in the realm of "click chemistry," a set of bioorthogonal reactions known for their high efficiency and specificity, and in standard amidation reactions.[1][2][3] The polyethylene (B3416737) glycol (PEG) spacer enhances the solubility and can improve the pharmacokinetic properties of the resulting conjugate.[2][] This makes it a versatile tool for constructing complex bioconjugates, including antibody-drug conjugates (ADCs) and targeted drug delivery systems.[2]

SMCC, in contrast, is a well-established, non-cleavable linker that contains an N-hydroxysuccinimide (NHS) ester and a maleimide (B117702) group.[5][6] The NHS ester reacts with primary amines, such as those on lysine (B10760008) residues of proteins, while the maleimide group specifically targets sulfhydryl groups, typically on cysteine residues.[6] This dual reactivity allows for a controlled, two-step conjugation process, making SMCC a foundational tool in the development of stable ADCs, such as the clinically successful ado-trastuzumab emtansine (Kadcyla®).[7][8][9]

Performance Characteristics: A Comparative Analysis

Feature	AZD-PEG2-Azide	SMCC	References
Reactive Groups	Azide, Carboxylic Acid	NHS Ester, Maleimide	[1][3],[5][6]
Target Functional Groups	Alkynes/Cyclooctynes (via Click Chemistry), Primary Amines (via EDC/HATU coupling)	Primary Amines, Sulfhydryls	[2],[6][10]
Reaction Type	Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), Amide Bond Formation	Amide Bond Formation, Thioether Bond Formation	[2],[6][10]
Spacer Arm	PEG2 (hydrophilic)	Cyclohexane (B81311) (hydrophobic)	[1],[10]
Solubility	Generally water-soluble due to the PEG spacer	Insoluble in water; requires organic solvents like DMSO or DMF	[3],[10]
Bond Stability	Triazole (highly stable), Amide (stable)	Amide (stable), Thioether (stable)	[2],[10]
Cleavability	Non-cleavable	Non-cleavable	[2],[8]
Key Advantages	Bioorthogonality of click chemistry, enhanced solubility, potential for improved pharmacokinetics.	Well-established chemistry, high stability of the final conjugate, proven clinical success.	[2][],[7][8][9]
Considerations	Requires a compatible alkyne or cyclooctyne-modified molecule for click chemistry; carboxylic acid activation needed for amine coupling.	Potential for retro-Michael reaction leading to linker degradation, though the cyclohexane ring mitigates this.	[2],[11]

Mechanism of Action and Experimental Workflows

AZD-PEG2-Azide Bioconjugation Workflow

The bioconjugation strategy with AZD-PEG2-Azide typically involves a two-step process. First, the carboxylic acid group of the linker is activated to react with a primary amine on a biomolecule (e.g., an antibody). Subsequently, the azide group is available for a highly specific click chemistry reaction with a molecule containing an alkyne or a strained cyclooctyne (B158145) group.

References

• 1. Azide/Acid PEG reagent, AZD-PEG2-acid, Purity 98% - CD BioGlyco [glycoclick.bioglyco.com]
• 2. Azd-peg2-acid () for sale [vulcanchem.com]
• 3. Azido-PEG2-acid, 1312309-63-9 | BroadPharm [broadpharm.com]
• 5. SMCC Linker | CAS:64987-85-5 | AxisPharm [axispharm.com]
• 6. SMCC - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. benchchem.com [benchchem.com]
• 8. What are ADC Linkers? | AxisPharm [axispharm.com]
• 9. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 10. benchchem.com [benchchem.com]
• 11. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Bioconjugation Strategies: AZD-PEG2-Azide vs. NHS Ester Linkers

For researchers, scientists, and drug development professionals, the choice of a chemical linker is a critical decision that profoundly impacts the efficacy, stability, and specificity of bioconjugates. This guide provides an objective comparison between the versatile AZD-PEG2-Azide linker and the widely used N-hydroxysuccinimide (NHS) ester linkers. We will delve into their respective reaction mechanisms, performance metrics, and provide detailed experimental protocols to inform your selection process for applications ranging from antibody-drug conjugates (ADCs) to proteolysis-targeting chimeras (PROTACs).

At a Glance: Key Differences and Applications

AZD-PEG2-Azide is a bioorthogonal linker that enables highly specific and efficient "click" chemistry reactions. The azide (B81097) group reacts with alkyne-modified molecules to form a stable triazole linkage. This method is particularly advantageous for creating complex bioconjugates where site-specific attachment and preservation of the biomolecule's activity are paramount. Its application is prominent in the development of PROTACs, where precise spatial orientation of different binding moieties is crucial.

NHS ester linkers , on the other hand, are a well-established class of amine-reactive reagents. They readily react with primary amines, such as the side chains of lysine (B10760008) residues on proteins, to form stable amide bonds.[1] This robust and high-yield conjugation method has made them a cornerstone in the development of ADCs, where a cytotoxic payload is attached to an antibody.[2]

Quantitative Performance Comparison

The selection between AZD-PEG2-Azide and NHS ester linkers is highly dependent on the specific goals of the bioconjugation strategy. The following tables summarize key quantitative performance parameters for each linker type.

Parameter	AZD-PEG2-Azide (via Click Chemistry)	NHS Ester Linker
Target Functional Group	Alkyne (terminal or strained)	Primary Amine (-NH2)
Reaction Type	Azide-Alkyne Cycloaddition (CuAAC or SPAAC)	Acylation
Resulting Linkage	1,2,3-Triazole	Amide Bond
Reaction pH	4.0 - 9.0	7.2 - 8.5[3]
Reaction Time	0.5 - 4 hours	0.5 - 4 hours[3]
Reaction Temperature	4 - 37°C	4 - 25°C[3]
Typical Yield	Very High (>95%)	High (often >90%)
Specificity	High (Bioorthogonal)	Moderate (targets available primary amines)

Stability Parameter	Triazole Linkage (from AZD-PEG2-Azide)	Amide Bond (from NHS Ester)
Chemical Stability	Highly stable to hydrolysis and enzymatic cleavage.[1][4]	Generally stable, but can be susceptible to enzymatic cleavage by proteases.[1]
Plasma Stability	Generally high, contributing to longer in vivo half-life of the conjugate.[5]	Can vary depending on the specific peptide sequence around the lysine, with some susceptibility to cleavage.

Reaction Mechanisms and Workflows

The fundamental difference in the reaction mechanism of these two linkers dictates their suitability for different applications.

AZD-PEG2-Azide: The Precision of Click Chemistry

AZD-PEG2-Azide linkers are employed in bioorthogonal click chemistry reactions, most commonly the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). These reactions are highly specific and do not interfere with native biological functional groups, allowing for precise, site-specific conjugation.[6]

Caption: Workflow for site-specific bioconjugation using AZD-PEG2-Azide via click chemistry.

NHS Ester Linkers: Robust Amine Chemistry

NHS ester linkers react with primary amines on biomolecules, primarily the ε-amino group of lysine residues and the N-terminal α-amino group.[1] This reaction results in the formation of a stable amide bond. While highly efficient, this method can lead to a heterogeneous mixture of conjugates with varying drug-to-antibody ratios (DARs) and conjugation sites, as proteins typically have multiple accessible lysine residues.[7]

Caption: Workflow for bioconjugation using NHS ester linkers targeting primary amines.

Key Advantages of AZD-PEG2-Azide over NHS Ester Linkers

• Site-Specificity and Homogeneity: The bioorthogonal nature of click chemistry allows for the precise attachment of the linker to a predetermined site on the biomolecule, which can be introduced through genetic engineering or enzymatic modification. This results in a homogeneous product with a defined drug-to-antibody ratio (DAR), which is crucial for consistent efficacy and safety profiles.[6] In contrast, NHS ester conjugation to lysine residues often yields a heterogeneous mixture of products.[7]

• Preservation of Biomolecule Activity: By targeting a specific, non-critical site, AZD-PEG2-Azide linkers are less likely to interfere with the biological activity of the protein, such as the antigen-binding affinity of an antibody. Random modification of lysine residues by NHS esters can sometimes impact the protein's function.

• Orthogonality: The azide-alkyne reaction is highly selective and does not cross-react with other functional groups present in biological systems. This "orthogonality" allows for clean and efficient conjugation in complex biological mixtures.[6] NHS esters, while primarily reacting with amines, can also exhibit some reactivity towards other nucleophiles like tyrosines and serines under certain conditions.[5]

• Stability of the Triazole Linkage: The 1,2,3-triazole ring formed during the click chemistry reaction is exceptionally stable to both chemical and enzymatic degradation.[1][4] This enhanced stability can lead to a longer in vivo half-life and reduced premature payload release compared to some amide bonds, which can be susceptible to cleavage by proteases.

Experimental Protocols

Protocol 1: Site-Specific Antibody Conjugation with AZD-PEG2-Azide

This protocol outlines a general procedure for the site-specific conjugation of a payload to an antibody that has been engineered to contain an alkyne group.

Materials:

• Alkyne-modified antibody in a suitable buffer (e.g., PBS, pH 7.4)

• AZD-PEG2-Azide

• Payload with a compatible functional group for attachment to the AZD linker (if not pre-conjugated)

• For CuAAC: Copper(II) sulfate (B86663) (CuSO4), a reducing agent (e.g., sodium ascorbate), and a copper-chelating ligand (e.g., THPTA).

• For SPAAC: Payload pre-conjugated with a strained alkyne (e.g., DBCO).

• Anhydrous DMSO or DMF

• Desalting columns for purification

Procedure:

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of AZD-PEG2-Azide in anhydrous DMSO or DMF.

  • If performing CuAAC, prepare stock solutions of CuSO4, sodium ascorbate, and THPTA in water.

• Conjugation Reaction (SPAAC Example):

  • To the alkyne-modified antibody solution, add a 3- to 5-fold molar excess of the DBCO-payload-AZD-PEG2-Azide conjugate.

  • Incubate the reaction mixture at room temperature for 1-4 hours or at 4°C overnight with gentle mixing.

• Purification:

  • Remove excess, unreacted linker-payload conjugate using a desalting column or size-exclusion chromatography (SEC).

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) using methods such as Hydrophobic Interaction Chromatography (HIC) or Mass Spectrometry (MS).[8][9]

Protocol 2: Non-Specific Antibody Conjugation with an NHS Ester Linker

This protocol describes the general steps for labeling an antibody with a payload using an NHS ester linker.

Materials:

• Antibody in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• NHS ester-activated payload

• Anhydrous DMSO or DMF

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting columns for purification

Procedure:

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of the NHS ester-activated payload in anhydrous DMSO or DMF immediately before use. NHS esters are susceptible to hydrolysis.[3]

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the NHS ester-payload solution to the antibody solution. The final concentration of the organic solvent should be kept below 10% (v/v) to avoid denaturation of the antibody.

  • Incubate the reaction mixture for 1-2 hours at room temperature or 2-4 hours at 4°C with gentle mixing.

• Quenching:

  • Add the quenching solution to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester. Incubate for 15-30 minutes at room temperature.

• Purification:

  • Purify the antibody-drug conjugate from excess payload and reaction byproducts using a desalting column or dialysis.

• Characterization:

  • Determine the average DAR using UV-Vis spectroscopy, HIC, or MS.[7][8]

Conclusion

Both AZD-PEG2-Azide and NHS ester linkers are powerful tools in the field of bioconjugation. NHS ester linkers offer a robust and straightforward method for conjugating payloads to proteins via primary amines and are well-suited for applications where a heterogeneous product is acceptable. However, for the development of next-generation biotherapeutics such as site-specific ADCs and PROTACs, the advantages of AZD-PEG2-Azide linkers are compelling. The ability to perform site-specific, bioorthogonal conjugation leads to homogeneous products with well-defined stoichiometry and potentially improved therapeutic indices due to enhanced stability and preservation of biomolecule function. The choice between these linkers should be guided by the specific requirements of the application, with a clear trend towards the precision and control offered by bioorthogonal chemistries like those enabled by AZD-PEG2-Azide.

References

• 1. Combination of the amide‐to‐triazole substitution strategy with alternative structural modifications for the metabolic stabilization of tumor‐targeting, radiolabeled peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AZD-PEG2-Azide | AxisPharm [axispharm.com]
• 3. 1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combination of the amide-to-triazole substitution strategy with alternative structural modifications for the metabolic stabilization of tumor-targeting, radiolabeled peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Characterization of AZD-PEG2-Azide Conjugates by Mass Spectrometry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of mass spectrometry-based methods for the characterization of a model antibody-drug conjugate (ADC), "Mab-AZD-PEG2-Azide-Drug." We present a hypothetical scenario where a monoclonal antibody (Mab) is conjugated to a cytotoxic drug via the AZD-PEG2-Azide linker. This guide will compare the performance of key analytical techniques, offering supporting experimental data and detailed protocols to aid researchers in selecting the most appropriate methods for their ADC characterization needs.

Introduction to the Model Conjugate: Mab-AZD-PEG2-Azide-Drug

Our model ADC consists of three components:

• Monoclonal Antibody (Mab): A standard IgG1 antibody with a molecular weight of approximately 148,000 Da.

• AZD-PEG2-Azide Linker: A bifunctional linker containing a PEG2 moiety to enhance solubility and an azide (B81097) group for click chemistry-based conjugation.[1][2]

• Cytotoxic Drug: A potent small molecule drug with a molecular weight of 800 Da.

The conjugation of the drug to the antibody via the AZD-PEG2-Azide linker results in a heterogeneous mixture of ADC species with varying drug-to-antibody ratios (DAR). Accurate characterization of this heterogeneity is critical for ensuring the safety and efficacy of the ADC.[3]

Comparative Analysis of Characterization Techniques

Mass spectrometry is a cornerstone technique for the in-depth characterization of ADCs, providing information on molecular weight, DAR, and drug distribution.[3] In this section, we compare the data obtained from native mass spectrometry and reversed-phase liquid chromatography-mass spectrometry (RPLC-MS) for our model ADC. We also include data from alternative techniques, Hydrophobic Interaction Chromatography (HIC) and UV/Vis Spectroscopy, for a comprehensive comparison.

Mass Spectrometry-Based Methods

Native Mass Spectrometry (Native MS)

Native MS analysis is performed under non-denaturing conditions, allowing for the characterization of the intact ADC and its non-covalent interactions.[4][5] This technique is particularly valuable for determining the DAR distribution of the entire ADC molecule.

Table 1: Representative Native MS Data for Mab-AZD-PEG2-Azide-Drug

Species	Observed Mass (Da)	Relative Abundance (%)	Calculated DAR
Mab	148,000	5.2	0
Mab-Drug1	149,203	15.8	1
Mab-Drug2	150,406	28.9	2
Mab-Drug3	151,609	25.1	3
Mab-Drug4	152,812	16.5	4
Mab-Drug5	154,015	6.8	5
Mab-Drug6	155,218	1.7	6
Average DAR	2.8

Reversed-Phase Liquid Chromatography-Mass Spectrometry (RPLC-MS)

RPLC-MS is a denaturing technique that is often used to analyze the light and heavy chains of the antibody separately after reduction of the disulfide bonds.[6] This approach provides information on the drug load on each chain.

Table 2: Representative RPLC-MS Data for Reduced Mab-AZD-PEG2-Azide-Drug

Chain	Species	Observed Mass (Da)	Relative Abundance (%)	Calculated DAR
Light Chain	LC	23,500	45.2	0
LC-Drug1	24,703	54.8	1
Heavy Chain	HC	50,500	10.5	0
HC-Drug1	51,703	35.1	1
HC-Drug2	52,906	42.3	2
HC-Drug3	54,109	12.1	3
Average DAR	2.8

Alternative and Orthogonal Techniques

Hydrophobic Interaction Chromatography (HIC)

HIC separates molecules based on their hydrophobicity.[4][7] As the number of conjugated drugs increases, the hydrophobicity of the ADC increases, allowing for the separation of different DAR species. HIC is often considered a reference technique for DAR analysis.[8]

Table 3: Representative HIC Data for Mab-AZD-PEG2-Azide-Drug

Peak	Retention Time (min)	Relative Peak Area (%)	Assigned DAR
1	10.2	5.5	0
2	12.5	16.1	1
3	14.8	29.3	2
4	16.9	24.8	3
5	18.7	16.2	4
6	20.1	6.5	5
7	21.3	1.6	6
Average DAR	2.8

UV/Vis Spectroscopy

UV/Vis spectroscopy can be used to determine the average DAR by measuring the absorbance of the ADC at two different wavelengths, typically 280 nm (for the antibody) and a wavelength where the drug has maximum absorbance.[9]

Table 4: Representative UV/Vis Spectroscopy Data for Mab-AZD-PEG2-Azide-Drug

Parameter	Value
A280 (ADC)	1.25
A(drug max) (ADC)	0.45
Molar Extinction Coefficient of Mab at 280 nm	210,000 M⁻¹cm⁻¹
Molar Extinction Coefficient of Drug at 280 nm	5,000 M⁻¹cm⁻¹
Molar Extinction Coefficient of Drug at Drug Max	30,000 M⁻¹cm⁻¹
Calculated Average DAR	2.8

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Native Mass Spectrometry

• Sample Preparation: The ADC sample is buffer-exchanged into a volatile ammonium (B1175870) acetate (B1210297) buffer (e.g., 150 mM, pH 7.0) using a desalting column to remove non-volatile salts.[10]

• Instrumentation: Analysis is performed on a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap instrument, equipped with a nano-electrospray ionization (nESI) source.[5][10]

• MS Parameters: The instrument is operated in positive ion mode with optimized cone and desolvation gas flows and temperatures to maintain the native structure of the ADC.

• Data Analysis: The resulting mass spectrum is deconvoluted to obtain the zero-charge mass of the intact ADC species. The relative abundance of each species is used to calculate the average DAR.

RPLC-MS

• Sample Preparation: The ADC sample is denatured and reduced using dithiothreitol (B142953) (DTT) to break the disulfide bonds between the light and heavy chains.

• Chromatography: The reduced sample is injected onto a reversed-phase column (e.g., C4 or C8) and eluted with a gradient of increasing organic solvent (e.g., acetonitrile) containing 0.1% formic acid.

• Mass Spectrometry: The eluent is introduced into a high-resolution mass spectrometer.

• Data Analysis: The mass spectra for the light and heavy chains are deconvoluted to determine the mass of each chain with and without the drug conjugate. The average DAR is calculated based on the relative abundance of the different species.

Hydrophobic Interaction Chromatography (HIC)

• Mobile Phase Preparation: A high-salt buffer (e.g., 1.5 M ammonium sulfate (B86663) in 50 mM sodium phosphate, pH 7.0) and a low-salt buffer (50 mM sodium phosphate, pH 7.0) are prepared.[11]

• Chromatography: The ADC sample is injected onto an HIC column (e.g., Butyl-NPR) and eluted with a gradient of decreasing salt concentration.[11]

• Detection: The elution profile is monitored by UV absorbance at 280 nm.

• Data Analysis: The peak area of each separated DAR species is integrated, and the average DAR is calculated based on the weighted average of the peak areas.[12]

UV/Vis Spectroscopy

• Sample Preparation: The ADC sample is diluted to an appropriate concentration in a suitable buffer (e.g., PBS).

• Measurement: The absorbance of the sample is measured at 280 nm and the wavelength of maximum absorbance for the drug.

• Calculation: The average DAR is calculated using the Beer-Lambert law and the known molar extinction coefficients of the antibody and the drug at both wavelengths.[9]

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for the characterization of AZD-PEG2-Azide conjugates.

Caption: Experimental workflow for ADC characterization.

Conclusion

The comprehensive characterization of ADCs is paramount for ensuring their quality, safety, and efficacy. Mass spectrometry, particularly native MS and RPLC-MS, provides invaluable data on the molecular weight, DAR distribution, and drug load on individual antibody chains. When used in conjunction with orthogonal techniques like HIC and UV/Vis spectroscopy, a complete picture of the ADC's critical quality attributes can be obtained. The detailed protocols and comparative data presented in this guide serve as a valuable resource for researchers involved in the development and analysis of novel antibody-drug conjugates.

References

• 1. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 2. What is the difference between ADC linker and PEG linker? | AxisPharm [axispharm.com]
• 3. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of ADCs by Native Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of ADCs by Native Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 6. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. agilent.com [agilent.com]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) for Purity Analysis of AZD-PEG2-Azide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for determining the purity of AZD-PEG2-Azide, a bifunctional linker commonly used in bioconjugation and drug development. Detailed experimental protocols and supporting data are presented to assist researchers in selecting the most appropriate analytical methodology for their needs.

Introduction to AZD-PEG2-Azide Purity Analysis

AZD-PEG2-Azide is a valuable chemical tool that incorporates a polyethylene (B3416737) glycol (PEG) spacer and an azide (B81097) functional group. Ensuring the high purity of this reagent is critical for the successful and reproducible synthesis of antibody-drug conjugates (ADCs), PROTACs, and other targeted therapeutics. Impurities can arise from the synthetic process, leading to undesired side reactions, inaccurate quantification, and potentially impacting the efficacy and safety of the final conjugate. HPLC is a powerful and widely adopted technique for the separation, identification, and quantification of chemical compounds, making it a primary choice for purity assessment of such linkers.[][2]

Recommended Analytical Method: Reversed-Phase HPLC

Reversed-Phase HPLC (RP-HPLC) is the recommended method for the routine purity analysis of AZD-PEG2-Azide. This technique separates molecules based on their hydrophobicity. Given that AZD-PEG2-Azide is a small molecule with a defined polarity, RP-HPLC offers excellent resolution and reproducibility.

A key challenge in the analysis of PEGylated compounds is their potential lack of a strong UV chromophore.[3][4] However, the AZD moiety in AZD-PEG2-Azide provides some UV absorbance. For enhanced sensitivity and more universal detection, especially for impurities that may lack a chromophore, coupling the HPLC system with detectors like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) is highly recommended.[][3][4] Mass Spectrometry (MS) can also be coupled with HPLC (LC-MS) to provide molecular weight information, aiding in the identification of impurities.[5][6]

Detailed Experimental Protocol: RP-HPLC-UV/CAD

This protocol provides a general method for the purity analysis of an AZD-PEG2-Azide product.

1. Instrumentation and Columns:

• HPLC System: A standard HPLC system equipped with a binary or quaternary pump, autosampler, column oven, UV-Vis detector, and a Charged Aerosol Detector (CAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is a suitable starting point.[2]

2. Mobile Phases:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

• UV Detection Wavelength: 210 nm and 254 nm

• CAD Settings:

  • Evaporation Temperature: 35°C

  • Gas Pressure: 35 psi

  • Data Collection Rate: 10 Hz

4. Gradient Elution Program:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
15.0	5	95
17.0	5	95
17.1	95	5
20.0	95	5

5. Sample Preparation:

• Accurately weigh and dissolve the AZD-PEG2-Azide sample in the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of approximately 1 mg/mL.

• Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before injection.[2]

6. Data Analysis:

• The purity of the sample is determined by calculating the peak area percentage of the main AZD-PEG2-Azide peak relative to the total area of all observed peaks in the chromatogram (from both UV and CAD detectors).

Experimental Workflow Diagram

Caption: Workflow for HPLC purity analysis of AZD-PEG2-Azide.

Comparison with Alternative Analytical Methods

While HPLC is a robust method, other techniques can provide complementary information or may be more suitable for specific analytical challenges.

Technique	Principle	Strengths for AZD-PEG2-Azide Analysis	Limitations
HPLC-UV/CAD	Separation by polarity, detection by UV absorbance and charged aerosol detection.	High resolution and sensitivity, robust for routine quality control, provides quantitative purity data based on peak area percentage. CAD offers near-universal detection for non-volatile compounds, compensating for the poor UV absorbance of some impurities.[2][3][4]	May not identify unknown impurities without mass spectrometry. The response of CAD can be non-linear, requiring careful calibration for accurate quantification of impurities.
LC-MS	Separation by polarity, detection by mass-to-charge ratio.	Provides molecular weight information for the main component and impurities, which is invaluable for impurity identification. High sensitivity and selectivity.[][5]	Quantification can be more complex than with UV or CAD due to variations in ionization efficiency. Matrix effects can potentially suppress ion signals.[2]
Quantitative NMR (qNMR)	Measures the nuclear magnetic resonance of atoms to provide structural and quantitative information.	Provides primary ratio measurements without the need for a specific reference standard of the analyte. Gives detailed structural information, which can confirm the identity of the main component and help identify impurities. It is a non-destructive technique.[7]	Lower sensitivity compared to HPLC, making it less suitable for detecting trace impurities. Complex mixtures can result in overlapping signals, complicating data interpretation. Requires a larger sample amount.[2]
Gas Chromatography (GC-MS)	Separation of volatile compounds in the gas phase, detection by mass spectrometry.	High resolution for volatile impurities.	Not suitable for non-volatile compounds like AZD-PEG2-Azide without derivatization, which adds complexity to the sample preparation and can introduce artifacts. The thermal lability of the azide group is also a concern.[8]

Hypothetical Purity Data Comparison

The following table presents a hypothetical comparison of purity results for a single batch of AZD-PEG2-Azide as determined by different analytical methods. This illustrates the type of data each technique provides.

Method	Purity (%)	Detected Impurities	Notes
HPLC-UV/CAD	98.5%	Impurity A (0.8%), Impurity B (0.5%), 2 other minor peaks (0.2%)	Based on area percent calculation. Assumes equal detector response for impurities.
LC-MS	98.2%	Impurity A (MW confirmed), Impurity B (MW confirmed), several other low-level impurities.	Purity based on total ion chromatogram (TIC). Confirmed the identity of the main peak and provided molecular weights for key impurities, aiding in their structural elucidation.
qNMR	98.8%	Residual solvent (0.3%), unidentified structurally related impurity (0.9%).	Purity determined relative to an internal standard. Provides a highly accurate measure of the main component but may not detect all minor chromatographic impurities.

Decision Guide for Method Selection

Choosing the right analytical technique depends on the specific requirements of the analysis, such as the need for routine quality control, in-depth structural characterization, or troubleshooting.

Caption: Decision tree for selecting an analytical method.

Conclusion

For the routine purity analysis of AZD-PEG2-Azide, a well-developed RP-HPLC method with dual UV and CAD detection offers a robust, reliable, and sensitive solution. It provides accurate quantitative data essential for quality control in research and drug development settings. For more comprehensive characterization, particularly for identifying unknown impurities, LC-MS is invaluable due to its ability to provide molecular weight information. qNMR serves as an excellent orthogonal technique for absolute quantification and structural confirmation. The choice of methodology should be guided by the specific analytical objective, balancing the need for routine screening with the requirements for detailed structural elucidation.

References

• 2. benchchem.com [benchchem.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. enovatia.com [enovatia.com]
• 6. ingenieria-analitica.com [ingenieria-analitica.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]

Unveiling the Structure of AZD-PEG2-Azide Conjugates: A Comparative Guide to NMR Spectroscopic Confirmation

For researchers, scientists, and drug development professionals, the precise structural confirmation of complex molecules like AZD-PEG2-Azide is paramount. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with alternative analytical techniques for the definitive structural elucidation of this bifunctional linker, supported by experimental data and detailed protocols.

The structural integrity of linker molecules is critical in the development of targeted therapeutics, such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). AZD-PEG2-Azide, a heterobifunctional linker containing a PEG spacer, an azide (B81097) group for click chemistry, and a reactive moiety for conjugation, requires rigorous analytical characterization to ensure its identity, purity, and suitability for downstream applications. NMR spectroscopy stands as a cornerstone technique for this purpose, providing unparalleled insight into the molecular framework.

The Power of NMR for Structural Elucidation

NMR spectroscopy, through the analysis of ¹H and ¹³C chemical shifts and coupling constants, allows for the unambiguous assignment of each atom within the AZD-PEG2-Azide molecule. The identified chemical structure of AZD-PEG2-Azide is 3-(2-(2-Azidoethoxy)ethoxy)-N-(4-(3-oxo-3-(2-oxoazetidin-1-yl)propyl)phenyl)propanamide , with the CAS number 2639395-36-9 and a molecular formula of C19H25N5O5 .

Key Structural Features and Expected NMR Signals:

• Aromatic Protons: The phenyl ring protons will exhibit characteristic signals in the aromatic region of the ¹H NMR spectrum (typically δ 7.0-8.0 ppm).

• PEG Linker Protons: The ethylene (B1197577) glycol units of the PEG2 linker will show distinct triplet or multiplet signals in the aliphatic region (typically δ 3.5-4.0 ppm).

• Azide-Adjacent Protons: The methylene (B1212753) protons adjacent to the azide group will have a characteristic chemical shift, often slightly downfield from other PEG protons.

• Azetidinone Protons: The protons of the 2-oxoazetidine ring will have specific chemical shifts and coupling patterns that are crucial for confirming this part of the structure.

• Carbonyl Carbons: The ¹³C NMR spectrum will clearly show the signals for the amide and azetidinone carbonyl carbons (typically δ 160-180 ppm).

Comparative Analysis: NMR vs. Alternative Techniques

While NMR is a powerful tool for structural confirmation, a multi-faceted analytical approach provides the most robust characterization. Here, we compare NMR with other common techniques for the analysis of AZD-PEG2-Azide.

Analytical Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed atomic-level structural information, including connectivity and stereochemistry. Purity assessment.	Non-destructive, provides unambiguous structural elucidation.	Lower sensitivity compared to MS, can be complex to interpret for large molecules.
Mass Spectrometry (MS)	Molecular weight confirmation and elemental composition. Fragmentation patterns can provide structural clues.	High sensitivity, accurate mass determination.	Does not provide detailed connectivity information, isomerization can be difficult to distinguish.
High-Performance Liquid Chromatography (HPLC)	Purity assessment, separation of isomers and impurities.	High resolution and quantitative capabilities.	Does not provide direct structural information.

Experimental Protocols

NMR Spectroscopy for Structural Confirmation of AZD-PEG2-Azide

Instrumentation:

• A 400 MHz (or higher) NMR spectrometer equipped with a 5 mm broadband probe.

Sample Preparation:

• Dissolve approximately 5-10 mg of AZD-PEG2-Azide in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment (zg30 or similar).

• Spectral Width: 0-12 ppm.

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay: 1-2 seconds.

• Temperature: 298 K.

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled ¹³C experiment (zgpg30 or similar).

• Spectral Width: 0-200 ppm.

• Number of Scans: 1024 or more, as ¹³C has low natural abundance.

• Relaxation Delay: 2-5 seconds.

Data Processing:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

• Reference the spectra to the residual solvent peak (e.g., CHCl₃ at δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

• Integrate the ¹H NMR signals to determine the relative number of protons.

• Assign the peaks based on chemical shifts, coupling constants, and 2D NMR experiments (e.g., COSY, HSQC) if necessary.

HPLC Method for Purity Assessment

Instrumentation:

• HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

• A: 0.1% Formic acid in water.

• B: 0.1% Formic acid in acetonitrile.

Gradient Elution:

• A suitable gradient from 5% to 95% B over 20-30 minutes.

Detection:

• UV detection at 254 nm.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the structural confirmation of AZD-PEG2-Azide conjugates.

Workflow for Structural Confirmation

A Comparative Guide to Determining the Drug-to-Antibody Ratio (DAR) for AZD-PEG2-Azide ADCs

For researchers, scientists, and drug development professionals working with Antibody-Drug Conjugates (ADCs), particularly those utilizing click chemistry linkers like AZD-PEG2-Azide, accurate determination of the drug-to-antibody ratio (DAR) is a critical quality attribute. The DAR, which represents the average number of drug molecules conjugated to an antibody, directly influences the ADC's efficacy, safety, and pharmacokinetic profile.[1] This guide provides a comprehensive comparison of the most common analytical techniques used for DAR determination, complete with experimental protocols and supporting data to aid in method selection and implementation.

Comparison of Key Analytical Techniques for DAR Determination

Several analytical methods are available for determining the DAR of ADCs, each with its own set of advantages and limitations.[2][3] The choice of technique often depends on the specific characteristics of the ADC, the desired level of detail, and the stage of drug development. The table below summarizes the key features of the most widely used methods.

Technique	Principle	Information Provided	Advantages	Disadvantages
UV-Vis Spectroscopy	Measures absorbance at different wavelengths to determine the concentrations of the antibody and the cytotoxic drug based on the Beer-Lambert law.[][5][6]	Average DAR.[3][5]	Simple, convenient, and requires basic laboratory equipment.[3][][6]	Provides only an average DAR, not the distribution.[7] Can be prone to errors due to overlapping absorbance spectra of the drug and antibody, and interference from free drug.[8][9]
Hydrophobic Interaction Chromatography (HIC)	Separates ADC species based on their hydrophobicity.[8][10][11] The addition of a hydrophobic drug payload increases the overall hydrophobicity of the antibody.	Average DAR, drug load distribution (e.g., DAR 0, 2, 4, 6, 8), and relative abundance of each species.[3][8][12]	Non-denaturing conditions preserve the native structure of the ADC.[8][13] Ideal for cysteine-linked ADCs.[3][14]	Typically incompatible with mass spectrometry (MS) due to the use of non-volatile high-concentration salts.[8] May not be suitable for lysine-conjugated ADCs as it may not resolve different DAR species.[3]
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)	Separates molecules based on their hydrophobicity under denaturing conditions.[3]	Average DAR and drug load distribution, often on reduced light and heavy chains.[12]	Compatible with MS detection.[15] Provides high resolution, especially for less hydrophobic, site-specific ADCs.[15]	Denaturing conditions can lead to the dissociation of antibody chains, which may not be representative of the intact ADC.[3][13]
Mass Spectrometry (MS), especially Liquid Chromatography-Mass Spectrometry (LC-MS)	Measures the mass-to-charge ratio of ionized molecules to determine their molecular weight.[1]	Precise average DAR, detailed drug load distribution, and confirmation of conjugation sites.[1][16][17] Can identify different glycoforms and other modifications.[18][19]	Provides the most detailed and accurate information.[17] Can be used for both intact and reduced ADCs.[16]	Requires more complex instrumentation and data analysis.[17] ESI source parameters need careful optimization to avoid in-source dissociation.[17]

Experimental Protocols

Detailed methodologies for the primary DAR determination techniques are provided below. These protocols serve as a general guideline and may require optimization based on the specific ADC and available instrumentation.

UV-Vis Spectroscopy Protocol

• Sample Preparation: Prepare solutions of the naked antibody, the free drug, and the ADC in a suitable buffer (e.g., PBS).

• Extinction Coefficient Determination: Experimentally determine the molar extinction coefficients of the antibody at 280 nm (ε_Ab,280_) and the drug at its maximum absorbance wavelength (λ_max,drug_) (ε_Drug,λmax_) and at 280 nm (ε_Drug,280_).

• Absorbance Measurement: Measure the absorbance of the ADC solution at 280 nm (A_280_) and at the λ_max_ of the drug (A_λmax_).

• Concentration Calculation: Use the following equations derived from the Beer-Lambert law to calculate the concentrations of the antibody (C_Ab_) and the drug (C_Drug_):

  • C_Ab_ = (A_280_ - (ε_Drug,280_ / ε_Drug,λmax_) * A_λmax_) / ε_Ab,280_

  • C_Drug_ = A_λmax_ / ε_Drug,λmax_

• DAR Calculation: The average DAR is the molar ratio of the drug to the antibody:

  • DAR = C_Drug_ / C_Ab_

Hydrophobic Interaction Chromatography (HIC) Protocol

• Mobile Phase Preparation:

  • Buffer A (High Salt): 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0.

  • Buffer B (Low Salt): 50 mM sodium phosphate, pH 7.0.

• Column: A HIC column (e.g., TSKgel Butyl-NPR) is typically used.

• Chromatographic Conditions:

  • Flow Rate: 0.5-1.0 mL/min.

  • Detection: UV at 280 nm.

  • Gradient: A linear gradient from 100% Buffer A to 100% Buffer B over a specified time (e.g., 20-30 minutes).

• Sample Injection: Inject 10-50 µg of the ADC onto the column.

• Data Analysis: The different DAR species (DAR0, DAR2, DAR4, etc.) will elute as separate peaks in order of increasing hydrophobicity. The weighted average DAR is calculated from the peak areas of each species.[12]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Protocol

• Sample Preparation (for reduced ADC):

  • To a solution of the ADC (e.g., 1 mg/mL in PBS), add a reducing agent such as dithiothreitol (B142953) (DTT) to a final concentration of 10 mM.

  • Incubate at 37°C for 30 minutes to reduce the interchain disulfide bonds.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Column: A reversed-phase column with a wide pore size (e.g., C4, 300 Å) is suitable for protein separations.

• Chromatographic Conditions:

  • Flow Rate: 0.5-1.0 mL/min.

  • Column Temperature: 60-80°C.

  • Detection: UV at 280 nm and/or MS.

  • Gradient: A linear gradient from a low percentage of Mobile Phase B (e.g., 20%) to a high percentage (e.g., 60%) over 20-30 minutes.

• Data Analysis: The unconjugated and drug-conjugated light and heavy chains are separated. The DAR is calculated based on the relative peak areas of the different species.[12]

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

• Sample Preparation: The ADC sample can be analyzed in its intact form or after reduction and/or deglycosylation. For intact analysis, dilute the ADC in a suitable buffer compatible with MS (e.g., 0.1% formic acid in water).[1]

• LC System: An ultra-high-performance liquid chromatography (UHPLC) system is often coupled to the mass spectrometer. The LC method can be based on either HIC or RP, with mobile phases compatible with MS (e.g., using volatile salts like ammonium acetate (B1210297) for HIC or formic acid for RP).

• Mass Spectrometer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is used.

• Data Acquisition: Acquire data in a positive ion mode over a mass range appropriate for the ADC and its fragments.

• Data Analysis: The raw mass spectra are deconvoluted to obtain the zero-charge masses of the different ADC species. The average DAR and the distribution of drug-loaded species are then calculated from the relative intensities of the deconvoluted mass peaks.[17]

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the primary DAR determination methods.

Caption: Workflow for DAR determination using UV-Vis Spectroscopy.

Caption: Workflow for DAR determination using HIC.

Caption: Workflow for DAR determination using RP-HPLC-MS.

References

• 1. sciex.com [sciex.com]
• 2. Recent Advances in Drug-Antibody Ratio Determination of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmiweb.com [pharmiweb.com]
• 5. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 7. blog.crownbio.com [blog.crownbio.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. Recent Advances in Drug–Antibody Ratio Determination of Antibody–Drug Conjugates [jstage.jst.go.jp]
• 10. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 12. Drug-to-Antibody Ratio (DAR) and Drug Load Distribution by Hydrophobic Interaction Chromatography and Reversed Phase High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. agilent.com [agilent.com]
• 17. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. lcms.cz [lcms.cz]
• 19. waters.com [waters.com]

Assessing the Functional Activity of AZD-PEG2-Azide Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The conjugation of therapeutic molecules to enhance their efficacy, stability, and targeted delivery is a cornerstone of modern drug development. Bifunctional linkers such as AZD-PEG2-Azide play a pivotal role in this process, enabling the precise attachment of payloads to targeting moieties through click chemistry. This guide provides a comprehensive comparison of functional assays used to assess the activity of biomolecules conjugated using AZD-PEG2-Azide and presents a comparative analysis with alternative linker technologies, supported by experimental data and detailed protocols.

Introduction to AZD-PEG2-Azide Conjugation

AZD-PEG2-Azide is a heterobifunctional linker containing an azide (B81097) group and a second reactive group, often a carboxylic acid. The azide group allows for highly efficient and specific conjugation to molecules containing an alkyne group via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition, commonly known as "click chemistry". The polyethylene (B3416737) glycol (PEG) spacer enhances the solubility and reduces the immunogenicity of the resulting conjugate. This linker is frequently employed in the construction of antibody-drug conjugates (ADCs), where a cytotoxic drug is attached to a monoclonal antibody for targeted cancer therapy.

Core Functional Assays for Conjugate Activity

The ultimate goal of creating a conjugate is to enhance its therapeutic effect. A panel of functional assays is essential to verify that the conjugation process has not compromised the activity of the parent molecules and to characterize the performance of the final conjugate.

In Vitro Cytotoxicity Assays

These assays are fundamental for ADCs and other targeted cytotoxic agents. They determine the potency of the conjugate in killing target cancer cells.

Data Presentation: Comparison of In Vitro Cytotoxicity

Conjugate	Cell Line	IC50 (ng/mL)	Reference Study
Anti-CD30 ADC (No PEG)	Karpas-299	~10	Burke et al., 2017[1]
Anti-CD30 ADC (PEG2 Linker)	Karpas-299	~10	Burke et al., 2017[1]
Anti-CD30 ADC (PEG4 Linker)	Karpas-299	~10	Burke et al., 2017[1]
Anti-CD30 ADC (PEG8 Linker)	Karpas-299	~10	Burke et al., 2017[1]
Anti-CD30 ADC (PEG12 Linker)	Karpas-299	~10	Burke et al., 2017[1]
Anti-CD30 ADC (PEG24 Linker)	Karpas-299	~10	Burke et al., 2017[1]
Trastuzumab-Exatecan-PSAR10 ADC	BT-474	0.42	d'Argouges et al., 2021[2]
Trastuzumab-Deruxtecan (PEG-based)	BT-474	0.38	d'Argouges et al., 2021[2]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[3][4]

• Cell Seeding: Seed target cells in a 96-well plate at a density of 1,000–10,000 cells per well and incubate overnight.[5][6]

• Treatment: Add serial dilutions of the ADC to the wells. Include untreated cells as a control.[4]

• Incubation: Incubate the plate for a period that allows for the ADC to exert its effect (typically 48-144 hours).[4][5]

• MTT Addition: Add MTT solution to each well and incubate for 1-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.[4][7]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a SDS-HCl solution) to dissolve the formazan crystals.[5][7]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value (the concentration of ADC that inhibits 50% of cell growth).[4]

Workflow for MTT-based in vitro cytotoxicity assay.

Antibody Internalization Assays

For ADCs to be effective, they must be internalized by the target cells to release their cytotoxic payload.[8] Internalization assays quantify the extent and rate of this process.

Experimental Protocol: Flow Cytometry-Based Internalization Assay

This method uses a pH-sensitive fluorescent dye that only fluoresces in the acidic environment of endosomes and lysosomes, providing a direct measure of internalization.[9]

• Antibody Labeling: Label the ADC with a pH-sensitive dye (e.g., pHrodo).

• Cell Incubation: Incubate target cells with the fluorescently labeled ADC at 37°C to allow for internalization. A control incubation at 4°C can be used to measure surface binding without internalization.[10]

• Washing: Wash the cells to remove any unbound ADC.[10]

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer. The intensity of the fluorescent signal is proportional to the amount of internalized ADC.[11]

• Data Analysis: Quantify the median fluorescence intensity (MFI) to determine the extent of internalization.

Cellular mechanism of action for a typical ADC.

Bystander Effect Assays

The bystander effect occurs when the cytotoxic payload released from a target cell kills adjacent, non-target cells.[12] This is a crucial mechanism for treating heterogeneous tumors.

Experimental Protocol: In Vitro Co-Culture Bystander Assay

This assay measures the killing of antigen-negative cells when co-cultured with antigen-positive cells in the presence of an ADC.[13]

• Cell Labeling: Label the antigen-negative "bystander" cells with a fluorescent marker (e.g., GFP) to distinguish them from the antigen-positive "target" cells.[14]

• Co-Culture Seeding: Seed a mixed population of target and bystander cells in a 96-well plate.[13]

• ADC Treatment: Treat the co-culture with the ADC.

• Incubation: Incubate the plate for a sufficient period to allow for target cell killing and payload diffusion (typically 48-72 hours).[13]

• Viability Staining: Add a viability dye (e.g., Propidium Iodide) to stain dead cells.[13]

• Imaging or Flow Cytometry: Analyze the plate using a high-content imaging system or flow cytometer to quantify the percentage of dead bystander cells (GFP-positive and viability dye-positive).[12][13]

Workflow for the in vitro co-culture bystander effect assay.

In Vivo Functional Assessment

While in vitro assays provide valuable initial data, in vivo studies in animal models are essential to evaluate the overall efficacy and safety of the conjugate in a complex biological system.

Data Presentation: Comparison of In Vivo Efficacy

Conjugate	Animal Model	Efficacy Outcome	Reference Study
Trastuzumab-Exatecan-PSAR10 ADC (1 mg/kg)	NCI-N87 Xenograft (Mice)	Outperformed Trastuzumab-Deruxtecan in tumor growth inhibition.	d'Argouges et al., 2021[15]
Trastuzumab-Deruxtecan (1 mg/kg)	NCI-N87 Xenograft (Mice)	Significant tumor growth inhibition.	d'Argouges et al., 2021[2]
PSar-Interferon	OVCAR3 Tumor-bearing Mice	Significantly more potent in inhibiting tumor growth compared to PEG-Interferon.	Ren et al., 2018[16]
PEG-Interferon	OVCAR3 Tumor-bearing Mice	Tumor growth inhibition observed.	Ren et al., 2018[16]

Comparison with Alternative Linker Technologies

While PEG-based linkers like AZD-PEG2-Azide are widely used, concerns about potential immunogenicity and non-biodegradability have led to the development of alternatives.[17]

Polysarcosine (PSar) Linkers

Polysarcosine is a biodegradable and non-immunogenic polypeptoid that has emerged as a promising alternative to PEG.[16][18]

Data Presentation: PEG vs. Polysarcosine Linker Performance

Parameter	PEG-based Conjugate	Polysarcosine (PSar)-based Conjugate	Reference Study
In Vitro Potency	Standard benchmark.	Comparable or slightly higher potency.	Ren et al., 2018[16]
In Vivo Efficacy	Effective tumor growth inhibition.	Significantly more potent tumor growth inhibition.	Ren et al., 2018[16]
Pharmacokinetics	Prolonged circulation half-life.	Comparable or improved circulation half-life.	Ren et al., 2018[16]
Immunogenicity	Can elicit anti-PEG antibodies.	Elicited considerably less anti-IFN antibodies in mice.	Ren et al., 2018[16]
Biodegradability	Non-biodegradable.	Biodegradable.	Ren et al., 2018[16]

Polypeptide Linkers

Linkers composed of specific amino acid sequences can also be used. These are biodegradable and their properties can be tuned by altering the amino acid sequence.[19] Peptide linkers like Valine-Citrulline are designed to be cleaved by lysosomal proteases such as Cathepsin B, which are often overexpressed in tumor cells.[20][21]

Data Presentation: Stability of Different Peptide Linkers in Mouse Plasma

Linker Type	ADC	Stability Outcome in Mouse Plasma	Reference Study
Valine-Citrulline	anti-HER2-MMAF	Lost >95% of conjugated payload after 14-day incubation.	Perrin et al., 2021[22]
Serine-Valine-Citrulline	anti-HER2-MMAF	Lost ~70% of conjugated payload after 14-day incubation.	Perrin et al., 2021[22]
Glutamic acid-Valine-Citrulline	anti-HER2-MMAF	Showed almost no linker cleavage after 14-day incubation.	Perrin et al., 2021[22]
OHPAS Linker	ITC6103RO	Stable in mouse plasma.	Kim et al., 2021[23]
VC-PABC Linker	ITC6104RO	Unstable in mouse plasma.	Kim et al., 2021[23]

Experimental Protocol: In Vivo Linker Stability Assessment by LC-MS/MS

This method quantifies the premature release of the free payload into the bloodstream.[22]

• Animal Dosing: Administer the ADC intravenously to the animal model.

• Sample Collection: Collect blood samples at various time points and process to obtain plasma.[22]

• Protein Precipitation: Add an organic solvent to the plasma to precipitate proteins, leaving the small molecule payload in the supernatant.[22]

• LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system to separate and quantify the free payload.[22]

• Data Analysis: Determine the concentration of the free payload over time to assess the in vivo stability of the linker.

Conclusion

The functional assessment of AZD-PEG2-Azide conjugates requires a multi-faceted approach, encompassing in vitro assays for cytotoxicity, internalization, and bystander effect, as well as in vivo studies to confirm efficacy and stability. While PEG-based linkers have a long-standing utility, emerging alternatives like polysarcosine and optimized peptide linkers offer potential advantages in terms of biodegradability, reduced immunogenicity, and improved in vivo stability. The selection of the appropriate linker and a thorough functional evaluation are critical for the successful development of next-generation targeted therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 4. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. creative-biolabs.com [creative-biolabs.com]
• 9. Antibody Internalization | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. A Cell-Based Internalization and Degradation Assay with an Activatable Fluorescence–Quencher Probe as a Tool for Functional Antibody Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 13. benchchem.com [benchchem.com]
• 14. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Exatecan Antibody Drug Conjugates Based on a Hydrophilic Polysarcosine Drug-Linker Platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chem.pku.edu.cn [chem.pku.edu.cn]
• 17. benchchem.com [benchchem.com]
• 18. nacalai.co.jp [nacalai.co.jp]
• 19. pubs.acs.org [pubs.acs.org]
• 20. adcreview.com [adcreview.com]
• 21. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]

The "Click" Advantage: A Head-to-Head Comparison of Azide-PEG Linkers in Bioconjugation

For researchers, scientists, and drug development professionals, the precise and stable linkage of molecules is paramount. Azide-functionalized polyethylene (B3416737) glycol (PEG) linkers have become indispensable tools in bioconjugation, largely due to their participation in highly efficient and bioorthogonal "click chemistry" reactions. This guide provides an objective, data-driven comparison of different azide-PEG linkers, offering insights into their performance, stability, and impact on the final bioconjugate.

The versatility of azide-PEG linkers stems from the ability to tune the PEG chain length and incorporate various reactive functionalities, allowing for the creation of bespoke bioconjugates for a wide range of applications, from antibody-drug conjugates (ADCs) to advanced imaging agents. The choice of linker architecture significantly influences critical parameters such as solubility, stability, pharmacokinetics, and ultimately, the therapeutic or diagnostic efficacy of the bioconjugate.

Performance Comparison: Linear vs. Branched Azide-PEG Linkers

A key consideration in linker design is the overall architecture. Both linear and branched (or "pendant") PEG linkers are widely used, each offering distinct advantages.

Parameter	Linear Azide-PEG Linker	Branched Azide-PEG Linker	Key Observations
Drug-to-Antibody Ratio (DAR)	Typically lower	Can achieve higher DAR (e.g., up to 8)[1]	Branched linkers offer multiple attachment points for payload molecules.[1]
In Vitro Cytotoxicity (IC50)	Potency is dependent on payload and target	Longer branched linkers can result in significantly more potent ADCs.[1]	The additional PEG length in longer branched linkers may improve solubility and reduce aggregation.
Pharmacokinetics (PK)	Generally shorter half-life	Slower clearance rates and higher plasma concentrations over time.[1][2]	The branched "pendant" configuration provides a superior shielding effect, leading to increased circulation time.[1][2]
Aggregation	More prone to aggregation with hydrophobic payloads	Reduced aggregation tendencies	The hydrophilic PEG chains in a branched structure can effectively mask the hydrophobicity of the payload.[2]

The Influence of PEG Chain Length on Bioconjugate Performance

The length of the PEG spacer within the azide (B81097) linker is a critical parameter that can be fine-tuned to optimize the properties of the bioconjugate.

PEG Linker Length	Impact on Drug-to-Antibody Ratio (DAR)	Impact on In Vitro Cytotoxicity (IC50)	Impact on In Vivo Half-Life	Key Observations
No PEG Linker	Variable, often lower with hydrophobic payloads[3]	Can be highly potent, but may suffer from poor solubility[3]	Shorter	More susceptible to clearance from the body.[3]
Short-Chain PEG (e.g., PEG2, PEG3, PEG4)	Generally allows for higher and more consistent DAR[3]	Often associated with high in vitro potency[3]	Moderate	Provides a balance of hydrophilicity and a defined spacer length.[3]
Long-Chain PEG (e.g., PEG12, PEG24, PEG45)	Can maintain high DAR	May lead to reduced cytotoxicity[3]	Significantly extended	The increased hydrodynamic radius slows renal clearance.[4][5]

Azide Reactivity in Click Chemistry

The azide group's primary function is its participation in click chemistry, most notably the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). The nature of the azide itself can influence reaction efficiency.

Azide Type	Typical Reaction	Relative Reaction Rate in CuAAC	Key Characteristics
Aliphatic Azides (e.g., Azido-PEG-NHS ester)	CuAAC & SPAAC	High	Flexible, imparts water solubility, and generally stable.[6]
Aromatic Azides (e.g., 3-azido-5-(azidomethyl)benzoic acid)	CuAAC & SPAAC	Moderate to High	The aromatic core is hydrophobic, but can be functionalized to increase solubility.[6]
Chelating Azides (e.g., Picolyl Azides)	CuAAC	Significantly Enhanced	The chelating moiety coordinates with the copper catalyst, increasing reaction rates.[6]
Sulfonyl Azides	CuAAC & SPAAC	Generally Lower	Less reactive in both CuAAC and SPAAC compared to alkyl and aryl azides.[7]

Experimental Protocols

Detailed methodologies are crucial for reproducible bioconjugation. Below are representative protocols for the key reactions involving azide-PEG linkers.

Protocol 1: General Procedure for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Protein Labeling

This protocol outlines the general steps for conjugating an azide-functionalized protein with an alkyne-containing molecule.

Materials:

• Azide-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4)

• Alkyne-functionalized payload

• Copper(II) sulfate (B86663) (CuSO₄)

• Reducing agent (e.g., sodium ascorbate)

• Copper-chelating ligand (e.g., THPTA)

Procedure:

• Prepare a stock solution of the alkyne-functionalized payload in a compatible solvent (e.g., DMSO).

• In a reaction vessel, combine the azide-functionalized protein with the alkyne-payload.

• Prepare a fresh solution of the copper catalyst by mixing CuSO₄ and the chelating ligand.

• Add the reducing agent to the reaction mixture, followed by the copper catalyst solution.

• Allow the reaction to proceed at room temperature for 1-4 hours.

• Purify the resulting bioconjugate using an appropriate method, such as size exclusion chromatography or dialysis, to remove unreacted components and the catalyst.

Protocol 2: General Workflow for Antibody-Drug Conjugate (ADC) Synthesis using a Bifunctional Azide Linker

This workflow describes the synthesis of an ADC using a linker containing both an amine-reactive group (e.g., NHS ester) and an azide.

Workflow:

• Antibody Modification: React the antibody with the Azide-PEG-NHS ester linker in a suitable buffer (e.g., PBS, pH 7.4-8.0). The NHS ester will form a stable amide bond with lysine (B10760008) residues on the antibody.

• Purification: Remove the excess linker using a purification method such as dialysis or size exclusion chromatography.

• Click Chemistry Conjugation: React the azide-functionalized antibody with an alkyne-functionalized cytotoxic drug using either CuAAC or SPAAC conditions.

• Final Purification: Purify the final ADC to remove any unreacted drug and other reagents.

Visualizing Bioconjugation Workflows

Diagrams can help clarify the complex processes involved in bioconjugation.

Caption: A simplified workflow for the synthesis of an Antibody-Drug Conjugate (ADC) using an Azide-PEG-NHS ester linker.

Caption: Logical relationships between azide-PEG linker architecture, performance metrics, and application considerations in bioconjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. purepeg.com [purepeg.com]
• 5. purepeg.com [purepeg.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to In Vitro Stability Assays for AZD-PEG2-Azide-Linked Drugs

For researchers, scientists, and drug development professionals, the in vitro stability of an antibody-drug conjugate (ADC) is a critical parameter that profoundly influences its therapeutic index. A stable linker is essential to prevent the premature release of the cytotoxic payload in systemic circulation, which can lead to off-target toxicity and reduced efficacy. This guide provides an objective comparison of in vitro stability assays for ADCs, with a focus on drugs linked via AZD-PEG2-Azide, and contrasts their expected performance with other common linker technologies, supported by experimental data and detailed methodologies.

The AZD-PEG2-Azide linker is utilized in "click chemistry," a bio-orthogonal conjugation method that forms a highly stable triazole linkage.[1][2] This covalent bond is known for its resistance to enzymatic and chemical degradation, suggesting a high stability profile for ADCs constructed with this technology.[1] This guide will delve into the standard assays used to quantify this stability and compare it to other widely used linkers.

Comparative In Vitro Stability Data

The stability of an ADC linker is typically assessed in various biological matrices to mimic physiological conditions. The most common in vitro assays are plasma stability and microsomal stability. The following tables summarize representative quantitative data for different linker types.

Note on AZD-PEG2-Azide Data: While the triazole linkage formed via click chemistry is widely reported as being highly stable, specific head-to-head quantitative in vitro stability data for ADCs using the AZD-PEG2-Azide linker against other linkers is not extensively available in the public domain. The stability of the triazole ring itself is very high, making it resistant to both acidic and basic hydrolysis, as well as enzymatic degradation.[1] Therefore, for the purpose of this comparison, its stability is qualitatively described as "Very High."

Table 1: Comparative Plasma Stability of Various ADC Linkers

Linker Type	ADC Model/Payload	Matrix	Time (hours)	Remaining Conjugated Drug (%)	Reference
AZD-PEG2-Azide (Triazole)	Representative ADC	Human Plasma	168	Very High (Expected)	[1]
Val-Cit-PABC	Trastuzumab-MMAF	Human Plasma	672 (28 days)	>95%	[][4]
Val-Cit-PABC	Trastuzumab-MMAF	Mouse Plasma	336 (14 days)	<5%	[]
Hydrazone	Phenylketone-derived	Human Plasma	48	~50% (t½ ≈ 2 days)	[5]
Disulfide	Representative ADC	Human Plasma	36	~50% (t½ ≈ 36 hours)	[6]
SMCC (Non-cleavable)	Trastuzumab-DM1	Mouse Plasma	249.6	~50% (t½ ≈ 10.4 days)	[5]

Table 2: Comparative Microsomal Stability of Payloads Released from Different Linkers

Linker-Payload Type	Species	Intrinsic Clearance (CLint) (µL/min/mg protein)	Half-life (t½) (min)	Reference
Released Azide-linked Payload	Human	Data not publicly available	Data not publicly available
Val-Cit-PABC-MMAE	Human	Low	> 60	General Expectation
DM1 (from SMCC linker)	Human	Moderate	~30-60	General Expectation
Doxorubicin (from Hydrazone)	Human	High	< 30	General Expectation

Key In Vitro Stability Assays and Experimental Protocols

A thorough evaluation of an ADC's in vitro stability is crucial for predicting its in vivo behavior. The two primary assays are plasma stability and microsomal stability.

Plasma Stability Assay

This assay evaluates the stability of the ADC in plasma from various species (e.g., human, mouse, rat) to assess premature drug release in circulation.

Objective: To determine the rate of drug deconjugation from the antibody in plasma over time.

Experimental Protocol:

• Preparation: An ADC stock solution is prepared and spiked into fresh or frozen plasma from the desired species (e.g., human, mouse) to a final concentration of typically 100 µg/mL.

• Incubation: The plasma-ADC mixture is incubated at 37°C with gentle agitation.

• Time Points: Aliquots are collected at various time points (e.g., 0, 6, 24, 48, 72, 168 hours).

• Sample Processing: To stop the reaction and precipitate plasma proteins, an ice-cold solvent like acetonitrile (B52724) is added to the aliquots. The samples are then centrifuged to separate the supernatant containing the released payload from the protein pellet containing the intact ADC.

• Analysis: The amount of intact ADC and/or released payload is quantified.

  • Intact ADC Quantification: The drug-to-antibody ratio (DAR) can be measured over time using techniques like Hydrophobic Interaction Chromatography (HIC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A decrease in DAR indicates linker cleavage.

  • Released Payload Quantification: The concentration of the free payload in the supernatant is measured by LC-MS/MS.

Microsomal Stability Assay

This assay assesses the metabolic stability of the ADC's payload once it is released inside the cell. Liver microsomes contain a high concentration of drug-metabolizing enzymes, primarily Cytochrome P450s (CYPs).

Objective: To determine the metabolic clearance rate of the released payload.

Experimental Protocol:

• Preparation: Liver microsomes from the desired species (e.g., human, rat) are thawed and diluted in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Incubation Mixture: The test compound (the released payload) is added to the microsomal solution. The final concentration is typically 1-10 µM.

• Reaction Initiation: The metabolic reaction is initiated by adding a nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (NADPH) regenerating system. A control incubation without NADPH is also run to assess non-NADPH mediated metabolism. The mixture is incubated at 37°C.

• Time Points: Aliquots are taken at several time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile or methanol) containing an internal standard.

• Sample Processing: The samples are centrifuged to pellet the precipitated proteins.

• Analysis: The supernatant is analyzed by LC-MS/MS to quantify the remaining concentration of the parent compound over time. From this data, the half-life (t½) and intrinsic clearance (CLint) are calculated.

Visualizing Experimental Workflows

To better illustrate the processes described, the following diagrams were generated using Graphviz (DOT language).

Caption: Workflow for the in vitro plasma stability assay.

Caption: Workflow for the in vitro microsomal stability assay.

Conclusion

The in vitro stability of an ADC is a cornerstone of its preclinical evaluation. The AZD-PEG2-Azide linker, which forms a robust triazole bond via click chemistry, is anticipated to confer exceptional stability to ADCs, minimizing premature drug release and its associated toxicities. While direct quantitative comparisons are not always publicly available, the inherent chemical stability of the triazole linkage suggests a significant advantage over more labile linkers, particularly those sensitive to pH or specific enzymes present in plasma. The detailed protocols for plasma and microsomal stability assays provided herein offer a standardized framework for researchers to evaluate and compare the stability profiles of their ADC candidates, ensuring that only the most robust and promising constructs advance toward clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Benchmarking AZD-PEG2-Azide performance against industry standards

For researchers, scientists, and drug development professionals navigating the complexities of bioconjugation, the choice of a linker is a critical determinant of the efficacy, stability, and pharmacokinetic profile of the final conjugate. This guide provides an objective, data-driven comparison of AZD-PEG2-Azide, a short-chain polyethylene (B3416737) glycol (PEG) linker, against industry-standard alternatives. By presenting quantitative performance data, detailed experimental protocols, and clear visual representations of underlying mechanisms, this guide aims to facilitate informed decision-making in the selection of optimal linker technologies for applications such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Performance Comparison: AZD-PEG2-Azide vs. Industry Standards

The performance of a linker in bioconjugation is evaluated based on several key parameters, including the efficiency of the conjugation reaction, the stability of the resulting conjugate, its in vitro potency, and its in vivo pharmacokinetic properties. This section compares AZD-PEG2-Azide, a hydrophilic linker enabling "click chemistry," with a classic non-PEGylated, amine-reactive linker, Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC), and a longer-chain PEGylated azide (B81097) linker for a comprehensive benchmark.

Data Presentation

The following tables summarize the key performance indicators for AZD-PEG2-Azide and its alternatives. The data for the azide-PEG2 linker is representative of short-chain azide-PEG linkers used in copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC).

Table 1: Comparison of Conjugation Efficiency and Drug-to-Antibody Ratio (DAR)

Linker Type	Target Functional Group	Reaction Type	Typical Reaction Time	Typical Yield	Achievable DAR	Key Findings
AZD-PEG2-Azide	Alkyne (terminal or strained)	Click Chemistry (CuAAC/SPAAC)	0.5 - 4 hours	>95%[1]	High and consistent[2]	The hydrophilic PEG spacer can improve the solubility of the payload, facilitating a more efficient conjugation process and reducing aggregation.[2]
SMCC	Thiol	Maleimide chemistry	2 - 8 hours	>90%	Variable, often lower with hydrophobic payloads	Hydrophobic interactions can lead to aggregation and lower conjugation efficiency, especially with hydrophobic payloads.
Azide-PEG8-Linker	Alkyne (terminal or strained)	Click Chemistry (CuAAC/SPAAC)	0.5 - 4 hours	>95%	High and consistent	Longer PEG chains can further enhance solubility, which may be beneficial for highly hydrophobic payloads.

Table 2: In Vitro Cytotoxicity of Antibody-Drug Conjugates

Linker Type	Typical IC50 Range	Key Findings
AZD-PEG2-Azide	High potency (low nM range)	Short-chain PEG linkers are associated with high in vitro potency, comparable to non-PEGylated linkers.[2][3]
SMCC	High potency (low nM range)	Often serves as a benchmark for high in vitro potency due to the direct linkage of the payload.
Azide-PEG8-Linker	Potency can be slightly reduced	Longer PEG chains can sometimes lead to a reduction in in vitro cytotoxicity, potentially due to steric hindrance.[3]

Table 3: Pharmacokinetic (PK) Profile of Antibody-Drug Conjugates

Linker Type	Typical Clearance Rate	Typical Half-life	Key Findings
AZD-PEG2-Azide	Faster clearance	Shorter	ADCs with PEG linkers smaller than PEG8 may exhibit more rapid clearance from circulation.[4]
SMCC	Slower clearance	Longer	Non-cleavable linkers like SMCC generally contribute to a longer half-life and greater plasma stability.[5]
Azide-PEG8-Linker	Slower clearance	Longer	Increasing the PEG linker length generally leads to a longer circulation half-life and improved pharmacokinetic profile.[6][7]

Experimental Protocols

Detailed methodologies are essential for the accurate evaluation and comparison of bioconjugation linkers. The following are representative protocols for key experiments cited in the performance comparison.

Protocol 1: General Procedure for Antibody Conjugation via Click Chemistry (SPAAC)

This protocol describes the conjugation of an azide-functionalized antibody with a DBCO-containing payload, a common application for linkers like AZD-PEG2-Azide.

• Antibody Preparation:

  • The antibody of interest should be in an amine-free buffer (e.g., PBS, pH 7.2-8.0) at a concentration of 1-10 mg/mL.

  • If necessary, perform a buffer exchange using a desalting column.

• Azide Functionalization of the Antibody:

  • Prepare a stock solution of an amine-reactive azide linker (e.g., Azide-PEG-NHS ester) in anhydrous DMSO or DMF.

  • Add a 5- to 20-fold molar excess of the azide linker to the antibody solution.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C.

  • Remove excess, unreacted linker using a desalting column.

• Payload Conjugation:

  • Prepare a stock solution of the DBCO-functionalized payload in an appropriate solvent (e.g., DMSO).

  • Add a 3- to 5-fold molar excess of the DBCO-payload to the azide-modified antibody.

  • Incubate the reaction at room temperature for 4-12 hours or at 4°C overnight.

• Purification and Characterization:

  • Purify the final ADC using size-exclusion chromatography (SEC) to remove unreacted payload.

  • Characterize the ADC to determine the Drug-to-Antibody Ratio (DAR) using Hydrophobic Interaction Chromatography (HIC) or UV-Vis spectroscopy.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This assay is used to determine the potency of the ADC in killing target cancer cells.

• Cell Seeding:

  • Plate target cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• ADC Treatment:

  • Prepare serial dilutions of the ADC, a non-targeted control ADC, and the free payload in cell culture medium.

  • Add the dilutions to the respective wells and incubate for 72-96 hours.

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization and Absorbance Reading:

  • Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Plot cell viability against the logarithm of the ADC concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 3: In Vivo Pharmacokinetic Study

This study evaluates the stability and clearance of the ADC in an animal model.

• Animal Dosing:

  • Administer the ADC intravenously to a cohort of mice or rats at a specified dose.

• Blood Sampling:

  • Collect blood samples at various time points post-administration (e.g., 0, 1, 6, 24, 48, 96, 168 hours).

  • Process the blood to obtain plasma.

• Sample Analysis:

  • Quantify the concentration of the intact ADC in the plasma samples using an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis:

  • Plot the plasma concentration of the ADC over time to determine key pharmacokinetic parameters, including clearance rate and half-life.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows relevant to the use of AZD-PEG2-Azide and its alternatives.

Caption: General experimental workflow for ADC development and testing.

Caption: Generalized signaling pathway for ADC-mediated cell killing.

Caption: Comparison of CuAAC and SPAAC click chemistry mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. labinsights.nl [labinsights.nl]
• 7. adcreview.com [adcreview.com]

A Head-to-Head Showdown: Selecting the Optimal Crosslinker for Your Application

For researchers, scientists, and drug development professionals, the choice of a chemical crosslinker is a critical decision that can profoundly influence the outcome of an experiment. Whether the goal is to elucidate protein-protein interactions, develop a potent antibody-drug conjugate (ADC), or immobilize a protein onto a surface, the properties of the crosslinker—from its reactive groups and spacer arm length to its cleavability and solubility—are paramount. This guide provides an objective comparison of different crosslinkers for specific applications, supported by experimental data and detailed methodologies to inform your selection process.

Case Study 1: Antibody-Drug Conjugates - Cleavable vs. Non-Cleavable Linkers

The linker in an ADC is a key determinant of its therapeutic index, governing both its stability in circulation and the efficiency of payload release within the target cancer cell. The two primary categories of linkers, cleavable and non-cleavable, offer distinct advantages and disadvantages.

Cleavable linkers are designed to release the cytotoxic payload upon encountering specific conditions within the tumor microenvironment or inside the cancer cell, such as the presence of certain enzymes or a lower pH.[1] This can lead to a "bystander effect," where the released drug can kill neighboring antigen-negative tumor cells.[1] Non-cleavable linkers, on the other hand, release the payload only after the antibody is fully degraded in the lysosome.[2] This generally results in greater plasma stability and reduced off-target toxicity.[2]

Data Presentation: In Vitro Cytotoxicity and Plasma Stability

The following tables summarize the in vitro performance of ADCs constructed with different linker technologies.

Table 1: In Vitro Cytotoxicity of Trastuzumab-MMAE ADCs against HER2+ SK-BR-3 Cells
Linker Type	Linker
Cleavable (Enzymatic)	Val-Cit (vc)
Cleavable (Enzymatic)	Phe-Lys
Non-cleavable	SMCC

Table 2: Plasma Stability of Different ADC Linkers
Linker Type	Specific Linker	Incubation Time (days)	% Payload Remaining
Cleavable (Hydrazone)	AcButDMH	7	~20
Cleavable (Disulfide)	SPP	7	~50
Non-cleavable	SMCC	7	>95

Experimental Protocols

In Vitro Cytotoxicity Assay:

• Seed HER2-positive SK-BR-3 cells in a 96-well plate at a density of 5,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the ADCs (Trastuzumab-vc-MMAE, Trastuzumab-Phe-Lys-MMAE, and Trastuzumab-SMCC-MMAE) in cell culture medium.

• Remove the existing medium from the cells and add 100 µL of the diluted ADCs to the respective wells.

• Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Assess cell viability using a standard MTS assay according to the manufacturer's instructions.

• Calculate the IC50 values by fitting the dose-response data to a four-parameter logistic model.

Plasma Stability Assay:

• Incubate the ADCs in human plasma at 37°C.

• At designated time points (e.g., 0, 1, 3, 5, and 7 days), collect aliquots of the plasma samples.

• Extract the ADCs from the plasma using affinity chromatography.

• Analyze the extracted ADCs by HPLC to determine the percentage of intact ADC remaining.

Visualization

Caption: Mechanisms of action for cleavable and non-cleavable ADCs.

Case Study 2: Protein Immobilization - Comparing Amine-Reactive Crosslinkers

The covalent immobilization of proteins onto solid supports is a fundamental technique in the development of biosensors, microarrays, and diagnostic assays. Amine-reactive crosslinkers are frequently used for this purpose due to the abundance of primary amines on protein surfaces.[3] The choice of crosslinker can significantly impact the immobilization efficiency and the biological activity of the immobilized protein.

This case study compares the performance of three common homobifunctional amine-reactive crosslinkers with varying spacer arm lengths and solubility: Disuccinimidyl suberate (B1241622) (DSS), Bis(sulfosuccinimidyl) suberate (BS3), and Disuccinimidyl glutarate (DSG). DSS is water-insoluble, while BS3 is its water-soluble counterpart.[4][5] DSG has a shorter spacer arm than DSS and BS3.[6]

Data Presentation: Immobilization Efficiency of Horseradish Peroxidase (HRP)

Table 3: Comparison of HRP Immobilization on an Amine-Functionalized Surface
Crosslinker	Spacer Arm Length (Å)	Immobilization Yield (%)
DSS	11.4	65
BS3	11.4	85
DSG	7.7	55

Experimental Protocols

Protein Immobilization:

• Prepare a 1 mg/mL solution of HRP in phosphate-buffered saline (PBS), pH 7.4.

• Prepare 10 mM stock solutions of DSS and DSG in dimethyl sulfoxide (B87167) (DMSO) and a 10 mM stock solution of BS3 in water.[7]

• Activate the amine-functionalized surface by incubating with a 1 mM solution of the respective crosslinker for 30 minutes at room temperature.

• Wash the surface three times with PBS to remove excess crosslinker.

• Add the HRP solution to the activated surface and incubate for 2 hours at room temperature.

• Wash the surface thoroughly with PBS containing 0.05% Tween 20 to remove non-covalently bound protein.

• Determine the amount of immobilized HRP by measuring the absorbance of the initial and unbound protein solutions at 280 nm.

Visualization

Caption: Workflow for protein immobilization using amine-reactive crosslinkers.

Case Study 3: Preserving Protein Complexes During Cell Lysis for Immunoprecipitation

Studying protein-protein interactions often requires the isolation of intact protein complexes from cell lysates. However, weak or transient interactions can be disrupted during the lysis process.[8] Chemical crosslinking prior to cell lysis can covalently stabilize these interactions, allowing for their subsequent purification and analysis by co-immunoprecipitation (Co-IP).[9]

This case study compares the efficiency of two crosslinkers, the membrane-permeable DSS and the membrane-impermeable BS3, in preserving the interaction between two hypothetical cytoplasmic proteins, Protein A and Protein B, during cell lysis and Co-IP.

Data Presentation: Co-Immunoprecipitation Yield of Protein B

Table 4: Relative Yield of Co-Immunoprecipitated Protein B
Crosslinker	Relative Yield of Protein B (%)
No Crosslinker	15
DSS	100
BS3	25

Experimental Protocols

In Vivo Crosslinking and Immunoprecipitation:

• Culture cells expressing tagged Protein A and Protein B to 80-90% confluency.

• Wash the cells twice with ice-cold PBS.

• For the crosslinking conditions, incubate the cells with 1 mM DSS or 1 mM BS3 in PBS for 30 minutes at room temperature.[10] For the "No Crosslinker" control, incubate with PBS alone.

• Quench the crosslinking reaction by adding Tris-HCl (pH 7.5) to a final concentration of 20 mM and incubating for 15 minutes.

• Lyse the cells in RIPA buffer containing protease inhibitors.

• Clarify the lysates by centrifugation.

• Perform immunoprecipitation of Protein A using an anti-tag antibody conjugated to magnetic beads.

• Wash the beads extensively to remove non-specifically bound proteins.

• Elute the protein complexes from the beads.

• Analyze the eluates by SDS-PAGE and Western blotting using antibodies against Protein B to determine the relative amount of co-immunoprecipitated protein.

Visualization

Caption: Workflow for co-immunoprecipitation with in vivo crosslinking.

References

• 1. SMCC and Sulfo-SMCC for Cross-Linking and Conjugation [biosyn.com]
• 2. benchchem.com [benchchem.com]
• 3. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 4. interchim.fr [interchim.fr]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. interchim.fr [interchim.fr]
• 8. DSP-crosslinking and Immunoprecipitation to Isolate Weak Protein Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. labs.biology.ucsd.edu [labs.biology.ucsd.edu]
• 10. Immunoprecipitation Crosslinking | Thermo Fisher Scientific - HK [thermofisher.com]

Evaluating the Impact of PEG Linker Length on Conjugate Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The design of the linker in a bioconjugate, such as an antibody-drug conjugate (ADC), is a critical determinant of its therapeutic index. Among various linker technologies, polyethylene (B3416737) glycol (PEG) linkers are widely utilized for their ability to modulate the physicochemical and pharmacological properties of the conjugate.[1] The length of the PEG chain can profoundly influence a conjugate's solubility, stability, pharmacokinetics (PK), and ultimately, its efficacy and toxicity profile. This guide provides an objective comparison of how different PEG linker lengths affect key conjugate properties, supported by experimental data and detailed methodologies.

The Balancing Act: Why PEG Linker Length Matters

Incorporating hydrophilic PEG linkers can mitigate issues associated with hydrophobic payloads, such as aggregation and rapid clearance from circulation, thereby enabling higher drug-to-antibody ratios (DARs) without compromising the conjugate's properties.[1][2] However, the choice of PEG linker length represents a balance between enhancing pharmacokinetic properties and maintaining potent biological activity.[1] While longer PEG linkers generally improve PK and in vivo efficacy, they may also introduce steric hindrance, potentially reducing binding affinity and in vitro potency.[3][4] The optimal PEG linker length is often specific to the antibody, payload, and target, necessitating empirical evaluation.[1]

Data Presentation: Comparative Analysis of PEG Linker Length

The following tables summarize quantitative data from various studies, comparing key performance metrics across different PEG linker lengths.

Table 1: Impact of PEG Linker Length on Pharmacokinetics (PK)

Conjugate Type	PEG Linker Length	Half-life (t½)	Clearance (CL)	Key Finding
Affibody-Drug Conjugate	4 kDa	2.5-fold increase vs. non-PEGylated	-	Longer PEG chains significantly improve half-life.[3]
Affibody-Drug Conjugate	10 kDa	11.2-fold increase vs. non-PEGylated	-	The 10 kDa PEG provided a more substantial extension of half-life compared to the 4 kDa PEG.[3]
Chitosan Nanoparticles	750 Da, 2000 Da, 5000 Da	Increased with MW	Decreased with MW	Both longer PEG chains and higher surface density led to prolonged drug circulation.[5]
Poly l-Lysine Dendrimers	Varied	Dependent on total MW	Dependent on total MW	Plasma half-life was markedly dependent on the total molecular weight of the PEGylated dendrimer, not specifically the PEG chain length alone.[6]

Table 2: Impact of PEG Linker Length on In Vitro Cytotoxicity

Conjugate Type	PEG Linker Length	Change in Cytotoxicity (IC50)	Key Finding
Affibody-Drug Conjugate	4 kDa	~6.5-fold reduction	Longer PEG chains can negatively affect the in vitro cytotoxicity of the conjugates.[3]
Affibody-Drug Conjugate	10 kDa	~22.5-fold reduction	The reduction in cytotoxicity was more pronounced with the longer 10 kDa PEG chain.[3]
HER2-targeted drug conjugates	4 kDa	~4.5-fold reduction	Insertion of longer PEG chains led to a reduction in in vitro cytotoxicity.[2][4]
HER2-targeted drug conjugates	10 kDa	~22-fold reduction	This highlights a potential trade-off between improved PK and reduced in vitro potency.[2][4]

Table 3: Qualitative Comparison of Different PEG Linker Length Categories

PEG Linker Length	Advantages	Disadvantages	Best Suited For
Short (e.g., PEG4, PEG8)	- May favor ADC stability[1]- Minimal steric hindrance[7]	- Less impact on improving solubility and PK of hydrophobic payloads[1]	- Conjugates with inherently good PK- Applications where minimal alteration of the parent molecule is desired
Medium (e.g., PEG24)	- Balance between improved PK and retained potency[8]	- May still have some limitations for highly hydrophobic payloads	- General applications requiring a moderate improvement in PK without significant loss of activity
Long (e.g., >2 kDa)	- Significantly enhances PK properties[2][3]- Improves solubility of hydrophobic payloads[2]- Reduces immunogenicity[7]	- Potential for reduced in vitro potency due to steric hindrance[3][4]- May decrease binding affinity[4]	- Conjugates with poor PK profiles- Highly hydrophobic payloads- Applications requiring long circulation times

Mandatory Visualization

Caption: Experimental workflow for evaluating PEGylated bioconjugates.

Caption: Impact of PEG linker length on conjugate properties.

Experimental Protocols

Detailed methodologies are crucial for the successful design and evaluation of bioconjugates with PEG linkers.

Aggregation Analysis by Size Exclusion Chromatography (SEC)

Objective: To determine the presence of high molecular weight species (aggregates) in the purified conjugate solution.

Materials:

• SEC column (e.g., Agilent AdvanceBio SEC)

• HPLC system (e.g., Agilent 1260 Infinity II Bio-inert LC)[9]

• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or other suitable buffer. For ADCs, an organic modifier like acetonitrile (B52724) may be needed to suppress hydrophobic interactions.[10]

• Bioconjugate sample

Procedure:

• System Equilibration: Equilibrate the SEC column with the mobile phase at a constant flow rate until a stable baseline is achieved.

• Sample Preparation: Dilute the bioconjugate sample to a suitable concentration (e.g., 1 mg/mL) in the mobile phase.[10]

• Injection: Inject a defined volume of the sample onto the column.

• Elution: Elute the sample isocratically with the mobile phase.

• Detection: Monitor the elution profile using a UV detector at 280 nm.

• Data Analysis: Integrate the peaks in the chromatogram. The main peak corresponds to the monomeric conjugate, while earlier eluting peaks represent aggregates. Calculate the percentage of aggregate formation.

Thermal Stability by Differential Scanning Calorimetry (DSC)

Objective: To determine the thermal transition midpoint (Tm) of the conjugate, which is an indicator of its conformational stability.

Materials:

• Differential Scanning Calorimeter

• Bioconjugate sample

• Dialysis buffer (to be used as the reference)

Procedure:

• Sample Preparation: Dialyze the sample against the buffer that will be used as the reference for the experiment.[11] Adjust the protein concentration to approximately 1 mg/mL.[12]

• Instrument Setup: Start the DSC instrument and set the experimental parameters (e.g., start temperature 20°C, end temperature 100°C, scan rate 60°C/hr).[11][12]

• Loading: Load the sample and reference buffer into their respective cells.

• Scanning: Perform the temperature scan. It is recommended to run a buffer-buffer baseline scan first.[12]

• Data Analysis: Analyze the resulting thermogram to determine the Tm, the temperature at which 50% of the protein is unfolded. A higher Tm indicates greater thermal stability.

Binding Affinity by Enzyme-Linked Immunosorbent Assay (ELISA)

Objective: To measure the binding affinity of the PEGylated conjugate to its target antigen.

Materials:

• High-binding 96-well ELISA plates

• Recombinant target antigen

• PEGylated conjugate and unconjugated antibody (as control)

• Blocking buffer (e.g., PBS with 1% BSA)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Plate reader

Procedure:

• Coating: Coat the ELISA plate wells with the target antigen diluted in PBS and incubate overnight at 4°C.[13]

• Washing: Wash the plate with wash buffer to remove unbound antigen.

• Blocking: Add blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.[14]

• Sample Incubation: Add serial dilutions of the PEGylated conjugate and control antibody to the wells and incubate for 2 hours at room temperature.[13]

• Washing: Wash the plate as described in step 2.

• Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.[13]

• Washing: Wash the plate as described in step 2.

• Development: Add TMB substrate and incubate in the dark until a color develops.[15]

• Stopping: Stop the reaction by adding the stop solution.

• Reading: Read the absorbance at 450 nm using a plate reader.

• Data Analysis: Plot the absorbance values against the conjugate concentration and fit the data to a binding curve to determine the EC50.

In Vitro Cytotoxicity by MTT Assay

Objective: To determine the cytotoxic potency (IC50) of the conjugate on target-expressing cancer cells.

Materials:

• Target-expressing cancer cell line

• Complete cell culture medium

• 96-well cell culture plates

• PEGylated conjugate, unconjugated antibody, and free drug

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[3]

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density and incubate overnight.[3]

• Treatment: Treat the cells with serial dilutions of the conjugate, unconjugated antibody, and free drug. Include untreated cells as a control. Incubate for a period relevant to the drug's mechanism of action (e.g., 72-96 hours).[3]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.[1]

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan (B1609692) crystals.[1]

• Reading: Measure the absorbance at 570 nm.[3]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the conjugate concentration and fit to a dose-response curve to determine the IC50 value.[1]

In Vivo Pharmacokinetic (PK) Study

Objective: To determine the pharmacokinetic parameters (e.g., half-life, clearance) of the PEGylated conjugate in an animal model.

Materials:

• Animal model (e.g., mice, rats)

• PEGylated conjugate

• Dosing and blood collection equipment

• Analytical method for conjugate quantification (e.g., ELISA, LC-MS)

Procedure:

• Dosing: Administer a single intravenous (IV) dose of the PEGylated conjugate to the animals.[5]

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 5 min, 1 hr, 4 hr, 24 hr, 48 hr, etc.) post-injection.[5]

• Plasma Preparation: Process the blood samples to obtain plasma.

• Quantification: Measure the concentration of the conjugate in the plasma samples using a validated analytical method.

• Data Analysis: Plot the plasma concentration versus time and use pharmacokinetic modeling software to calculate key PK parameters such as half-life (t½), area under the curve (AUC), and clearance (CL).[16]

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 3. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics and Biodistribution of Pegylated Methotrexate after IV Administration to Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]
• 8. abcam.com [abcam.com]
• 9. agilent.com [agilent.com]
• 10. lcms.cz [lcms.cz]
• 11. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nist.gov [nist.gov]
• 13. mabtech.com [mabtech.com]
• 14. genfollower.com [genfollower.com]
• 15. google.com [google.com]
• 16. Pharmacokinetics of 40 kDa Polyethylene glycol (PEG) in mice, rats, cynomolgus monkeys and predicted pharmacokinetics in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Analysis of PEGylated Azide Click Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reaction kinetics of azide (B81097) compounds in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions. Due to the limited availability of specific kinetic data for "AZD-PEG2-Azide" in peer-reviewed literature, this guide will focus on the kinetic analysis of a representative short-chain polyethylene (B3416737) glycol (PEG) azide, referred to as PEG2-Azide, and compare its expected reactivity with other commonly used azide reagents. The supporting experimental data is synthesized from published studies on similar compounds.

Executive Summary

The choice between CuAAC and SPAAC for bioconjugation and other applications hinges on a trade-off between reaction speed, biocompatibility, and the steric nature of the reacting partners. CuAAC generally offers very fast reaction rates but is limited in in vivo applications due to the cytotoxicity of the copper catalyst.[1] In contrast, SPAAC is a catalyst-free reaction with excellent biocompatibility, making it ideal for live-cell and in vivo studies, though its kinetics are highly dependent on the structure of both the cyclooctyne (B158145) and the azide.[1] The presence of a PEG linker, such as in PEG2-Azide, is generally not expected to significantly alter the intrinsic reactivity of the azide group but can influence reaction kinetics through steric effects and altered solubility.

Comparative Kinetic Analysis

The following table summarizes the second-order rate constants for the reaction of different azides with various alkynes in both CuAAC and SPAAC reactions. These values are indicative and can vary based on the specific reaction conditions such as solvent, temperature, and ligand used (for CuAAC).

Azide Compound	Reaction Type	Alkyne Partner	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Reference
Representative PEG2-Azide (Primary Azide)	CuAAC	Terminal Alkyne	~1 - 100
SPAAC	Bicyclononyne (BCN)	~0.01 - 0.1	[2]
SPAAC	Dibenzocyclooctyne (DBCO/ADIBO)	~0.1 - 1.0	[1]
Benzyl (B1604629) Azide (Primary Azide)	CuAAC	Terminal Alkyne	~1 - 100
SPAAC	Bicyclononyne (BCN)	0.024
SPAAC	Dibenzocyclooctyne (ADIBO)	0.90	[1]
2-Azidopropanol (Secondary Azide)	SPAAC	Bicyclononyne (BCN)	0.012	[1]
SPAAC	Dibenzocyclooctyne (ADIBO)	0.25	[1]
2-Azido-2-methylpropanol (Tertiary Azide)	SPAAC	Bicyclononyne (BCN)	0.013	[1]
SPAAC	Dibenzocyclooctyne (ADIBO)	4.7 x 10⁻⁶	[1]

Key Observations:

• CuAAC reactions are generally significantly faster than SPAAC reactions. The rate constants for CuAAC are typically in the range of 1 to 100 M⁻¹s⁻¹, while SPAAC rates vary widely from 10⁻⁶ to 1 M⁻¹s⁻¹ depending on the reactants.[1][3]

• The structure of the cyclooctyne in SPAAC has a dramatic effect on the reaction rate. More strained cyclooctynes like DBCO (ADIBO) react much faster with primary and secondary azides compared to the less strained BCN.[1]

• Steric hindrance on the azide has a profound impact on SPAAC kinetics, especially with sterically demanding cyclooctynes. While primary and secondary azides show comparable reactivity with BCN, the reaction of a tertiary azide with the more sterically hindered ADIBO is five orders of magnitude slower than that of a primary azide.[1]

• PEGylated azides, being primary azides, are expected to exhibit reaction kinetics similar to other primary azides like benzyl azide. The PEG chain may have a minor influence on the reaction rate due to steric bulk or altered solvation, but the primary nature of the azide is the dominant factor.

Experimental Protocols

A detailed protocol for determining the second-order rate constant of an azide-alkyne cycloaddition reaction is provided below. This protocol can be adapted for both CuAAC and SPAAC reactions and is typically monitored using techniques like ¹H NMR or UV-Vis spectroscopy.[4][5]

Objective: To determine the second-order rate constant (k₂) for the reaction between an azide and an alkyne.

Materials:

• Azide of interest (e.g., PEG2-Azide)

• Alkyne of interest (e.g., a terminal alkyne for CuAAC or a cyclooctyne for SPAAC)

• For CuAAC:

  • Copper(II) sulfate (B86663) (CuSO₄)

  • Sodium ascorbate (B8700270)

  • Copper-stabilizing ligand (e.g., THPTA or TBTA)

• Deuterated solvent for NMR analysis (e.g., DMSO-d₆, CD₃CN) or a suitable solvent for UV-Vis analysis.

• Internal standard for quantitative NMR (qNMR) (e.g., dimethyl sulfone)

• NMR spectrometer or UV-Vis spectrophotometer

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of the azide, alkyne, and internal standard in the chosen deuterated solvent at known concentrations.

  • For CuAAC, prepare stock solutions of CuSO₄, sodium ascorbate, and the ligand.

• Reaction Setup:

  • In an NMR tube or a cuvette, combine the azide solution and the internal standard.

  • For CuAAC, add the CuSO₄ and ligand solutions.

  • Initiate the reaction by adding the alkyne solution (for SPAAC) or the alkyne and sodium ascorbate solutions (for CuAAC).

  • The final concentrations of the reactants should be chosen to allow for monitoring the reaction over a reasonable timeframe. Typically, equimolar concentrations or a slight excess of one reactant are used.

• Data Acquisition:

  • Immediately after initiating the reaction, start acquiring spectra at regular time intervals.

  • For ¹H NMR, monitor the disappearance of a characteristic proton signal from the azide or alkyne and the appearance of a characteristic proton signal from the triazole product.

  • For UV-Vis spectroscopy, monitor the change in absorbance at a wavelength where one of the reactants or the product has a unique absorbance.

• Data Analysis:

  • Integrate the relevant peaks in the ¹H NMR spectra at each time point and normalize them against the integral of the internal standard to determine the concentration of the reactants and product over time.

  • For a second-order reaction with equal initial concentrations of azide ([Az]₀) and alkyne ([Alk]₀), the integrated rate law is: 1/[A]t - 1/[A]₀ = k₂t where [A]t is the concentration of the reactant at time t.

  • Plot 1/[A]t versus time. The slope of the resulting linear plot will be the second-order rate constant, k₂.

  • If the initial concentrations are not equal, the following integrated rate law is used: ln(([Alk]₀[Az]t)/([Az]₀[Alk]t)) = ([Alk]₀ - [Az]₀)k₂t

  • A plot of ln(([Alk]₀[Az]t)/([Az]₀[Alk]t)) versus time will yield a straight line with a slope of ([Alk]₀ - [Az]₀)k₂.

Visualizations

Experimental Workflow for Kinetic Analysis

References

• 1. Chemoselectivity of Tertiary Azides in Strain‐Promoted Alkyne‐Azide Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New breakthroughs in click chemistry series product | Biopharma PEG [biochempeg.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling AZD-PEG2-Azide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling AZD-PEG2-Azide, a specialized chemical reagent. The following procedures are based on established best practices for handling potentially hazardous azide (B81097) and PEGylated compounds. A thorough risk assessment should be conducted prior to commencing any work with this substance.

I. Personal Protective Equipment (PPE)

Due to the inherent risks associated with azide compounds, including potential explosive instability and toxicity, a strict personal protective equipment protocol is mandatory to prevent dermal, ocular, and respiratory exposure.[1][2]

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves as the inner layer and chemical-resistant gloves (e.g., Silver shield) as the outer layer.[1]	Provides a robust barrier against skin contact and protects in case of a breach in the outer glove.
Eye Protection	Chemical splash goggles are required at all times. A full-face shield should be worn over goggles when there is a significant risk of splashing.[1][2][3]	Protects against splashes and aerosols that can cause serious eye damage.[2]
Body Protection	A flame-resistant lab coat is the minimum requirement. For procedures with a higher risk of exposure, a chemical-resistant apron should be used.[1]	Prevents contamination of personal clothing and skin.
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[1] If aerosolization is possible, a NIOSH-approved respirator is required.[1][2]	Protects against the inhalation of potentially harmful dust or vapors.[1]
Footwear	Fully enclosed, chemical-resistant shoes are mandatory.[1]	Prevents contamination of footwear and protects from spills.

II. Operational Plan: Step-by-Step Handling

All procedures involving AZD-PEG2-Azide must be conducted in a designated area within a certified chemical fume hood to minimize exposure.[2] The use of a blast shield is also recommended.[4]

• Preparation :

  • Ensure all necessary PPE is available and personnel are trained in its proper use.

  • Prepare all required equipment and reagents before introducing AZD-PEG2-Azide to the work area.

  • Cover the work surface with disposable plastic-backed absorbent pads.[2]

• Weighing and Transfer :

  • Handle the solid compound within a containment system, such as a ventilated balance enclosure or glove box.

  • Use non-metallic (e.g., plastic or ceramic) spatulas and weighing boats to prevent the formation of shock-sensitive metal azides.[1]

• Reconstitution and Experimental Use :

  • Slowly add solvent to the solid to avoid aerosolization.[2]

  • Keep all containers tightly sealed when not in use.[2]

  • Avoid using halogenated solvents, as they can form explosive organic azides.[1]

  • Do not work alone when handling energetic materials.[4]

III. Disposal Plan

Proper disposal of AZD-PEG2-Azide and associated waste is critical to prevent the formation of explosive compounds in the plumbing and environment.

• Waste Segregation : All waste containing AZD-PEG2-Azide, including contaminated PPE, consumables, and reaction mixtures, must be segregated from other waste streams.[1]

• Quenching (Deactivation) : Before disposal, residual azide in reaction mixtures should be destroyed. A common method is the slow addition of a reducing agent, such as triphenylphosphine, to the cooled reaction mixture.[4] This should be performed in a fume hood.

• Aqueous Waste : Under no circumstances should azide solutions be poured down the drain. Reaction with lead or copper pipes (B44673) can lead to the accumulation of highly explosive metal azide salts.

• Collection and Labeling : Collect all quenched azide waste into a dedicated, clearly labeled hazardous waste container.[4]

• Final Disposal : All azide-containing waste must be disposed of through an approved hazardous waste management program.

IV. Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for AZD-PEG2-Azide is not publicly available, the following data for related compounds provides guidance on storage and handling.

Parameter	Value	Source
Storage Temperature	-20°C[5][6] or 2-8°C.[7] Store under an inert atmosphere (Nitrogen or Argon).[5]	Based on similar azide-PEG compounds.
Incompatible Materials	Acids, heavy metals (copper, lead), halogenated solvents.[1][4]	General for azide compounds.

V. Experimental Workflow Diagram

The following diagram illustrates the essential steps for the safe handling of AZD-PEG2-Azide, from receiving to disposal.

Caption: Workflow for the safe handling of AZD-PEG2-Azide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. utoledo.edu [utoledo.edu]
• 4. benchchem.com [benchchem.com]
• 5. Azide-PEG2-Azide - CD Bioparticles [cd-bioparticles.net]
• 6. lumiprobe.com [lumiprobe.com]
• 7. file.leyan.com [file.leyan.com]